5-Bromothiophene-3-carboxamide

• CAS: 189329-94-0

Core Science & Biosynthesis

5-Bromothiophene-3-carboxamide chemical structure and analysis

An In-Depth Technical Guide to the Chemical Structure and Analysis of 5-Bromothiophene-3-carboxamide

Introduction

5-Bromothiophene-3-carboxamide is a heterocyclic organic compound that serves as a valuable building block in medicinal chemistry and materials science. Its structure, which incorporates a thiophene ring functionalized with both a bromine atom and a carboxamide group, offers multiple reactive sites for synthetic elaboration. The bromine atom is amenable to various cross-coupling reactions, such as Suzuki and Stille couplings, enabling the construction of more complex molecular architectures.[1] The carboxamide moiety provides a site for hydrogen bonding and can be crucial for molecular recognition in biological systems. Consequently, this scaffold is frequently explored in the development of novel therapeutic agents, including anticancer and antiviral compounds, and as a precursor for functional organic materials.[2][3] This guide provides a comprehensive technical overview of its chemical structure, properties, synthesis, and detailed analytical characterization for researchers and drug development professionals.

Chemical Structure and Physicochemical Properties

The structural integrity and purity of a starting material are paramount in any research and development endeavor. 5-Bromothiophene-3-carboxamide possesses a five-membered thiophene ring with a bromine atom at the 5-position and a carboxamide group at the 3-position.

Molecular Structure

The chemical structure of 5-Bromothiophene-3-carboxamide is illustrated below. The numbering of the thiophene ring begins at the sulfur atom and proceeds around the ring.

Caption: General synthesis workflow for 5-Bromothiophene-3-carboxamide.

Comprehensive Analytical Characterization

A multi-technique approach is essential for the unambiguous confirmation of the structure and purity of 5-Bromothiophene-3-carboxamide. The following sections detail the application of standard analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the molecular structure of organic compounds. Both ¹H and ¹³C NMR are required for full characterization.

Expertise & Rationale: For this molecule, ¹H NMR will confirm the presence and connectivity of the two distinct aromatic protons on the thiophene ring and the amide protons. The chemical shifts and coupling constants provide definitive information about their relative positions. ¹³C NMR will identify all five unique carbon atoms in the molecule, including the carbonyl carbon of the amide group. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common solvents; DMSO-d₆ is often preferred for amides as it helps to resolve the N-H proton signals which can exchange or broaden in other solvents.

Expected ¹H NMR Data (500 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.2	Doublet	1H	Thiophene H-2
~7.8	Broad Singlet	1H	Amide N-H
~7.6	Doublet	1H	Thiophene H-4
~7.3	Broad Singlet	1H	Amide N-H

Expected ¹³C NMR Data (125 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~164	C=O (Amide Carbonyl)
~138	Thiophene C-3
~132	Thiophene C-2
~128	Thiophene C-4
~115	Thiophene C-5 (C-Br)

Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Obtain a proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition: Obtain a carbon spectrum, which may require a longer acquisition time (e.g., 1024 scans or more).

• Data Processing: Process the raw data (FID) using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak (DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expertise & Rationale: For 5-Bromothiophene-3-carboxamide, IR is crucial for confirming the presence of the key carboxamide functional group. The N-H stretches of the primary amide and the strong C=O (Amide I band) stretch are characteristic and readily identifiable. The spectrum will also show absorptions corresponding to the thiophene ring and the C-Br bond.

Expected Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400-3100	N-H Stretch (asymmetric & symmetric)	Primary Amide (-CONH₂)
~1660	C=O Stretch (Amide I)	Primary Amide (-CONH₂)
~1620	N-H Bend (Amide II)	Primary Amide (-CONH₂)
1400-1500	C=C Ring Stretch	Thiophene Ring
690-515	C-Br Stretch	Bromo-substituent

Note: The exact positions can vary based on the physical state of the sample (e.g., solid vs. solution) and intermolecular hydrogen bonding. [4] Protocol: Attenuated Total Reflectance (ATR)-FTIR Analysis

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Background Scan: Perform a background scan with a clean, empty ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Lower the ATR anvil to ensure good contact between the sample and the crystal. Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption peaks and compare them to known correlation tables and reference spectra.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight and elemental composition.

Expertise & Rationale: High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental formula (C₅H₄BrNOS). A key diagnostic feature for this compound is the isotopic pattern of bromine. Natural bromine consists of two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, the molecular ion peak will appear as a pair of peaks (M⁺ and M+2) of almost equal intensity, separated by 2 m/z units. This pattern is a definitive indicator of the presence of a single bromine atom. [3] Expected Mass Spectrometry Data (ESI+):

m/z Value	Ion	Notes
205.925	[M+H]⁺ (for ⁷⁹Br)	Calculated for C₅H₅⁷⁹BrNOS⁺
207.923	[M+H]⁺ (for ⁸¹Br)	Calculated for C₅H₅⁸¹BrNOS⁺

Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion or through an LC system.

• Ionization: Utilize a soft ionization technique, such as Electrospray Ionization (ESI), typically in positive ion mode ([M+H]⁺).

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-400 amu), ensuring high resolution (>10,000).

• Data Analysis: Determine the accurate mass of the molecular ion and compare it to the theoretical mass for the proposed formula. Analyze the isotopic distribution pattern to confirm the presence of bromine.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard technique for determining the purity of a compound.

Expertise & Rationale: A reverse-phase HPLC method is the workhorse for purity analysis of small organic molecules like 5-Bromothiophene-3-carboxamide. [5]A C18 column provides good retention for this moderately polar compound. A gradient elution using a mixture of water and an organic solvent (acetonitrile or methanol) allows for the separation of the main peak from any potential impurities, which may include starting materials or side products. UV detection is suitable as the thiophene ring is a chromophore.

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Introduction: The Strategic Value of a Functionalized Thiophene

An In-depth Technical Guide to 5-Bromothiophene-3-carboxamide

This guide provides a comprehensive technical overview of 5-Bromothiophene-3-carboxamide (CAS No. 189329-94-0), a pivotal heterocyclic building block for researchers, medicinal chemists, and professionals in drug development. We will delve into its chemical identity, synthesis, reactivity, and critical applications, grounding the discussion in established scientific principles and field-proven insights.

5-Bromothiophene-3-carboxamide is a strategically functionalized thiophene derivative. Its structure, featuring a five-membered aromatic ring containing sulfur, is a well-recognized pharmacophore in medicinal chemistry. The aromaticity and planar nature of the thiophene ring can enhance binding to biological receptors, while its electronic properties make it a bioisostere of a phenyl ring, often with improved metabolic profiles.

The true synthetic value of this molecule lies in the orthogonal reactivity of its two functional groups:

• The bromo group at the 5-position serves as a versatile handle for carbon-carbon and carbon-heteroatom bond formation, most notably through palladium-catalyzed cross-coupling reactions.

• The carboxamide group at the 3-position provides a key hydrogen bond donor/acceptor motif, crucial for molecular recognition and binding to target proteins. It also serves as a point for further structural elaboration.

This unique combination makes 5-Bromothiophene-3-carboxamide a highly sought-after intermediate for creating diverse molecular libraries and optimizing lead compounds in drug discovery programs.

Physicochemical Properties and Safety Data

A clear understanding of a compound's physical properties and safety profile is paramount for its effective and safe use in a laboratory setting.

Table 1: Key Physicochemical Data

Property	Value	Source(s)
CAS Number	189329-94-0	[1][2][3]
Molecular Formula	C₅H₄BrNOS	[2][4]
Molecular Weight	206.06 g/mol	[2]
Appearance	Solid
Purity	Typically ≥96%	[3]
InChI Key	ISXKVVQBTQEGSI-UHFFFAOYSA-N
SMILES	O=C(C1=CSC(Br)=C1)N	[2]
Storage	Keep in dark place, inert atmosphere, 2-8°C	[2]

Safety and Handling

5-Bromothiophene-3-carboxamide is classified as a hazardous substance and must be handled with appropriate precautions in a well-ventilated fume hood.

• GHS Signal Word: Warning[2]

• Hazard Statements:

  • H302: Harmful if swallowed.[5]

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.[5]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Always consult the full Safety Data Sheet (SDS) from the supplier before use.[4][6][7][8]

Synthesis and Reaction Pathways

The synthesis of 5-Bromothiophene-3-carboxamide is typically achieved via a two-step process starting from thiophene-3-carboxylic acid. This pathway ensures high regioselectivity for the functional group placements.

Diagram 1: Synthesis Pathway of 5-Bromothiophene-3-carboxamide

Caption: Synthetic route to 5-Bromothiophene-3-carboxamide.

Protocol 1: Synthesis of 5-Bromothiophene-3-carboxylic acid

This protocol is adapted from established literature procedures for the regioselective bromination of thiophene-3-carboxylic acid.[9] The electron-withdrawing nature of the carboxylic acid group directs the electrophilic substitution to the 5-position.

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser, dissolve thiophene-3-carboxylic acid (1.0 eq) in glacial acetic acid.

• Reagent Addition: At room temperature, add a solution of liquid bromine (2.0 eq) dissolved in glacial acetic acid dropwise via the dropping funnel. The causality for using a 2:1 excess of bromine is to drive the reaction to completion and account for any potential side reactions, though the regioselectivity is high.

• Reaction: Stir the mixture vigorously at room temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture slowly into a beaker of ice water. The product will precipitate out of the aqueous solution.

• Purification: Collect the crude solid by vacuum filtration and wash with cold water. Recrystallize the solid from a water/ethanol mixture to yield pure 5-bromothiophene-3-carboxylic acid as a white crystalline solid.[9] Characterize using ¹H NMR, ¹³C NMR, and MS to confirm structure and purity.[9][10]

Protocol 2: Amidation of 5-Bromothiophene-3-carboxylic acid

The conversion of the carboxylic acid to the primary amide can be achieved through several reliable methods. The choice often depends on the scale and available reagents.

Method A: Via Acid Chloride Intermediate

This is a robust and common method for amide formation.

• Acid Chloride Formation: In a fume hood, suspend 5-bromothiophene-3-carboxylic acid (1.0 eq) in an inert solvent like dichloromethane (DCM) or toluene. Add thionyl chloride (SOCl₂, ~2.0 eq) dropwise at 0°C. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux for 2-3 hours until the evolution of gas (SO₂ and HCl) ceases.

• Solvent Removal: Remove the excess SOCl₂ and solvent under reduced pressure to yield the crude 5-bromothiophene-3-carbonyl chloride, which is often used immediately in the next step.[11]

• Amination: Dissolve the crude acid chloride in an anhydrous, inert solvent (e.g., DCM, THF). Cool the solution to 0°C and bubble ammonia gas through it, or add a solution of aqueous ammonium hydroxide dropwise with vigorous stirring.

• Work-up and Purification: After the reaction is complete, quench with water, separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the resulting solid by column chromatography or recrystallization to obtain 5-Bromothiophene-3-carboxamide.

Method B: Direct Amide Coupling

This method avoids the use of thionyl chloride and is often preferred for its milder conditions.

• Reaction Setup: Dissolve 5-bromothiophene-3-carboxylic acid (1.0 eq), ammonium chloride (NH₄Cl, 1.5 eq), and a peptide coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC, 1.2 eq) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) in a suitable solvent like DCM or DMF.

• Activation & Coupling: Add a base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA, 2-3 eq), and a catalyst like 4-dimethylaminopyridine (DMAP, 0.1 eq).[11] The base deprotonates the ammonium salt, while the coupling agent activates the carboxylic acid for nucleophilic attack by ammonia.

• Reaction: Stir the mixture at room temperature overnight.

• Work-up and Purification: Filter off any precipitated urea byproduct (if using DCC). Dilute the filtrate with an organic solvent, wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer, concentrate, and purify the product by column chromatography.

Core Applications in Drug Discovery & Materials Science

The thiophene carboxamide scaffold is a privileged structure in medicinal chemistry, and the bromo-substituent on 5-Bromothiophene-3-carboxamide unlocks access to a vast chemical space for structure-activity relationship (SAR) studies.[12]

Diagram 2: Application of 5-Bromothiophene-3-carboxamide in Synthesis

Caption: Role as a versatile scaffold in research and development.

• Anticancer Research: Thiophene carboxamide derivatives have demonstrated significant antiproliferative activity against various human cancer cell lines, including melanoma (A375), colorectal carcinoma (HT-29), and breast cancer (MCF-7).[12][13] The core is used to develop inhibitors for key oncogenic targets like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and c-Jun N-terminal kinase (JNK).[12][14][15] The bromine atom allows for the systematic introduction of different aryl and heteroaryl groups via Suzuki coupling to probe the binding pockets of these kinases.[16][17]

• Antiviral and Antibacterial Agents: The halogenated thiophene ring conjugated to an amide bond is a critical feature in the development of novel anti-norovirus agents.[13] Furthermore, derivatives have been synthesized and tested for activity against both Gram-positive and Gram-negative bacteria, showcasing the broad utility of this chemotype.[13][16]

• Materials Science: The precursor, 5-Bromothiophene-3-carboxylic acid, is used in the synthesis of conductive polymers and materials for electronic devices.[18] By extension, the carboxamide derivative can be incorporated into polymers to modulate properties like solubility, processability, and intermolecular interactions through hydrogen bonding.

Conclusion

5-Bromothiophene-3-carboxamide (CAS 189329-94-0) is more than just a chemical intermediate; it is a strategically designed building block that offers a reliable and versatile platform for innovation. Its well-defined reactivity, particularly the capacity for cross-coupling at the 5-position, combined with the crucial binding features of the 3-carboxamide group, makes it an invaluable tool for medicinal chemists and materials scientists. The robust synthesis protocols and diverse applications outlined in this guide underscore its importance in the ongoing search for novel therapeutic agents and advanced functional materials.

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• 5-Bromothiophene-3-carboxamide - 96%, high purity , CAS No.189329-94-0. Allschoolabs. [Link]

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• Supporting Information: Molecular Design of a Wide-band-gap Conjugated Polymer for Efficient Fullerene-free Polymer Solar Cells. The Royal Society of Chemistry. [Link]

• 5-bromothiophene-3-carboxylic acid. MySkinRecipes. [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. [Link]

• Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene-3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase. PMC - NIH. [Link]

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• 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0) - A Valuable Thiophene Derivative for Synthesis and Materials Applications. UCHEM. [Link]

• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. NIH. [Link]

• Development of trisubstituted thiophene-3-carboxamide selenide derivatives as novel EGFR kinase inhibitors with cytotoxic activity. NIH. [Link]

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5-Bromothiophene-3-carboxamide molecular weight and formula

An In-Depth Technical Guide to 5-Bromothiophene-3-carboxamide for Advanced Research Applications

Abstract

5-Bromothiophene-3-carboxamide is a strategically functionalized heterocyclic compound of significant interest to the pharmaceutical and materials science sectors. Its thiophene core, coupled with a synthetically versatile bromine atom and a hydrogen-bonding carboxamide group, establishes it as a valuable building block for the construction of complex molecular architectures. This guide provides a comprehensive technical overview, including its core molecular properties, a validated synthetic pathway, analytical characterization protocols, and its critical applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. The information is tailored for researchers, medicinal chemists, and drug development professionals seeking to leverage this compound in their research endeavors.

Core Molecular Profile

5-Bromothiophene-3-carboxamide is a solid compound under standard conditions, whose identity and purity are confirmed through a combination of analytical techniques.[1] Its fundamental properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C₅H₄BrNOS	[1][2]
Molecular Weight	206.06 g/mol	[1]
CAS Number	189329-94-0	[1][2]
Appearance	Solid	[1]
Purity	Commercially available up to ≥97%	[1][2]
InChI Key	ISXKVVQBTQEGSI-UHFFFAOYSA-N	[1][2]

Synthesis and Mechanistic Rationale

The synthesis of 5-Bromothiophene-3-carboxamide is most effectively achieved via a multi-step pathway starting from a commercially available precursor. The logic of this pathway hinges on the controlled functionalization of the thiophene ring, culminating in the formation of the target amide. While thiophene-3-carboxylic acid is a common starting point for related structures, the direct amidation of its brominated derivative is the key final transformation.[3]

Caption: Proposed synthetic workflow for 5-Bromothiophene-3-carboxamide.

Experimental Protocol: Amidation of 5-Bromothiophene-3-carboxylic acid

This protocol describes the conversion of the carboxylic acid precursor to the final carboxamide product. The conversion proceeds via an activated acyl chloride intermediate to ensure a high-yield reaction with ammonia. This choice is superior to direct condensation methods, which often require harsh conditions and result in lower yields.

Materials:

• 5-Bromothiophene-3-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Ammonium hydroxide (NH₄OH), concentrated aqueous solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Activation (Acyl Chloride Formation):

  • Under an inert argon atmosphere, suspend 5-Bromothiophene-3-carboxylic acid (1.0 eq) in anhydrous DCM.

  • Add thionyl chloride (1.2 eq) dropwise to the suspension at 0 °C. The use of an ice bath is critical to control the initial exothermic reaction.

  • Allow the mixture to warm to room temperature and then reflux for 2-4 hours. The progress can be monitored by the cessation of gas evolution (HCl and SO₂). This step is analogous to activation methods used for similar thiophene carboxylic acids.[4]

  • Causality: Thionyl chloride converts the carboxylic acid into a highly reactive acyl chloride, which is a much better electrophile for the subsequent nucleophilic attack by ammonia.

• Amidation Reaction:

  • After cooling the reaction mixture to 0 °C, carefully and slowly add it to an excess of concentrated ammonium hydroxide. This step must be performed with vigorous stirring in an ice bath to manage the heat generated.

  • Causality: The nucleophilic nitrogen of ammonia attacks the electrophilic carbonyl carbon of the acyl chloride, displacing the chloride and forming the stable amide bond. An excess of ammonia ensures the reaction goes to completion and neutralizes the HCl byproduct.

• Work-up and Isolation:

  • Allow the mixture to stir for 1 hour at room temperature.

  • Separate the organic layer. Wash the organic phase sequentially with water, saturated NaHCO₃ solution, and brine. The bicarbonate wash removes any unreacted acid and residual HCl.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by recrystallization or flash column chromatography on silica gel to yield 5-Bromothiophene-3-carboxamide as a solid.

Analytical Characterization

To confirm the identity and purity of the synthesized product, a suite of analytical techniques is employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show two distinct signals in the aromatic region (typically 7-8 ppm) corresponding to the two non-equivalent protons on the thiophene ring. These will appear as doublets due to mutual coupling. A broad signal corresponding to the two amide (-NH₂) protons will also be present, which may exchange with D₂O.

  • ¹³C NMR: The spectrum will show five signals for the five carbon atoms in the molecule. The carbonyl carbon of the amide will be the most downfield signal (typically >160 ppm).[5]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula. The mass spectrum will exhibit a characteristic isotopic pattern for a bromine-containing compound, with two major peaks of nearly equal intensity (M⁺ and M⁺+2) corresponding to the ⁷⁹Br and ⁸¹Br isotopes.

• Infrared (IR) Spectroscopy: Key vibrational frequencies will confirm the presence of the functional groups: N-H stretching bands (around 3100-3500 cm⁻¹) and a strong C=O stretching band for the amide (around 1650 cm⁻¹).

Applications in Drug Discovery and Materials Science

The molecular architecture of 5-Bromothiophene-3-carboxamide makes it a privileged scaffold in medicinal chemistry and a useful intermediate in materials science.[3][6]

Scaffold for Structure-Activity Relationship (SAR) Studies

The bromine atom at the 5-position is a key synthetic handle, enabling a wide range of palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings.[3][7] This allows for the systematic introduction of diverse aryl, heteroaryl, or alkyl groups, facilitating extensive SAR studies to optimize biological activity.[3]

Caption: Use of 5-Bromothiophene-3-carboxamide in Suzuki coupling reactions.

Bioactive Potential

Thiophene carboxamide derivatives have demonstrated significant potential as antiproliferative agents against various human cancer cell lines.[3][4] The core is present in molecules identified as potent inhibitors of key oncogenic targets like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which is crucial for tumor angiogenesis.[3][4] The ability to functionalize the thiophene ring allows for fine-tuning of the molecule's electronic and steric properties to enhance binding affinity and selectivity for specific biological targets.

Intermediate for Agrochemicals and Materials

Beyond pharmaceuticals, this compound serves as an intermediate in the synthesis of agrochemicals and functional organic materials.[6] The thiophene unit is a component of certain conductive polymers and optoelectronic materials, where its properties can be modulated through substitution.[6][8]

Safety, Handling, and Storage

Proper handling and storage are essential to maintain the integrity of 5-Bromothiophene-3-carboxamide and ensure laboratory safety.

Category	Information	Source(s)
Pictogram	GHS07 (Exclamation Mark)	[1]
Signal Word	Warning	[1][2]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1][2]
Precautionary Statements	P261: Avoid breathing dust.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1]

Handling:

• Use in a well-ventilated area or under a chemical fume hood.[9]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid formation of dust and aerosols.[10]

Storage:

• Store in a tightly sealed container in a cool, dry place.[9]

• For long-term stability, store at 2-8 °C under an inert atmosphere and protected from light.[1]

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• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (2023). MDPI. Retrieved from [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (2023). Semantic Scholar. Retrieved from [Link]

• 5-Bromothiophene-3-carboxylic acid | 100523-84-0. (n.d.). J&K Scientific. Retrieved from [Link]

• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

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5-Bromothiophene-3-carboxamide solubility in different solvents

An In-depth Technical Guide to the Solubility of 5-Bromothiophene-3-carboxamide for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

Publication Date: January 11, 2026

Executive Summary

5-Bromothiophene-3-carboxamide is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its utility as a synthetic intermediate is largely governed by its physicochemical properties, among which solubility is paramount for reaction kinetics, purification, formulation, and bioavailability. This guide provides a comprehensive analysis of the factors influencing the solubility of 5-Bromothiophene-3-carboxamide, offers a qualitative solubility profile, details a robust experimental protocol for quantitative determination, and introduces computational tools for solubility prediction. This document is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to effectively work with this compound.

Introduction to 5-Bromothiophene-3-carboxamide: A Molecule of Interest

5-Bromothiophene-3-carboxamide belongs to the class of thiophene derivatives, which are integral scaffolds in numerous pharmaceutical agents due to their bioisosteric relationship with benzene and their versatile reactivity.[1][2] The presence of a bromine atom and a carboxamide group on the thiophene ring imparts a unique combination of properties that make it a valuable building block in the synthesis of more complex molecules. A thorough understanding of its solubility is a critical first step in its application, influencing everything from reaction solvent selection to the ultimate bioavailability of a potential drug candidate.[3]

Theoretical Framework for Solubility

The solubility of a solid compound in a liquid solvent is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For 5-Bromothiophene-3-carboxamide, the key structural features influencing its solubility are:

• The Thiophene Ring: The aromatic thiophene core is relatively nonpolar, contributing to its solubility in organic solvents.[2]

• The Carboxamide Group (-CONH₂): This functional group is polar and capable of acting as both a hydrogen bond donor (via the N-H bonds) and a hydrogen bond acceptor (via the carbonyl oxygen and the nitrogen lone pair).[4][5] This significantly influences its potential to dissolve in polar and protic solvents.

• The Bromine Atom: The bromine atom is an electron-withdrawing group that can participate in halogen bonding and increases the overall molecular weight and van der Waals forces.

The balance between the nonpolar thiophene ring and the polar carboxamide group suggests that 5-Bromothiophene-3-carboxamide will exhibit moderate polarity. The strong hydrogen bonding capabilities of the amide group can lead to high crystal lattice energy in the solid state, which must be overcome by the solvent for dissolution to occur.[5]

Qualitative Solubility Profile

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	The carboxamide group can hydrogen bond with protic solvents. However, the nonpolar thiophene ring and bromine atom will limit aqueous solubility. Solubility is expected to be higher in alcohols than in water.
Polar Aprotic	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile	High	These solvents can act as hydrogen bond acceptors for the amide N-H groups and can effectively solvate the polar carboxamide moiety. DMSO is often a good solvent for amides.
Nonpolar	Hexane, Toluene	Low	The overall polarity of the molecule, dominated by the carboxamide group, will likely result in poor solubility in nonpolar solvents.
Chlorinated	Dichloromethane, Chloroform	Moderate	These solvents have a moderate polarity and can interact with the thiophene ring and the dipole of the carboxamide group, but they cannot engage in hydrogen bonding as effectively as protic or polar aprotic solvents.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

For precise and reliable solubility data, experimental determination is essential. The shake-flask method is a widely recognized and robust technique for measuring the thermodynamic solubility of a compound.[6]

Principle

An excess amount of the solid compound is agitated in a chosen solvent at a constant temperature for a sufficient duration to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved solute is determined using a suitable analytical method.

Step-by-Step Protocol

• Preparation:

  • Add an excess of 5-Bromothiophene-3-carboxamide to a series of vials, each containing a known volume of the selected solvents. A visual excess of solid should be present at the bottom of each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the mixtures for a period of 24 to 72 hours to ensure that thermodynamic equilibrium is achieved. The time required may vary depending on the compound and solvent.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature to allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant. It is crucial to avoid aspirating any solid particles. This can be achieved by centrifugation of the vials and then sampling from the clear supernatant, or by filtering the solution through a syringe filter (e.g., 0.22 µm PTFE).

• Quantification:

  • Dilute the obtained saturated solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the concentration of 5-Bromothiophene-3-carboxamide in the diluted solution using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Prepare a calibration curve using standard solutions of known concentrations of 5-Bromothiophene-3-carboxamide to accurately quantify the concentration in the sample.

• Calculation:

  • Calculate the concentration of the undiluted saturated solution by applying the dilution factor. This value represents the thermodynamic solubility of the compound in the specific solvent at the tested temperature.

Mandatory Visualization: Experimental Workflow for Solubility Determination

Caption: Workflow for the shake-flask solubility determination method.

Computational Approaches to Solubility Prediction

In the absence of experimental data, computational models can provide valuable estimates of solubility.[7][8] These in silico methods are particularly useful in early-stage drug discovery for screening large numbers of compounds.[9]

• Quantitative Structure-Property Relationship (QSPR) Models: These models use molecular descriptors (e.g., molecular weight, polarity, hydrogen bonding capacity) to predict solubility based on data from a training set of known compounds.[10]

• Thermodynamic Cycle-Based Methods: These more complex models calculate the free energy of solvation to predict solubility from first principles.[11]

While these predictive tools are powerful, their accuracy can vary, and experimental verification is always recommended for lead compounds.

Conclusion

The solubility of 5-Bromothiophene-3-carboxamide is a critical parameter for its effective use in research and development. Its chemical structure, featuring a nonpolar thiophene ring and a polar, hydrogen-bonding carboxamide group, suggests high solubility in polar aprotic solvents like DMSO and moderate solubility in alcohols and chlorinated solvents, with low solubility expected in water and nonpolar hydrocarbons. For precise applications, the shake-flask method provides a reliable and standardized protocol for quantitative solubility determination. Coupled with the judicious use of computational prediction tools, researchers can gain a comprehensive understanding of this compound's behavior in various solvent systems, thereby accelerating their research and development efforts.

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Spectroscopic data of 5-Bromothiophene-3-carboxamide (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Characterization of 5-Bromothiophene-3-carboxamide

Authored by a Senior Application Scientist

This document provides a comprehensive technical analysis of the spectroscopic data for 5-Bromothiophene-3-carboxamide (CAS No. 189329-94-0), a key heterocyclic building block in medicinal chemistry and materials science.[1][2] As researchers and drug development professionals, the unambiguous structural confirmation of such intermediates is paramount to ensuring the integrity and success of a synthetic campaign. This guide moves beyond a simple recitation of data, offering insights into the causal relationships between molecular structure and spectral output, grounded in field-proven methodologies.

We will dissect the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, providing not only the spectral assignments but also the rationale behind the experimental choices and data interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Core Structure

NMR spectroscopy is the cornerstone of molecular structure elucidation for organic compounds. It provides a detailed map of the carbon and hydrogen framework. For 5-Bromothiophene-3-carboxamide, both ¹H and ¹³C NMR are essential for confirming the substitution pattern on the thiophene ring.

Expertise & Experience: The Rationale Behind the Experiment

The choice of solvent and experimental parameters is critical for acquiring high-quality, interpretable data. Deuterated chloroform (CDCl₃) is a common initial choice due to its ability to dissolve a wide range of organic compounds and its well-defined residual solvent peak for referencing.[3] However, if the amide protons (–NH₂) undergo rapid exchange or exhibit poor peak shape, a switch to a hydrogen-bond-accepting solvent like DMSO-d₆ would be warranted to sharpen these signals. The acquisition of a standard one-dimensional proton spectrum is typically rapid, while a ¹³C spectrum requires a significantly greater number of scans due to the low natural abundance (~1.1%) of the ¹³C isotope.[4]

Experimental Protocol: A Self-Validating System

• Sample Preparation : Dissolve approximately 5-10 mg of 5-Bromothiophene-3-carboxamide in ~0.6 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Spectrometer Setup : Tune and shim the spectrometer to ensure a homogeneous magnetic field, and lock the field frequency using the deuterium signal from the solvent.[4]

• ¹H NMR Acquisition :

  • Pulse Sequence : Use a standard single-pulse sequence.

  • Spectral Width : Set to a range of 0-12 ppm to encompass all expected signals.

  • Number of Scans : Acquire 16-32 scans to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay : A delay of 1-2 seconds is sufficient for most protons.[4]

• ¹³C NMR Acquisition :

  • Pulse Sequence : Employ a proton-decoupled pulse sequence to simplify the spectrum, yielding a single peak for each unique carbon.

  • Number of Scans : A higher number of scans (e.g., 1024 or more) is necessary.

  • Relaxation Delay : Use a longer delay of 2-5 seconds to ensure full relaxation, especially for quaternary carbons.[4]

• Data Processing : Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

Workflow for NMR Analysis

Caption: Standard workflow for ATR-IR analysis.

Authoritative Grounding: Data Interpretation

The IR spectrum of 5-Bromothiophene-3-carboxamide is dominated by the characteristic absorptions of the primary amide group.

• N-H Stretching : Primary amides exhibit two distinct N-H stretching bands in the 3400-3100 cm⁻¹ region. [5][6]These correspond to the asymmetric and symmetric stretching vibrations of the -NH₂ group. Their presence is a strong indicator of a primary amide.

• C=O Stretching (Amide I) : A very strong and sharp absorption band, known as the Amide I band, will be present between 1680 and 1630 cm⁻¹. [5][7]This is one of the most prominent peaks in the spectrum and is characteristic of the carbonyl group in an amide.

• N-H Bending (Amide II) : A strong band, the Amide II band, appears near 1650-1590 cm⁻¹. This absorption arises from the in-plane bending of the N-H bond. [5]* Thiophene Ring Vibrations : Aromatic C-H stretching vibrations are expected just above 3000 cm⁻¹ (e.g., 3100-3000 cm⁻¹). [8]Aromatic C=C stretching vibrations will produce medium to weak peaks in the 1600-1450 cm⁻¹ region.

• C-Br Stretching : The C-Br stretch is a low-energy vibration and will appear in the fingerprint region, typically between 690-515 cm⁻¹. [9] Table 2: Summary of Key IR Absorptions for 5-Bromothiophene-3-carboxamide

  Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
  3400 - 3100	Medium (two bands)	N-H Stretch	Primary Amide (-NH₂)
  3100 - 3000	Weak-Medium	C-H Stretch	Aromatic (Thiophene)
  1680 - 1630	Strong, Sharp	C=O Stretch (Amide I)	Amide
  1650 - 1590	Strong	N-H Bend (Amide II)	Amide
  1600 - 1450	Medium-Weak	C=C Stretch	Aromatic (Thiophene)

  | 690 - 515 | Medium | C-Br Stretch | Bromo-alkane |

Mass Spectrometry (MS): Confirming Molecular Weight and Formula

Mass spectrometry is an essential tool for determining the molecular weight of a compound and providing clues to its structure through fragmentation analysis.

Expertise & Experience: Ionization Technique Selection

Electron Ionization (EI) is the classic technique for analyzing small, volatile organic molecules. [10]It is a "hard" ionization method that imparts significant energy, leading to reproducible fragmentation patterns that serve as a molecular fingerprint. This is ideal for structural confirmation and library matching. [10]The key diagnostic feature for this compound will be the isotopic signature of bromine.

Experimental Protocol

• Sample Introduction : A dilute solution of the compound is introduced into the mass spectrometer, often via a Gas Chromatography (GC-MS) or a direct insertion probe.

• Ionization : The sample is bombarded with high-energy electrons (~70 eV) in the ion source, causing ionization and fragmentation. [10]3. Mass Analysis : The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).

• Detection : Ions are detected, and their relative abundance is plotted against their m/z value to generate the mass spectrum.

Workflow for MS Analysis

Caption: General workflow for EI-MS analysis.

Authoritative Grounding: Data Interpretation

• Molecular Ion (M⁺˙) : The molecular formula is C₅H₄BrNOS, with a nominal molecular weight of 206 g/mol (using ⁷⁹Br) and 208 g/mol (using ⁸¹Br). The most critical diagnostic feature in the mass spectrum is the presence of a pair of peaks for the molecular ion, separated by 2 m/z units. [11]Due to the natural abundance of bromine isotopes (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%), these two peaks, [M]⁺˙ and [M+2]⁺˙, will have a relative intensity ratio of approximately 1:1. [12]This is an unambiguous indicator of the presence of a single bromine atom in the molecule.

• Key Fragmentation Patterns : Energetic molecular ions will break apart into smaller, characteristic fragments. [13] * Loss of Bromine : Cleavage of the C-Br bond would result in a fragment ion at m/z 127 ([M-Br]⁺).

  • Loss of Amide Radical : Cleavage of the C-C bond between the ring and the amide group could lead to the loss of the •CONH₂ radical, giving a bromothiophene cation at m/z 162/164.

  • Other Fragments : Further fragmentation of the thiophene ring is possible.

Table 3: Summary of Predicted Mass Spectrometry Data for 5-Bromothiophene-3-carboxamide

m/z Value	Relative Intensity	Proposed Fragment
206, 208	~1:1 Ratio	[C₅H₄⁷⁹BrNOS]⁺˙ / [C₅H₄⁸¹BrNOS]⁺˙ (Molecular Ion)
162, 164	~1:1 Ratio	[C₄H₂⁷⁹BrS]⁺ (Loss of •CONH₂)

| 127 | Single Peak | [C₅H₄NOS]⁺ (Loss of •Br) |

Conclusion

The synergistic application of NMR, IR, and Mass Spectrometry provides a robust and self-validating framework for the complete structural characterization of 5-Bromothiophene-3-carboxamide. NMR spectroscopy confirms the precise connectivity and substitution pattern of the thiophene core. IR spectroscopy provides a rapid confirmation of the essential amide functional group. Finally, mass spectrometry validates the molecular weight and elemental composition, with the characteristic bromine isotopic pattern serving as a definitive marker. This multi-faceted approach ensures the highest degree of confidence for scientists in research and drug development.

References

• BenchChem. A Comparative Guide to ¹H and ¹³C NMR Analysis of 3-Substituted Thiophenes.
• BenchChem. Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
• The Royal Society of Chemistry. Supporting Information for scientific publication.
• Adriaensens, P., et al. (2004). Synthesis and complete NMR spectral assignment of thiophene-substituted sulfinyl monomers. Magnetic Resonance in Chemistry, 42(11), 931-7.

• Scribd. Halogen Fragmentation in Mass Spectrometry. Available from: [Link]

• Balan, M., et al. (2023). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 28(14), 5561. Available from: [Link]

• Mucci, A., et al. (2017). Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. ACS Omega, 2(9), 5542-5549. Available from: [Link]

• Specac Ltd. Interpreting Infrared Spectra. Available from: [Link]

• Stenutz, R. NMR chemical shift prediction of thiophenes. Available from: [Link]

• ResearchGate. 1 H NMR spectra showing regioselective substitutions on thiophene. Available from: [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Available from: [Link]

• ResearchGate. The Infrared Spectra of Amides. Part 1. The Stretching Vibrations of Primary Carboxamides. Available from: [Link]

• University of Calgary. IR Chart. Available from: [Link]

• Michigan State University. IR Absorption Table. Available from: [Link]

• O'Neal, M. J., & Wier, T. P. (1951). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry, 23(6), 830-843. Available from: [Link]

• Chemistry LibreTexts. (2020). 16.10: Fragmentation Patterns in Mass Spectra. Available from: [Link]

• University of Manitoba. CHEM 2600 Topic 3: Mass Spectrometry (MS). Available from: [Link]

• ResearchGate. FT-IR spectra recorded for (a) 5-bromothiophene-2-carbaldehyde. Available from: [Link]

• PubChem. 5-Bromothiophene-2-carbaldehyde. Available from: [Link]

• ResearchGate. Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene. Available from: [Link]

• CP Lab Safety. 5-Bromothiophene-3-carboxamide, min 96%. Available from: [Link]

• Illinois State University. Infrared Spectroscopy. Available from: [Link]

• Khan, K. M., et al. (2020). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. RSC Advances, 10(45), 26731-26742. Available from: [Link]

• Al-Ostath, O. A. M., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. Molecules, 27(24), 8996. Available from: [Link]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Available from: [Link]

• Vaitekonis, S., et al. (2021). Reflection Absorption Infrared Spectroscopy Characterization of SAM Formation from 8-Mercapto-N-(phenethyl)octanamide Thiols with Phe Ring and Amide Groups. Molecules, 26(11), 3122. Available from: [Link]

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An In-depth Technical Guide to the Synthesis of 5-Bromothiophene-3-carboxamide from 5-bromothiophene-3-carboxylic acid

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 5-Bromothiophene-3-carboxamide, a valuable building block in medicinal chemistry and materials science. The document details the chemical principles, reaction mechanisms, and practical laboratory procedures for the conversion of 5-bromothiophene-3-carboxylic acid to its corresponding primary amide. Emphasis is placed on the widely utilized and efficient two-step, one-pot synthesis via an acyl chloride intermediate generated using thionyl chloride. This guide also presents an alternative approach involving direct amidation. Key considerations for reaction optimization, purification, and product characterization are discussed, supported by mechanistic insights and practical expertise. The content is structured to provide researchers and drug development professionals with a robust and scientifically grounded resource for the reliable synthesis of this important thiophene derivative.

Introduction: The Significance of Thiophene Carboxamides

Thiophene-based compounds are a cornerstone of modern medicinal chemistry, appearing in the structures of numerous approved drugs and clinical candidates. The thiophene ring system, a five-membered aromatic heterocycle containing a sulfur atom, is considered a bioisostere of the benzene ring, offering similar structural properties while often imparting improved metabolic stability and pharmacokinetic profiles. The carboxamide functional group is another privileged moiety in drug design, known for its ability to form key hydrogen bonding interactions with biological targets. The combination of these two structural motifs in 5-Bromothiophene-3-carboxamide creates a versatile scaffold for the development of novel therapeutics and functional organic materials. The bromine atom at the 5-position provides a convenient handle for further structural diversification through cross-coupling reactions, making this molecule a highly valuable intermediate in synthetic campaigns.

This guide will focus on the practical and efficient synthesis of 5-Bromothiophene-3-carboxamide from its readily available carboxylic acid precursor.

Strategic Approaches to Amide Bond Formation

The direct reaction of a carboxylic acid with an amine to form an amide is a thermodynamically favorable process that is kinetically slow. The primary challenge lies in the acid-base reaction between the carboxylic acid and the amine, which forms a stable and unreactive ammonium carboxylate salt.[1] To overcome this, the carboxylic acid's carbonyl group must be "activated" to enhance its electrophilicity. This guide will detail two primary strategies for the synthesis of 5-Bromothiophene-3-carboxamide.

Primary Recommended Synthesis: The Acyl Chloride Route

This robust and widely applicable method involves the conversion of the carboxylic acid to a highly reactive acyl chloride intermediate, which then readily reacts with an amine source. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[2][3]

Alternative Method: Direct Thermal Amidation

This approach involves the formation of the ammonium carboxylate salt, followed by high-temperature dehydration to drive the formation of the amide bond. While seemingly simpler, this method often requires harsh conditions and can be less efficient than the acyl chloride route.

In-Depth Mechanistic Analysis

A thorough understanding of the reaction mechanism is crucial for troubleshooting and optimizing synthetic protocols.

Mechanism of Acyl Chloride Formation with Thionyl Chloride

The conversion of 5-bromothiophene-3-carboxylic acid to 5-bromothiophene-3-carbonyl chloride using thionyl chloride proceeds through a nucleophilic acyl substitution pathway.

• Nucleophilic Attack: The lone pair of electrons on the hydroxyl oxygen of the carboxylic acid attacks the electrophilic sulfur atom of thionyl chloride.

• Intermediate Formation: This initial attack forms a chlorosulfite intermediate and displaces a chloride ion.

• Elimination and Product Formation: The intermediate then collapses, eliminating sulfur dioxide (a gas) and a chloride ion to form the acyl chloride. The evolution of gaseous byproducts (SO₂ and HCl) drives the reaction to completion.

digraph "Thionyl Chloride Mechanism" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#4285F4"];

// Nodes start [label="5-Bromothiophene-3-carboxylic Acid + Thionyl Chloride"]; intermediate1 [label="Chlorosulfite Intermediate"]; product [label="5-Bromothiophene-3-carbonyl Chloride + SO2 + HCl"];

// Edges start -> intermediate1 [label="Nucleophilic Attack"]; intermediate1 -> product [label="Elimination"]; }

Figure 1: Mechanism of Acyl Chloride Formation.

---

Mechanism of Amide Formation from Acyl Chloride and Ammonia

The reaction of the newly formed 5-bromothiophene-3-carbonyl chloride with ammonia is a classic nucleophilic acyl substitution.

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of ammonia attacks the electrophilic carbonyl carbon of the acyl chloride. This breaks the carbon-oxygen pi bond, forming a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, reforming the carbon-oxygen double bond and expelling the chloride ion as a good leaving group.

• Deprotonation: A second molecule of ammonia acts as a base, deprotonating the positively charged nitrogen to yield the final 5-Bromothiophene-3-carboxamide and an ammonium salt.

digraph "Amide Formation Mechanism" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#34A853"];

// Nodes start [label="5-Bromothiophene-3-carbonyl Chloride + Ammonia"]; intermediate [label="Tetrahedral Intermediate"]; product [label="5-Bromothiophene-3-carboxamide + Ammonium Chloride"];

// Edges start -> intermediate [label="Nucleophilic Addition"]; intermediate -> product [label="Elimination & Deprotonation"]; }

Figure 2: Mechanism of Amide Formation.

---

Experimental Protocols

Safety First: Thionyl chloride is a corrosive and toxic substance that reacts violently with water. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.

Reagents and Materials

Reagent/Material	CAS Number	Molecular Weight	Purity	Notes
5-Bromothiophene-3-carboxylic acid	100523-84-0	207.05 g/mol	≥97%	Starting material.
Thionyl chloride (SOCl₂)	7719-09-7	118.97 g/mol	≥99%	Reagent grade.
Dichloromethane (DCM)	75-09-2	84.93 g/mol	Anhydrous	Reaction solvent.
Aqueous Ammonia (NH₄OH)	1336-21-6	35.04 g/mol	28-30%	Amine source.
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01 g/mol	-	For workup.
Brine (Saturated NaCl solution)	7647-14-5	58.44 g/mol	-	For workup.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37 g/mol	-	Drying agent.

Step-by-Step Synthesis Protocol

This protocol is based on established procedures for the conversion of carboxylic acids to primary amides via acyl chlorides.[3]

digraph "Experimental Workflow" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#EA4335"];

// Nodes start [label="Dissolve 5-Bromothiophene-3-carboxylic acid in DCM"]; add_socl2 [label="Add Thionyl Chloride"]; reflux [label="Reflux"]; cool_add_nh3 [label="Cool and Add Aqueous Ammonia"]; workup [label="Aqueous Workup"]; purify [label="Purification"]; characterize [label="Characterization"];

// Edges start -> add_socl2; add_socl2 -> reflux; reflux -> cool_add_nh3; cool_add_nh3 -> workup; workup -> purify; purify -> characterize; }

Figure 3: Experimental Workflow Overview.

---

• Acyl Chloride Formation:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromothiophene-3-carboxylic acid (1.0 eq).

  • Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane (DCM) to dissolve the starting material.

  • Slowly add thionyl chloride (1.5 - 2.0 eq) dropwise to the stirred solution at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.

  • After the addition is complete, heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 2-4 hours, or until the reaction is complete (monitor by TLC or disappearance of starting material).

  • Allow the reaction mixture to cool to room temperature.

• Amide Formation:

  • Cool the reaction mixture containing the crude 5-bromothiophene-3-carbonyl chloride to 0 °C in an ice bath.

  • Slowly and carefully add concentrated aqueous ammonia (excess, e.g., 5-10 eq) to the cooled, stirred solution. This reaction is exothermic.

  • Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup and Purification:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-Bromothiophene-3-carboxamide.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Product Characterization

The identity and purity of the synthesized 5-Bromothiophene-3-carboxamide should be confirmed by standard analytical techniques.

Property	Expected Value/Observation
Appearance	Off-white to pale yellow solid
Molecular Formula	C₅H₄BrNOS
Molecular Weight	206.06 g/mol
Purity	≥96%
¹H NMR	Expect two doublets in the aromatic region corresponding to the thiophene protons, and a broad singlet for the -NH₂ protons.
¹³C NMR	Expect signals for the four thiophene carbons and the carbonyl carbon.
Mass Spectrometry	[M+H]⁺ at m/z ~207 and [M+2+H]⁺ at m/z ~209 due to bromine isotopes.

Troubleshooting and Key Considerations

• Moisture Sensitivity: The acyl chloride intermediate is highly sensitive to moisture and will readily hydrolyze back to the carboxylic acid. Ensure all glassware is thoroughly dried and anhydrous solvents are used for the first step.

• Incomplete Reaction: If the conversion to the acyl chloride is incomplete, consider increasing the reflux time or adding a catalytic amount of DMF.

• Low Yield: Low yields in the amidation step can result from the hydrolysis of the acyl chloride. Ensure the aqueous ammonia is added to the cooled organic solution.

• Purification Challenges: If the product is difficult to purify by recrystallization, column chromatography using a gradient of ethyl acetate in hexanes is recommended.

Conclusion

The synthesis of 5-Bromothiophene-3-carboxamide from 5-bromothiophene-3-carboxylic acid is a reliable and scalable process when employing the thionyl chloride-mediated acyl chloride formation followed by amidation. This technical guide provides a comprehensive framework, from mechanistic understanding to practical execution, to enable researchers to confidently produce this valuable synthetic intermediate. The principles and protocols outlined herein are grounded in established organic chemistry and can be adapted for the synthesis of a wide range of related carboxamides.

References

• Chemistry LibreTexts. (2019, June 5). 20.1: Reactions of Carboxylic Acids. Retrieved from [Link]

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• Chemistry LibreTexts. (2023, January 22). Conversion of carboxylic acids to acid chlorides. Retrieved from [Link]

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Unlocking the Therapeutic Promise of 5-Bromothiophene-3-carboxamide Derivatives

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thiophene ring, a sulfur-containing five-membered heterocycle, stands as a "privileged scaffold" in the landscape of medicinal chemistry.[1] Its derivatives are renowned for a vast spectrum of biological activities, positioning them at the forefront of novel therapeutic agent development.[1][2][3] This guide delves into the specific and potent potential of 5-Bromothiophene-3-carboxamide derivatives, a class of compounds demonstrating significant promise in oncology, infectious diseases, and inflammatory disorders. The strategic incorporation of a bromine atom at the 5-position and a carboxamide moiety at the 3-position provides a unique combination of reactivity and structural features, making this core an exceptionally versatile template for drug design.[4][5] We will explore the synthesis, mechanisms of action, and biological evaluation of these compounds, offering field-proven insights and detailed experimental frameworks.

The Synthetic Gateway: Crafting the Core Scaffold

The journey to unlocking the biological potential of these derivatives begins with their chemical synthesis. The foundational starting material is typically 5-bromothiophene-3-carboxylic acid.[4][6] The synthetic strategy primarily revolves around two key transformations: the formation of the carboxamide bond and the subsequent diversification via the reactive bromine handle.

The pivotal step is the amidation of the carboxylic acid. This is commonly achieved through a coupling reaction, where the carboxylic acid is activated to react with a desired amine. A standard and effective method involves the use of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).[2][5][7] This approach allows for the efficient formation of the stable amide linkage.

Furthermore, the bromine atom on the thiophene ring serves as a versatile anchor point for introducing molecular diversity. It is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki reaction, which enables the attachment of various aryl or heteroaryl groups.[4][5][8] This capacity for late-stage functionalization is a powerful tool for fine-tuning the biological activity and pharmacokinetic properties of the derivatives.

Generalized Synthetic Workflow

Caption: General synthetic route for 5-Bromothiophene-3-carboxamide derivatives.

Experimental Protocol: General Synthesis of a 5-Bromothiophene-3-carboxamide Derivative

• Dissolution: Dissolve 5-bromothiophene-3-carboxylic acid (1.0 equivalent) in an anhydrous solvent such as dichloromethane (DCM) under an inert atmosphere (e.g., argon).

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1 equivalents) to the solution and stir for approximately 30 minutes at room temperature.

• Coupling Agent: Cool the reaction mixture to 0°C in an ice bath. Add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equivalents) in anhydrous DCM dropwise.

• Amine Addition: Following the DCC addition, add the desired primary or secondary amine (1.1 equivalents) to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with water. The byproduct, dicyclohexylurea (DCU), will precipitate and can be removed by filtration.

• Extraction: Extract the organic layer with an appropriate aqueous solution (e.g., dilute HCl, followed by saturated NaHCO₃, and brine).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization to yield the final 5-bromothiophene-3-carboxamide derivative.

Anticancer Activity: A Multi-pronged Assault on Malignancy

Thiophene carboxamide derivatives have emerged as potent cytotoxic agents against a spectrum of cancer cell lines, including breast, colon, and melanoma.[2][9][10][11] Their anticancer efficacy stems from their ability to interfere with multiple, critical cellular processes.

Mechanisms of Action

• Inhibition of Tubulin Polymerization: A primary mechanism for many thiophene derivatives is the disruption of microtubule dynamics. By inhibiting the polymerization of tubulin, these compounds act as antimitotic agents, leading to cell cycle arrest in the G2/M phase and ultimately triggering apoptosis.[1][9] Several derivatives have been specifically designed as biomimetics of Combretastatin A-4 (CA-4), a potent natural tubulin inhibitor.[10][12]

• Kinase Inhibition: The thiophene scaffold is adept at targeting the ATP-binding pocket of various protein kinases. Notably, certain thiophene-3-carboxamide derivatives have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a key kinase involved in tumor angiogenesis.[13] By blocking VEGFR-2 signaling, these compounds can stifle the formation of new blood vessels required for tumor growth and metastasis.

• Induction of Apoptosis: Beyond cell cycle arrest, these derivatives can directly initiate programmed cell death. This is often achieved through the activation of executioner caspases, such as caspase-3 and caspase-7, and by inducing mitochondrial depolarization, which releases pro-apoptotic factors into the cytoplasm.[2]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Anti-inflammatory Activity: Quelling the Inflammatory Cascade

Chronic inflammatory diseases pose a significant therapeutic challenge, and many current non-steroidal anti-inflammatory drugs (NSAIDs) are associated with adverse side effects. [14][15][16]Thiophene-based compounds, including the commercial drugs Tinoridine and Tiaprofenic acid, are recognized for their potent anti-inflammatory properties. [15]

Mechanism of Action

The primary anti-inflammatory mechanism of many thiophene derivatives is the inhibition of key enzymes in the arachidonic acid pathway: cyclooxygenase (COX) and lipoxygenase (LOX). [1][15][17][18]These enzymes are responsible for the synthesis of pro-inflammatory mediators such as prostaglandins and leukotrienes. By dually inhibiting COX and LOX, these compounds can effectively reduce the signs of inflammation, including edema, pain, and erythema. [18]

Caption: Inhibition of the arachidonic acid pathway by thiophene derivatives.

Quantitative Data: Anti-inflammatory Efficacy

Derivative Type	Assay	Result	Reference
Tetrasubstituted thiophene (4c)	Carrageenan-induced paw edema	77% protection @ 20 mg/kg	[16]
Tetrasubstituted thiophene (4f)	Carrageenan-induced paw edema	76% protection @ 20 mg/kg	[16]
2-amino thiophene derivative (15)	Carrageenan-induced paw edema	58.46% inhibition @ 50 mg/kg	[3][18]
Tetrahydro[b]benzothiophene (29a-d)	In vitro COX-2 inhibition	IC₅₀ = 0.31–1.40 µM	[18]

Experimental Protocol: In Vitro Inhibition of Protein Denaturation

Protein denaturation is a well-documented cause of inflammation in conditions like rheumatoid arthritis. This assay screens for a compound's ability to prevent it. [17]

• Reaction Mixture: Prepare a reaction mixture containing the test compound at various concentrations, 0.2% bovine serum albumin (BSA), and phosphate-buffered saline (PBS, pH 6.4).

• Incubation: Incubate the mixture at 37°C for 20 minutes.

• Denaturation: Induce denaturation by heating the mixture at 70°C for 5 minutes. [17]4. Cooling: Cool the solutions to room temperature.

• Measurement: Measure the turbidity of the solutions spectrophotometrically at 660 nm. [17]6. Analysis: Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [1 - (Absorbance of Test / Absorbance of Control)] × 100. A standard anti-inflammatory drug, such as Diclofenac Sodium, should be used as a positive control. [19]

Conclusion and Future Perspectives

The 5-Bromothiophene-3-carboxamide scaffold represents a highly versatile and promising platform for the discovery of novel therapeutic agents. The derivatives have demonstrated significant, multi-faceted biological activities, including potent anticancer, broad-spectrum antimicrobial, and effective anti-inflammatory properties. The synthetic accessibility and the potential for extensive chemical modification allow for the systematic optimization of these activities.

Future research should focus on comprehensive Structure-Activity Relationship (SAR) studies to delineate the specific structural features that govern potency and selectivity for each biological target. Elucidating detailed mechanisms of action, exploring novel therapeutic targets, and advancing the most promising leads into preclinical in vivo models will be crucial steps in translating the remarkable potential of these compounds into next-generation therapies.

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The Versatile Heterocycle: A Technical Guide to 5-Bromothiophene-3-carboxamide as a Premier Building Block

In the landscape of modern drug discovery and materials science, the strategic selection of molecular building blocks is paramount to the successful synthesis of novel and functional molecules. Among the privileged heterocyclic scaffolds, thiophene and its derivatives have consistently demonstrated significant potential due to their unique electronic properties and versatile reactivity. This guide provides an in-depth technical exploration of 5-Bromothiophene-3-carboxamide, a key heterocyclic building block, for researchers, medicinal chemists, and professionals in drug development. We will delve into its synthesis, reactivity, and applications, underpinned by field-proven insights and established scientific principles.

The Thiophene Core: A Foundation of Biological and Material Significance

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a cornerstone in medicinal chemistry.[1][2] Its structural and electronic similarity to a benzene ring allows it to act as a bioisostere, while the presence of the sulfur atom imparts distinct properties, including the ability to engage in hydrogen bonding and other non-covalent interactions with biological targets.[2] This has led to the incorporation of the thiophene motif in a multitude of approved drugs.[2] The aromaticity and planarity of the thiophene ring can enhance receptor binding, and its susceptibility to functionalization provides a platform for optimizing selectivity and potency.[3]

Physicochemical Properties and Spectroscopic Signature of 5-Bromothiophene-3-carboxamide

A comprehensive understanding of a building block's physical and spectral characteristics is essential for its effective utilization.

Property	Value	Source
CAS Number	189329-94-0	[4]
Molecular Formula	C₅H₄BrNOS	[4]
Molecular Weight	207.06 g/mol	N/A
Appearance	Solid	[4]
Purity	Typically >96%	[4]
Storage	Keep in a dark place, under an inert atmosphere, at 2-8°C	[4]

Expected Spectroscopic Data:

• ¹H NMR: The spectrum is expected to show two doublets in the aromatic region, corresponding to the two protons on the thiophene ring. The chemical shifts will be influenced by the deshielding effect of the bromine atom and the carboxamide group. The amide protons (-CONH₂) will likely appear as a broad singlet.

• ¹³C NMR: The spectrum will display five distinct signals for the five carbon atoms. The carbon bearing the bromine atom will be significantly shifted, as will the carbonyl carbon of the amide group.

• IR Spectroscopy: Characteristic absorption bands would include N-H stretching vibrations for the primary amide, a strong C=O stretching vibration for the amide carbonyl, and C-Br stretching vibrations.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak and a characteristic isotopic pattern due to the presence of bromine.

Synthesis of 5-Bromothiophene-3-carboxamide: A Practical Approach

The synthesis of 5-Bromothiophene-3-carboxamide is most commonly achieved from its corresponding carboxylic acid precursor, 5-Bromothiophene-3-carboxylic acid. Two reliable methods are presented below.

Method 1: Acyl Chloride Formation Followed by Amination

This robust, two-step method is a staple in organic synthesis for the preparation of primary amides. The initial conversion of the carboxylic acid to a more reactive acyl chloride is key to driving the subsequent amination to completion.

Caption: Synthesis of 5-Bromothiophene-3-carboxamide via the acyl chloride intermediate.

Experimental Protocol:

• Acyl Chloride Formation: To a solution of 5-Bromothiophene-3-carboxylic acid (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or toluene), add thionyl chloride (1.2-1.5 eq) dropwise at 0°C. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction. The reaction mixture is then typically warmed to room temperature or gently refluxed until the evolution of gas ceases. The excess thionyl chloride and solvent are removed under reduced pressure to yield the crude 5-Bromothiophene-3-carbonyl chloride.[3]

• Amination: The crude acyl chloride is dissolved in an anhydrous aprotic solvent (e.g., dichloromethane or THF) and cooled to 0°C. A solution of aqueous ammonia or ammonium hydroxide is then added dropwise with vigorous stirring. The reaction is typically allowed to warm to room temperature and stirred until completion (monitored by TLC).

• Work-up and Purification: The reaction mixture is quenched with water, and the product is extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Method 2: Direct Amide Coupling

Peptide coupling reagents offer a milder alternative for the direct conversion of carboxylic acids to amides, avoiding the need for the often harsh conditions of acyl chloride formation.

Caption: Direct amide coupling to form 5-Bromothiophene-3-carboxamide.

Experimental Protocol:

• Reaction Setup: To a solution of 5-Bromothiophene-3-carboxylic acid (1.0 eq), ammonium chloride (1.1 eq), and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or DMF), add a catalytic amount of a base like 4-dimethylaminopyridine (DMAP).[6]

• Reaction Execution: The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC).

• Work-up and Purification: The reaction mixture is filtered to remove any precipitated urea byproduct (in the case of DCC). The filtrate is then washed sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated. The crude product is purified by recrystallization or column chromatography.

The Reactivity Landscape of 5-Bromothiophene-3-carboxamide

The synthetic utility of 5-Bromothiophene-3-carboxamide stems from the distinct reactivity of its functional groups: the bromine atom at the 5-position and the carboxamide group at the 3-position.

Transformations at the Bromine Position: Gateway to Molecular Diversity

The bromine atom on the electron-rich thiophene ring is an excellent handle for transition-metal-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

Caption: Key cross-coupling reactions of 5-Bromothiophene-3-carboxamide.

• Suzuki-Miyaura Coupling: This palladium-catalyzed reaction with boronic acids or esters is one of the most powerful methods for forming C-C bonds. It is widely used to introduce aryl or heteroaryl substituents at the 5-position of the thiophene ring, a common strategy in the development of bioactive molecules.[6]

• Stille Coupling: This reaction utilizes organostannanes as coupling partners and is also a reliable method for C-C bond formation, offering a complementary approach to the Suzuki coupling.

• Sonogashira Coupling: This palladium-copper co-catalyzed reaction with terminal alkynes is the premier method for introducing alkynyl functionalities, which are valuable in both medicinal chemistry and materials science.

Chemistry of the Carboxamide Group

The primary carboxamide group is also a versatile functional handle, allowing for a range of transformations:

• N-Alkylation/Arylation: The amide nitrogen can be alkylated or arylated under appropriate basic conditions, providing access to secondary and tertiary amides.

• Dehydration to Nitriles: Dehydrating agents such as phosphorus pentoxide (P₂O₅) or trifluoroacetic anhydride (TFAA) can convert the primary amide to a nitrile group (-CN).

• Hofmann Rearrangement: This reaction can be used to convert the carboxamide to a primary amine with one fewer carbon atom, providing a route to 3-amino-5-bromothiophene derivatives.

Applications in Drug Discovery and Medicinal Chemistry

The 5-Bromothiophene-3-carboxamide scaffold is a valuable starting point for the synthesis of a wide array of biologically active compounds. The ability to readily diversify the molecule at the 5-position via cross-coupling reactions makes it an ideal platform for structure-activity relationship (SAR) studies.

Anticancer Agents

Thiophene carboxamide derivatives have shown significant promise as anticancer agents. For instance, certain thiophene-based compounds have been investigated as inhibitors of vascular endothelial growth factor receptor 2 (VEGFR-2), a key target in angiogenesis.[7] The general strategy involves synthesizing a library of analogues by varying the substituent at the 5-position and evaluating their antiproliferative activity against various cancer cell lines.[3]

Compound Class	Biological Target/Activity	IC₅₀/EC₅₀	Reference
Phenyl-thiophene-carboxamide derivatives	Antiproliferative activity against Hep3B cancer cell line	5.46 µM (for compound 2b)	[8]
Phenethyl 5-arylthiophene-2-carboxylate derivatives	Spasmolytic effect	1.26 µM (for compound 10d)	[6]

Other Therapeutic Areas

The thiophene carboxamide core has also been explored for other therapeutic applications, including:

• Antibacterial Agents: Derivatives have been synthesized and tested against various bacterial strains, including drug-resistant ones.[9]

• Antiviral Agents: The scaffold has been used to develop inhibitors of viral replication.

• Anti-inflammatory and Analgesic Agents: The anti-inflammatory potential of thiophene derivatives is another active area of research.[8]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-Bromothiophene-3-carboxamide and its precursors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[10]

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[10]

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[10]

• Storage: Store in a tightly sealed container in a cool, dry place away from heat and direct sunlight.[4]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion and Future Perspectives

5-Bromothiophene-3-carboxamide has firmly established itself as a versatile and valuable building block in synthetic and medicinal chemistry. Its dual reactivity, with the readily functionalizable bromine atom and the modifiable carboxamide group, provides a powerful platform for the generation of diverse molecular architectures. The continued exploration of this scaffold is expected to yield novel therapeutic agents and advanced materials. As our understanding of disease pathways deepens, the ability to rapidly synthesize and test libraries of compounds derived from such privileged cores will be instrumental in the development of next-generation medicines and technologies.

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Understanding the reactivity of the thiophene ring in 5-Bromothiophene-3-carboxamide

Abstract

Thiophene and its derivatives are cornerstone scaffolds in medicinal chemistry and materials science, valued for their unique electronic properties and versatile reactivity.[1][2] This guide provides a detailed examination of the chemical reactivity of 5-Bromothiophene-3-carboxamide, a key building block for the synthesis of complex molecular architectures. We will dissect the electronic influence of the bromo and carboxamide substituents, explore the regioselectivity of its reactions, and provide field-proven protocols for its most critical transformations. The focus is on leveraging the molecule's distinct reactivity sites—the activated C-Br bond for cross-coupling and the available ring positions for substitution—to enable the rational design of novel chemical entities.

The Electronic Landscape of the Thiophene Ring

The thiophene ring is a five-membered aromatic heterocycle containing a sulfur atom. The sulfur's lone pair electrons participate in the π-system, creating an electron-rich aromatic ring that is significantly more reactive towards electrophilic substitution than benzene.[2][3] In the parent thiophene, the C2 and C5 positions are electronically equivalent and are the preferred sites for electrophilic attack due to superior resonance stabilization of the cationic intermediate (the sigma complex).[4]

However, the reactivity of 5-Bromothiophene-3-carboxamide is profoundly modulated by its two substituents.

• 3-Carboxamide (-CONH₂): This is a moderately deactivating, electron-withdrawing group (EWG) that directs incoming electrophiles to the C5 position (meta to itself). It reduces the electron density of the entire ring through a resonance effect.

• 5-Bromo (-Br): The bromine atom is an ortho-, para-directing deactivator. It withdraws electron density through induction but donates it through resonance. In this molecule, its primary role is not as a directing group for electrophilic substitution but as an excellent leaving group in transition-metal-catalyzed cross-coupling reactions.

The interplay of these groups deactivates the ring towards traditional electrophilic aromatic substitution while simultaneously activating the C5 position for a diverse array of powerful C-C, C-N, and C-S bond-forming reactions. The C2 and C4 positions remain potential sites for substitution, albeit under more forcing conditions.

Caption: Reactivity sites on the 5-Bromothiophene-3-carboxamide scaffold.

Synthesis of the Core Scaffold

The title compound is readily accessible from its corresponding carboxylic acid, 5-Bromothiophene-3-carboxylic acid, which is commercially available.[5][6][7] The conversion is a standard amide formation, often achieved by first activating the carboxylic acid.

Protocol: Synthesis via Acid Chloride

This two-step, one-pot procedure is highly reliable for producing clean material. The intermediate acid chloride is highly reactive and is typically used immediately without purification to prevent hydrolysis.[8]

Step 1: Formation of 5-Bromothiophene-3-carbonyl chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-Bromothiophene-3-carboxylic acid (1.0 eq).

• Suspend the acid in dichloromethane (DCM, ~5 mL per gram of acid).

• Add thionyl chloride (SOCl₂, 1.5 eq) dropwise at room temperature.

• Heat the mixture to reflux (approx. 40°C) and maintain for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

• Allow the mixture to cool to room temperature. Remove the solvent and excess thionyl chloride under reduced pressure. The resulting crude acid chloride is a solid mass and is used directly in the next step.

Step 2: Amide Formation

• Dissolve the crude 5-Bromothiophene-3-carbonyl chloride in anhydrous DCM.

• In a separate flask, prepare a solution of aqueous ammonia (2.0-3.0 eq) in DCM, cooled in an ice bath.

• Add the acid chloride solution dropwise to the cold ammonia solution with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by adding water. Separate the organic layer.

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 5-Bromothiophene-3-carboxamide, which can be purified by recrystallization or column chromatography.

Transition-Metal-Catalyzed Cross-Coupling Reactions

The C5-Br bond is the most valuable synthetic handle on this molecule, providing a gateway to a vast array of derivatives through palladium-catalyzed cross-coupling reactions. These reactions are foundational to modern drug discovery, allowing for the modular assembly of complex molecules.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is one of the most robust and widely used methods for forming carbon-carbon bonds by coupling an organoboron species with an organic halide.[9] For 5-Bromothiophene-3-carboxamide, this reaction enables the introduction of various aryl, heteroaryl, or vinyl substituents at the C5 position.[10][11]

Causality in Protocol Design:

• Catalyst: A Pd(0) source is required. Pd(PPh₃)₄ is a common choice as it is air-stable and effective.[12] Alternatively, a combination of a Pd(II) precursor like Pd(OAc)₂ and a phosphine ligand can be used.

• Base: A base is essential for the transmetalation step.[9] Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are typically used. K₃PO₄ is often effective for heteroaromatic substrates.[13]

• Solvent: A mixture of an organic solvent (like 1,4-dioxane, toluene, or DMF) and water is common, as it facilitates the dissolution of both the organic and inorganic reagents.[13][14]

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

• To a microwave vial or Schlenk flask, add 5-Bromothiophene-3-carboxamide (1.0 eq), the desired arylboronic acid (1.2 eq), and K₃PO₄ (2.5 eq).

• Add the palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 90-100°C and stir for 4-12 hours. Monitor progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic phase with water and brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	Standard, effective Pd(0) source for many substrates.[12]
Base	K₃PO₄ (2.5 eq)	Strong enough to promote transmetalation without degrading sensitive functional groups.
Solvent	1,4-Dioxane / H₂O (4:1)	Good solvent system for both organic substrate and inorganic base.[13]
Temperature	90-100 °C	Provides sufficient thermal energy to drive the catalytic cycle efficiently.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for forming carbon-nitrogen bonds, coupling amines with aryl halides.[15][16] This reaction is indispensable for synthesizing aryl amines, which are prevalent motifs in pharmaceuticals.

Causality in Protocol Design:

• Ligand Choice: This is the most critical parameter. The choice of phosphine ligand dictates the reaction's success. Bulky, electron-rich ligands (e.g., XPhos, SPhos, RuPhos) are required to promote the challenging reductive elimination step that forms the C-N bond.[16]

• Base: A strong, non-nucleophilic base is needed. Sodium tert-butoxide (NaOt-Bu) is common, but weaker bases like Cs₂CO₃ can be used for substrates with base-sensitive functional groups.[17][18]

• Catalyst Precursor: Pd₂(dba)₃ or Pd(OAc)₂ are common choices that form the active Pd(0) species in situ.

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Preliminary Investigation of 5-Bromothiophene-3-carboxamide: A Technical Guide for Medicinal Chemistry

Abstract

The thiophene carboxamide scaffold is a cornerstone in modern medicinal chemistry, recognized for its versatile pharmacological properties and presence in numerous therapeutic agents.[1] This technical guide provides a comprehensive framework for the preliminary investigation of a novel derivative, 5-Bromothiophene-3-carboxamide, as a potential drug candidate. We will explore a strategic, field-proven approach, beginning with its chemical synthesis and characterization, followed by a tiered in vitro screening cascade designed to efficiently assess its cytotoxic potential, preliminary ADME-Tox profile, and potential mechanisms of action. This guide is intended for researchers, scientists, and drug development professionals, offering both strategic insights and detailed, actionable protocols to facilitate the early-stage evaluation of this promising chemical entity.

Introduction: The Rationale for Investigating 5-Bromothiophene-3-carboxamide

Thiophene-containing compounds are prevalent in a wide range of biologically active molecules, demonstrating activities such as anticancer, anti-inflammatory, and antimicrobial effects.[2][3][4] The thiophene ring is often considered a bioisostere of a phenyl ring, offering similar structural properties with distinct electronic and physicochemical characteristics that can be exploited for optimizing drug-like properties.[3] The carboxamide moiety is a critical functional group in many drugs, contributing to target binding through hydrogen bond interactions.

The subject of this guide, 5-Bromothiophene-3-carboxamide, is a novel entity with unexplored potential. The presence of a bromine atom at the 5-position offers a handle for further chemical modification through cross-coupling reactions, allowing for the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.[5] The 3-carboxamide substitution pattern is less explored than the 2-carboxamide, presenting an opportunity for the discovery of novel intellectual property and potentially unique biological activities. This preliminary investigation is therefore designed to provide a foundational understanding of the compound's biological potential and to identify promising avenues for its further development.

Synthesis and Characterization

The synthesis of 5-Bromothiophene-3-carboxamide can be achieved from the commercially available 5-Bromothiophene-3-carboxylic acid through a standard amide coupling reaction. The choice of coupling agent is critical to ensure high yield and purity, especially with heterocyclic carboxylic acids.

Proposed Synthetic Protocol

This protocol employs 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with Hydroxybenzotriazole (HOBt) and 4-Dimethylaminopyridine (DMAP) as a catalyst, a combination known for its efficiency in forming amide bonds with a variety of amines, including electron-deficient ones.[1][6]

Materials:

• 5-Bromothiophene-3-carboxylic acid

• Ammonium chloride (NH₄Cl)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• 4-Dimethylaminopyridine (DMAP)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Step-by-Step Procedure:

• To a solution of 5-Bromothiophene-3-carboxylic acid (1.0 eq) in anhydrous DCM at 0 °C, add EDC (1.2 eq), HOBt (0.1 eq, catalytic), and DMAP (1.2 eq).

• Add ammonium chloride (1.2 eq) and DIPEA (2.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired 5-Bromothiophene-3-carboxamide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Proposed In Vitro Screening Cascade

A tiered approach to in vitro screening is essential for the efficient allocation of resources in early drug discovery. This cascade is designed to first assess broad cytotoxicity, followed by more specific assays to elucidate the mechanism of action and preliminary ADME-Tox properties.

Caption: Proposed screening cascade for 5-Bromothiophene-3-carboxamide.

Tier 1: Cytotoxicity Screening

The initial step is to assess the compound's general cytotoxicity against a panel of human cancer cell lines. This provides a broad overview of its potential as an anticancer agent and helps in selecting appropriate cell lines for further mechanistic studies. The MTT assay is a reliable and widely used colorimetric assay for measuring cell proliferation and viability.[7][8][9]

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Bromothiophene-3-carboxamide in culture medium and add to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits 50% of cell growth).

Tier 2: Mechanistic & Early Safety Profiling

Compounds that demonstrate significant cytotoxicity in Tier 1 will proceed to mechanistic and early safety profiling. Based on the known biological activities of thiophene carboxamides, kinase inhibition is a plausible mechanism of action.[10][11][12] Additionally, assessing cardiovascular liability at an early stage is crucial, making the hERG assay a mandatory checkpoint.[13]

Many thiophene derivatives have been identified as inhibitors of key signaling kinases involved in cancer progression, such as VEGFR-2 and AKT.[10][11][14] Inhibition of these pathways can lead to decreased cell proliferation, survival, and angiogenesis.

Caption: Hypothetical signaling pathway for 5-Bromothiophene-3-carboxamide.

The hERG (human Ether-à-go-go-Related Gene) channel is a potassium ion channel that plays a critical role in cardiac repolarization. Inhibition of this channel can lead to life-threatening arrhythmias.[13] Automated patch-clamp systems are commonly used for high-throughput hERG screening.

• Cell Culture: Use HEK293 cells stably expressing the hERG channel.

• Compound Preparation: Prepare a series of concentrations of the test compound.

• Automated Patch-Clamp: The automated system will perform cell capture, sealing, and whole-cell recording.

• Data Acquisition: Record baseline hERG currents and then apply increasing concentrations of the test compound.

• Data Analysis: Calculate the percentage inhibition of the hERG current at each concentration and determine the IC₅₀ value.

Tier 2: Early ADME-Tox Profiling

Understanding a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties, as well as its potential for toxicity, is crucial for its development. Early in vitro ADME-Tox assays can help to identify potential liabilities that could lead to failure in later stages.

The Caco-2 permeability assay is a widely used in vitro model to predict human intestinal absorption of drugs.[2][11][12][15][16]

• Cell Culture: Culture Caco-2 cells on permeable supports for 21 days to allow for differentiation into a monolayer with tight junctions.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

• Permeability Assessment: Add the test compound to the apical (A) side and measure its appearance on the basolateral (B) side over time (A to B permeability). Also, perform the reverse experiment (B to A permeability) to assess for active efflux.

• Sample Analysis: Quantify the concentration of the test compound in the donor and receiver compartments using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio.

Cytochrome P450 (CYP) enzymes are the major enzymes involved in drug metabolism. Inhibition of these enzymes can lead to drug-drug interactions.[3][10][17]

• Incubation: Incubate the test compound with human liver microsomes and a specific probe substrate for each major CYP isoform (e.g., CYP3A4, CYP2D6, CYP2C9).

• Metabolite Quantification: Measure the formation of the metabolite of the probe substrate by LC-MS/MS.

• Data Analysis: Determine the IC₅₀ value for the inhibition of each CYP isoform.

Data Presentation and Interpretation

The quantitative data generated from the screening cascade should be summarized in a clear and concise format to facilitate decision-making.

Table 1: Representative Biological Data for a Hypothetical Thiophene Carboxamide Analog

Assay	Cell Line / Enzyme	Result (IC₅₀, µM)
Cytotoxicity
MTT	HepG2 (Liver Cancer)	5.2
MTT	HCT-116 (Colon Cancer)	8.9
MTT	A549 (Lung Cancer)	12.5
Mechanism of Action
Kinase Inhibition	VEGFR-2	0.8
Kinase Inhibition	AKT	2.1
Early Safety & ADME
hERG Inhibition	hERG-HEK293	> 30
CYP450 Inhibition	CYP3A4	15.7
CYP450 Inhibition	CYP2D6	> 50
Caco-2 Permeability	Papp (A-B) (10⁻⁶ cm/s)	10.2
Efflux Ratio (B-A/A-B)	1.5

Interpretation:

• Cytotoxicity: The hypothetical analog shows moderate to potent cytotoxicity against a range of cancer cell lines.

• Mechanism of Action: The potent inhibition of VEGFR-2 and AKT suggests that the compound's cytotoxic effects may be mediated through these pathways.

• Early Safety & ADME: The high IC₅₀ for hERG inhibition indicates a low risk of cardiotoxicity. The moderate inhibition of CYP3A4 suggests a potential for drug-drug interactions that would need to be further investigated. The good permeability and low efflux ratio in the Caco-2 assay suggest that the compound is likely to be well-absorbed orally.

Conclusion and Future Directions

This technical guide has outlined a systematic and efficient approach for the preliminary investigation of 5-Bromothiophene-3-carboxamide in a medicinal chemistry context. The proposed screening cascade allows for a comprehensive evaluation of its cytotoxic potential, mechanism of action, and early ADME-Tox profile. Positive results from this initial investigation would warrant further studies, including the synthesis of a focused library of analogs to establish a clear structure-activity relationship (SAR), more in-depth mechanistic studies, and ultimately, in vivo proof-of-concept studies in relevant animal models. The strategic application of this framework will enable a data-driven approach to decision-making in the early stages of drug discovery.

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Safety and handling precautions for 5-Bromothiophene-3-carboxamide.

An In-Depth Technical Guide to the Safe Handling of 5-Bromothiophene-3-carboxamide

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the safe handling, storage, and disposal of 5-Bromothiophene-3-carboxamide. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind safety protocols. Given that specific toxicological data for 5-Bromothiophene-3-carboxamide is not extensively published, this guide synthesizes data from structurally analogous compounds and established principles of laboratory safety to create a robust and self-validating safety system.

Compound Profile and Inferred Hazard Identification

5-Bromothiophene-3-carboxamide is a halogenated heterocyclic compound. Such molecules are common building blocks in medicinal chemistry and materials science. The thiophene ring, coupled with a bromine atom and a carboxamide functional group, offers multiple sites for chemical modification. However, these same features necessitate a cautious approach, as halogenated organic compounds and thiophene derivatives can present toxicological risks.

Table 1: Synthesized Hazard Identification Summary

Category	Description	Source Analogues
GHS Pictograms		[1][2]
Signal Word	Warning	[1]
Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation. Potential for H302: Harmful if swallowed.	[1][2]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2]

Engineering Controls and Personal Protective Equipment (PPE)

The primary principle of chemical safety is to minimize exposure. This is achieved first through engineering controls, which remove the hazard at the source, and second through PPE, which protects the individual.

Engineering Controls: The Primary Barrier

All manipulations of solid or dissolved 5-Bromothiophene-3-carboxamide must be conducted in a certified chemical fume hood.[4] The fume hood provides critical protection against inhalation of airborne particles or vapors. The sash should be kept as low as possible during all operations.[4] A safety shower and eyewash station must be readily accessible and tested regularly.[5][6]

Personal Protective Equipment (PPE): The Last Line of Defense

Selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.

• Eye and Face Protection : Chemical safety goggles that meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations are mandatory.[5] A face shield should be worn over goggles when there is a significant risk of splashing.

• Skin Protection : A flame-retardant lab coat and closed-toe shoes are required. Chemical-resistant gloves (e.g., nitrile rubber) must be worn. It is crucial to inspect gloves for any signs of degradation before use and to practice proper removal techniques to avoid contaminating the skin. For procedures with a high risk of splashing, a chemically resistant apron is also recommended.[7]

• Respiratory Protection : When used within a properly functioning chemical fume hood, additional respiratory protection is typically not required. If engineering controls are insufficient or in the event of a large spill, a NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates should be used.[5]

Caption: Logical workflow for laboratory setup and PPE donning.

Standard Operating Procedures for Handling

Adherence to a strict, step-by-step protocol is essential for mitigating risk during the handling of 5-Bromothiophene-3-carboxamide.

Weighing and Transferring the Solid Compound

• Preparation : Designate a specific area within the chemical fume hood for weighing. Place a weigh boat or appropriate glassware on an analytical balance.

• Aliquotting : Carefully transfer the required amount of the compound from the stock container to the weigh boat using a clean spatula. Avoid creating airborne dust.

• Closure : Immediately and tightly close the stock container.

• Transfer : Transfer the weighed solid into the reaction vessel. If dissolving, add the solvent slowly to avoid splashing.

• Decontamination : Decontaminate the spatula and the weighing area with a suitable solvent (e.g., ethanol or acetone), collecting the rinsate as halogenated hazardous waste.[4]

Storage and Incompatibility

• Storage Conditions : Store 5-Bromothiophene-3-carboxamide in a tightly closed container in a cool, dry, and well-ventilated area.[2][5] Keep it away from heat, sparks, and open flames.[8]

• Incompatible Materials : Avoid contact with strong oxidizing agents and strong bases, as these can lead to vigorous and potentially hazardous reactions.[5]

Emergency Procedures: A Validating System of Response

A prepared response to emergencies is a cornerstone of a trustworthy safety protocol.

Exposure Response

• Inhalation : Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[1][2]

• Skin Contact : Immediately remove all contaminated clothing.[9] Flush the affected skin with copious amounts of water and soap for at least 15 minutes.[1][5] Seek medical attention if irritation persists.[2]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[1]

Accidental Release and Spill Cleanup

The response to a spill is dictated by its scale.

• Minor Spill (Contained within a fume hood) :

  • Ensure appropriate PPE is worn.

  • Cover the spill with an inert absorbent material like vermiculite or sand.

  • Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.[5]

  • Wipe the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Major Spill (Outside of a fume hood or large quantity) :

  • Evacuate all non-essential personnel from the immediate area.

  • Alert your institution's Environmental Health and Safety (EHS) department or emergency response team.

  • Do not attempt to clean the spill yourself unless you are trained and equipped to do so.

Caption: Decision tree for responding to chemical spills.

Waste Disposal

All waste containing 5-Bromothiophene-3-carboxamide, including contaminated materials and rinsates, must be treated as hazardous waste. Halogenated organic waste must be collected in a separate, clearly labeled, and sealed container from non-halogenated waste.[4] Follow all local, state, and federal regulations for the disposal of chemical waste.[4]

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• 5-Bromo-2-ureidothiophene-3-carboxamide Safety Information . AK Scientific, Inc. Link

• SAFETY DATA SHEET for 5-Nitrothiophene-3-carboxylic acid . Fisher Scientific. Link

• SAFETY DATA SHEET for a related compound . Sigma-Aldrich. Link

• SAFETY DATA SHEET for 4-Bromothiophene-3-carboxaldehyde . TCI Chemicals. Link

• SAFETY DATA SHEET for 3-Bromothiophene-2-carboxamide . Thermo Fisher Scientific. Link

• 5-Bromothiophene-3-carboxaldehyde Safety Information . Sigma-Aldrich. Link

• SAFETY DATA SHEET for Ethyl 2-Bromothiophene-3-carboxylate . TCI Chemicals. Link

• SAFETY DATA SHEET for a related compound . Sigma-Aldrich. Link

• SAFETY DATA SHEET for a related compound . Sigma-Aldrich. Link

• 2,3,5-Tribromothieno[3,2-b]thiophene safety and handling guidelines . Benchchem. Link

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• Navigating the Safe Handling of Halogenated Aromatic Compounds: A Guide for Laboratory Professionals . Benchchem. Link

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• 5-Bromothiophene-3-carboxylic acid 97% Product Page . Sigma-Aldrich. Link

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• Chemical Safety Data Sheet - Ethyl 5-bromothiophene-3-carboxylate . ChemicalBook. Link

• 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0) Overview . UCHEM. Link

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• MATERIAL SAFETY DATA SHEET THIOPHENE . Oxford Lab Fine Chem LLP. Link

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• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation . Semantic Scholar. Link

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A Theoretical Investigation of the Electronic Landscape of 5-Bromothiophene-3-carboxamide: A Guide for Researchers and Drug Development Professionals

Foreword

The confluence of computational chemistry and drug discovery has ushered in an era of unprecedented molecular insight. Thiophene derivatives, cornerstone scaffolds in medicinal chemistry and materials science, present a rich tapestry of electronic properties ripe for theoretical exploration.[1][2] This technical guide delves into the theoretical framework for characterizing the electronic properties of a promising, yet under-explored molecule: 5-Bromothiophene-3-carboxamide. By elucidating its electronic landscape, we can unlock predictive insights into its reactivity, intermolecular interactions, and ultimately, its potential as a therapeutic agent or functional material. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing both the foundational theory and practical computational methodologies for such an investigation.

Introduction: The Significance of 5-Bromothiophene-3-carboxamide

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, is a privileged structure in numerous pharmacologically active compounds.[3][4] Its unique electronic distribution, arising from the interplay of the sulfur lone pairs and the π-system, imparts a range of biological activities.[2] The carboxamide functional group is a common feature in many drug molecules, contributing to hydrogen bonding interactions and overall pharmacokinetic properties. The strategic placement of a bromine atom on the thiophene ring introduces a site for further chemical modification through cross-coupling reactions, such as the Suzuki-Miyaura reaction, allowing for the synthesis of diverse molecular libraries.[5][6][7] 5-Bromothiophene-3-carboxamide, therefore, represents a versatile building block with significant potential in the development of novel therapeutics and functional organic materials.[8]

A thorough understanding of the electronic properties of this molecule is paramount for predicting its behavior in biological systems and for designing derivatives with enhanced activity and selectivity. Theoretical studies, particularly those employing quantum mechanical methods, provide a powerful, cost-effective, and time-efficient means to probe these properties at the atomic level.

Theoretical Methodologies: A Quantum Mechanical Toolkit

The investigation of the electronic properties of 5-Bromothiophene-3-carboxamide necessitates the use of robust and accurate computational methods. Density Functional Theory (DFT) has emerged as the workhorse of modern computational chemistry, offering a favorable balance between accuracy and computational cost for systems of this size.[9][10][11]

The Choice of Density Functional and Basis Set

The accuracy of DFT calculations is contingent upon the selection of an appropriate exchange-correlation functional and basis set. For organic molecules containing halogens and second-row elements like sulfur, the B3LYP functional, a hybrid functional that incorporates a portion of exact Hartree-Fock exchange, has demonstrated a consistent track record of providing reliable results for geometries and electronic properties.[12] This will be paired with a Pople-style basis set, such as 6-311++G(d,p), which includes diffuse functions (++) to accurately describe the electron density far from the nucleus and polarization functions (d,p) to account for the non-spherical nature of electron distribution in molecules.[12]

Computational Workflow

A typical computational workflow for characterizing the electronic properties of 5-Bromothiophene-3-carboxamide is outlined below. This self-validating system ensures the reliability of the calculated properties by starting from a robustly optimized molecular geometry.

Caption: A typical workflow for theoretical electronic property calculations.

Experimental Protocol: Computational Details

• Initial Structure Preparation: The 3D structure of 5-Bromothiophene-3-carboxamide is built using a molecular modeling software (e.g., Avogadro, GaussView).

• Geometry Optimization: A full geometry optimization is performed using DFT with the B3LYP functional and the 6-311++G(d,p) basis set in the gas phase. This step locates the minimum energy conformation of the molecule.

• Vibrational Frequency Analysis: A frequency calculation is performed on the optimized geometry at the same level of theory to confirm that the structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Electronic Property Calculations: Using the optimized geometry, single-point energy calculations are performed to derive various electronic properties, including:

  • Natural Bond Orbital (NBO) analysis: To determine the natural atomic charges and analyze charge distribution.[12]

  • Frontier Molecular Orbital (FMO) analysis: To determine the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) and to calculate the HOMO-LUMO energy gap.

  • Molecular Electrostatic Potential (MESP) mapping: To visualize the electron-rich and electron-poor regions of the molecule.

Predicted Electronic Properties and Their Implications

Based on theoretical studies of similar thiophene derivatives, we can anticipate the key electronic features of 5-Bromothiophene-3-carboxamide.[13][14]

Molecular Geometry

The thiophene ring is expected to be largely planar, a characteristic feature of aromatic systems. The carboxamide group may exhibit some rotation around the C-C single bond connecting it to the thiophene ring. The precise bond lengths and angles will be determined by the interplay of steric and electronic effects of the bromine and carboxamide substituents.

Frontier Molecular Orbitals (HOMO-LUMO)

The HOMO and LUMO are crucial for understanding a molecule's reactivity and electronic transitions.

• HOMO (Highest Occupied Molecular Orbital): The HOMO is associated with the ability to donate electrons. In 5-Bromothiophene-3-carboxamide, the HOMO is expected to be localized primarily on the electron-rich thiophene ring, particularly on the sulfur atom and the double bonds.

• LUMO (Lowest Unoccupied Molecular Orbital): The LUMO is associated with the ability to accept electrons. The LUMO is likely to be distributed over the carboxamide group and the thiophene ring, influenced by the electron-withdrawing nature of the carbonyl and bromine groups.

The HOMO-LUMO energy gap (ΔE) is a critical parameter that provides insights into the chemical reactivity and kinetic stability of the molecule. A smaller gap suggests higher reactivity.

Property	Predicted Value Range	Significance
HOMO Energy	-6.0 to -7.0 eV	Electron-donating ability
LUMO Energy	-1.0 to -2.0 eV	Electron-accepting ability
HOMO-LUMO Gap (ΔE)	4.0 to 5.0 eV	Chemical reactivity, kinetic stability

Note: These are estimated values based on literature for similar compounds and will be precisely determined by the DFT calculations.

Caption: Relationship between HOMO, LUMO, and the energy gap.

Molecular Electrostatic Potential (MESP)

The MESP is a powerful tool for visualizing the charge distribution in a molecule and predicting sites for electrophilic and nucleophilic attack.

• Negative Potential (Red/Yellow): These regions are electron-rich and are susceptible to electrophilic attack. For 5-Bromothiophene-3-carboxamide, negative potentials are expected around the oxygen atom of the carbonyl group and potentially on the sulfur atom.

• Positive Potential (Blue): These regions are electron-poor and are susceptible to nucleophilic attack. Positive potentials are anticipated around the hydrogen atoms of the amide group and the carbon atom of the carbonyl group.

The MESP provides a visual hypothesis for how the molecule might interact with biological targets, such as enzyme active sites.

Natural Atomic Charges

NBO analysis will provide a quantitative measure of the charge distribution at each atomic center. This data is invaluable for understanding the polarity of the molecule and for parameterizing molecular mechanics force fields used in molecular dynamics simulations. The carbon atom attached to the bromine will likely have a partial positive charge, while the bromine and oxygen atoms will carry partial negative charges.

Applications in Drug Discovery and Materials Science

The theoretical electronic properties of 5-Bromothiophene-3-carboxamide directly inform its potential applications.

• Drug Discovery:

  • Pharmacophore Modeling: The MESP and atomic charges can be used to define a pharmacophore model, which describes the essential features for biological activity.

  • Structure-Activity Relationship (SAR) Studies: By calculating the electronic properties of a series of derivatives, a quantitative structure-activity relationship (QSAR) can be developed to guide the design of more potent and selective compounds.[9]

  • Receptor Binding: The HOMO-LUMO gap and MESP can provide insights into the molecule's ability to participate in charge-transfer and electrostatic interactions with a biological target. Thiophene carboxamide derivatives have shown potential as anticancer agents.[4]

• Materials Science:

  • Organic Electronics: The HOMO-LUMO gap is a key parameter in determining the electronic and optical properties of organic materials. Thiophene derivatives are widely used in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[1]

  • Conducting Polymers: The planar structure and delocalized π-system of the thiophene ring make it a suitable building block for conducting polymers.[8]

Conclusion

This technical guide has outlined a comprehensive theoretical framework for the investigation of the electronic properties of 5-Bromothiophene-3-carboxamide. By employing DFT calculations, we can gain a deep understanding of its molecular structure, reactivity, and intermolecular interaction potential. These theoretical insights are not merely academic; they provide a rational basis for the design of novel drug candidates and advanced organic materials. The methodologies and predicted outcomes presented herein serve as a roadmap for researchers to unlock the full potential of this versatile thiophene derivative.

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• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Institutes of Health. Retrieved from [Link]

• Computational Methods Applied in Physical-Chemistry Property Relationships of Thiophene Derivatives. (2025). ResearchGate. Retrieved from [Link]

• New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis. (2024). National Institutes of Health. Retrieved from [Link]

• Integrated experimental and in silico studies on thiophene carboxamide derivatives: synthesis, characterization, and biological evaluation. (n.d.). ResearchGate. Retrieved from [Link]

• Fused thiophenes: An overview of the computational investigations. (2025). ResearchGate. Retrieved from [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (n.d.). MDPI. Retrieved from [Link]

• THIOPHENE AND ITS DERIVATIVES. (n.d.). Retrieved from [Link]

• 5-Bromothiophene-3-carboxylic acid | 100523-84-0. (n.d.). J&K Scientific. Retrieved from [Link]

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• 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0) - A Valuable Thiophene Derivative for Synthesis and Materials Applications. (2025). UCHEM. Retrieved from [Link]

• DFT computation of the electron spectra of thiophene. (n.d.). UBC Chemistry. Retrieved from [Link]

• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. (2022). National Institutes of Health. Retrieved from [Link]

• DFT Computation of the Electron Spectra of Thiophene. (2024). Retrieved from [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023). National Institutes of Health. Retrieved from [Link]

• Density functional theory study on adsorption of thiophene on TiO2 anatase (0 0 1) surfaces. (2010). Penn State Research Database. Retrieved from [Link]

• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. (n.d.). National Institutes of Health. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Robust Synthesis Protocols for 5-Bromothiophene-3-carboxamide Derivatives

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromothiophene-3-carboxamide derivatives represent a valuable scaffold in medicinal chemistry and materials science, serving as key intermediates for a wide range of functionalized molecules.[1][2] Their unique structure, featuring a reactive bromine atom for cross-coupling reactions and a modifiable carboxamide group, allows for extensive molecular diversification. This guide provides detailed, field-proven protocols for the synthesis of these derivatives, focusing on the critical amide bond formation step. We delve into the rationale behind reagent selection and reaction conditions, offering troubleshooting advice and comparative data to empower researchers in synthesizing these important building blocks with high efficiency and purity.

Introduction: The Strategic Value of the Thiophene Scaffold

Thiophene-based compounds are privileged structures in drug discovery, known for their diverse pharmacological properties.[3] The 5-bromothiophene-3-carboxamide core is particularly strategic; the amide linkage is a cornerstone of medicinal chemistry, while the bromine atom at the 5-position provides a versatile handle for late-stage functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings.[1][4] This dual functionality makes it an ideal starting point for building libraries of complex molecules for screening and development.

This document outlines the primary synthetic strategy, which involves the amide coupling of the key precursor, 5-bromothiophene-3-carboxylic acid, with a diverse range of primary and secondary amines.

Synthesis of the Key Precursor: 5-Bromothiophene-3-carboxylic Acid

While 5-bromothiophene-3-carboxylic acid is a commercially available starting material (CAS 100523-84-0), understanding its origin is crucial.[5] It is typically synthesized from 3-bromothiophene, which itself is a key intermediate for 3-substituted thiophenes.[6] The synthesis of 3-bromothiophene can be achieved through methods like the debromination of 2,3,5-tribromothiophene.[6] The subsequent carboxylation of 3-bromothiophene at the 3-position yields the desired carboxylic acid precursor. The stability and selective reactivity of this precursor are foundational to the success of the subsequent amide coupling reactions.[1]

Core Methodology: Amide Bond Formation

The formation of an amide bond by condensing a carboxylic acid and an amine is one of the most frequently performed reactions in drug discovery.[7] However, the direct reaction is unfavorable due to a competing acid-base reaction. Therefore, the carboxylic acid must first be "activated" using a coupling reagent.[7][8] This process converts the hydroxyl group of the carboxylic acid into a better leaving group, creating a highly reactive intermediate that is readily attacked by the amine nucleophile to form the stable amide bond.

Below we detail three robust protocols using different classes of coupling reagents, each with distinct advantages depending on the substrate and scale.

Workflow Overview: From Carboxylic Acid to Amide Derivative

Caption: General workflow for synthesizing 5-bromothiophene-3-carboxamide derivatives.

Protocol 1: Carbodiimide-Mediated Coupling (EDC/HOBt)

This is a classic, cost-effective method suitable for a wide range of simple amines. Carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) act as dehydrating agents, forming a highly reactive O-acylisourea intermediate.[8] The addition of 1-hydroxybenzotriazole (HOBt) is critical as it traps this intermediate to form an HOBt-ester, which is less prone to racemization and reacts efficiently with the amine.[9]

Step-by-Step Protocol:

• Dissolution: Dissolve 5-bromothiophene-3-carboxylic acid (1.0 eq.), HOBt (1.1 eq.), and the desired amine (1.2 eq.) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF).

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath with continuous stirring. This mitigates the exothermic nature of the reaction.

• Activation: Add EDC hydrochloride (1.2 eq.) to the mixture portion-wise over 5-10 minutes. Keeping the addition slow prevents a rapid temperature increase.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Reaction progress should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, dilute the mixture with the organic solvent. Wash the organic phase sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization.[10]

Causality & Insights:

• Why EDC? EDC and its urea byproduct are water-soluble, making them easy to remove during the aqueous workup, a significant advantage over the insoluble byproduct of Dicyclohexylcarbodiimide (DCC).[9]

• Role of HOBt: It acts as a nucleophilic catalyst, minimizing side reactions and reducing the potential for racemization if the amine substrate has a chiral center.[7][9]

Protocol 2: Aminium/Phosphonium Salt Coupling (HATU)

For less reactive amines (e.g., anilines), sterically hindered amines, or when rapid and high-yield coupling is essential, aminium salt reagents like HATU are superior.[10] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is highly efficient and leads to minimal side products.

Step-by-Step Protocol:

• Pre-activation: To a solution of 5-bromothiophene-3-carboxylic acid (1.0 eq.) in anhydrous DMF, add HATU (1.1 eq.) and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq.).

• Activation Time: Stir this mixture at room temperature for 15-30 minutes. This pre-activation step is crucial for forming the active ester intermediate.

• Amine Addition: Add the desired amine (1.1-1.2 eq.) to the activated mixture.

• Reaction: Continue stirring at room temperature for 2-6 hours. Monitor the reaction's completion by TLC or LC-MS.

• Workup: Pour the reaction mixture into water and extract with an organic solvent like Ethyl Acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product via flash column chromatography.

Causality & Insights:

• Why HATU? HATU is highly effective due to the formation of a 7-aza-1-hydroxybenzotriazole (HOAt) active ester, which is more reactive than the HOBt ester formed with reagents like HBTU.[9] This makes it the reagent of choice for difficult couplings.

• Role of DIPEA: A non-nucleophilic base is essential.[10] It deprotonates the carboxylic acid and neutralizes the acidic byproducts without competing with the primary/secondary amine as a nucleophile.

Simplified HATU Coupling Mechanism

Caption: Simplified mechanism of amide formation using HATU as a coupling reagent.

Data Summary & Troubleshooting

Table 1: Comparison of Common Coupling Reagents

Reagent Class	Example	Molar Eq. (Typical)	Base Required	Key Advantage	Key Disadvantage
Carbodiimide	EDC·HCl	1.2	None (or cat. DMAP)	Water-soluble byproduct, low cost	Can cause racemization without additive
Carbodiimide	DCC	1.1	cat. DMAP	Low cost, effective	Insoluble DCU byproduct complicates purification
Aminium Salt	HATU	1.1	2.0-3.0 eq. DIPEA	High efficiency, fast, low racemization	Higher cost, byproduct removal
Aminium Salt	HBTU	1.1	2.0-3.0 eq. DIPEA	Very efficient, less expensive than HATU	Slightly less reactive than HATU

Table 2: Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Insufficiently reactive amine	Switch from EDC/HOBt to a more powerful coupling reagent like HATU.[10]
Steric hindrance	Increase reaction temperature to 40-50 °C and/or extend reaction time.
Inactive reagents	Use fresh, anhydrous solvents and ensure coupling reagents have been stored properly.
Multiple Side Products	Amine is a poor nucleophile	Ensure proper pre-activation time (for HATU) before adding the amine.
Over-activation/side reactions	For carbodiimide methods, ensure an additive like HOBt is used.[7]
Difficult Purification	Byproduct co-elution	For DCC, filter the reaction mixture prior to workup to remove the DCU precipitate.[10]
Product and starting material have similar polarity	Optimize column chromatography conditions (e.g., different solvent system or gradient). Recrystallization may also be effective.[10]

Conclusion and Future Steps

The protocols described provide reliable and scalable methods for synthesizing 5-bromothiophene-3-carboxamide derivatives. The choice between a classic carbodiimide-based approach and a more modern aminium salt-based method depends on the specific amine substrate, cost considerations, and desired reaction efficiency. For most applications, the HATU protocol offers the highest probability of success, especially with challenging substrates.

Once synthesized, the bromine atom on the thiophene ring is primed for further modification. Palladium-catalyzed reactions, such as the Suzuki-Miyaura cross-coupling, can be readily employed to install a variety of aryl or heteroaryl groups, vastly expanding the chemical space accessible from this versatile intermediate.[4] Careful adherence to these protocols will ensure the high-yield, high-purity synthesis of these valuable compounds for downstream applications in drug discovery and materials science.

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• Palladium-Catalyzed C−H Homocoupling of Bromothiophene Derivatives and Synthetic Application to Well-Defined Oligothiophenes.

• 3-bromothiophene - Organic Syntheses Procedure. Organic Syntheses.[Link]

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• Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. NIH.[Link]

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Application Notes and Protocols for Suzuki Coupling Reactions Using 5-Bromothiophene-3-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Thiophene-Based Biaryls

In the landscape of modern medicinal chemistry and materials science, the thiophene nucleus is a privileged scaffold. Its unique electronic properties and ability to mimic phenyl rings while offering distinct metabolic profiles make it a cornerstone in the design of novel therapeutics and organic electronics. The construction of biaryl structures containing a thiophene moiety is a critical synthetic transformation, and among the arsenal of cross-coupling reactions, the Palladium-catalyzed Suzuki-Miyaura coupling stands out for its versatility, functional group tolerance, and relatively mild reaction conditions.[1]

This guide provides an in-depth technical overview and detailed protocols for the Suzuki coupling of 5-Bromothiophene-3-carboxamide. This specific substrate is of particular interest as the carboxamide group at the 3-position is a common feature in bioactive molecules, offering a handle for further derivatization and influencing the molecule's overall physicochemical properties. Understanding the nuances of coupling this electron-deficient heterocycle is paramount for the efficient synthesis of complex molecular architectures.

Mechanistic Underpinnings: The Palladium Catalytic Cycle

A foundational understanding of the Suzuki-Miyaura coupling mechanism is essential for troubleshooting and optimizing reaction conditions. The catalytic cycle is generally accepted to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[2][3]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-Bromothiophene-3-carboxamide, forming a Pd(II) complex. This is often the rate-determining step, and its efficiency is influenced by the electron density of the thiophene ring and the nature of the palladium catalyst's ligands.[4]

• Transmetalation: The organic group from the boronic acid (or its ester derivative) is transferred to the palladium center, displacing the halide. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[3]

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are expelled from the coordination sphere, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which then re-enters the catalytic cycle.[5]

Visualizing the Catalytic Cycle

Caption: Generalized Catalytic Cycle for Suzuki-Miyaura Coupling.

Experimental Design and Component Selection: A Rationale-Driven Approach

The success of a Suzuki coupling reaction hinges on the judicious selection of several key components. For 5-Bromothiophene-3-carboxamide, the electron-withdrawing nature of the carboxamide group can influence the reactivity of the C-Br bond.

Table 1: Key Reaction Components and Their Rationale

Component	Recommended Options	Rationale and Field-Proven Insights
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂ with a phosphine ligand	Pd(PPh₃)₄ (Tetrakis) is a versatile and commonly used catalyst that is often effective for a wide range of substrates.[6][7] Pd(dppf)Cl₂ is particularly useful for heteroaromatic couplings, offering enhanced stability and activity. For more challenging couplings, a combination of a palladium precursor like Pd(OAc)₂ with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) can be highly effective.[8]
Boronic Acid/Ester	Arylboronic acids, Heteroarylboronic acids, Potassium aryltrifluoroborates, MIDA boronates	Arylboronic acids are the most common coupling partners.[9] However, they can be prone to protodeboronation, especially with heteroarylboronic acids.[10] Potassium aryltrifluoroborates and MIDA boronates offer increased stability and are excellent alternatives for sensitive substrates.[11]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, Et₃N	The choice of base is critical for activating the boronic acid. K₂CO₃ is a good starting point for many reactions.[3] For less reactive systems or sensitive functional groups, a stronger base like K₃PO₄ or Cs₂CO₃ may be required.[6][8] Organic bases like Et₃N can also be employed, particularly in micellar catalysis.[12]
Solvent System	Toluene/H₂O, Dioxane/H₂O, THF/H₂O, n-Butanol/H₂O	A biphasic solvent system is typical for Suzuki couplings, with an organic solvent to dissolve the reactants and an aqueous phase for the inorganic base.[2] Dioxane/water is a very common and effective mixture.[1][3] For certain substrates, especially heteroaryl chlorides, aqueous n-butanol has been shown to be highly efficient.[13][14]

Detailed Protocol: Suzuki Coupling of 5-Bromothiophene-3-carboxamide with Phenylboronic Acid

This protocol provides a general method that can be adapted for various aryl and heteroaryl boronic acids. Optimization may be necessary depending on the specific coupling partners.

Materials and Reagents:

• 5-Bromothiophene-3-carboxamide (1.0 eq)

• Phenylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.03 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane

• Deionized Water

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the Suzuki coupling.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromothiophene-3-carboxamide (e.g., 207 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), Pd(PPh₃)₄ (35 mg, 0.03 mmol), and K₂CO₃ (276 mg, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with nitrogen or argon for 10-15 minutes. Alternatively, evacuate the flask and backfill with inert gas, repeating this cycle three times.

• Solvent Addition: Degas the 1,4-dioxane and deionized water by bubbling with nitrogen or argon for 20-30 minutes. Add 1,4-dioxane (8 mL) and deionized water (2 mL) to the reaction flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 15 mL) and then with brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently basic conditions- Poor quality boronic acid	- Use a fresh batch of catalyst or a different catalyst/ligand system (e.g., Pd(dppf)Cl₂).- Switch to a stronger base like K₃PO₄ or Cs₂CO₃.[8]- Use a more stable boronic acid derivative like a potassium trifluoroborate or MIDA boronate.[11] Consider using freshly prepared or purified boronic acid.
Protodeboronation of Boronic Acid	- Presence of protic impurities- Elevated temperature for extended periods	- Ensure solvents are thoroughly degassed and use a robust inert atmosphere.- Consider using a boronic ester (e.g., pinacol ester) which can be more stable.[15]- Attempt the reaction at a lower temperature for a longer duration.
Formation of Homocoupled Byproducts	- Oxygen contamination leading to oxidative homocoupling of the boronic acid- Catalyst decomposition	- Rigorously degas all solvents and maintain a strict inert atmosphere throughout the reaction.- Use a more stable catalyst or a higher catalyst loading.
Difficulty in Product Purification	- Co-elution with byproducts or residual starting materials	- Optimize the eluent system for column chromatography.- Consider recrystallization as an alternative or additional purification step.

Conclusion and Future Perspectives

The Suzuki-Miyaura coupling of 5-Bromothiophene-3-carboxamide is a robust and highly valuable transformation for the synthesis of diverse chemical libraries for drug discovery and materials science. The protocols and guidelines presented herein provide a solid foundation for researchers to successfully implement this reaction. The key to success lies in a rational approach to selecting catalysts, bases, and solvents, coupled with careful execution under inert conditions. As the demand for complex, thiophene-containing molecules continues to grow, the optimization and application of such cross-coupling methodologies will remain a critical area of research and development.

References

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• Khan, K. M., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. BMC Chemistry, 12(1), 58. [Link]

• Ullah, F., et al. (2018). Synthesis of 3,4-Biaryl-2,5-Dichlorothiophene through Suzuki Cross-Coupling and Theoretical Exploration of Their Potential Applications as Nonlinear Optical Materials. Molecules, 23(12), 3326. [Link]

• BenchChem. (n.d.). A Comparative Guide to 2-(Chloromethyl)thiophene and 2-Bromothiophene in Suzuki Coupling Reactions.

• Khan, K. M., et al. (2018). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 23(11), 2948. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• DeBoer, G. (2021, April 22). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer [Video]. YouTube. [Link]

• Lei, P., et al. (2017). General Method for the Suzuki–Miyaura Cross-Coupling of Amides Using Commercially Available, Air- and Moisture-Stable Palladium/NHC (NHC = N-Heterocyclic Carbene) Complexes. ACS Catalysis, 7(5), 3230-3235. [Link]

• ResearchGate. (n.d.). Synthesis of Tetraarylthiophenes by Regioselective Suzuki Cross-Coupling Reactions of Tetrabromothiophene. Retrieved from [Link]

• Maccan, R., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(8), 9447-9459. [Link]

• Gök, B., et al. (2021). Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. Journal of the Turkish Chemical Society Section A: Chemistry, 8(4), 1109-1122. [Link]

• Journal of Synthetic Chemistry. (2023). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry, 2(4), 235-241. [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• Isonaga, T., et al. (2016). Mechanistic Investigation of Catalyst-Transfer Suzuki-Miyaura Condensation Polymerization of Thiophene-Pyridine Biaryl Monomers With the Aid of Model Reactions. Journal of Polymer Science Part A: Polymer Chemistry, 54(22), 3659-3668. [Link]

• Rasheed, T., et al. (2017). Palladium (0) catalyzed Suzuki cross-coupling reactions of 2,4-dibromothiophene: selectivity, characterization and biological applications. Phosphorus, Sulfur, and Silicon and the Related Elements, 192(11), 1302-1309. [Link]

• ResearchGate. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. Retrieved from [Link]

• Rasool, A., et al. (2017). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 22(10), 1630. [Link]

• Handy, S. T., & Zhang, Y. (2006). Double Couplings of Dibromothiophenes using Boronic Acids and Boronates. Tetrahedron Letters, 47(45), 7943-7946. [Link]

• Reilly, M. (2011, October 3). Masking Boronic Acids for Suzuki Coupling [Video]. YouTube. [Link]

• Handa, S., & Andersson, K. W. (2008). Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol. Organic & Biomolecular Chemistry, 6(10), 1749-1752. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Angewandte Chemie International Edition, 53(15), 3925-3929. [Link]

• Organic Chemistry Portal. (n.d.). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). General Method for the Suzuki-Miyaura Cross-Coupling of Primary Amide-Derived Electrophiles Enabled by [Pd(NHC)(cin)Cl] at Room Temperature. Retrieved from [Link]

• Lei, P., et al. (2017). Suzuki–Miyaura cross-coupling of amides and esters at room temperature: correlation with barriers to rotation around C–N and C–O bonds. Chemical Science, 8(9), 6525-6530. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group. Retrieved from [Link]

• Cravotto, G., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7654. [Link]

• Scientific Update. (2018, January 16). Suzuki-Miyaura Cross-Coupling of Amides and Esters. [Link]

• Handa, S., & Andersson, K. W. (2008). Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. Organic Letters, 10(8), 1541-1544. [Link]

• Ali, A., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Journal of Chemistry, 2021, 1-13. [Link]

• BenchChem. (n.d.). A Comparative Guide to the Reactivity of 5- Bromothiophene-2-carboxylic acid and 5.

• Khan, I., et al. (2021). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Journal of Molecular Structure, 1225, 129119. [Link]

• ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?. Retrieved from [Link]

• Gicquel, M., et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts, 9(3), 213. [Link]

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Application Notes and Protocols for the Heck Coupling Functionalization of 5-Bromothiophene-3-carboxamide

Introduction: The Strategic Importance of Thiophene Scaffolds

Thiophene carboxamides are privileged scaffolds in medicinal chemistry and materials science, appearing in a multitude of biologically active compounds and functional organic materials. The ability to selectively introduce molecular complexity at specific positions on the thiophene ring is paramount for the development of novel chemical entities. The C-5 position of the 3-carboxamide thiophene core is a particularly attractive site for modification to explore structure-activity relationships (SAR) in drug discovery programs. The Mizoroki-Heck reaction, a cornerstone of palladium-catalyzed cross-coupling chemistry, offers a powerful and versatile method for the vinylation of aryl and heteroaryl halides, enabling the formation of crucial carbon-carbon bonds.[1][2] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of Heck coupling protocols for the functionalization of 5-Bromothiophene-3-carboxamide. We will delve into the mechanistic underpinnings of the reaction, provide a robust experimental protocol, and offer insights into reaction optimization and troubleshooting.

The Heck Reaction: A Mechanistic Overview

The Mizoroki-Heck reaction facilitates the coupling of an unsaturated halide with an alkene in the presence of a palladium catalyst and a base to form a substituted alkene.[3] The catalytic cycle is generally understood to proceed through a sequence of well-defined organometallic transformations. A thorough understanding of this mechanism is crucial for rational protocol design and troubleshooting.

The catalytic cycle typically begins with the in-situ reduction of a Pd(II) precatalyst, such as Palladium(II) acetate, to the catalytically active Pd(0) species, often facilitated by a phosphine ligand.[4] The cycle then proceeds as follows:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-Bromothiophene-3-carboxamide. This is often the rate-determining step and results in a Pd(II) complex.[4]

• Alkene Coordination and Migratory Insertion: The alkene coupling partner coordinates to the palladium center. Subsequently, the thiophene group migrates from the palladium to one of the carbons of the double bond in a syn-addition fashion.[4][5]

• β-Hydride Elimination: For the reaction to proceed to the desired product, a hydrogen atom on the carbon adjacent to the palladium-bearing carbon (the β-position) is eliminated. This step also occurs with syn-stereochemistry and forms a palladium-hydride species, releasing the functionalized thiophene product.[4]

• Reductive Elimination & Catalyst Regeneration: The palladium-hydride species, in the presence of a base, undergoes reductive elimination to regenerate the Pd(0) catalyst and form a salt byproduct, thus closing the catalytic cycle.[4]

The choice of catalyst, ligands, base, and solvent are all critical parameters that can influence the efficiency and outcome of each of these steps.[1]

Figure 1: A simplified representation of the Heck reaction catalytic cycle.

Experimental Protocol: Heck Coupling of 5-Bromothiophene-3-carboxamide with Styrene

This protocol provides a general methodology for the Heck coupling of 5-Bromothiophene-3-carboxamide with styrene as a model alkene. Optimization of reaction parameters may be necessary for different alkene substrates.

Materials and Equipment

• 5-Bromothiophene-3-carboxamide

• Styrene (freshly distilled or passed through a short column of basic alumina to remove inhibitors)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask or oven-dried round-bottom flask with septum)

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

• Syringes and needles

• Thin Layer Chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography

• Solvents for workup and purification (e.g., ethyl acetate, hexanes, dichloromethane)

Reaction Setup and Procedure

Figure 2: A generalized workflow for the Heck coupling experiment.

Step-by-Step Method:

• Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-Bromothiophene-3-carboxamide (1.0 equiv), Palladium(II) acetate (0.02 equiv, 2 mol%), and Triphenylphosphine (0.04 equiv, 4 mol%).

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Reagent Addition: Under a positive pressure of the inert gas, add anhydrous DMF (to make a ~0.2 M solution with respect to the starting bromide) via syringe. Stir the mixture for 5-10 minutes. Subsequently, add triethylamine (2.0 equiv) and styrene (1.2 equiv) via syringe.

• Reaction: Immerse the flask in a preheated oil bath at 100-120 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by TLC analysis of small aliquots taken from the reaction mixture. The consumption of the starting material indicates the reaction's progress.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water or brine to remove the DMF and inorganic salts. Separate the organic layer.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-styrylthiophene-3-carboxamide.

Data Presentation: Key Parameters and Considerations

The success of the Heck reaction is highly dependent on the careful selection of several key parameters. The following table summarizes these variables and provides insights for optimizing the reaction for 5-Bromothiophene-3-carboxamide.

Parameter	Recommended Starting Point	Rationale and Optimization Considerations
Palladium Source	Pd(OAc)₂	A common, relatively air-stable, and effective Pd(II) precatalyst that is reduced in situ to the active Pd(0) species.[4] Other sources like Pd₂(dba)₃ can also be used.
Ligand	PPh₃ (Triphenylphosphine)	A widely used, cost-effective monodentate phosphine ligand. For more challenging substrates, more electron-rich and bulky ligands like P(o-tolyl)₃ or P(t-Bu)₃ might improve catalytic activity.[6]
Base	Et₃N (Triethylamine)	An organic base that also serves as a solvent in some cases. Inorganic bases like K₂CO₃ or NaOAc are also effective and can be advantageous in preventing side reactions.[7]
Solvent	DMF, MeCN, Dioxane	Polar aprotic solvents are generally preferred as they can dissolve the reactants and salts formed during the reaction.[7] The choice of solvent can influence reaction rates and selectivity.
Temperature	100-120 °C	Heck reactions typically require elevated temperatures to drive the reaction to completion.[7] Temperature should be optimized to balance reaction rate and potential for side product formation or catalyst decomposition.
Alkene	Styrene, Acrylates	Electron-deficient alkenes like acrylates and styrenes are generally good substrates for the Heck reaction.[1] The reaction is typically stereoselective for the trans isomer.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	- Inactive catalyst- Poor quality reagents- Insufficient temperature	- Use a fresh batch of palladium catalyst and ligands.- Ensure the alkene is free of inhibitors.- Increase the reaction temperature in increments of 10 °C.- Consider a more active ligand system (e.g., a more electron-rich phosphine).
Formation of Byproducts	- Double addition to the alkene- Isomerization of the product- Catalyst decomposition	- Use a smaller excess of the alkene.- Lower the reaction temperature.- Ensure a strictly inert atmosphere to prevent catalyst oxidation.
Poor Reproducibility	- Variable reagent quality- Presence of oxygen or moisture	- Use reagents from a reliable source and purify if necessary.- Employ rigorous inert atmosphere techniques (e.g., Schlenk line or glovebox).

Conclusion

The Heck coupling reaction is a robust and highly effective method for the functionalization of 5-Bromothiophene-3-carboxamide, providing a direct route to valuable vinylated thiophene derivatives. By understanding the reaction mechanism and carefully controlling the key experimental parameters, researchers can successfully employ this protocol to generate diverse libraries of compounds for applications in drug discovery and materials science. The information and protocols provided in this application note serve as a comprehensive guide to facilitate the successful implementation of this important transformation.

References

• Amatore, C., & Jutand, A. (2000). Mechanistic and Kinetic Studies of Palladium Catalytic Systems. Journal of Organometallic Chemistry, 576(1-2), 254-278. Available at: [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. Available at: [Link]

• de Vries, J. G. (2001). The Heck reaction. In Handbook of Organopalladium Chemistry for Organic Synthesis (Vol. 1, pp. 1133-1220). John Wiley & Sons, Inc. Available at: [Link]

• Heck, R. F. (1982). Palladium-Catalyzed Vinylation of Organic Halides. Organic Reactions, 27, 345-390. Available at: [Link]

• Mizoroki, T., Mori, K., & Ozaki, A. (1971). Arylation of Olefin with Aryl Iodide Catalyzed by Palladium. Bulletin of the Chemical Society of Japan, 44(2), 581-581. Available at: [Link]

• Littke, A. F., & Fu, G. C. (1999). Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. The Journal of Organic Chemistry, 64(1), 10-11. Available at: [Link]

• Feuerstein, M., Doucet, H., & Santelli, M. (2001). Efficient Heck Vinylation of Aryl Halides Catalyzed by a New Air-Stable Palladium−Tetraphosphine Complex. The Journal of Organic Chemistry, 66(17), 5923-5925. Available at: [Link]

• Tzschucke, C. C., et al. (n.d.). Heck Reaction. In Name Reactions in Organic Synthesis. Available at: [Link]

• Doucet, H., & Santelli, M. (2006). Heck reaction of aryl bromides with pent-4-en-2-ol, 2-phenylpent-4-en-2-ol, or hept-6-en-3-ol catalysed by a palladium–tetraphosphine complex. Tetrahedron, 62(4), 665-673. Available at: [Link]

• Whitcombe, N. J., Hii, K. K., & Gibson, S. E. (2001). Advances in the Heck chemistry of aryl chlorides and bromides. Tetrahedron, 57(35), 7449-7476. Available at: [Link]

• Zafar, A., et al. (2015). Heck Reaction—State of the Art. Molecules, 20(7), 12304-12344. Available at: [Link]

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• Organic Chemistry Portal. (n.d.). Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Dounay, A. B., & Overman, L. E. (2003). The asymmetric intramolecular Heck reaction in natural product total synthesis. Chemical reviews, 103(8), 2945-2964. Available at: [Link]

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromothiophene-3-carboxamide

Introduction: The Strategic Importance of C-N Bond Formation in Drug Discovery

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly within the pharmaceutical and agrochemical industries. Aryl and heteroaryl amines are ubiquitous structural motifs in a vast array of biologically active molecules.[1][2] The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile method for the formation of these crucial bonds, largely superseding classical methods like the Ullmann condensation or nucleophilic aromatic substitution, which often require harsh reaction conditions and have limited substrate scope.[1][3][4]

This application note provides a detailed guide for the Buchwald-Hartwig amination of 5-Bromothiophene-3-carboxamide, a key intermediate in the synthesis of various therapeutic agents.[5][6][7] The thiophene scaffold is a well-established pharmacophore, and the ability to introduce diverse amine functionalities at the 5-position opens up a vast chemical space for drug discovery and development.[8][9] We will delve into the mechanistic underpinnings of this reaction, provide a field-proven experimental protocol, and discuss critical parameters for successful execution.

Mechanistic Insights: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium(0)/palladium(II) redox couple.[10][11] Understanding this mechanism is crucial for troubleshooting and optimizing the reaction.

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide (5-Bromothiophene-3-carboxamide) to a coordinatively unsaturated Pd(0) complex, which is typically generated in situ. This step forms a Pd(II) intermediate.[11][12]

• Amine Coordination and Deprotonation: The amine nucleophile then coordinates to the Pd(II) complex. In the presence of a strong base, the amine is deprotonated to form a palladium-amido complex.[13][14][15] The choice of base is critical and is dependent on the pKa of the amine and the solvent used.[13][14][15]

• Reductive Elimination: The final step is the reductive elimination from the palladium-amido complex, which forms the desired C-N bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[1][10] A potential side reaction at this stage is β-hydride elimination, which can lead to hydrodehalogenation of the starting material.[1]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination of 5-Bromothiophene-3-carboxamide

This protocol provides a general procedure that can be adapted for various primary and secondary amines. Optimization of reaction conditions may be necessary for specific substrates.

Reagents and Equipment

Reagent/Equipment	Grade	Supplier	Notes
5-Bromothiophene-3-carboxamide	>98%	Commercially Available
Amine (Primary or Secondary)	>98%	Commercially Available
Palladium(II) Acetate (Pd(OAc)₂)	Catalyst Grade	Commercially Available	Pre-catalyst
XPhos	>98%	Commercially Available	Ligand
Sodium tert-butoxide (NaOtBu)	>97%	Commercially Available	Base
Toluene	Anhydrous	Commercially Available	Solvent
Schlenk Flask or Reaction Vial	-	-	For inert atmosphere
Magnetic Stirrer with Hotplate	-	-
Inert Gas (Argon or Nitrogen)	High Purity	-
Standard Glassware for Workup	-	-
Silica Gel for Chromatography	-	-	For purification

Reaction Setup and Procedure

Caption: A generalized workflow for the Buchwald-Hartwig amination.

Step-by-Step Procedure:

• Preparation: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add palladium(II) acetate (1-3 mol%), XPhos (1.5-4.5 mol%), and sodium tert-butoxide (1.2-2.0 equivalents). The flask is then sealed.

• Inert Atmosphere: The reaction vessel is evacuated and backfilled with argon or nitrogen. This cycle should be repeated three times to ensure an inert atmosphere.

• Addition of Reactants: Under a positive pressure of inert gas, add 5-Bromothiophene-3-carboxamide (1.0 equivalent), the desired amine (1.1-1.5 equivalents), and anhydrous toluene (to achieve a concentration of 0.1-0.5 M).

• Reaction: The reaction mixture is heated to 80-110 °C with vigorous stirring.

• Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, the reaction is cooled to room temperature. The mixture is diluted with ethyl acetate and quenched with water. The layers are separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aminothiophene-3-carboxamide derivative.[16]

• Characterization: The structure and purity of the final product should be confirmed by NMR spectroscopy and mass spectrometry.[17]

Key Considerations and Troubleshooting

• Catalyst and Ligand Selection: While Pd(OAc)₂ and XPhos are a robust combination for many substrates, other catalyst systems may be more effective for challenging couplings.[18][19][20] For example, sterically hindered biaryl phosphine ligands like RuPhos or BrettPhos can be highly efficient.[2][21] N-heterocyclic carbene (NHC) ligands have also shown great promise in Buchwald-Hartwig aminations.[3][22][23][24]

• Base Selection: Sodium tert-butoxide is a common and effective base. However, for sensitive substrates, weaker bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be employed, potentially requiring higher reaction temperatures.[10][25][26] The choice of base is also influenced by the solvent, with strong alkoxide bases performing well in both polar and nonpolar solvents.[13][14][15]

• Solvent Choice: Toluene and dioxane are commonly used solvents.[10] It is crucial to use anhydrous solvents to prevent catalyst deactivation.

• Side Reactions: The primary side reaction is often hydrodehalogenation of the starting material. This can sometimes be mitigated by adjusting the catalyst/ligand ratio or changing the ligand.[1]

Data Summary: Representative Catalyst Systems

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yields	Reference
Pd(OAc)₂	XPhos	NaOtBu	Toluene	80-110	Good to Excellent
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	80-100	Moderate to Good	[1]
Pd(OAc)₂	RuPhos	LiHMDS	Toluene	100	Good to Excellent	[20]
Pd(OAc)₂	BrettPhos	K₂CO₃	Dioxane	100-120	Good to Excellent	[12]

Conclusion

The Buchwald-Hartwig amination of 5-Bromothiophene-3-carboxamide is a reliable and highly adaptable method for the synthesis of a diverse range of 5-aminothiophene-3-carboxamide derivatives. A thorough understanding of the reaction mechanism and careful consideration of the catalyst system, base, and solvent are paramount for achieving high yields and purity. The protocol and insights provided in this application note serve as a valuable resource for researchers in drug discovery and organic synthesis, facilitating the efficient construction of novel molecular entities with therapeutic potential.

References

• J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

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• PubMed. (2014, December 19). Role of the base in Buchwald-Hartwig amination. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). Role of the Base in Buchwald–Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Buchwald‐Hartwig Amination of Coordinating Heterocycles Enabled by Large‐but‐Flexible Pd‐BIAN‐NHC Catalysts | Request PDF. Retrieved from [Link]

• PubMed Central. (2022, August 29). Green methodologies for the synthesis of 2-aminothiophene. Retrieved from [Link]

• National Institutes of Health. (2018, September 7). Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors. Retrieved from [Link]

• University of Groningen research portal. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Buchwald-Hartwig reaction: An overview. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• ResearchGate. (2025, August 7). Synthesis of Diarylamines in the Thiophene Series by Buchwald—Hartwig Coupling | Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Retrieved from [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. (n.d.). Retrieved from [Link]

• National Institutes of Health. (n.d.). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Retrieved from [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (n.d.). Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• DSpace@MIT. (n.d.). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Retrieved from [Link]

• MDPI. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved from [Link]

• Synthesis of thiophene carboxamide derivatives as serotonin 5-HT4 receptor agonists. (n.d.). Retrieved from [Link]

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. (n.d.). Retrieved from [Link]

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• PubMed Central. (2023, February 20). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. Retrieved from [Link]

• International Journal of Pharmacy and Biological Sciences. (n.d.). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Retrieved from [Link]

• Google Patents. (n.d.). US3717680A - PURIFICATION OF p-AMINOPHENOL.

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Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 5-Bromothiophene-3-carboxamide

Introduction: The Strategic Importance of the Thiophene-3-Carboxamide Scaffold

Protein kinases, as central regulators of cellular signaling, represent one of the most critical target classes in modern drug discovery, particularly in oncology and immunology.[1] The dysregulation of kinase activity is a known driver of numerous pathologies, making the development of potent and selective small-molecule inhibitors a paramount objective.[1] Within the vast landscape of medicinal chemistry, the thiophene-carboxamide scaffold has emerged as a "privileged" structural motif. Its aromaticity and capacity for functionalization allow it to serve as a versatile template for receptor binding.[2]

Specifically, the 5-Bromothiophene-3-carboxamide isomer is a uniquely valuable building block. The carboxamide group at the 3-position is structurally crucial, often forming key hydrogen-bond interactions with the hinge region of the kinase ATP-binding site. This interaction is a cornerstone of inhibitor binding for many kinase families. Structure-activity relationship (SAR) studies have repeatedly demonstrated that altering the position of this carboxamide group, for instance to the 5-position, or replacing it with other functional groups like esters or nitriles, results in a dramatic loss of inhibitory activity.[3] The bromine atom at the 5-position serves as a versatile synthetic handle, primarily for palladium-catalyzed cross-coupling reactions, enabling the systematic exploration of chemical space to optimize inhibitor potency, selectivity, and pharmacokinetic properties.

This guide provides an in-depth exploration of the application of 5-Bromothiophene-3-carboxamide in the synthesis of kinase inhibitors, complete with detailed protocols, mechanistic insights, and data on inhibitors targeting key kinases such as c-Jun N-terminal Kinase (JNK), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Epidermal Growth Factor Receptor (EGFR).

Core Synthetic Strategy: Leveraging the 5-Bromo Position for Molecular Diversification

The primary synthetic utility of 5-Bromothiophene-3-carboxamide lies in the reactivity of its C-Br bond. This allows for the introduction of a wide array of aryl, heteroaryl, and alkyl substituents through well-established catalytic methods. The Suzuki-Miyaura cross-coupling reaction is the most prominent of these, valued for its functional group tolerance, mild reaction conditions, and the commercial availability of a vast library of boronic acids and esters.

General Synthetic Workflow

The overarching strategy involves a palladium-catalyzed cross-coupling reaction to install a diversity element at the 5-position of the thiophene ring. This creates a 5-aryl or 5-heteroaryl thiophene-3-carboxamide core, which is central to many potent kinase inhibitors.

Caption: General workflow for synthesizing kinase inhibitor scaffolds.

Detailed Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a representative method for the synthesis of a 5-aryl-thiophene-3-carboxamide derivative, a common core structure for various kinase inhibitors.

Objective: To synthesize a 5-aryl-thiophene-3-carboxamide derivative via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 5-Bromothiophene-3-carboxamide

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (3.0 equivalents)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer with heating plate

• Inert gas supply (Nitrogen or Argon) with manifold

• Standard laboratory glassware (separatory funnel, beakers, Erlenmeyer flasks)

• Rotary evaporator

Step-by-Step Methodology

• Reaction Setup (Inert Atmosphere is Crucial):

  • Place 5-Bromothiophene-3-carboxamide (1.0 eq), the selected arylboronic acid (1.2 eq), and potassium carbonate (3.0 eq) into a dry Schlenk flask equipped with a magnetic stir bar.

  • Causality: Anhydrous conditions and an inert atmosphere are critical. Oxygen can oxidize the Pd(0) catalyst to its inactive Pd(II) state, quenching the catalytic cycle. The base is essential for the formation of the boronate complex, which is required for the transmetalation step.[4][5]

• Catalyst Addition and Degassing:

  • Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure all oxygen is removed.

  • Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst (0.05 eq).

  • Add 1,4-dioxane and water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction).

  • Degas the resulting suspension by bubbling the inert gas through the liquid for 15-20 minutes.

  • Causality: Degassing the solvent mixture removes dissolved oxygen, further protecting the sensitive Pd(0) catalyst from deactivation.

• Reaction Execution:

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting 5-Bromothiophene-3-carboxamide is consumed (typically 4-12 hours).

• Work-up and Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with water and transfer it to a separatory funnel.

  • Extract the aqueous layer three times with ethyl acetate.

  • Causality: The desired organic product is extracted into the ethyl acetate layer, while inorganic salts (like excess base and palladium residues) remain in the aqueous layer.

• Purification:

  • Combine the organic extracts and wash them with brine. This step helps to remove residual water from the organic phase.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • Purify the resulting crude solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 5-aryl-thiophene-3-carboxamide product.

• Characterization:

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Application in Targeting Specific Kinase Pathways

Derivatives synthesized from 5-Bromothiophene-3-carboxamide have shown potent activity against several key kinases involved in oncogenic signaling.

Targeting the VEGFR-2 Angiogenesis Pathway

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a primary mediator of angiogenesis, a process crucial for tumor growth and metastasis.[6] Inhibiting this pathway can starve tumors of their blood supply. Thiophene-3-carboxamide derivatives have been developed as potent VEGFR-2 inhibitors.[6]

Caption: Inhibition of the VEGFR-2 signaling pathway.

Data Summary: Thiophene-3-Carboxamide Based Kinase Inhibitors

The versatility of the 5-substituted-thiophene-3-carboxamide scaffold is highlighted by its successful application in developing inhibitors against a range of kinases.

Target Kinase	Representative Compound Structure/Name	Inhibitory Potency (IC₅₀)	Therapeutic Area	Reference
JNK1	2-(biphenyl-4-ylacetamido)thiophene-3-carboxamide	5.4 µM	Inflammation, Neurodegeneration	[3]
VEGFR-2	Compound 14d (a PAN-90806 derivative)	191.1 nM	Cancer (Anti-angiogenesis)	[6]
EGFR	Compound 16e (a selenide derivative)	94.44 nM	Cancer	[7]
JAK2	Thiophene carboxamide series (e.g., Cmpd 25)	3 nM	Myeloproliferative Neoplasms	[8]

Conclusion and Future Outlook

5-Bromothiophene-3-carboxamide stands as a validated and highly effective starting material for the synthesis of kinase inhibitors. Its defined structure-activity relationship, where the 3-carboxamide acts as a hinge-binding anchor and the 5-position serves as a vector for diversification, provides a logical and powerful framework for drug design. The synthetic accessibility and the robustness of palladium-catalyzed coupling reactions empower researchers to rapidly generate libraries of novel compounds for screening and optimization. As the demand for more selective and potent kinase inhibitors continues to grow, particularly to overcome drug resistance, the strategic application of versatile building blocks like 5-Bromothiophene-3-carboxamide will remain a cornerstone of medicinal chemistry and drug development.

References

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• Ancora, M., et al. (2011). Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. PubMed. Available at: [Link]

• Malmström, J., et al. (2012). Synthesis and structure-activity relationship of 4-(1,3-benzothiazol-2-yl)-thiophene-2-sulfonamides as cyclin-dependent kinase 5 (cdk5)/p25 inhibitors. PubMed. Available at: [Link]

• Al-Warhi, T., et al. (2024). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules. Available at: [Link]

• Malmström, J., et al. (2012). Synthesis and structure-activity relationship of 4-(1,3-benzothiazol-2-yl)thiophene-2-sulfonamides as cyclin-dependent kinase 5 (cdk5)/p25 inhibitors. ResearchGate. Available at: [Link]

• Haidle, A. M., et al. (2014). Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Luo, Y., et al. (2024). Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. Bioorganic Chemistry. Available at: [Link]

• Khan, I., et al. (2022). Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches. Semantic Scholar. Available at: [Link]

• Ohta, K., et al. (2023). Thiophene Carboxamide Analogs with Long Alkyl Chains Comprising Ethylene Glycol Units Inhibit Glioblastoma Cell Proliferation by Activating AMPK. Journal of Medicinal Chemistry. Available at: [Link]

• Structure–activity relationship (SAR) of thiophene‐thiazole and pyrimidine derivatives. ResearchGate. Available at: [Link]

• Makhal, P. N., et al. (2023). Development of trisubstituted thiophene-3-arboxamide selenide derivatives as novel EGFR kinase inhibitors with cytotoxic activity. RSC Medicinal Chemistry. Available at: [Link]

• Abuelizz, H. A., et al. (2022). Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity. Future Medicinal Chemistry. Available at: [Link]

• Illyés, E., et al. (2018). Discovery and Optimization of Novel benzothiophene-3-carboxamides as Highly Potent Inhibitors of Aurora Kinases A and B. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Taylor & Francis Online. Available at: [Link]

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The Strategic Utility of 5-Bromothiophene-3-carboxamide in the Synthesis of Novel Antiviral Agents

Introduction: The quest for novel antiviral therapeutics remains a cornerstone of medicinal chemistry. Heterocyclic compounds, particularly those containing the thiophene nucleus, have emerged as privileged scaffolds in the design of potent antiviral agents due to their versatile chemical reactivity and ability to engage in various biological interactions. Among the plethora of thiophene-based building blocks, 5-Bromothiophene-3-carboxamide stands out as a key intermediate, offering a strategic platform for the synthesis of diverse antiviral compounds. Its unique substitution pattern, featuring a reactive bromine atom and a modifiable carboxamide group, allows for the systematic exploration of chemical space to optimize antiviral activity and pharmacokinetic properties. This guide provides an in-depth look at the application of 5-Bromothiophene-3-carboxamide in the synthesis of antiviral agents, with a focus on Hepatitis C Virus (HCV) inhibitors, supported by detailed protocols and mechanistic insights.

The Thiophene Scaffold in Antiviral Drug Discovery

The thiophene ring is a bioisostere of the phenyl ring and is found in numerous approved drugs.[1] Its presence in a molecule can significantly influence its metabolic stability, lipophilicity, and binding affinity to target proteins. In the context of antiviral research, thiophene derivatives have demonstrated broad-spectrum activity against a range of viruses, including Ebola virus, norovirus, and human immunodeficiency virus (HIV).[2][3][4] The carboxamide functional group is also a critical pharmacophoric element, capable of forming key hydrogen bond interactions with biological targets.[5]

Core Synthetic Strategies: Leveraging the Versatility of 5-Bromothiophene-3-carboxamide

The synthetic utility of 5-Bromothiophene-3-carboxamide lies in the orthogonal reactivity of its two functional groups. The bromine atom at the 5-position is amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These reactions enable the introduction of a wide array of aryl, heteroaryl, and alkyl substituents, which is crucial for probing the structure-activity relationships (SAR) of the resulting antiviral compounds. Concurrently, the carboxamide group at the 3-position can be readily modified or can serve as a key interaction point with the target protein.

A prime example of the strategic use of a related thiophene building block is in the synthesis of potent inhibitors of the Hepatitis C Virus (HCV) NS5B polymerase.[6] While the direct use of 5-Bromothiophene-3-carboxamide is not explicitly detailed in this specific work, the synthetic logic and methodologies are directly applicable. The general synthetic approach involves the construction of a central thiophene core with strategic substitutions at the 2, 3, and 5-positions to optimize binding to the allosteric site of the viral polymerase.

Below is a representative synthetic workflow illustrating how 5-Bromothiophene-3-carboxamide can be utilized to generate a library of potential antiviral agents.

Figure 1: General synthetic workflow utilizing 5-Bromothiophene-3-carboxamide.

Application Protocol: Synthesis of a Thiophene-Based HCV NS5B Polymerase Inhibitor Analog

This protocol describes a synthetic route analogous to the preparation of potent HCV NS5B polymerase inhibitors, adapted for 5-Bromothiophene-3-carboxamide as a starting material.[6]

Part 1: Suzuki-Miyaura Coupling for C-5 Arylation

Rationale: The introduction of an aryl group at the C-5 position of the thiophene ring is a key step in establishing the core scaffold of many thiophene-based antiviral agents. The Suzuki-Miyaura coupling is a robust and versatile method for this transformation, offering high yields and tolerance to a wide range of functional groups.

Protocol:

• Reaction Setup: To a solution of 5-Bromothiophene-3-carboxamide (1.0 eq) and the desired arylboronic acid (1.2 eq) in a mixture of 1,4-dioxane and water (4:1) is added potassium carbonate (2.0 eq).

• Catalyst Addition: The mixture is degassed with argon for 15 minutes, followed by the addition of [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (0.05 eq).

• Reaction Conditions: The reaction mixture is heated to 80-100 °C and stirred under an argon atmosphere for 4-12 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired 5-arylthiophene-3-carboxamide.

Part 2: N-Alkylation of the Carboxamide

Rationale: Modification of the carboxamide nitrogen allows for the introduction of substituents that can interact with specific residues in the target protein's binding pocket, thereby enhancing potency and selectivity.

Protocol:

• Deprotonation: To a solution of the 5-arylthiophene-3-carboxamide (1.0 eq) in anhydrous DMF at 0 °C is added sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise. The mixture is stirred at 0 °C for 30 minutes.

• Alkylation: The desired alkyl halide (e.g., benzyl bromide) (1.1 eq) is added dropwise to the reaction mixture at 0 °C. The reaction is then allowed to warm to room temperature and stirred for 2-6 hours.

• Quenching and Extraction: The reaction is carefully quenched with saturated aqueous ammonium chloride solution and extracted with ethyl acetate. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: The crude product is purified by flash chromatography to yield the N-alkylated-5-arylthiophene-3-carboxamide.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for antiviral agents derived directly from 5-Bromothiophene-3-carboxamide is limited in publicly available literature, general trends for thiophene-based antivirals can be extrapolated:

Position	Substituent Type	Impact on Antiviral Activity	Reference
C-5	Aryl or Heteroaryl	Often crucial for establishing key hydrophobic or π-stacking interactions with the target protein. Substitution on the aryl ring can fine-tune activity.	[2]
N of Carboxamide	Small alkyl or benzyl groups	Can modulate solubility and introduce additional binding interactions. Bulky groups may be detrimental to activity.	[6]
C-2	Hydrogen or small alkyl	Generally, substitution at this position is less explored but can influence the electronic properties of the thiophene ring.	[4]

Conclusion

5-Bromothiophene-3-carboxamide is a valuable and versatile building block in the synthesis of novel antiviral agents. Its distinct functional handles allow for the systematic and efficient construction of diverse molecular architectures. The application of modern cross-coupling and amide functionalization techniques enables the rapid generation of compound libraries for antiviral screening and lead optimization. The insights gained from the synthesis of HCV NS5B polymerase inhibitors highlight the potential of this scaffold in developing effective treatments for a range of viral diseases. Further exploration of the chemical space around the 5-Bromothiophene-3-carboxamide core is warranted to unlock its full potential in the fight against viral infections.

References

• Chan, T. Y., et al. (2014). Design and Synthesis of Lactam-Thiophene Carboxylic Acids as Potent Hepatitis C Virus Polymerase Inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(15), 3484-3489. [Link]

• Shirai, N., et al. (2021). A Comparative Analysis of the Biological Activities of 5-Chlorothiophene-2-carboxylic Acid and 5-Bromothiophene-2-carboxylic Acid Derivatives as Anti-norovirus Agents. BenchChem.

• De Clercq, E. (2009). Anti-HIV drugs: 25 compounds approved within 25 years after the discovery of HIV. International Journal of Antimicrobial Agents, 33(4), 307-320. [Link]

• Martín-García, A., et al. (2024). Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. Journal of Medicinal Chemistry, 67(1), 347-366. [Link]

• Patel, D., et al. (2022). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Journal of Molecular Structure, 1264, 133273. [Link]

• Strese, A., et al. (2001). Synthesis and antiviral/antitumor evaluation of 2-amino- and 2-carboxamido-3-arylsulfonylthiophenes and related compounds as a new class of diarylsulfones. Bioorganic & Medicinal Chemistry, 9(6), 1537-1547. [Link]

• Abu-Zaied, M. A., et al. (2021). Anti-Covid-19 Drug Analogues: Synthesis of Novel Pyrimidine Thioglycosides as Antiviral Agents Against SARS-COV-2 and Avian Influenza H5N1 Viruses. ACS Omega, 6(26), 16890-16904. [Link]

• Raza, A., et al. (2017). A facile synthesis of new 5-Aryl-Thiophenes bearing Sulfonamide moiety via Pd(0)-catalyzed Suzuki-Miyaura Cross Coupling Reactionsand5-bromothiophene-2-acetamide: As Potent Urease Inhibitor, Antibacterial Agent and Haemolytically active compounds. Journal of the Chemical Society of Pakistan, 39(3), 428-436.

• Mara, B.-I., et al. (2025). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. International Journal of Molecular Sciences, 26(14), 6823. [Link]

• Jain, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(3), 649-676. [Link]

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Application Notes and Protocols for the N-Alkylation of 5-Bromothiophene-3-carboxamide

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Alkylated Thiophene Carboxamides in Medicinal Chemistry

The thiophene ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. Its unique electronic properties and ability to engage in various biological interactions make it a versatile building block. Specifically, N-alkylated 5-bromothiophene-3-carboxamides are of significant interest as they serve as key intermediates in the synthesis of a wide range of bioactive molecules. The N-alkyl substituent allows for the fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, while the bromine atom provides a handle for further functionalization through cross-coupling reactions, enabling the exploration of diverse chemical space. This guide provides a detailed, step-by-step protocol for the efficient N-alkylation of 5-bromothiophene-3-carboxamide, along with insights into reaction optimization and troubleshooting.

Reaction Mechanism: Deprotonation and Nucleophilic Substitution

The N-alkylation of a primary amide, such as 5-bromothiophene-3-carboxamide, proceeds via a two-step mechanism. The first and most critical step is the deprotonation of the amide nitrogen by a suitable base to form a highly nucleophilic amide anion. The acidity of the amide proton is a key factor in the choice of base; stronger bases are generally required to achieve complete deprotonation. Once formed, the amide anion acts as a potent nucleophile, attacking the electrophilic carbon of an alkylating agent (typically an alkyl halide) in a classical SN2 reaction. This results in the formation of the desired N-alkylated product and a salt byproduct.

Caption: Mechanism of N-alkylation of 5-Bromothiophene-3-carboxamide.

Experimental Protocol: N-Alkylation of 5-Bromothiophene-3-carboxamide

This protocol details a general procedure for the N-alkylation of 5-bromothiophene-3-carboxamide using sodium hydride as the base and an alkyl bromide as the alkylating agent.

Reagents and Materials

Reagent/Material	Grade	Supplier	Purpose
5-Bromothiophene-3-carboxamide	≥97%	Commercially available	Starting material
Sodium hydride (NaH), 60% dispersion in mineral oil	Reagent grade	Commercially available	Base for deprotonation
Alkyl bromide (R-Br)	Reagent grade	Commercially available	Alkylating agent
Anhydrous Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially available	Reaction solvent
Diethyl ether or Hexanes	Anhydrous	Commercially available	For washing NaH
Saturated aqueous ammonium chloride (NH₄Cl)	ACS reagent grade	Commercially available	Quenching agent
Ethyl acetate	ACS reagent grade	Commercially available	Extraction solvent
Brine (saturated aqueous NaCl)	ACS reagent grade	Commercially available	Washing agent
Anhydrous sodium sulfate (Na₂SO₄)	ACS reagent grade	Commercially available	Drying agent
Silica gel	230-400 mesh	Commercially available	Stationary phase for chromatography

Step-by-Step Procedure

Caption: Experimental workflow for N-alkylation.

• Preparation of Sodium Hydride: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a septum, weigh the required amount of 60% sodium hydride dispersion (1.2 equivalents). Wash the sodium hydride with anhydrous diethyl ether or hexanes (3 x 5 mL) to remove the mineral oil. Carefully decant the solvent after each wash under a stream of nitrogen.

  • Expert Insight: Removing the mineral oil is crucial as it can interfere with the reaction and make product purification more challenging. Perform this step with caution as sodium hydride is highly reactive.

• Dissolution of Starting Material: In a separate flame-dried flask, dissolve 5-bromothiophene-3-carboxamide (1.0 equivalent) in anhydrous DMF (approximately 0.1 M concentration).

• Deprotonation: To the flask containing the washed sodium hydride, add anhydrous DMF to create a slurry. Cool the flask to 0 °C in an ice bath. Slowly add the solution of 5-bromothiophene-3-carboxamide dropwise to the sodium hydride slurry.

  • Causality: Adding the amide solution slowly to the base at a low temperature helps to control the exothermic reaction and prevent potential side reactions.

• Alkylation: After stirring the mixture at 0 °C for 30 minutes to ensure complete deprotonation, add the alkyl bromide (1.1 equivalents) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the reaction is complete, cool the flask to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Trustworthiness: Quenching with a mild proton source like ammonium chloride safely neutralizes any unreacted sodium hydride.

• Workup and Extraction: Transfer the quenched reaction mixture to a separatory funnel and dilute with water and ethyl acetate. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkyl-5-bromothiophene-3-carboxamide.

Process Optimization and Troubleshooting

The success of the N-alkylation reaction can be influenced by several factors. The following section provides guidance on optimizing the reaction conditions and troubleshooting common issues.

Caption: Troubleshooting logic for N-alkylation.

Common Issues and Solutions

• Low or No Conversion:

  • Incomplete Deprotonation: The amide proton of 5-bromothiophene-3-carboxamide may be less acidic than anticipated. Consider using a stronger base such as potassium tert-butoxide or, for very stubborn cases, n-butyllithium at low temperatures. However, exercise caution with organolithium reagents as they can potentially react with the bromine atom.

  • Moisture: The presence of water will quench the base and the amide anion. Ensure all glassware is flame-dried and all solvents are rigorously anhydrous.

  • Insufficient Base: Ensure at least a stoichiometric amount of base is used. An excess (1.2-1.5 equivalents) is often beneficial to drive the deprotonation to completion.

• Formation of Side Products:

  • Double Alkylation: The mono-N-alkylated product can sometimes be more nucleophilic than the starting primary amide, leading to a second alkylation event.[1] To minimize this, use a stoichiometric amount or a slight excess of the alkylating agent. Adding the alkylating agent slowly at a low temperature can also favor mono-alkylation.

  • O-Alkylation: While less common for amides compared to other carbonyl compounds, O-alkylation can occur, especially with highly reactive alkylating agents. Using less polar, non-coordinating solvents can sometimes suppress this side reaction.

  • Reaction with the Thiophene Ring: Strong bases like n-BuLi can potentially deprotonate the thiophene ring or undergo halogen-metal exchange with the bromine atom. If using such strong bases, careful temperature control (-78 °C) is essential.

• Purification Challenges:

  • Residual Mineral Oil: If the sodium hydride is not washed properly, the mineral oil can co-elute with the product during chromatography.

  • Similar Polarity of Starting Material and Product: If the R-group is small, the product may have a similar polarity to the starting material, making chromatographic separation difficult. In such cases, careful optimization of the eluent system is necessary.

Alternative Methodologies

For substrates that are sensitive to strong bases or for achieving different selectivity, alternative N-alkylation methods can be considered:

• Mitsunobu Reaction: This reaction allows for the N-alkylation of amides with alcohols under mild, neutral conditions using triphenylphosphine and a dialkyl azodicarboxylate (e.g., DEAD or DIAD).[2][3] This method is particularly useful for introducing secondary alkyl groups with inversion of stereochemistry.[4] However, the stoichiometry of the reagents and the purification to remove phosphine oxide and hydrazide byproducts are notable drawbacks.[5]

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction can be used to form C-N bonds between aryl halides and amides.[6][7] While typically used for aryl amination, variations of this methodology can be applied to N-alkylation. This approach offers good functional group tolerance but requires careful optimization of the catalyst, ligand, and base.[8]

Conclusion

The N-alkylation of 5-bromothiophene-3-carboxamide is a valuable transformation for the synthesis of diverse chemical entities in drug discovery and materials science. The protocol provided, based on the use of sodium hydride and an alkyl halide, offers a reliable and straightforward method for achieving this conversion. By understanding the underlying mechanism and potential challenges, researchers can effectively troubleshoot and optimize the reaction to achieve high yields of the desired N-alkylated products. The exploration of alternative methodologies such as the Mitsunobu reaction and Buchwald-Hartwig amination provides additional tools for accessing a broader range of N-substituted thiophene carboxamides.

References

• Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147. (2024). National Institutes of Health. [Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). MDPI. [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• N-alkylation of amides with alkyl halides? (2015). Chemistry Stack Exchange. [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (2023). MDPI. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (2022). National Institutes of Health. [Link]

• Buchwald-Hartwig Amination. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• N-Alkyl amide synthesis via N-alkylation of amides with alcohols. (2019). Royal Society of Chemistry. [Link]

• New methodology for the N-alkylation of 2-amino-3-acylthiophenes. (2007). Royal Society of Chemistry. [Link]

• Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. (2016). Royal Society of Chemistry. [Link]

• 3-bromothiophene. Organic Syntheses. [Link]

• Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. (2015). ResearchOnline@JCU. [Link]

• Mitsunobu reaction. Wikipedia. [Link]

• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. (2023). National Institutes of Health. [Link]

• Mitsunobu. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

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Application Note &amp; Protocol: High-Throughput Screening of 5-Bromothiophene-3-carboxamide Analogs for Protein Kinase Inhibition

Introduction: The Rationale for Screening 5-Bromothiophene-3-carboxamide Analogs

The thiophene carboxamide scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide range of pharmacological activities, including anticancer and anti-angiogenic properties.[1] Specifically, analogs of thiophene-3-carboxamide have been identified as potent inhibitors of key signaling proteins such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical regulator of angiogenesis in tumors.[2] The 5-Bromothiophene-3-carboxamide core represents a versatile starting point for the synthesis of large, diverse chemical libraries. High-throughput screening (HTS) of such libraries is an essential strategy in modern drug discovery to efficiently identify novel modulators of therapeutically relevant targets.[3]

This application note provides a comprehensive, field-proven guide for the high-throughput screening of a 5-Bromothiophene-3-carboxamide analog library to identify potential protein kinase inhibitors. We will detail a robust and validated experimental setup using a fluorescence polarization (FP) assay, a homogenous and sensitive method well-suited for HTS campaigns.[4][5] The protocols and insights provided herein are designed for researchers, scientists, and drug development professionals seeking to implement an efficient and reliable screening workflow.

Assay Principle: Fluorescence Polarization Competition Assay

The screening assay is based on the principle of fluorescence polarization, which measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner.[4] In this competitive binding assay, a fluorescently labeled tracer molecule with a known affinity for the target kinase is used.

• In the absence of an inhibitor: The tracer binds to the much larger kinase, resulting in a slow-tumbling complex that emits highly polarized light (High FP signal).

• In the presence of a competitive inhibitor: The inhibitor from the compound library displaces the tracer from the kinase's active site. The unbound, smaller tracer tumbles rapidly in solution, leading to the emission of depolarized light (Low FP signal).

This "signal off" assay format allows for the rapid identification of compounds that disrupt the kinase-tracer interaction, indicating potential inhibitory activity.[6]

Experimental Workflow Overview

The overall HTS workflow is designed for efficiency and reproducibility, incorporating automation for liquid handling and data acquisition.[7][8]

Caption: High-Throughput Screening Workflow.

Materials and Reagents

Reagent/Material	Supplier	Catalog #	Storage
Recombinant Human Kinase (e.g., VEGFR-2)	Commercially Available	Varies	-80°C
Fluorescent Tracer (Kinase-specific)	Commercially Available	Varies	-20°C (light sensitive)
5-Bromothiophene-3-carboxamide Library	In-house or Vendor	Varies	-40°C
Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 10 mM MgCl2, 1 mM DTT, 0.01% Tween-20)	In-house preparation	N/A	4°C
Dimethyl Sulfoxide (DMSO), Anhydrous	Sigma-Aldrich	276855	Room Temperature
384-well, low-volume, black, flat-bottom plates	Corning	3820	Room Temperature

Detailed Protocols

PART 1: Compound Library Management and Plating

Effective compound management is crucial for the success of any HTS campaign.[9][10]

• Compound Storage: The 5-Bromothiophene-3-carboxamide analog library should be stored at -40°C in a desiccated environment to ensure compound integrity.[11]

• Master Plate Preparation:

  • Allow library compounds to equilibrate to room temperature before opening to prevent condensation.

  • Prepare 10 mM stock solutions of each compound in 100% DMSO in 96-well master plates.

  • Seal plates and store at -40°C.

• Assay-Ready Plate Preparation:

  • Using an automated liquid handler, perform serial dilutions of the master plates to create intermediate plates.[12]

  • From the intermediate plates, prepare 384-well "assay-ready" plates containing the compounds at the desired screening concentration (e.g., 10 µM final concentration). This process is often referred to as quantitative HTS (qHTS) if multiple concentrations are tested in the primary screen.[9]

  • Include dedicated columns for positive and negative controls (e.g., a known inhibitor and DMSO vehicle, respectively).

PART 2: HTS Assay Protocol (384-well format)

This protocol is optimized for a total assay volume of 20 µL. All liquid handling steps should be performed using calibrated automated liquid handlers to ensure precision and accuracy.[8][12]

• Compound Dispensing:

  • Transfer 200 nL of compound solution from the assay-ready plates to the 384-well assay plates. This will result in a 1:100 dilution and a final DMSO concentration of 1%.

• Kinase Addition:

  • Prepare a working solution of the recombinant kinase in assay buffer at 2X the final desired concentration.

  • Dispense 10 µL of the kinase solution to all wells of the assay plate.

  • Briefly centrifuge the plates (e.g., 1 minute at 1000 rpm) to ensure all components are at the bottom of the wells.

• Incubation (Compound-Kinase):

  • Incubate the plates for 15 minutes at room temperature to allow for compound binding to the kinase.

• Tracer Addition:

  • Prepare a working solution of the fluorescent tracer in assay buffer at 2X the final desired concentration.

  • Dispense 10 µL of the tracer solution to all wells.

• Final Incubation:

  • Seal the plates to prevent evaporation.

  • Incubate for 60 minutes at room temperature, protected from light.

• Fluorescence Polarization Measurement:

  • Read the plates on a suitable microplate reader equipped with FP capabilities (e.g., PerkinElmer EnVision).[13]

  • Use appropriate excitation and emission filters for the specific fluorophore of the tracer.

Data Analysis and Quality Control

Rigorous data analysis and quality control are essential to ensure the reliability of HTS results and to minimize false positives and negatives.[14][15][16]

Z'-Factor Calculation

The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay.[17][18] It reflects the separation between the positive and negative controls.

Formula: Z' = 1 - (3 * (SDpos + SDneg)) / |Meanpos - Meanneg|

Where:

• SDpos and SDneg are the standard deviations of the positive and negative controls.

• Meanpos and Meanneg are the means of the positive and negative controls.

Z'-Factor Value	Assay Quality	Interpretation
> 0.5	Excellent	A large separation between controls, suitable for HTS.[19]
0 to 0.5	Marginal	The assay may be acceptable but requires careful monitoring.[19]
< 0	Unacceptable	No separation between controls; the assay is not suitable for screening.[19]

An assay with a Z'-factor consistently above 0.5 is considered robust and reliable for a full-scale HTS campaign.[6][20]

Hit Identification

A common method for hit identification is to calculate the percent inhibition for each compound:

% Inhibition = 100 * (1 - (Signalcompound - Meanneg) / (Meanpos - Meanneg))

A "hit" is typically defined as a compound that exhibits a percent inhibition greater than a certain threshold, often three times the standard deviation of the sample population.

Caption: Data Analysis and Hit Identification Pipeline.

Conclusion and Future Steps

This application note outlines a robust and detailed experimental setup for the high-throughput screening of 5-Bromothiophene-3-carboxamide analogs as potential protein kinase inhibitors. By employing a fluorescence polarization-based assay in an automated workflow, researchers can efficiently and reliably identify promising hit compounds from large chemical libraries. Adherence to stringent quality control measures, particularly the monitoring of the Z'-factor, is paramount for the success of the screening campaign.

Identified hits should be subjected to a rigorous confirmation and validation process, including:

• Re-testing: Confirming activity in the primary assay.

• Dose-response curves: Determining the potency (IC50) of the confirmed hits.

• Orthogonal assays: Validating activity in a secondary, mechanistically different assay (e.g., a luminescence-based kinase activity assay).[21][22]

• Structure-activity relationship (SAR) analysis: Testing structurally related analogs to understand the chemical features required for activity.[23]

This systematic approach ensures the identification of high-quality lead compounds for further optimization in drug discovery programs.

References

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• Calculating a Z-factor to assess the quality of a screening assay. GraphPad.[Link]

• Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. PubMed Central.[Link]

• Streamlining Sample Prep: Best Practices for Automated Liquid Handling Technologies. Grenova.[Link]

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• High-Throughput Screening Tool to Identify Small Molecule Inhibitors of Telomerase. ACS Chemical Biology.[Link]

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• Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4–MK2 interactions. PubMed Central.[Link]

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• Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase, and PI5P4Kα Lipid Kinase. ResearchGate.[Link]

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• EMERGING PLATFORMS FOR HIGH-THROUGHPUT ENZYMATIC BIOASSAYS. PubMed Central.[Link]

• Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. PubMed.[Link]

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Application Note &amp; Protocol: A Guide to the Scale-Up Synthesis of 5-Bromothiophene-3-carboxamide Derivatives

Abstract: 5-Bromothiophene-3-carboxamide derivatives represent a critical scaffold in medicinal chemistry, serving as key intermediates in the development of novel therapeutics, including anticancer and anti-inflammatory agents.[1][2] The successful transition from laboratory-scale synthesis to pilot or manufacturing scale requires a robust, safe, and efficient chemical process. This document provides an in-depth technical guide for researchers, chemists, and process development professionals on the scale-up synthesis of this important class of molecules. We will explore critical process parameters, safety considerations, and provide a detailed, validated protocol for multi-kilogram scale production, starting from the commercially available 5-Bromothiophene-3-carboxylic acid.[3][4]

Strategic Overview for Scale-Up Synthesis

The synthesis of 5-Bromothiophene-3-carboxamide derivatives is conceptually a two-step process on paper: activation of a carboxylic acid followed by amide bond formation. However, translating this to a large-scale process introduces significant challenges related to reaction control, impurity profiles, materials handling, and safety. The most common and industrially viable approach involves the conversion of the starting carboxylic acid into a more reactive intermediate, such as an acid chloride, which then readily reacts with the desired amine.

This strategy is often preferred for scale-up over direct coupling methods for several key reasons:

• Cost-Effectiveness: Reagents like thionyl chloride or oxalyl chloride are significantly cheaper than peptide coupling reagents (e.g., HATU, HBTU).

• High Reactivity: Acid chlorides are highly reactive, often leading to faster reaction times and higher conversion rates.

• Simplified Work-up: The by-products of the acid chloride formation (HCl, SO₂) are gases and can be easily removed and scrubbed, simplifying purification compared to removing by-products from coupling reagents (e.g., dicyclohexylurea from DCC).[5]

The overall synthetic workflow is depicted below.

Caption: Key hazards and corresponding control measures.

• Chemical Hazards:

  • Thionyl Chloride: Highly corrosive, toxic upon inhalation, and reacts violently with water. Must be handled in a closed system.

  • Bromine/Brominating Agents: If synthesizing the starting material, note that bromine is extremely toxic, corrosive, and a strong oxidizer. [6][7]Always handle in a well-ventilated area (fume hood or enclosed reactor) with appropriate PPE. [8][9]Have a neutralizing agent like sodium thiosulfate solution readily available for spills. [9]* Process Hazards:

  • Exotherms: The amidation step is highly exothermic. The rate of addition of the acid chloride must be carefully controlled, and robust cooling must be available to prevent a thermal runaway.

  • Gas Evolution: The acid chloride formation generates large volumes of HCl and SO₂ gas. The reactor must be vented to a caustic scrubber to neutralize these toxic and corrosive gases.

• Engineering Controls:

  • Use corrosion-resistant, glass-lined steel reactors.

  • Ensure efficient agitation to maintain homogenous temperature and reagent distribution.

  • Employ automated systems for reagent addition and temperature control.

• Personal Protective Equipment (PPE):

  • Full PPE is mandatory: chemical-resistant gloves (e.g., butyl rubber for thionyl chloride), splash goggles, a face shield, and a chemical-resistant apron or lab coat. [8][9]

Conclusion

The scale-up synthesis of 5-Bromothiophene-3-carboxamide derivatives is a feasible and efficient process when approached with a thorough understanding of the reaction mechanism and potential hazards. The acid chloride pathway offers a robust and cost-effective route suitable for industrial production. Success hinges on meticulous control of reaction parameters—particularly temperature—and the implementation of stringent safety protocols to manage hazardous reagents and exothermic events. The procedures outlined in this note provide a solid foundation for process development and can be adapted for various amine substrates to generate a diverse library of thiophene-based compounds for drug discovery and development.

References

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• ACS Publications. (2021). Comprehensive Composition, Structure, and Size Characterization for Thiophene Compounds in Petroleum Using Ultrahigh-Resolution Mass Spectrometry and Trapped Ion Mobility Spectrometry.
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• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of 5-Bromothiophene-2-carboxylic acid from Thiophene-2-carboxylic.
• National Institutes of Health. (n.d.). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.
• Santa Cruz Biotechnology. (n.d.). 5-Bromothiophene-3-carboxylic acid | CAS 100523-84-0 | SCBT.
• BLD Pharm. (n.d.). 100523-84-0|5-Bromothiophene-3-carboxylic acid.
• National Institutes of Health. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation.
• National Institutes of Health. (n.d.). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies.
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• ResearchGate. (2019). (PDF) Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies.

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Application Notes and Protocols for the Purification of 5-Bromothiophene-3-carboxamide

Introduction: The Critical Role of Purity in Drug Discovery and Materials Science

5-Bromothiophene-3-carboxamide is a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science. Its structural motif is present in a variety of biologically active compounds, including kinase inhibitors and antimicrobial agents. In materials science, thiophene-based molecules are foundational to the development of organic semiconductors and conductive polymers. The ultimate efficacy and safety of new pharmaceuticals, as well as the performance of novel materials, are intrinsically linked to the purity of their constituent chemical entities. Even trace impurities can lead to altered biological activity, unpredictable side effects, or diminished material performance.

This comprehensive guide provides detailed application notes and robust protocols for the purification of 5-Bromothiophene-3-carboxamide. It is designed for researchers, scientists, and drug development professionals seeking to achieve high purity of this important intermediate. The methodologies described herein are grounded in fundamental chemical principles and have been designed to be self-validating systems, ensuring reliable and reproducible results.

Understanding the Impurity Profile of 5-Bromothiophene-3-carboxamide

Effective purification begins with an understanding of the potential impurities that may be present in the crude product. The synthesis of 5-Bromothiophene-3-carboxamide typically involves the amidation of 5-bromothiophene-3-carboxylic acid. Common impurities may include:

• Unreacted Starting Materials: Residual 5-bromothiophene-3-carboxylic acid and the amine source.

• Coupling Reagent Byproducts: If carbodiimide coupling agents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are used, byproducts such as N-acylurea can form.[1][2]

• Side-Reaction Products: Potential products from side reactions, such as the dimerization of the starting carboxylic acid.

• Residual Solvents: Solvents used in the reaction and workup.

The purification strategies outlined below are designed to effectively remove these and other potential contaminants.

Purification Strategy 1: Liquid-Liquid Extraction for Initial Workup

An initial acid-base liquid-liquid extraction is a powerful and efficient first step to remove the bulk of acidic and basic impurities from the crude reaction mixture. This technique leverages the differential solubility of the neutral amide product and the charged forms of acidic and basic impurities in immiscible aqueous and organic phases.[3][4]

Causality Behind the Experimental Choices

The amide functional group is generally neutral and will preferentially reside in an organic solvent. In contrast, the unreacted starting material, 5-bromothiophene-3-carboxylic acid, can be deprotonated by a weak base to form a water-soluble carboxylate salt.[4] Similarly, any unreacted amine can be protonated by a dilute acid to form a water-soluble ammonium salt. This differential partitioning allows for a clean separation.

Protocol for Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Aqueous Base Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will extract the unreacted 5-bromothiophene-3-carboxylic acid into the aqueous layer.[3][4] Drain the aqueous layer. Repeat this wash one to two more times.

• Aqueous Acid Wash: Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). This will extract any unreacted amine into the aqueous layer. Drain the aqueous layer. Repeat this wash if necessary.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove any remaining water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to yield the partially purified 5-Bromothiophene-3-carboxamide.

Figure 1: Workflow for Acid-Base Extraction.

Purification Strategy 2: Recrystallization for High Purity Solids

Recrystallization is a highly effective technique for obtaining crystalline solids in high purity.[5] The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will fully dissolve it at an elevated temperature.[6]

Solvent Selection: A Systematic Approach

Table 1: Candidate Solvents for Recrystallization Screening

Solvent Class	Examples	Rationale
Alcohols	Ethanol, Methanol, Isopropanol	Polar protic solvents that can engage in hydrogen bonding with the amide.[7]
Ketones	Acetone	A polar aprotic solvent with a good balance of polarity.[7]
Nitriles	Acetonitrile	A polar aprotic solvent known to be effective for recrystallizing amides.[7]
Esters	Ethyl Acetate	A moderately polar solvent.
Chlorinated	Dichloromethane (DCM)	Often used in mixed solvent systems.
Aromatic	Toluene	Can be effective for aromatic compounds.
Mixed Solvents	Ethanol/Water, Ethyl Acetate/Hexane, DCM/Hexane	A more soluble solvent is paired with a less soluble one to fine-tune the solubility characteristics.

Protocol for Recrystallization Solvent Screening and Execution

• Small-Scale Solubility Test:

  • Place a small amount (10-20 mg) of the partially purified 5-Bromothiophene-3-carboxamide into several small test tubes.

  • Add a few drops of a candidate solvent to each test tube at room temperature and observe the solubility. An ideal solvent will not dissolve the compound at this stage.

  • Gently heat the test tubes that showed poor room temperature solubility. An ideal solvent will completely dissolve the compound upon heating.

  • Allow the heated solutions to cool slowly to room temperature, and then in an ice bath. The formation of crystals indicates a promising solvent or solvent system.

• Recrystallization Procedure:

  • Place the partially purified 5-Bromothiophene-3-carboxamide in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

  • If the solution is colored, a small amount of activated carbon can be added to the hot solution to adsorb colored impurities. Caution: Do not add activated carbon to a boiling solution as this can cause bumping.

  • If activated carbon was used, perform a hot filtration to remove it.

  • Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined crystals.

  • Once the solution has reached room temperature, place the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering mother liquor.

  • Dry the crystals thoroughly in a vacuum oven to remove all residual solvent.

Figure 2: General Workflow for Recrystallization.

Purification Strategy 3: Flash Column Chromatography

Flash column chromatography is a rapid and efficient technique for separating components of a mixture based on their differential adsorption to a stationary phase and solubility in a mobile phase.[8][9] For 5-Bromothiophene-3-carboxamide, a moderately polar compound, normal-phase chromatography using silica gel is a suitable approach.

Method Development using Thin-Layer Chromatography (TLC)

Before performing flash chromatography, it is essential to develop a suitable solvent system using TLC. The goal is to find a mobile phase that provides good separation between the desired product and any impurities.

• Spotting: Dissolve a small amount of the crude or partially purified product in a suitable solvent (e.g., DCM or ethyl acetate) and spot it onto a silica gel TLC plate.

• Elution: Develop the TLC plate in a chamber containing a candidate eluent system. A good starting point for moderately polar compounds is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.

• Visualization: Visualize the separated spots under UV light and/or by staining.

• Rf Value: The ideal solvent system will give the 5-Bromothiophene-3-carboxamide an Rf (retardation factor) value between 0.2 and 0.4, with clear separation from other spots.

Table 2: Troubleshooting TLC for Method Development

Observation on TLC	Recommended Action
All spots remain at the baseline (low Rf).	Increase the polarity of the mobile phase (e.g., increase the proportion of ethyl acetate in a hexane/ethyl acetate mixture).
All spots run with the solvent front (high Rf).	Decrease the polarity of the mobile phase (e.g., increase the proportion of hexane).
Poor separation between spots.	Try a different solvent system (e.g., dichloromethane/methanol) or consider using a different stationary phase.[10]
Streaking of spots.	Add a small amount of a modifier to the eluent (e.g., a few drops of acetic acid for acidic compounds or triethylamine for basic compounds).

Protocol for Flash Column Chromatography

• Column Packing:

  • Select an appropriately sized column based on the amount of material to be purified.

  • Pack the column with silica gel as a slurry in the chosen mobile phase. Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Wet Loading: Dissolve the sample in a minimum amount of the mobile phase and carefully load it onto the top of the silica gel bed.

  • Dry Loading: If the sample is not very soluble in the mobile phase, dissolve it in a volatile solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent. The resulting dry powder is then carefully added to the top of the column.

• Elution:

  • Carefully add the mobile phase to the top of the column and apply pressure (using a flash chromatography system or a regulated air line) to force the solvent through the column at a steady rate.

  • Collect fractions in test tubes.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure 5-Bromothiophene-3-carboxamide.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

A literature example for the purification of a similar thiophene carboxamide derivative utilized a mobile phase of ethyl acetate:hexane (8:2), which can serve as an excellent starting point for method development.[11]

Figure 3: Workflow for Flash Column Chromatography.

Conclusion: A Multi-faceted Approach to Purity

The purification of 5-Bromothiophene-3-carboxamide is best approached in a systematic and logical manner. An initial acid-base extraction provides a rapid and effective means of removing the bulk of ionic impurities. For achieving high levels of purity, particularly for crystalline solids, recrystallization is the method of choice, and a systematic solvent screening is key to success. When dealing with complex mixtures or non-crystalline products, flash column chromatography offers a powerful and versatile solution. By understanding the nature of potential impurities and applying the appropriate purification techniques as detailed in these protocols, researchers can confidently obtain 5-Bromothiophene-3-carboxamide of the high purity required for demanding applications in drug discovery and materials science.

References

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• Which extraction procedure will completely separate an amide from the by-product of the reaction between an amine and excess carboxylic acid anhydride? (2020, March 28). Reddit. Retrieved from [Link]

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• University of Rochester, Department of Chemistry. (n.d.). Purification: How To. Retrieved from [Link]

• Carbodiimide amide coupling reaction sideproduct. (2022, January 7). Reddit. Retrieved from [Link]

• Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media.

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• [Spoiler] AAMC Section Bank C/P #14 Which extraction procedure will completely separate an amide from the by-product of the reaction between an amine and excess carboxylic acid anhydride? (2022, June 22). Reddit. Retrieved from [Link]

• Biris, C. G., et al. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. International journal of molecular sciences, 23(23), 14779.

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• Farina, V., & Krishnamurthy, V. (1997). pH Optimization of Amidation via Carbodiimides. Organic Process Research & Development, 1(2), 126-130.
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• Biotage. (2023, February 10). Successful Flash Chromatography. Retrieved from [Link]

• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2022). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 99, 276-302.

• MeitY OLabs. (2017, February 8). Purification of Impure Samples by Crystallization [Video]. YouTube. [Link]

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• Biotage. (2023, February 10). Purifying ionic compounds by flash column chromatography. Retrieved from [Link]

• Suaad, M. J., & Waffa, M. T. (2015). Synthesis and Characterization of Some New Substituted 5-Bromo Isatin and Their Antimicrobial Activity. Journal of Al-Nahrain University, 18(1), 74-85.
• Scott, P. J. H., et al. (2018). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Organic letters, 20(15), 4565–4569.

• What is the best technique for amide purification?. (2020, November 2). ResearchGate. Retrieved from [Link]

• Nagy, Z. K., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development, 24(10), 2038-2051.
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• Martin, M., et al. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2021(4), M1281.
• Chen, Y., et al. (2006). Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester (United States Patent No. US20060116519A1). U.S.

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Analytical methods for characterizing 5-Bromothiophene-3-carboxamide reaction products

An In-depth Technical Guide to the Analytical Characterization of 5-Bromothiophene-3-carboxamide Reaction Products

Authored by a Senior Application Scientist

Introduction: The Pivotal Role of 5-Bromothiophene-3-carboxamide in Modern Drug Discovery

The thiophene ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its unique electronic properties and ability to engage in various biological interactions make it a cornerstone for the development of novel therapeutics, including anti-inflammatory, anticancer, and anticonvulsant agents.[1] 5-Bromothiophene-3-carboxamide, in particular, serves as a versatile starting material and intermediate. The bromine atom at the 5-position provides a reactive handle for a variety of cross-coupling reactions, such as the Suzuki-Miyaura reaction, allowing for the synthesis of diverse libraries of compounds.[2][3] The carboxamide group at the 3-position offers a site for further chemical modification and can participate in crucial hydrogen bonding interactions with biological targets.

Given the therapeutic potential of its derivatives, the robust and unambiguous characterization of reaction products originating from 5-Bromothiophene-3-carboxamide is paramount. This guide provides a comprehensive overview of the key analytical techniques and detailed protocols for the structural elucidation and purity assessment of these compounds, ensuring the scientific integrity of research and development efforts.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architect of Molecular Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules.[4] For derivatives of 5-Bromothiophene-3-carboxamide, ¹H and ¹³C NMR provide invaluable information about the substitution pattern on the thiophene ring and the nature of the appended functionalities.

Causality Behind Experimental Choices in NMR

The chemical shifts of the protons and carbons in the thiophene ring are highly sensitive to the electronic effects of the substituents.[4] For instance, the substitution at the 5-position will significantly influence the chemical shifts of the protons at the 2- and 4-positions. By analyzing these shifts and the coupling constants between adjacent protons, the regiochemistry of the reaction can be unequivocally determined.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified reaction product.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical and should be based on the solubility of the analyte.

  • Filter the solution through a small plug of glass wool into a clean, dry NMR tube.

• Instrument Setup:

  • Place the NMR tube in the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.[4]

• ¹H NMR Data Acquisition:

  • Pulse Sequence: A standard single-pulse sequence is typically sufficient.

  • Spectral Width: Set a spectral width of approximately 12-15 ppm.

  • Number of Scans: Acquire 16 to 32 scans for a good signal-to-noise ratio.[4]

  • Relaxation Delay: Use a relaxation delay of 1-2 seconds.[4]

• ¹³C NMR Data Acquisition:

  • Pulse Sequence: Employ a proton-decoupled pulse sequence to obtain singlets for each carbon.

  • Number of Scans: A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.[4]

  • Relaxation Delay: A longer relaxation delay (2-5 seconds) is often necessary for quaternary carbons.

Data Interpretation for 5-Bromothiophene-3-carboxamide Derivatives

• ¹H NMR:

  • The two protons on the thiophene ring will typically appear as doublets in the aromatic region (around 7-8 ppm).

  • The coupling constant (J-value) between these protons can help confirm their relative positions.

  • The chemical shifts will be influenced by the substituent at the 5-position. Electron-donating groups will shift the signals upfield, while electron-withdrawing groups will shift them downfield.

  • The protons of the carboxamide group (NH) can appear as a broad singlet, and its chemical shift can be concentration and solvent-dependent.

• ¹³C NMR:

  • The number of signals will correspond to the number of unique carbon atoms in the molecule.

  • The chemical shifts of the thiophene carbons are diagnostic. The carbon bearing the bromine (C5) will be significantly shifted.[5]

  • The carbonyl carbon of the carboxamide will appear downfield (typically >160 ppm).

Typical Chemical Shift Ranges for Substituted Thiophenes
Proton/Carbon	Approximate Chemical Shift (ppm)
Thiophene H2/H5	7.0 - 8.0
Thiophene H3/H4	6.5 - 7.5
Thiophene C2/C5	120 - 140
Thiophene C3/C4	125 - 145
Carboxamide C=O	160 - 170

Note: These values can vary depending on the specific substituents and the solvent used.[4]

Mass Spectrometry (MS): Unveiling the Molecular Weight and Elemental Composition

Mass spectrometry is an essential technique for determining the molecular weight of a compound and providing clues about its elemental composition through isotopic patterns.[6]

Why Mass Spectrometry is Crucial

For derivatives of 5-Bromothiophene-3-carboxamide, the presence of bromine is a key characteristic. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[7] This results in a distinctive isotopic pattern for the molecular ion peak (M+) and its corresponding M+2 peak, which are separated by 2 m/z units and have nearly equal intensities.[7][8] This signature is a strong indicator of the presence of a single bromine atom in the molecule.

Experimental Protocol: Electrospray Ionization (ESI) Mass Spectrometry

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

  • The solvent should be compatible with the ESI source.

• Instrument Setup:

  • Ionization Mode: Electrospray ionization (ESI) is a soft ionization technique suitable for many thiophene derivatives.

  • Polarity: Choose positive or negative ion mode depending on the analyte's ability to be protonated or deprotonated. For many carboxamide derivatives, positive ion mode ([M+H]⁺) is effective.

  • Mass Range: Set the mass analyzer to scan a range that includes the expected molecular weight of the product.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Acquire the mass spectrum.

Data Interpretation

• Molecular Ion Peak: Identify the molecular ion peak cluster. For a compound containing one bromine atom, you should observe two peaks of nearly equal intensity separated by 2 m/z units.[7][8]

• High-Resolution Mass Spectrometry (HRMS): For unambiguous elemental composition, HRMS is invaluable. It provides a highly accurate mass measurement, allowing for the determination of the molecular formula.[9]

• Fragmentation Pattern: The fragmentation pattern can provide structural information. Common fragmentation pathways for thiophene derivatives can be analyzed to further confirm the structure.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantifying Products

HPLC is the workhorse for separating components in a reaction mixture and determining the purity of the final product.[10]

The Rationale for HPLC in Reaction Analysis

In synthetic chemistry, reactions rarely go to 100% completion and often produce side products. HPLC provides a robust method to separate the desired product from starting materials, reagents, and impurities.[10] A well-developed HPLC method is also essential for quantitative analysis.

Experimental Protocol: Reversed-Phase HPLC (RP-HPLC)

• Instrumentation:

  • A standard HPLC system with a pump, injector, column oven, and a UV-Vis detector is required.[10]

  • Column: A C18 column is a good starting point for many thiophene derivatives.[11]

• Method Development:

  • Mobile Phase: A mixture of acetonitrile or methanol and water is common. A gradient elution (varying the mobile phase composition over time) is often necessary to separate compounds with different polarities.

  • pH Modifier: Adding a small amount of an acid like formic acid or phosphoric acid can improve peak shape.[12] For MS compatibility, formic acid is preferred.[12]

  • Detection Wavelength: Determine the wavelength of maximum absorbance (λmax) of the analyte using a UV-Vis spectrophotometer and set the detector accordingly. For thiophene derivatives, this is often in the UV range.[11]

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Column Temperature: Maintaining a constant column temperature (e.g., 40°C) can improve reproducibility.[11]

• Sample Preparation:

  • Dissolve the sample in the mobile phase or a compatible solvent.

  • Filter the sample through a 0.45 µm syringe filter before injection to protect the column.

Data Analysis

• Purity Assessment: The purity of the sample can be estimated by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Retention Time: The retention time of the main peak should be consistent and reproducible.

Typical RP-HPLC Parameters
Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	e.g., 5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at λmax
Injection Volume	10 µL

X-ray Crystallography: The Definitive 3D Structure

For crystalline reaction products, single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in three dimensions.[13]

The Power of X-ray Crystallography

This technique provides precise information on bond lengths, bond angles, and intermolecular interactions, which is invaluable for understanding the compound's properties and for structure-based drug design.[13]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals are essential.[13] This is often the most challenging step and can be achieved by methods such as:

  • Slow evaporation of a saturated solution.

  • Vapor diffusion.

  • Slow cooling.

• Data Collection:

  • A suitable crystal is selected and mounted on a goniometer.

  • The crystal is placed in an X-ray diffractometer and cooled (typically to 100-120 K) to minimize thermal vibrations.[13]

  • A monochromatic X-ray beam is directed at the rotating crystal, and diffraction patterns are collected.[13]

• Structure Solution and Refinement:

  • The diffraction data is processed to determine the electron density map of the crystal.

  • An initial structural model is built and then refined to best fit the experimental data.[13]

Interpreting the Results

The final output is a detailed 3D model of the molecule, confirming its connectivity and stereochemistry. This data can be used to validate the structures proposed by other analytical methods.

Visualizing the Analytical Workflow

General Workflow for Characterization

Caption: A typical workflow for the analytical characterization of a reaction product.

NMR Spectroscopy Workflow

Caption: Workflow for structural elucidation using NMR spectroscopy.

References

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• A Comparative Guide to the X-ray Crystallographic Analysis of Substituted Thiophene Derivatives - Benchchem.
• Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers | ACS Omega - ACS Publications.
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• C-13 NMR Spectra of Thiophenes. II. 2-Substituted Thiophenes | Bulletin of the Chemical Society of Japan | Oxford Academic.
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• 1 H NMR spectra showing regioselective substitutions on thiophene... - ResearchGate.
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• Synthesis, Single Crystal X-Ray, and Anticancer Activity of Some New Thiophene and 1,3-Thiazolidine Derivatives - ResearchGate.
• Development and validation of analytical methodologies for measurement of a tiophene derivative in microemulsion systems | Request PDF - ResearchGate.
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• Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT - PMC - NIH.
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• The molecule that gave the mass spectrum shown here contains a ha... | Study Prep in Pearson+.
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The Strategic Application of 5-Bromothiophene-3-carboxamide in the Design of Novel Kinase Inhibitors

Introduction: The Thiophene Scaffold as a Privileged Pharmacophore

In the landscape of modern medicinal chemistry, the pursuit of novel therapeutic agents with enhanced potency, selectivity, and favorable pharmacokinetic profiles is a perpetual endeavor. Heterocyclic scaffolds form the backbone of a vast number of approved drugs, and among these, the thiophene ring holds a position of significant interest.[1] Its utility is largely derived from its role as a bioisostere for the benzene ring, a common substitution in drug design aimed at modulating a molecule's physicochemical properties without drastically altering its core structure.[2] The introduction of a sulfur atom in the five-membered ring, compared to the all-carbon benzene ring, alters the electronic distribution, lipophilicity, and metabolic stability, which can profoundly influence a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[3][4]

The 5-Bromothiophene-3-carboxamide scaffold, in particular, offers a unique and strategic starting point for the development of targeted therapies. This guide will provide an in-depth exploration of its application in the design of novel kinase inhibitors, focusing on the rationale behind its use, detailed synthetic protocols, and methods for biological evaluation.

Core Rationale: Why 5-Bromothiophene-3-carboxamide?

The strategic advantage of 5-Bromothiophene-3-carboxamide as a building block in drug discovery stems from the distinct functionalities of its substituents:

• The Carboxamide Moiety (at C3): The amide group is a crucial pharmacophoric feature, capable of forming key hydrogen bond interactions within the active site of target proteins, particularly kinases. The hydrogen bond donor (N-H) and acceptor (C=O) functionalities allow for specific and directional binding, contributing significantly to the affinity and selectivity of the inhibitor.

• The Bromo Group (at C5): The bromine atom serves as a versatile synthetic handle. It is an excellent leaving group for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[5][6] This allows for the facile introduction of a wide array of aryl and heteroaryl substituents, enabling extensive exploration of the chemical space around the core scaffold. This process of "decoration" is fundamental to optimizing the structure-activity relationship (SAR) of a lead compound.

• The Thiophene Ring: As a bioisostere of a phenyl ring, the thiophene core itself contributes to the overall shape and electronic properties of the molecule, influencing its interaction with the target protein.

This combination of a key binding element and a versatile synthetic handle makes 5-Bromothiophene-3-carboxamide a powerful platform for generating diverse libraries of compounds for screening and optimization.

Application I: Design of VEGFR-2 Inhibitors

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[3] Inhibition of VEGFR-2 is a clinically validated strategy for cancer therapy. Several thiophene-3-carboxamide derivatives have been identified as potent VEGFR-2 inhibitors.[3][7]

VEGFR-2 Signaling Pathway

The binding of VEGF to VEGFR-2 triggers receptor dimerization and autophosphorylation of tyrosine residues in its intracellular domain. This initiates a cascade of downstream signaling events, primarily through the PLCγ-PKC-MAPK and PI3K-AKT pathways, ultimately leading to endothelial cell proliferation, migration, and survival.[8]

VEGFR-2 Signaling Pathway and Point of Inhibition.

Synthetic Protocol: Synthesis of a Representative VEGFR-2 Inhibitor

This protocol describes the synthesis of a generic N-aryl-5-aryl-thiophene-3-carboxamide, a scaffold shown to have potent VEGFR-2 inhibitory activity.

Step 1: Amide Bond Formation

• To a solution of 5-bromothiophene-3-carboxylic acid (1.0 eq.) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add a catalytic amount of N,N-dimethylformamide (DMF, 2-3 drops).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add oxalyl chloride or thionyl chloride (1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-3 hours, or until the evolution of gas ceases.

• Remove the solvent and excess reagent under reduced pressure to yield the crude 5-bromothiophene-3-carbonyl chloride.

• Dissolve the crude acid chloride in anhydrous DCM and add the desired aniline (1.1 eq.) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (2.0 eq.).

• Stir the reaction at room temperature overnight.

• Quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-aryl-5-bromothiophene-3-carboxamide intermediate.

Step 2: Suzuki-Miyaura Cross-Coupling

• In a reaction vessel, combine the N-aryl-5-bromothiophene-3-carboxamide intermediate (1.0 eq.), the desired arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base such as potassium carbonate or cesium carbonate (2.0 eq.).

• Add a solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane or toluene) and water (e.g., 4:1 ratio).

• Degas the reaction mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Heat the reaction to 80-100 °C and stir overnight.

• Cool the reaction to room temperature and dilute with water and ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final N-aryl-5-aryl-thiophene-3-carboxamide.

General Synthetic Workflow for Thiophene-3-carboxamide Kinase Inhibitors.

Biological Evaluation: In Vitro VEGFR-2 Kinase Assay

This protocol outlines a general method for assessing the inhibitory activity of synthesized compounds against VEGFR-2 using a luminescence-based assay that quantifies ATP consumption.[9][10]

Materials:

• Recombinant human VEGFR-2 kinase

• Poly(Glu, Tyr) 4:1 peptide substrate

• ATP

• Synthesized inhibitor compounds

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96-well or 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted to the desired final concentrations.

• Kinase Reaction Setup:

  • In each well of the plate, add the kinase assay buffer.

  • Add the test compound solution (or DMSO for control wells).

  • Add the VEGFR-2 enzyme.

  • Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Kinase Reaction:

  • Add a mixture of the peptide substrate and ATP to each well to start the reaction.

  • Incubate the plate at 30 °C for 60 minutes.

• ADP Detection:

  • Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to each well to convert the generated ADP back to ATP, which is then used by luciferase to produce a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Compound Scaffold	Target Kinase	Reported IC₅₀ (nM)
Thiophene-3-carboxamide derivative (e.g., PAN-90806 based)	VEGFR-2	191.1[3]
Ortho-amino thiophene carboxamide	VEGFR-2	590[11][12]

Application II: Design of JNK Inhibitors

The c-Jun N-terminal kinases (JNKs) are a family of stress-activated protein kinases involved in a variety of cellular processes, including inflammation, apoptosis, and neurodegeneration.[13] The development of JNK inhibitors is a promising therapeutic strategy for a range of diseases. Thiophene-3-carboxamide derivatives have been identified as potent JNK inhibitors.[13]

JNK Signaling Pathway

The JNK pathway is a three-tiered kinase cascade. It is activated by various stress signals and inflammatory cytokines, which trigger the activation of MAP kinase kinase kinases (MAP3Ks). These, in turn, phosphorylate and activate MAP kinase kinases (MKK4 and MKK7), which then dually phosphorylate and activate JNK. Activated JNK translocates to the nucleus to phosphorylate transcription factors such as c-Jun, leading to changes in gene expression.[1][14]

Simplified JNK Signaling Cascade.

Synthetic and Biological Evaluation Protocols

The synthetic protocols for JNK inhibitors based on the 5-Bromothiophene-3-carboxamide scaffold are analogous to those described for VEGFR-2 inhibitors, involving amide bond formation followed by Suzuki-Miyaura cross-coupling to introduce diversity. The biological evaluation would follow the same principles as the in vitro kinase assay described above, with the following modifications:

• Enzyme: Recombinant human JNK1, JNK2, or JNK3.

• Substrate: A specific JNK substrate peptide, such as ATF2 or a generic kinase substrate.

Compound Scaffold	Target Kinase	Reported IC₅₀ (µM)
2-acetamido-thiophene-3-carboxamide	JNK1	5.4[13]
2-(3-chloroacetamido)-thiophene-3-carboxamide	JNK1	2.6[13]
2-(3-methoxyacetamido)-thiophene-3-carboxamide	JNK1	2.6[13]

Conclusion and Future Perspectives

The 5-Bromothiophene-3-carboxamide scaffold represents a highly valuable and versatile starting point for the design of novel therapeutic agents, particularly kinase inhibitors. Its inherent ability to engage in crucial hydrogen bonding interactions, combined with the synthetic tractability afforded by the bromine handle, provides a robust platform for medicinal chemists. The successful development of potent VEGFR-2 and JNK inhibitors from this scaffold underscores its potential. Future work in this area will likely focus on further optimization of pharmacokinetic properties, exploration of novel substitutions at the 5-position through a wider range of cross-coupling reactions, and the application of this privileged scaffold to other kinase targets implicated in human disease.

References

• Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. PubMed. Available at: [Link]

• Schematic representation of JNK signaling. The JNK pathway is activated... ResearchGate. Available at: [Link]

• Bioisostere - Wikipedia. Wikipedia. Available at: [Link]

• Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework from Martinelline Alkaloids - MDPI. MDPI. Available at: [Link]

• Thiophene bioisosteres of spirocyclic σ receptor ligands: relationships between substitution pattern and σ receptor affinity - PubMed. PubMed. Available at: [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - ResearchGate. ResearchGate. Available at: [Link]

• Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

• 5-Bromothiophene-3-carboxylic acid | 100523-84-0 - J&K Scientific. J&K Scientific. Available at: [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - NIH. National Institutes of Health. Available at: [Link]

• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - NIH. National Institutes of Health. Available at: [Link]

• Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors - NIH. National Institutes of Health. Available at: [Link]

• Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors - Taylor & Francis Online. Taylor & Francis Online. Available at: [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. Harvard University. Available at: [Link]

• Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene... - ResearchGate. ResearchGate. Available at: [Link]

• VEGFA-VEGFR2 signaling | Pathway - PubChem - NIH. National Institutes of Health. Available at: [Link]

• Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene-3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase - PMC - NIH. National Institutes of Health. Available at: [Link]

• Kinase assays | BMG LABTECH. BMG LABTECH. Available at: [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - MDPI. MDPI. Available at: [Link]

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Application Notes &amp; Protocols: The Utility of 5-Bromothiophene-3-carboxamide as a Scaffold in Modern Agrochemical Discovery

Abstract: The imperative for developing novel, effective, and environmentally conscious agrochemicals is a driving force in modern agricultural research. Heterocyclic compounds, particularly those containing a thiophene ring, have emerged as privileged scaffolds due to their versatile biological activities. This guide provides an in-depth exploration of 5-Bromothiophene-3-carboxamide, a key building block for the synthesis of potent fungicides. We will delve into the scientific rationale for its use, focusing on its role in the development of Succinate Dehydrogenase Inhibitors (SDHIs), and provide detailed, field-proven protocols for synthesis, derivatization, and biological screening.

Section 1: The Scientific Rationale - Targeting Fungal Respiration

The success of a chemical scaffold in agrochemical development hinges on its ability to interact with a specific and vital biological target within the pest or pathogen. The 5-Bromothiophene-3-carboxamide scaffold is particularly effective in the design of fungicides that target cellular respiration, a process fundamental to the survival of pathogenic fungi.

The Succinate Dehydrogenase (SDH) Target

At the heart of cellular energy production is the mitochondrial electron transport chain. Succinate Dehydrogenase (SDH), also known as Complex II, is a critical enzyme in this pathway. It catalyzes the oxidation of succinate to fumarate, a key step in the Krebs cycle, while simultaneously feeding electrons into the respiratory chain. Inhibition of SDH effectively chokes the fungus of its energy supply, leading to cell death. This makes SDH an ideal target for fungicide development[1][2]. Fungicides that target this enzyme are classified by the Fungicide Resistance Action Committee (FRAC) under the code number 7[3].

The thiophene carboxamide moiety has been shown to be an excellent pharmacophore for binding to the ubiquinone-binding site (Q-site) of the SDH enzyme complex, thereby blocking its function[3]. This class of molecules represents a newer generation of SDHIs, demonstrating high efficacy against a broad range of plant pathogens, including those belonging to the Ascomycota and Basidiomycota phyla[4].

Bioisosterism and the Role of the Thiophene Ring

Early SDHI fungicides often incorporated a phenyl ring. The thiophene ring in compounds derived from 5-Bromothiophene-3-carboxamide serves as a bioisostere of this phenyl group. Bioisosteric replacement is a powerful strategy in medicinal and agrochemical chemistry where one functional group is replaced by another with similar physical or chemical properties to enhance the compound's activity or optimize its properties. Research has demonstrated that replacing a phenyl ring with a 2-substituted-3-thienyl group can result in equivalent or even superior fungicidal activity, validating the thiophene scaffold as a privileged structure for SDHI design[4].

Strategic Importance of the Bromo- Handle

The bromine atom at the 5-position of the thiophene ring is not merely a substituent; it is a strategic functional "handle." It provides a reactive site for a wide array of cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This allows for the systematic and efficient synthesis of a large library of analogues by introducing diverse aryl or heteroaryl groups[5][6]. This derivatization is crucial for Structure-Activity Relationship (SAR) studies, enabling researchers to fine-tune the molecule's properties to maximize potency, broaden the activity spectrum, and improve safety profiles.

Fig 1: Mechanism of SDHI Fungicides

Section 2: Synthesis and Derivatization Protocols

The practical utility of 5-Bromothiophene-3-carboxamide begins with its synthesis and subsequent modification. The following protocols provide a robust framework for laboratory synthesis.

Protocol 2.1: Synthesis of N-Aryl-5-bromothiophene-3-carboxamides

This protocol details the fundamental amide bond formation, converting the parent carboxylic acid into the versatile carboxamide scaffold.

Rationale: The conversion of a carboxylic acid to an amide is a cornerstone of organic synthesis. Activating the carboxylic acid, typically by converting it to an acyl chloride, is necessary to facilitate the reaction with a weakly nucleophilic amine. Thionyl chloride (SOCl₂) is an excellent reagent for this purpose as its byproducts (SO₂ and HCl) are gaseous and easily removed.

Materials:

• 5-Bromothiophene-3-carboxylic acid[7][8]

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM) or Toluene

• Substituted Aniline (e.g., 2,6-dichloroaniline)

• Triethylamine (TEA) or Pyridine

• Standard laboratory glassware, reflux condenser, magnetic stirrer

• Rotary evaporator

Procedure:

• Acyl Chloride Formation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend 5-Bromothiophene-3-carboxylic acid (1.0 eq) in anhydrous DCM. Add thionyl chloride (1.5 eq) dropwise at room temperature.

• Reaction: Gently reflux the mixture for 2-4 hours until the reaction is complete (monitor by TLC).

• Solvent Removal: Allow the mixture to cool to room temperature. Remove the solvent and excess thionyl chloride by rotary evaporation to yield the crude 5-bromothiophene-3-carbonyl chloride. This intermediate is moisture-sensitive and typically used immediately without further purification[9].

• Amide Formation: Dissolve the crude acyl chloride in fresh anhydrous DCM. In a separate flask, dissolve the desired substituted aniline (1.0 eq) and a non-nucleophilic base like triethylamine (1.2 eq) in anhydrous DCM.

• Coupling: Cool the amine solution to 0 °C in an ice bath. Add the acyl chloride solution dropwise with vigorous stirring.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Workup: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography to yield the final N-Aryl-5-bromothiophene-3-carboxamide.

Fig 2: General Synthetic Workflow

Section 3: Agrochemical Screening Cascade

Once a library of compounds is synthesized, a systematic screening process is required to identify promising candidates. This cascade typically moves from high-throughput in vitro assays to more complex and resource-intensive in vivo models.

Protocol 3.1: In Vitro Antifungal Susceptibility Testing (MIC Determination)

Rationale: The broth microdilution assay is a standardized, high-throughput method to determine the Minimum Inhibitory Concentration (MIC) of a compound—the lowest concentration that prevents visible fungal growth[10][11]. It provides a quantitative measure of antifungal potency.

Materials:

• Synthesized thiophene carboxamide derivatives

• Dimethyl sulfoxide (DMSO)

• Fungal isolates (e.g., Sclerotinia sclerotiorum, Botrytis cinerea)

• Culture medium (e.g., Potato Dextrose Broth or RPMI 1640)

• Sterile 96-well microtiter plates

• Spectrophotometer (microplate reader)

• Incubator

Procedure:

• Stock Solutions: Prepare 100x stock solutions of each test compound in DMSO.

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the compounds in the appropriate culture medium to achieve a final concentration range (e.g., 0.05 to 100 µg/mL). Ensure the final DMSO concentration is ≤1% to avoid solvent toxicity[12].

• Inoculum Preparation: Culture the fungal strains on agar plates. Prepare a spore or mycelial fragment suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland standard[10]. Dilute this suspension in the culture medium to achieve a final concentration of approximately 0.5-2.5 x 10³ CFU/mL in the test wells.

• Inoculation: Add the prepared fungal inoculum to each well containing the drug dilutions.

• Controls: Include a positive control (fungal inoculum in medium, no compound) and a negative/sterility control (medium only). A commercial fungicide like Boscalid can be used as a reference standard[1].

• Incubation: Incubate the plates at an appropriate temperature (e.g., 25-28°C) for 48-72 hours, or until robust growth is observed in the positive control wells.

• MIC Determination: The MIC is the lowest concentration of the compound that causes complete inhibition of visible growth, determined visually or by reading absorbance at 600 nm[12].

Application Note 3.1.1: Interpreting MIC Data MIC values provide the first critical assessment of a compound's potency. Data from multiple fungal species allows for the evaluation of the activity spectrum. Compounds with low MIC values (e.g., <1 µg/mL) against a broad range of target pathogens are prioritized for further testing.

Table 1: Example In Vitro Antifungal Activity Data

Compound ID	R Group (at 5-position)	S. sclerotiorum MIC (µg/mL)	B. cinerea MIC (µg/mL)	Reference (Boscalid) MIC (µg/mL)
TC-01	-Br (Parent)	12.5	25	0.65[1]
TC-02	-phenyl	3.12	6.25	0.65
TC-03	-4-chlorophenyl	0.78	1.56	0.65
TC-04	-3,5-difluorophenyl	0.39	0.78	0.65

Protocol 3.2: In Vivo Protective Assay (Detached Leaf Model)

Rationale: In vivo assays are essential to evaluate a compound's performance in a more biologically relevant context, accounting for factors like plant uptake, stability, and translocation. The detached leaf assay is a rapid and resource-efficient method for this purpose[13].

Materials:

• Healthy, young leaves from a host plant (e.g., cucumber, tomato)

• Test compounds formulated as an emulsifiable concentrate or solution

• Fungal pathogen spore suspension (e.g., Pseudoperonospora cubensis)

• Petri dishes with moist filter paper

• Spray bottle or micropipette

Procedure:

• Compound Application: Prepare solutions of the test compounds at various concentrations (e.g., 50, 100, 200 mg/L). Uniformly spray or apply a known volume of the solution onto the adaxial surface of the detached leaves. Allow the leaves to air dry.

• Inoculation: After a set time (e.g., 24 hours), inoculate the treated leaves with a spore suspension of the target pathogen.

• Incubation: Place the leaves in Petri dishes containing moist filter paper to maintain high humidity. Incubate under appropriate light and temperature conditions for 5-7 days.

• Disease Assessment: Evaluate the disease severity by measuring the lesion diameter or calculating the percentage of the leaf area covered by lesions compared to an untreated, inoculated control.

• Efficacy Calculation: Calculate the protective efficacy using the formula: Efficacy (%) = [(Control Lesion Area - Treated Lesion Area) / Control Lesion Area] x 100

Application Note 3.2.1: Protective vs. Curative Activity This protocol assesses protective activity (compound applied before the pathogen). To assess curative activity, the order is reversed: leaves are first inoculated with the pathogen and then treated with the compound after a set incubation period (e.g., 24 hours). A compound with both protective and curative properties is highly desirable.

Fig 3: Agrochemical Screening Cascade Workflow

Section 4: Conclusion and Future Outlook

The 5-Bromothiophene-3-carboxamide scaffold represents a validated and highly promising platform for the discovery of next-generation fungicides. Its utility is rooted in its ability to effectively mimic the core structure of potent SDH inhibitors, while the strategically placed bromine atom provides an invaluable tool for synthetic chemists to perform lead optimization. The protocols outlined in this guide provide a comprehensive framework for researchers to synthesize, screen, and validate novel agrochemical candidates based on this scaffold. As the challenges of fungicide resistance and environmental regulation intensify, the logical, structure-based design approach enabled by scaffolds like 5-Bromothiophene-3-carboxamide will be paramount to the future of sustainable crop protection.

References

• Title: Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors. Source: Journal of Agricultural and Food Chemistry, 2021. URL: [Link][1][2]

• Title: Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors. Source: Semantic Scholar. URL: [Link]

• Title: In Vitro and In Vivo Techniques for Screening New Natural Product-Based Fungicides for Con. Source: The Aquila Digital Community - The University of Southern Mississippi. URL: [Link][13]

• Title: Succinate dehydrogenase inhibitor (SDHI) fungicide resistance prevention strategy. Source: New Zealand Plant Protection Society. URL: [Link][3]

• Title: 5-Bromothiophene-3-carboxylic acid | 100523-84-0. Source: J&K Scientific. URL: [Link][7]

• Title: Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide. Source: National Institutes of Health (NIH). URL: [Link][4]

• Title: Broth Microdilution Screening Method: Detect New Antifungal Compounds l Protocol Preview. Source: YouTube. URL: [Link][11]

• Title: Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Source: National Institutes of Health (NIH). URL: [Link][5]

• Title: In Vitro and In Vivo Activities of the Novel Azole Antifungal Agent R126638. Source: National Institutes of Health (NIH). URL: [Link][12]

• Title: Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Source: Semantic Scholar. URL: [Link][9]

• Title: Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. Source: National Institutes of Health (NIH). URL: [Link][6]

Sources

• 1. Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nzpps.org [nzpps.org]
• 4. Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jk-sci.com [jk-sci.com]
• 8. scbt.com [scbt.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. In Vitro and In Vivo Activities of the Novel Azole Antifungal Agent R126638 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aquila.usm.edu [aquila.usm.edu]

Application Notes &amp; Protocols: A Guide to Metal-Catalyzed Cross-Coupling Reactions of 5-Bromothiophene-3-carboxamide

Introduction: The Strategic Value of 5-Bromothiophene-3-carboxamide

In the landscape of modern medicinal chemistry and drug development, the thiophene ring serves as a privileged scaffold, appearing in numerous FDA-approved drugs and clinical candidates.[1][2] Its unique electronic properties and ability to engage in various biological interactions make it a cornerstone for designing novel therapeutic agents.[3] Among its derivatives, 5-Bromothiophene-3-carboxamide stands out as a particularly versatile and high-value synthetic intermediate.[4]

This molecule is strategically functionalized: the carboxamide group provides a key hydrogen bonding motif, while the bromine atom at the 5-position acts as a versatile handle for molecular diversification.[4] Palladium-catalyzed cross-coupling reactions are the premier tools for leveraging this bromine handle, enabling the precise formation of new carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds.[4][5] These transformations allow researchers to append a wide array of aryl, heteroaryl, alkyl, alkynyl, and amino groups, facilitating extensive structure-activity relationship (SAR) studies.[4]

This guide provides an in-depth exploration of the most critical metal-catalyzed cross-coupling reactions involving 5-Bromothiophene-3-carboxamide, including the Suzuki-Miyaura, Stille, Heck, Sonogashira, and Buchwald-Hartwig reactions. We will delve into the mechanistic rationale behind protocol design, offer field-proven insights, and provide detailed, step-by-step procedures to empower researchers in their synthetic endeavors.

The Suzuki-Miyaura Coupling: Forging Biaryl and Heteroaryl Linkages

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for C(sp²)–C(sp²) bond formation due to its operational simplicity, broad functional group tolerance, and the commercial availability and low toxicity of its organoboron reagents.[5][6]

Mechanistic Overview & Causality

The reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.[7][8][9] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-Bromothiophene-3-carboxamide. This is often the rate-limiting step. The choice of a bulky, electron-rich phosphine ligand is critical here, as it accelerates this process, especially for a somewhat electron-deficient substrate like a halogenated thiophene.[10][11]

• Transmetalation: The organic group from the boronic acid (or ester) is transferred to the palladium(II) center. This step requires activation of the organoboron species by a base to form a more nucleophilic "ate" complex.[9][12]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the final product and regenerating the active Pd(0) catalyst.[7][9]

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Application Notes: Protocol Design Rationale

• Catalyst & Ligand System: While Pd(PPh₃)₄ can be effective, modern catalyst systems often generate the active Pd(0) species in situ from a Pd(II) precatalyst like Pd(OAc)₂ or a Pd(0) source like Pd₂(dba)₃.[9][13] Pairing these with bulky, electron-donating phosphine ligands (e.g., SPhos, XPhos, RuPhos) is crucial for high efficiency, especially with challenging substrates.[14] These ligands promote both the oxidative addition and the final reductive elimination steps.[10]

• Base Selection: The choice of base is critical for activating the boronic acid. Inorganic bases like K₃PO₄ and Cs₂CO₃ are highly effective and generally compatible with a wide range of functional groups.[9][14] The use of an aqueous solvent mixture often enhances the reaction rate by facilitating the dissolution of the inorganic base.

• Solvent System: Biphasic solvent systems, such as Toluene/H₂O or Dioxane/H₂O, are very common.[9][14] These systems help to bring the organic-soluble reactants and the water-soluble base into contact at the interface, promoting the reaction.

Detailed Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for coupling 5-Bromothiophene-3-carboxamide with a generic arylboronic acid.

Table 1: Reagents for Suzuki-Miyaura Coupling

Component	Molar Eq.	Amount (for 1 mmol scale)	Purpose
5-Bromothiophene-3-carboxamide	1.0	206 mg	Aryl Halide
Arylboronic Acid	1.2	1.2 mmol	Coupling Partner
Pd(OAc)₂	0.02	4.5 mg	Catalyst Precursor
SPhos	0.04	16.4 mg	Ligand
K₃PO₄	3.0	637 mg	Base
1,4-Dioxane	-	8 mL	Organic Solvent

| Water | - | 2 mL | Aqueous Solvent |

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 5-Bromothiophene-3-carboxamide (1.0 eq), the arylboronic acid (1.2 eq), and K₃PO₄ (3.0 eq).

• Catalyst Addition: In a separate vial, pre-mix the Pd(OAc)₂ (0.02 eq) and SPhos (0.04 eq) and add this solid mixture to the reaction flask.

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed 1,4-Dioxane (8 mL) and degassed water (2 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.[15]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Transfer to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel.

The Stille Coupling: A Robust C-C Bond Formation

The Stille reaction couples an organohalide with an organostannane (tin) reagent.[6] It is known for its exceptional functional group tolerance and insensitivity to moisture or air, though the toxicity of the tin reagents is a significant drawback.[6][16]

Mechanistic Overview

The catalytic cycle is analogous to the Suzuki coupling, involving oxidative addition, transmetalation, and reductive elimination.[7] A key difference is that the transmetalation step does not require a base. The transfer of the organic group from the tin atom to the palladium center is often the rate-determining step. Additives like copper(I) salts or lithium chloride can accelerate this step.[6][16]

Caption: Catalytic cycle for the Stille cross-coupling reaction.

Application Notes: Protocol Design Rationale

• Catalyst & Ligand: Pd(PPh₃)₄ is a very common and effective catalyst for Stille couplings. Alternatively, Pd₂(dba)₃ with an added phosphine ligand like PPh₃ or AsPh₃ can be used.[17]

• Solvent: Anhydrous, polar aprotic solvents like DMF, THF, or dioxane are typically used.[16] The reaction must be performed under strictly inert conditions.

• Additives: The addition of LiCl can accelerate the reaction by facilitating the displacement of ligands from palladium, opening a coordination site for the organostannane. CuI can also act as a co-catalyst, participating in the transmetalation step.[16]

• Work-up Consideration: A major challenge in Stille coupling is the removal of toxic and often nonpolar organotin byproducts.[16] Purification often involves a fluoride wash (using aqueous KF) to precipitate the tin salts or specialized chromatographic techniques.

Detailed Protocol: Stille Coupling

Table 2: Reagents for Stille Coupling

Component	Molar Eq.	Amount (for 1 mmol scale)	Purpose
5-Bromothiophene-3-carboxamide	1.0	206 mg	Aryl Halide
Organostannane (e.g., Aryl-SnBu₃)	1.1	1.1 mmol	Coupling Partner
Pd(PPh₃)₄	0.05	58 mg	Catalyst
LiCl	3.0	127 mg	Additive

| Anhydrous 1,4-Dioxane | - | 10 mL | Solvent |

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask, add 5-Bromothiophene-3-carboxamide (1.0 eq), Pd(PPh₃)₄ (0.05 eq), and LiCl (3.0 eq).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with Argon three times.

• Reagent Addition: Add anhydrous, degassed 1,4-Dioxane (10 mL) followed by the organostannane (1.1 eq) via syringe.

• Reaction: Heat the mixture to 90-110 °C and stir for 6-24 hours under a positive pressure of Argon. Monitor by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with diethyl ether and wash with a saturated aqueous solution of KF for 1 hour to precipitate tin byproducts.

• Purification: Filter the mixture through a pad of Celite®, washing with ether. Wash the filtrate with water and brine, dry over MgSO₄, filter, and concentrate. Purify the residue by column chromatography.

The Heck Reaction: Olefination of the Thiophene Core

The Heck reaction forms a C-C bond between an aryl halide and an alkene, providing a powerful method for synthesizing substituted olefins.[18] This reaction is key for introducing vinyl groups onto the thiophene scaffold.

Mechanistic Overview

The cycle involves:

• Oxidative Addition: Pd(0) inserts into the Ar-Br bond.

• Migratory Insertion (Carbopalladation): The alkene coordinates to the palladium(II) complex, followed by a syn-insertion of the aryl group onto one of the alkene carbons.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, forming the new C=C double bond in the product and a palladium-hydride species. This step typically proceeds with syn-elimination, but bond rotation can lead to the thermodynamically favored E-alkene product.[19]

• Base-promoted Regeneration: A base regenerates the Pd(0) catalyst from the palladium-hydride species.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijprajournal.com [ijprajournal.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. benchchem.com [benchchem.com]
• 5. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stille Coupling [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. rose-hulman.edu [rose-hulman.edu]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. reddit.com [reddit.com]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. tandfonline.com [tandfonline.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Stille Coupling | NROChemistry [nrochemistry.com]
• 17. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Heck Reaction [organic-chemistry.org]
• 19. bcp.fu-berlin.de [bcp.fu-berlin.de]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yields in 5-Bromothiophene-3-carboxamide Reactions

Welcome to the technical support center for reactions involving 5-bromothiophene-3-carboxamide. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with achieving optimal yields in their synthetic routes. Here, we will dissect common issues, provide in-depth troubleshooting strategies, and offer detailed protocols to enhance the success of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and concerns regarding reactions with 5-bromothiophene-3-carboxamide.

Q1: Why am I seeing significant amounts of dehalogenated starting material in my Suzuki-Miyaura coupling reaction?

A1: Dehalogenation is a frequent side reaction in palladium-catalyzed cross-couplings, particularly with electron-rich heterocycles like thiophenes. The primary causes include:

• Presence of Water: While some water can be beneficial, especially with inorganic bases, excessive amounts can promote the undesired dehalogenation of your 5-bromothiophene-3-carboxamide.[1][2] It is crucial to use anhydrous solvents and ensure your reagents are dry.

• Reaction Temperature: Higher temperatures can accelerate the rate of dehalogenation.[1] It is advisable to run the reaction at the lowest effective temperature that still allows for efficient coupling.

• Choice of Base: Strong bases can sometimes favor dehalogenation. Consider screening milder bases like K₃PO₄ or Cs₂CO₃.

Q2: My Buchwald-Hartwig amination is sluggish and gives a low yield. What are the likely causes?

A2: Low yields in Buchwald-Hartwig aminations with 5-bromothiophene-3-carboxamide can stem from several factors:

• Catalyst System: The choice of palladium precursor and ligand is critical. For heteroaromatic substrates, sterically hindered phosphine ligands often give superior results.[3] Consider using ligands like XPhos or t-BuXPhos.[4]

• Base Incompatibility: The base must be strong enough to deprotonate the amine but not so strong as to cause side reactions with your substrate or product. Sodium tert-butoxide (NaOtBu) is a common choice, but for base-sensitive substrates, weaker bases like K₂CO₃ might be necessary, though this can slow the reaction rate.[5]

• Oxygen Contamination: The Pd(0) active catalyst is sensitive to oxygen.[6] Ensure your reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen).

Q3: I'm observing a significant amount of homocoupled boronic acid/ester by-product in my Suzuki reaction. How can I minimize this?

A3: Homocoupling of the boronic acid or ester is a common side reaction, often promoted by the presence of oxygen.[6] To mitigate this:

• Rigorous Degassing: Deoxygenate your solvent and reaction mixture thoroughly before adding the palladium catalyst.[6] Techniques like freeze-pump-thaw cycles are highly effective.[7]

• Controlled Addition of Reagents: Adding the boronic acid or ester slowly to the reaction mixture can sometimes reduce the concentration of the boronic acid available for homocoupling.

• Reaction Conditions: Running the reaction at a lower temperature can also help to suppress this side reaction.

Q4: Purification of my final product is challenging due to closely eluting impurities. What are some strategies to improve separation?

A4: Thiophene-containing compounds can present purification challenges. Consider the following:

• Chromatography Optimization: Experiment with different solvent systems for your column chromatography. A shallow gradient or isocratic elution might be necessary to separate closely related compounds.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification method.[8] Screen various solvents to find one in which your product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Alternative Purification Techniques: For particularly difficult separations, techniques like preparative HPLC or supercritical fluid chromatography (SFC) may be required.

II. Troubleshooting Guides

This section provides a more detailed, workflow-oriented approach to diagnosing and solving common problems encountered in specific reaction types.

A. Troubleshooting Suzuki-Miyaura Coupling Reactions

Low yields in the Suzuki-Miyaura coupling of 5-bromothiophene-3-carboxamide are often traced back to a few key areas. The following guide will help you systematically troubleshoot your reaction.

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura reactions.

Detailed Troubleshooting Steps:

• Assess Reagent Quality and Stoichiometry:

  • Purity of Starting Materials: Impurities in either the 5-bromothiophene-3-carboxamide or the boronic acid/ester can inhibit the catalyst or lead to side reactions. Verify the purity of your starting materials by NMR or LC-MS.

  • Boronic Acid/Ester Stoichiometry: Typically, a slight excess (1.1-1.5 equivalents) of the boron reagent is used.[9] Using too little can result in incomplete conversion, while a large excess can lead to purification difficulties.

  • Solvent and Base Quality: Ensure your solvents are anhydrous and your base is of high purity.

• Evaluate and Optimize Reaction Conditions:

  • Catalyst and Ligand Selection: While Pd(PPh₃)₄ is a common choice, for challenging substrates, more advanced catalyst systems may be required.[9][10] Consider screening different palladium sources (e.g., Pd(OAc)₂, Pd₂(dba)₃) in combination with various phosphine ligands (e.g., SPhos, XPhos, RuPhos).

  • Base Selection: The choice of base is critical. Common bases include K₂CO₃, Na₂CO₃, K₃PO₄, and Cs₂CO₃.[11] The optimal base will depend on the specific substrates and solvent system.

  • Solvent System: A mixture of an organic solvent (e.g., toluene, dioxane, THF) and water is often used.[11] The ratio of organic solvent to water can significantly impact the reaction outcome.[2]

  • Temperature and Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. If the reaction is sluggish, a modest increase in temperature may be beneficial, but be mindful of increasing the rate of side reactions.[1]

  • Degassing: Inadequate removal of oxygen is a common reason for low yields.[6] Ensure your reaction mixture is thoroughly degassed before adding the catalyst.

• Identify and Mitigate Side Reactions:

  • Dehalogenation: If you observe significant dehalogenation, try using a milder base, a lower reaction temperature, or minimizing the amount of water in the reaction.[1][2]

  • Homocoupling: To reduce homocoupling of the boronic acid/ester, ensure rigorous degassing and consider adding the boron reagent slowly.[6]

  • Protodeboronation: This is the cleavage of the C-B bond of the boronic acid/ester. It can be promoted by excess water or high temperatures.

B. Troubleshooting Buchwald-Hartwig Amination

Achieving high yields in the Buchwald-Hartwig amination of 5-bromothiophene-3-carboxamide requires careful optimization of the catalyst system and reaction conditions.

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig aminations.

Detailed Troubleshooting Steps:

• Evaluate the Catalyst System:

  • Ligand Selection: The choice of phosphine ligand is paramount. For heteroaromatic bromides, bulky, electron-rich monophosphine ligands are often the most effective.[3][4] Consider screening ligands such as Josiphos, XPhos, and t-BuXPhos.

  • Palladium Precursor: Common choices include Pd(OAc)₂ and Pd₂(dba)₃. The choice of precursor can sometimes influence the reaction efficiency.

  • Catalyst Loading: While lower catalyst loadings are desirable, for challenging substrates, it may be necessary to increase the loading to achieve a reasonable reaction rate.

• Optimize the Base:

  • Base Strength: The base must be strong enough to deprotonate the amine but should not cause decomposition of the starting materials or product. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are common strong bases.[5] For more sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, often requiring higher temperatures or longer reaction times.

  • Base Solubility: Ensure the base is sufficiently soluble in the reaction solvent.

• Assess the Amine Substrate:

  • Purity: Impurities in the amine can poison the catalyst. Ensure the amine is of high purity.

  • Nucleophilicity and Steric Hindrance: Less nucleophilic or sterically hindered amines may require more forcing conditions (higher temperature, longer reaction time, or a more active catalyst system).

III. Optimized Experimental Protocols

The following protocols are provided as a starting point and may require further optimization for your specific substrates.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol is a general procedure for the coupling of 5-bromothiophene-3-carboxamide with an arylboronic acid.

Materials:

• 5-Bromothiophene-3-carboxamide

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (5 mol%)

• K₂CO₃ (2.5 equivalents)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas

Procedure:

• To a flame-dried round-bottom flask, add 5-bromothiophene-3-carboxamide (1 equivalent), the arylboronic acid (1.2 equivalents), and K₂CO₃ (2.5 equivalents).

• Evacuate and backfill the flask with nitrogen or argon three times.

• Add 1,4-dioxane and water (typically a 4:1 to 6:1 v/v ratio).[2]

• Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• Add Pd(PPh₃)₄ (5 mol%) to the reaction mixture under a positive pressure of inert gas.

• Heat the reaction mixture to 90-100 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and partition between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Buchwald-Hartwig Amination

This protocol provides a general method for the amination of 5-bromothiophene-3-carboxamide.

Materials:

• 5-Bromothiophene-3-carboxamide

• Amine (1.2 equivalents)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (1.4 equivalents)

• Toluene

• Nitrogen or Argon gas

Procedure:

• To a flame-dried Schlenk tube, add Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 equivalents).

• Evacuate and backfill the tube with nitrogen or argon three times.

• Add toluene, followed by 5-bromothiophene-3-carboxamide (1 equivalent) and the amine (1.2 equivalents).

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

IV. Data Summary Tables

For quick reference, the following tables summarize key reaction parameters for Suzuki-Miyaura and Buchwald-Hartwig reactions with bromothiophenes.

Table 1: Recommended Conditions for Suzuki-Miyaura Coupling of Bromothiophenes

Parameter	Recommended Range/Options	Notes
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃	Catalyst choice can be substrate-dependent.
Ligand	PPh₃, SPhos, XPhos, RuPhos	Bulky, electron-rich ligands are often beneficial.
Base	K₂CO₃, Na₂CO₃, K₃PO₄, Cs₂CO₃	The choice of base can influence yield and side reactions.[11]
Solvent	Toluene/H₂O, Dioxane/H₂O, THF/H₂O	The ratio of organic solvent to water should be optimized.[2]
Temperature	80-120 °C	Use the lowest effective temperature to minimize side reactions.[1]

Table 2: Recommended Conditions for Buchwald-Hartwig Amination of Bromothiophenes

Parameter	Recommended Range/Options	Notes
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Both are commonly used and effective.
Ligand	XPhos, t-BuXPhos, Josiphos	Sterically hindered, electron-rich ligands are preferred.[4]
Base	NaOtBu, LiHMDS, K₃PO₄, Cs₂CO₃	Base strength should be matched to the amine's pKa.[5]
Solvent	Toluene, Dioxane, THF	Anhydrous conditions are essential.
Temperature	80-120 °C	Higher temperatures may be needed for less reactive amines.

By systematically addressing the potential issues outlined in this guide and carefully optimizing your reaction conditions, you can significantly improve the yields of your 5-bromothiophene-3-carboxamide reactions.

References

• Palladium(0)
• Technical Support Center: Catalyst Selection for Cross-Coupling Reactions of 3,4-Dibromothiophene. Benchchem.
• Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. (2008). NIH.
• Buchwald–Hartwig amin
• 5-bromothiophene-3-carboxylic acid. MySkinRecipes.
• Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s by Suzuki polycondensation | Request PDF.
• Table 2 Control of Dehalogenation in the Coupling of Halothiophenes.
• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evalu
• Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene...
• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. (2022). MDPI.
• Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. (2004). Organic Chemistry Portal.
• An Operationally Simple and Mild Oxidative Homocoupling of Aryl Boronic Esters To Access Conformationally Constrained Macrocycles. (2017). PubMed.
• Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. (2015). ResearchOnline@JCU.
• 5-Bromothiophene-3-carboxylic acid | 100523-84-0. J&K Scientific.
• How to prevent metal catalysed homocoupling reaction of boronic acids? (2018).
• Thiol Ester-Boronic Acid Coupling. A Mechanistically Unprecedented and General Ketone Synthesis. (2000). Organic Chemistry Portal.
• An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Green Chemistry (RSC Publishing).
• 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0)
• Kinetic Studies on the Palladium(II)
• Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investig
• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. (2021). Milano-Bicocca.
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? (2017).
• Why am I getting low yield for my Suzuki coupling reaction? (2016). Reddit.
• Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temper
• Why can't I achieve good yields for this Suzuki reaction? (2018).
• 5-Bromothiophene-3-carboxylic acid | CAS 100523-84-0 | SCBT. Santa Cruz Biotechnology.
• 2-Amino-5-bromothiophene-3-carboxamide. Benchchem.
• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and comput
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Buchwald-Hartwig Amin
• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evalu
• Establishment of Broadly Applicable Reaction Conditions for the Palladium-Catalyzed Direct Arylation of Heteroatom-Containing Aromatic Compounds | The Journal of Organic Chemistry.
• Overcoming Purification Challenges In Antibody Therapeutics Manufacturing. Thermo Fisher Scientific.
• Buchwald-Hartwig Amination Reaction | Prepare for G
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). PMC - NIH.
• An In-depth Technical Guide to 5-Bromothiophene-2-carboxylic acid. Benchchem.
• Ethyl 5-bromothiophene-3-carboxyl

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• 2. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
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• 9. Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant <i>Escherichia coli</i> sequence type 405 and computational investigation - Arabian Journal of Chemistry [arabjchem.org]
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• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of 5-Bromothiophene-3-carboxamide Derivatives

Welcome to the technical support guide for the synthesis of 5-Bromothiophene-3-carboxamide and its derivatives. This document is intended for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of these valuable heterocyclic compounds. As key intermediates in medicinal chemistry and materials science, achieving high purity and yield is paramount.[1][2]

This guide moves beyond standard protocols to provide in-depth troubleshooting for the common side reactions and impurities encountered during synthesis. It is structured to help you diagnose issues based on analytical observations and provides scientifically grounded solutions to mitigate them.

Section 1: Understanding the Synthetic Landscape

The synthesis of 5-Bromothiophene-3-carboxamide can be approached via two primary routes, each with its own set of potential side reactions. The choice of route often depends on the availability of starting materials and the specific functionalities of the desired final product.

• Route A: Bromination First. This route begins with the bromination of Thiophene-3-carboxylic acid to form 5-Bromothiophene-3-carboxylic acid, followed by an amidation reaction to yield the final product.

• Route B: Amidation First. This route involves the initial formation of Thiophene-3-carboxamide, which is then subjected to bromination.

The following diagram illustrates these two common synthetic pathways.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Optimizing Suzuki Coupling with 5-Bromothiophene-3-carboxamide

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions, with a specific focus on the use of 5-bromothiophene-3-carboxamide. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the efficiency, yield, and purity of their reactions involving this important heterocyclic building block. Here, we address common challenges and provide in-depth, field-proven insights to streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Catalyst Selection and Loading

Q1: What is the optimal palladium catalyst and loading for the Suzuki coupling of 5-bromothiophene-3-carboxamide?

A1: The choice of palladium catalyst is critical for a successful Suzuki coupling with 5-bromothiophene-3-carboxamide. Due to the presence of the sulfur atom in the thiophene ring, which can potentially coordinate to and deactivate the palladium center, robust and electron-rich ligand systems are generally preferred.[1]

For initial screening, a catalyst loading of 1-2 mol% is a good starting point.[2] However, for process optimization and to improve the cost-effectiveness of the synthesis, the catalyst loading should be minimized.[3][4] High-activity catalysts, often featuring bulky, electron-rich phosphine ligands, can allow for significantly lower loadings, sometimes in the parts-per-million (ppm) range.[5]

Table 1: Recommended Catalyst Systems for Initial Screening

Catalyst Precursor	Ligand	Typical Loading (mol%)	Key Characteristics
Pd(OAc)₂	SPhos	1-2	Good general catalyst for heteroaromatic substrates.
Pd₂(dba)₃	XPhos	1-2	Highly active for challenging couplings.
Pd(PPh₃)₄	PPh₃	2-5	A classic catalyst, but may require higher loadings.
Buchwald Palladacycle Precatalysts (e.g., SPhos-Pd-G3)	SPhos	0.5-1	Air- and moisture-stable, offering high activity.[6]

It is highly recommended to perform a catalyst and ligand screen to identify the optimal combination for your specific reaction conditions.

Q2: I'm observing low to no product yield. What are the likely causes and how can I troubleshoot this?

A2: Low or no product yield in a Suzuki coupling reaction can stem from several factors.[7] A systematic approach to troubleshooting is essential.

• Inactive Catalyst: The palladium catalyst may have decomposed. Ensure you are using a fresh, high-quality catalyst. For air-sensitive catalysts, proper handling under an inert atmosphere is crucial.[6]

• Poor Reagent Quality: The purity of your 5-bromothiophene-3-carboxamide, boronic acid/ester, and base is paramount. Impurities can poison the catalyst.[8]

• Presence of Oxygen: Oxygen can lead to the homocoupling of the boronic acid and deactivate the catalyst.[9] Ensure your solvents are thoroughly degassed and the reaction is maintained under an inert atmosphere (e.g., Argon or Nitrogen).[6][10]

• Incorrect Reaction Conditions: The temperature, solvent, and base may not be optimal. A systematic optimization of these parameters is often necessary.[11]

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Significant Formation of Side Products

Homocoupling of Boronic Acid:

• Cause: This side reaction is often promoted by the presence of oxygen.[10]

• Solution: Rigorously degas all solvents and reagents. Maintain a strict inert atmosphere throughout the reaction setup and execution.[6][9]

Protodeboronation (Hydrolysis of Boronic Acid):

• Cause: The carbon-boron bond of the boronic acid is cleaved by a proton source, which is a common issue with heteroaromatic boronic acids.[12]

• Solution:

  • Use Boronic Esters: Pinacol (Bpin) or MIDA boronates are more stable and less susceptible to protodeboronation.[12][13]

  • Anhydrous Conditions: While some water can be beneficial, excess water can promote this side reaction. Ensure your solvents are dry.[12]

  • Optimize the Base: Strong bases like hydroxides can accelerate protodeboronation. Consider using weaker bases such as K₃PO₄ or K₂CO₃.[12]

Dehalogenation of 5-Bromothiophene-3-carboxamide:

• Cause: The bromine atom is replaced by a hydrogen atom. This can be a significant side reaction, particularly with extended reaction times or at high temperatures.

• Solution:

  • Lower Reaction Temperature: Attempt the reaction at the lowest temperature that allows for efficient catalytic turnover.[12]

  • Monitor Reaction Progress: Avoid unnecessarily long reaction times by monitoring the reaction progress using techniques like TLC, GC-MS, or NMR spectroscopy.[14][15]

Issue 2: Catalyst Deactivation

Appearance of Palladium Black:

• Cause: The active Pd(0) catalyst is aggregating and precipitating out of the solution, leading to a loss of catalytic activity. This can be triggered by high temperatures or poor ligand stabilization.[9]

• Solution:

  • Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) to stabilize the palladium catalyst and prevent aggregation.[9]

  • Temperature Control: Avoid excessively high reaction temperatures.[16]

  • Efficient Stirring: Ensure vigorous stirring to maintain a homogeneous reaction mixture.[17]

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of 5-Bromothiophene-3-carboxamide

This protocol provides a starting point for the reaction. Optimization of catalyst, ligand, base, solvent, and temperature will likely be required.

• Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-bromothiophene-3-carboxamide (1.0 equiv), the arylboronic acid or ester (1.1-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

  • Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes. This can be done by evacuating and backfilling the flask three times.[6]

• Reagent Addition:

  • Under a positive pressure of inert gas, add the palladium precatalyst (e.g., Pd(OAc)₂) and the phosphine ligand (e.g., SPhos).

  • Add the degassed solvent (e.g., a mixture of 1,4-dioxane and water, 4:1 v/v) via syringe.[18]

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[18]

  • Monitor the reaction progress by TLC or LC-MS.[15]

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.[18]

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Sample Preparation: Periodically, and under an inert atmosphere, withdraw a small aliquot of the reaction mixture using a nitrogen-purged syringe. Quench the aliquot in a vial containing a small amount of a suitable solvent (e.g., ethyl acetate) and a small amount of water.

• TLC Analysis: Spot the quenched sample onto a TLC plate alongside the starting materials (5-bromothiophene-3-carboxamide and the boronic acid).

• Elution and Visualization: Develop the TLC plate in an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate). Visualize the spots under UV light. The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates reaction progress.[15]

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Decision Tree for Low Yield

Caption: A decision tree for troubleshooting low product yield.

References

• Dalton Transactions. (2011).
• ResearchGate. (2011).
• Sigma-Aldrich. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction.
• Benchchem. A Comparative Analysis of Palladium Catalysts for Suzuki Coupling with 5-Bromothiophene-2-carboxylic Acid.
• Dalton Transactions. (2011). Suzuki–Miyaura cross-coupling coupling reactions with low catalyst loading: a green and sustainable protocol in pure water. RSC Publishing. DOI:10.1039/C0DT01637C.
• PMC. (2014). Highly Efficient Method for Suzuki Reactions in Aqueous Media. NIH.
• Organic Process Research & Development. (2025). Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction.
• Benchchem. Troubleshooting failed Suzuki coupling with electron-rich aryl halides.
• ProQuest. (2025). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring.
• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• CovaSyn. Optimizing Suzuki Coupling Reactions.
• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros.
• AZoM. (2018). Using Benchtop NMR Spectroscopy to Monitor Suzuki Coupling Reactions.
• Sigma-Aldrich. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit.
• Advion. SUZUKI REACTION MONITORING.
• SpringerLink. (2018). Palladium(0)
• Organic Process Research & Development. (2022). Scale-Up of a Rh-Catalyzed Asymmetric sp3–sp2 Suzuki–Miyaura-Type Reaction.
• Wikipedia. Suzuki reaction.
• Vapourtec. (2023). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling.
• Benchchem. Technical Support Center: Catalyst Selection for Cross-Coupling Reactions of 3,4-Dibromothiophene.
• NINGBO INNO PHARMCHEM CO.,LTD.
• Semantic Scholar. (2008). [PDF] Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique.
• ResearchGate. (2025). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique.
• PMC. (2019). Palladium-catalyzed Suzuki-Miyaura coupling of thioureas or thioamides. NIH.
• Preprints.org. (2023).
• ResearchGate. Influence of Catalyst Loading on the Suzuki Coupling Reaction.
• ResearchGate.
• Benchchem. Technical Support Center: Optimizing Suzuki Coupling of Aryl Halides.
• Taylor & Francis Online. (2018). Palladium (0)
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry.
• ACS Publications. (2025).
• Green Chemistry. (2018). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. RSC Publishing.
• Chemical Science. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. RSC Publishing. DOI:10.1039/C6SC02118B.
• ResearchGate. (2025). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source | Request PDF.
• Organic Process Research & Development. (2023). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry.
• NIH. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• Reddit. (2025). Problems with Suzuki coupling of aryl boronic acid and alkyl halide. r/Chempros.
• ACS Catalysis. (2024).
• Benchchem. Technical Support Center: Optimizing Suzuki Coupling for 3,4-Dibromothiophene.
• MDPI. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents.
• ResearchGate. (2019). Palladium-catalyzed Suzuki-Miyaura coupling of thioureas or thioamides.
• ResearchGate. (2025). Development of a Recyclable and Low‐Leaching Palladium Catalyst Supported on Sulfur‐Modified Gallium Arsenide (001) for Use in Suzuki–Miyaura Coupling | Request PDF.

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• 4. researchgate.net [researchgate.net]
• 5. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Optimizing Suzuki Coupling Reactions [covasyn.com]
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Improving the regioselectivity of reactions with 5-Bromothiophene-3-carboxamide

Technical Support Center: 5-Bromothiophene-3-carboxamide

Welcome to the technical support resource for 5-Bromothiophene-3-carboxamide. This guide is designed for researchers, synthetic chemists, and drug development professionals to navigate the complexities of achieving regioselective functionalization of this versatile heterocyclic building block. Here, we address common experimental challenges through detailed troubleshooting guides and frequently asked questions (FAQs), grounded in mechanistic principles and field-proven insights.

Understanding the Challenge: Regioselectivity of 5-Bromothiophene-3-carboxamide

5-Bromothiophene-3-carboxamide presents a fascinating regiochemical puzzle. The molecule possesses several reactive sites, and directing a reaction to the desired position requires a nuanced understanding of the interplay between the substrate's electronic properties and the chosen reaction conditions.

• C5-Position: Features a carbon-bromine bond, making it the primary site for reactions involving oxidative addition, such as palladium-catalyzed cross-couplings, or for lithium-halogen exchange.

• C4-Position: This position is ortho to the powerful carboxamide directing group, making it susceptible to deprotonation by strong, non-nucleophilic bases via Directed ortho-Metalation (DoM).[1][2][3]

• C2-Position: The inherent electronic properties of the thiophene ring make the C2 position (alpha to the sulfur atom) acidic and reactive, especially towards electrophilic substitution and, under certain conditions, metalation.[1]

The key to success lies in selecting conditions that favor one pathway overwhelmingly over the others.

Caption: Key reactive sites on the 5-Bromothiophene-3-carboxamide scaffold.

General Troubleshooting Workflow

When encountering poor regioselectivity or yield, a systematic approach is crucial. This workflow provides a logical path to diagnose and resolve common issues.

Caption: General workflow for troubleshooting reactions with 5-Bromothiophene-3-carboxamide.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

These reactions are the most common methods for functionalizing the C5-position. Success hinges on promoting the oxidative addition of the palladium catalyst into the C5-Br bond while avoiding side reactions.

Frequently Asked Questions & Troubleshooting

Q1: My Suzuki-Miyaura reaction is giving me a mixture of the desired C5-arylated product and a significant amount of debrominated starting material (thiophene-3-carboxamide). What is causing this and how can I prevent it?

A1: This is a classic problem where the catalytic cycle is intercepted by a competing side reaction. The debrominated byproduct arises from the protonolysis of a key intermediate.

• Causality: After oxidative addition, the Ar-Pd(II)-Br intermediate is formed. If transmetalation with the boronic acid is slow, this intermediate can be intercepted by trace water or other proton sources in the reaction mixture, leading to the debrominated product. The choice of catalyst, ligand, and base is critical to ensure that the rate of transmetalation and reductive elimination far exceeds the rate of protonolysis.

• Troubleshooting & Optimization:

  • Catalyst & Ligand System: Standard Pd(PPh₃)₄ can be effective, but often, more specialized ligands provide better results.[4] Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, or P(t-Bu)₃). These ligands accelerate the reductive elimination step, which is often rate-limiting, thereby disfavoring side reactions.[5]

  • Base Selection: The base is crucial for activating the boronic acid. While strong bases like NaOH can be used, they can also promote side reactions. A milder, inorganic base like K₃PO₄ or K₂CO₃ is often a better choice for heteroaromatic substrates.[6][7] Ensure the base is finely powdered and anhydrous.

  • Solvent System: Rigorously dry solvents are essential. While Suzuki reactions often use aqueous mixtures (e.g., Toluene/H₂O or Dioxane/H₂O), minimizing the water content to the minimum required for the base to function can suppress the debromination.[4]

  • Boronic Acid Quality: Ensure the arylboronic acid is pure. Boronic acids can dehydrate to form boroxines, which are often less reactive and can slow down the crucial transmetalation step.

Q2: I am attempting a Buchwald-Hartwig amination at the C5-position, but the reaction is sluggish, with low conversion even after extended reaction times. How can I improve the yield?

A2: Thiophene-containing substrates can be challenging for Buchwald-Hartwig amination due to potential catalyst inhibition by the sulfur atom.[8] The optimization requires a potent catalyst system that is resistant to poisoning and highly active.

• Causality: The catalytic cycle for C-N bond formation involves oxidative addition, amine coordination, deprotonation, and reductive elimination.[9][10] If the catalyst is partially inhibited by the thiophene's sulfur atom, or if any step in the cycle is slow, the overall reaction rate will suffer. The N-H of the primary carboxamide can also interact with the catalyst or base.

• Troubleshooting & Optimization:

  • State-of-the-Art Ligands: This reaction class has benefited immensely from ligand development. For challenging heteroaryl substrates, use modern biarylphosphine ligands such as RuPhos, BrettPhos, or XPhos. These sterically demanding and electron-rich ligands create a highly active, low-coordinate palladium center that promotes efficient oxidative addition and reductive elimination.[5][11]

  • Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOtBu) is the most common and effective choice. Lithium bis(trimethylsilyl)amide (LiHMDS) can also be used, especially if the substrate has base-sensitive functional groups.[10]

  • Palladium Pre-catalyst: Using a well-defined palladium pre-catalyst (e.g., G3 or G4 palladacycles) can lead to more reproducible results than generating the active Pd(0) species in situ from sources like Pd(OAc)₂.

  • Temperature: These reactions often require elevated temperatures (80-110 °C). Ensure the reaction is heated sufficiently to overcome the activation barriers of the catalytic cycle.

Reaction Type	Recommended Catalyst/Ligand	Recommended Base	Typical Solvent	Key Considerations
Suzuki-Miyaura	Pd(PPh₃)₄, Pd(dppf)Cl₂, or Pd(OAc)₂ / SPhos	K₃PO₄ or K₂CO₃	Dioxane/H₂O, Toluene	Minimize water; use bulky ligands to prevent debromination.[4][6]
Buchwald-Hartwig	Pd₂(dba)₃ / RuPhos or BrettPhos	NaOtBu or LiHMDS	Toluene, Dioxane	Use modern biarylphosphine ligands for high activity.[5][9]

Section 2: Lithiation and Electrophilic Quench

Controlling reactions with organolithium reagents is a powerful but technique-sensitive method for functionalizing 5-Bromothiophene-3-carboxamide. The choice of base is the single most important factor determining the regiochemical outcome.

Caption: Competing pathways: n-BuLi favors C5 Li-Br exchange while LDA favors C4 DoM.

Frequently Asked Questions & Troubleshooting

Q1: I am trying to perform a lithium-halogen exchange at C5 using n-BuLi at -78°C. After adding my electrophile, I see a complex mixture, including recovered starting material and the debrominated product. Why am I not getting clean C5 functionalization?

A1: This outcome points to two likely issues: insufficient base and/or premature quenching of the organolithium intermediate.

• Causality: The carboxamide group has an acidic N-H proton (pKa ~17-18). Before any lithium-halogen exchange can occur, this proton will be irreversibly deprotonated by the n-BuLi. Therefore, the first equivalent of n-BuLi is consumed in an acid-base reaction. A second equivalent is required for the intended Li-Br exchange. If only one equivalent is used, you will only form the N-anion of the starting material.

• Troubleshooting & Optimization:

  • Stoichiometry is Key: Always use a minimum of 2.1 equivalents of n-BuLi: 1.0 eq to deprotonate the amide N-H and 1.1 eq to perform the lithium-halogen exchange.

  • Rigorous Conditions: Organolithium chemistry demands strictly anhydrous and anaerobic conditions. Ensure all glassware is flame- or oven-dried, solvents are freshly distilled from a suitable drying agent (e.g., THF from sodium/benzophenone), and the reaction is run under a positive pressure of an inert gas like argon or nitrogen. Any trace of water will protonate your desired 5-lithiothiophene intermediate, leading to the debrominated product.[12]

  • Temperature Control: Perform the n-BuLi addition and the subsequent electrophilic quench at -78 °C (a dry ice/acetone bath).[13][14] Adding the electrophile at this low temperature ensures it reacts with the organolithium species rather than participating in side reactions as the mixture warms.

Q2: I want to use the carboxamide as a directing group to functionalize the C4 position. How can I achieve this selective deprotonation without triggering Li-Br exchange at C5?

A2: This is a classic case for Directed ortho-Metalation (DoM), which requires careful selection of a kinetically-controlled deprotonation agent.

• Causality: The carboxamide is an excellent directing metalation group (DMG) because it can coordinate to the lithium cation of the base, positioning the base to abstract the adjacent C4 proton.[15][16] The key is to use a base that is very strong and sterically hindered but not nucleophilic enough to readily engage in Li-Br exchange. n-BuLi is a poor choice here because the rate of Li-Br exchange is competitive with or faster than deprotonation.

• Troubleshooting & Optimization:

  • Use a Hindered Amide Base: Lithium diisopropylamide (LDA) is the base of choice for this transformation. Its steric bulk disfavors interaction at the more sterically accessible C5-Br position and favors the kinetically faster, chelation-controlled deprotonation at C4.[1]

  • "Turbo" Reagents: For particularly sensitive substrates, mixed magnesium-lithium amide bases like TMPMgCl·LiCl can offer even higher selectivity and functional group tolerance.[17]

  • Inverse Addition: To avoid localized high concentrations of the organolithium base, consider adding the solution of 5-Bromothiophene-3-carboxamide to the cooled LDA solution (inverse addition).

  • Electrophile Choice: After forming the C4-anion, be aware that it can be unstable. Use reactive electrophiles and quench the reaction at low temperature before allowing it to warm.

Section 3: Detailed Experimental Protocols

Protocol 1: Regioselective C5-Arylation via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the C5-arylation of 5-Bromothiophene-3-carboxamide with a generic arylboronic acid.

• Safety: Handle all reagents and solvents in a well-ventilated fume hood. Palladium catalysts and organic solvents are toxic. Wear appropriate personal protective equipment (PPE).

• Setup:

  • To a flame-dried Schlenk flask containing a magnetic stir bar, add 5-Bromothiophene-3-carboxamide (1.0 eq, e.g., 220 mg, 1.0 mmol), the desired arylboronic acid (1.2 eq, 1.2 mmol), and potassium phosphate (K₃PO₄, 2.0 eq, 424 mg, 2.0 mmol).

  • Seal the flask with a septum, and evacuate and backfill with argon three times.

  • Add the palladium catalyst system, for example, Pd(PPh₃)₄ (0.03 eq, 35 mg, 0.03 mmol), under a positive flow of argon.

• Reaction:

  • Add anhydrous 1,4-dioxane (5 mL) and deionized water (1 mL) via syringe.

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

  • Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel, wash with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 5-arylthiophene-3-carboxamide.

Protocol 2: Regioselective C4-Formylation via Directed ortho-Metalation (DoM)

This protocol details the selective functionalization at the C4 position using LDA and quenching with N,N-dimethylformamide (DMF).

• Safety: Organolithium reagents like n-BuLi are pyrophoric and LDA is highly basic. All manipulations must be performed under a strict inert atmosphere using proper syringe and cannula techniques.

• Setup (LDA Preparation):

  • In a flame-dried Schlenk flask under argon, add anhydrous THF (5 mL) and diisopropylamine (1.1 eq, 154 µL, 1.1 mmol).

  • Cool the solution to -78 °C.

  • Slowly add n-BuLi (1.6 M in hexanes, 1.1 eq, 0.69 mL, 1.1 mmol) dropwise.

  • Stir the resulting pale yellow solution at -78 °C for 15 minutes, then warm to 0 °C for 15 minutes before re-cooling to -78 °C.

• Reaction:

  • In a separate flame-dried Schlenk flask, dissolve 5-Bromothiophene-3-carboxamide (1.0 eq, 220 mg, 1.0 mmol) in anhydrous THF (5 mL) under argon.

  • Cool the substrate solution to -78 °C.

  • Using a cannula, slowly transfer the substrate solution to the pre-formed LDA solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 1 hour to ensure complete C4-metalation.

  • Add anhydrous DMF (3.0 eq, 232 µL, 3.0 mmol) dropwise via syringe.

  • Stir at -78 °C for 1 hour, then slowly allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl (10 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to yield 5-bromo-4-formylthiophene-3-carboxamide.

References

• Kinetic Studies on the Palladium(II)-Catalyzed Oxidative Cross-Coupling of Thiophenes with Arylboron Compounds and Their Mechanistic Implications. Chemistry – A European Journal. [Link]

• Kinetic Studies on the Palladium(II)-Catalyzed Oxidative Cross-Coupling of Thiophenes with Arylboron Compounds and Their Mechanistic Implications. Semantic Scholar. [Link]

• Palladium‐Catalysed Cross‐Coupling and Related Processes: Some Interesting Observations That Have Been Exploited in Synthetic Chemistry. ResearchGate. [Link]

• Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT. [Link]

• Structural and Mechanistic Aspects of Palladium‐Catalyzed Cross‐Coupling. ResearchGate. [Link]

• Directed (ortho) Metallation. University of Illinois Urbana-Champaign. [Link]

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. PubMed Central. [Link]

• ortho metalation. Harvard University. [Link]

• Insights into the mechanism of the site-selective sequential palladium-catalyzed cross-coupling reactions of dibromothiophenes/dibromothiazoles and arylboronic acids. Synthesis of PPARβ/δ agonists. Organic & Biomolecular Chemistry. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. MDPI. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PubMed Central. [Link]

• Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. [Link]

• Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. ACS Publications. [Link]

• DIRECTED ORTHO METALATION. Unblog.fr. [Link]

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. ResearchGate. [Link]

• Regioselective Suzuki-Miyaura Reaction: Application to the Microwave-promoted Synthesis of 4,7-Diarylquinazolines. MDPI. [Link]

• Regio- And Chemoselective Synthesis of Fully Substituted Thiophenes. PubMed. [Link]

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Springer. [Link]

• Regioselective lithiation and electrophilic quench of N‐Boc‐3‐phenyltetrahydroisoquinoline. Wiley Online Library. [Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. MDPI. [Link]

• (PDF) Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: As antithrombotic and haemolytically active molecules. ResearchGate. [Link]

• Solvent and Ligand Effects on the Tandem Addition-Lithiation-Electrophilic Substitution of Phenyllithium on α,β-Unsaturated Carbonyl Compounds. MDPI. [Link]

• I keep getting debrominated starting material and low conversion after lithiation. Reddit. [Link]

• Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group. Beilstein Journal of Organic Chemistry. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Institutes of Health. [Link]

• Controlling Regioselectivity in Palladium‐Catalyzed C−H Activation/Aryl–Aryl Coupling of 4‐Phenylamino[2.2]paracyclophane. Wiley Online Library. [Link]

• Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid... ResearchGate. [Link]

• Regioselective Synthesis of 5-Propyl-2-((trityloxy)methyl)thiophene-3-carbaldehyde. MDPI. [Link]

• A simple guide for predicting regioselectivity in the coupling of polyhaloheteroaromatics. Semantic Scholar. [Link]

• Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. National Institutes of Health. [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Royal Society of Chemistry. [Link]

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Troubleshooting guide for the purification of 5-Bromothiophene-3-carboxamide analogs

This guide provides in-depth troubleshooting for the purification of 5-Bromothiophene-3-carboxamide and its analogs. It is designed for researchers, scientists, and drug development professionals to navigate common and complex challenges encountered during the isolation and purification of these critical intermediates. The format is structured as a series of frequently asked questions and troubleshooting scenarios, reflecting real-world laboratory challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial observations and questions that arise after the synthesis and initial workup of 5-Bromothiophene-3-carboxamide analogs.

Q1: My crude product is an off-color (yellow, orange, or brown) solid. What is the likely cause and how can I fix it?

This is a very common issue, and the discoloration typically points to residual bromine or other colored impurities from the reaction.[1]

• Causality: Bromination reactions often use an excess of the brominating agent (e.g., Br₂, NBS). During the aqueous workup, any unreacted bromine can persist in the organic layer, imparting a distinct color.

• Immediate Solution (During Workup): The most effective time to address this is immediately after the reaction. Before solvent removal, wash the organic layer with a reducing agent solution. A 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) is highly effective.[2] Continue washing until the organic layer becomes colorless.

• Post-Isolation Solution: If the color persists in the isolated crude solid, you can perform an activated carbon treatment. Dissolve the crude product in a suitable hot solvent (as if preparing for recrystallization), add a small amount (typically 1-2% by weight) of activated carbon, and stir for 5-10 minutes.[2] The carbon will adsorb the colored impurities. Remove the carbon by hot filtration through a pad of Celite. Caution: Using too much charcoal can lead to significant product loss as it may adsorb your desired compound.[3]

Q2: What are the most common impurities I should expect, and how do they influence my purification strategy?

The impurity profile is highly dependent on the synthetic route. Common impurities include starting materials, regioisomers, and over- or under-brominated species.

• Unreacted Starting Materials: If the amide was formed from 5-bromothiophene-3-carboxylic acid[4][5], any unreacted acid can typically be removed with a simple wash of the organic layer with a weak base like saturated aqueous sodium bicarbonate (NaHCO₃) during the workup.[2]

• Regioisomers: The bromination of a 3-substituted thiophene can sometimes yield a mixture of the desired 5-bromo and the undesired 2-bromo isomer.[6][7] Similarly, starting from thiophene can lead to mixtures.[8][9] These isomers often have very similar polarities, making them difficult to separate.

  • Separation Strategy: High-resolution flash column chromatography or preparative HPLC is often required.[2] Careful selection of the eluent system is critical and may require extensive screening via Thin Layer Chromatography (TLC).

• Over-bromination: Dibrominated or tribrominated thiophenes can form, especially with aggressive brominating conditions.[10] These impurities are typically less polar than your desired mono-brominated product.

• Hydrolysis: The carboxamide functional group can be sensitive to harsh acidic or basic conditions, potentially hydrolyzing back to the carboxylic acid. This is more of a concern during workup or if the compound is stored improperly.

Q3: How do I choose the best primary purification technique: recrystallization or column chromatography?

The choice depends on the nature of the impurities and the physical state of your product.

• Recrystallization: This is the preferred method for solid compounds when the impurities have significantly different solubility profiles from the product in a given solvent.[11] It is an efficient, scalable, and cost-effective technique for removing small amounts of impurities.

• Column Chromatography: This technique is necessary when dealing with complex mixtures, such as regioisomers with similar polarities, or for purifying oils.[12] It offers much higher resolving power than recrystallization but is more labor-intensive and costly.[13]

The following workflow provides a general decision-making process.

Caption: Decision workflow for selecting a primary purification method.

Section 2: Troubleshooting Recrystallization

Recrystallization is a powerful technique, but it can be problematic. Here are solutions to common issues.

Problem: My compound "oils out" instead of forming crystals.

"Oiling out" occurs when the solid melts in the hot solvent and comes out of solution as a liquid phase upon cooling, often because the solution is too saturated or the melting point is depressed by impurities.[3]

• Causality: The solubility of the compound is so high that it separates from the solution at a temperature above its melting point.

• Solutions:

  • Re-heat and Add Solvent: Re-heat the mixture until the oil redissolves completely. Add a small additional amount (10-20%) of the hot solvent to decrease the saturation level.[3]

  • Slow Cooling: Cool the solution very slowly. Allow it to cool to room temperature on the benchtop, undisturbed, before moving it to an ice bath. Rapid cooling encourages precipitation over crystallization.[2]

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Change Solvent System: Your chosen solvent may be too good. Try a solvent system where the compound has slightly lower solubility at high temperatures.

Problem: I have very low recovery after recrystallization.

Significant product loss is a common frustration.

• Causality & Solutions:

  • Too Much Solvent: You may have used more than the minimum amount of hot solvent required to dissolve the compound. This keeps more of your product in the mother liquor upon cooling. To fix this, you can try to carefully evaporate some of the solvent and re-cool.[11]

  • Cooling Not Cold Enough: Ensure the final cooling step is done in an ice-water bath for at least 20-30 minutes to maximize precipitation.

  • Premature Crystallization: If you performed a hot filtration to remove solid impurities (like activated carbon), the product may have crystallized on the filter paper or in the funnel stem. To prevent this, use a pre-heated funnel and filter the solution as quickly as possible.[3]

  • Inappropriate Solvent: The compound may have significant solubility even at low temperatures in the chosen solvent. Refer to the table below for common solvent choices.

Table 1: Common Solvents for Recrystallization of Thiophene Derivatives

Solvent	Boiling Point (°C)	Polarity	Notes
Ethanol	78	Polar Protic	Often a good starting point for amides.
Methanol	65	Polar Protic	Similar to ethanol, but lower boiling point.
Isopropanol	82	Polar Protic	Good for compounds with intermediate polarity.
Ethyl Acetate	77	Polar Aprotic	Can be used alone or with hexanes.
Toluene	111	Non-polar	Good for less polar analogs.
Hexanes/Heptane	~69 / ~98	Non-polar	Often used as the "anti-solvent" in a mixed system.
Water	100	Very Polar	Can be used as an anti-solvent with alcohols (e.g., Ethanol/Water).

Section 3: Troubleshooting Column Chromatography

When recrystallization is not an option, column chromatography is the workhorse for purification.

Caption: Workflow for developing a flash chromatography method.

Problem: I have poor separation between my product and an impurity (co-elution).

This is the most common challenge in chromatography.

• Causality: The chosen eluent system does not provide sufficient difference in affinity for the stationary phase between your compound and the impurity.

• Solutions:

  • Optimize Eluent: This is the first and most important step. If using a hexane/ethyl acetate system, try changing the ratio. If that fails, switch to a different solvent system entirely (e.g., dichloromethane/methanol). The goal is to find a system where your product has an Rf value of ~0.3 on the TLC plate, and the impurities are as far away as possible.[13]

  • Change Stationary Phase: Silica gel is acidic and can interact strongly with some compounds. If your compound is basic or acid-sensitive, consider using neutral or basic alumina. For very non-polar compounds, reverse-phase silica (C18) might be an option.

  • Improve Column Parameters: Use a longer, thinner column for better resolution. Ensure the column is packed perfectly, as channels or cracks will ruin separation.[14]

Problem: My product is streaking or "tailing" on the column.

Tailing peaks lead to broad fractions and poor separation.

• Causality:

  • Overloading: Too much sample has been loaded onto the column. As a rule of thumb, use a silica gel mass that is 50-100 times the mass of your crude product.

  • Compound Instability: The compound may be degrading on the acidic silica gel.

  • Poor Solubility: The compound may be sparingly soluble in the eluent, causing it to streak as it moves down the column.

• Solutions:

  • Reduce Sample Load: Simply use less material on a column of the same size.

  • Deactivate Silica: Add 1-2% triethylamine to your eluent system. This will neutralize the acidic sites on the silica gel and can significantly improve the chromatography of amines or other basic compounds.

  • Dry Load the Sample: Instead of dissolving the sample in a solvent and loading it directly, pre-adsorb it onto a small amount of silica gel. Evaporate the solvent, and then carefully add the resulting free-flowing powder to the top of the column. This ensures the sample starts as a very narrow band.

Section 4: Purity Assessment and Stability

After purification, it is crucial to accurately assess purity and ensure the long-term stability of the compound.

Q4: How can I be confident in the purity of my final compound?

A single technique is often not enough. Orthogonal methods provide the highest confidence.[15]

• ¹H NMR: This is indispensable for confirming the structure and can give a good indication of purity. Look for the absence of impurity peaks. For 5-bromothiophene-3-carboxamide, you should see two distinct doublets for the thiophene protons and signals for the amide protons.[16]

• Chromatographic Methods (HPLC/GC-MS): These are quantitative methods that are excellent for detecting small amounts of impurities.[17]

• Quantitative NMR (qNMR): A primary analytical method that provides high accuracy without needing a specific reference standard of the analyte itself.[15]

Table 2: Comparison of Analytical Techniques for Purity Assessment[15]

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on partitioning between liquid mobile and solid stationary phases.	Separation based on volatility, followed by mass-based detection.	Intrinsic quantitative relationship between NMR signal intensity and the number of atomic nuclei.
Strengths	Robust, versatile, widely available. Good for non-volatile compounds.	High sensitivity and selectivity. Provides structural information on impurities.	Primary analytical method (no standard needed). Highly accurate and precise. Provides structural information.
Limitations	Potential for co-elution of impurities.	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity compared to chromatography. Higher instrument cost.
Best For	Routine purity checks and quantification against a standard.	Identifying volatile impurities and byproducts.	High-accuracy purity determination for reference standards or final compounds.

Q5: My purified, colorless product is slowly turning yellow/brown upon storage. What is happening?

This suggests the compound is unstable and decomposing over time.

• Causality: Brominated organic compounds can be sensitive to light, air (oxidation), and residual acid or base.[2] The thiophene ring itself can also be susceptible to oxidation.

• Solutions for Long-Term Storage:

  • Inert Atmosphere: Store the compound under an inert atmosphere like argon or nitrogen to prevent oxidation.

  • Low Temperature: Keep the vial in a freezer (-20 °C is common) to slow down decomposition rates.[18]

  • Light Protection: Use an amber vial or wrap the vial in aluminum foil to protect it from light.[2]

  • Purity is Key: Ensure the compound is completely free of any residual acids (e.g., HBr) or bases from the workup, as these can catalyze decomposition.

Section 5: Experimental Protocols

Protocol 1: General Procedure for Quenching and Washing a Crude Brominated Product

• After the reaction is deemed complete, cool the reaction mixture in an ice-water bath to 0-5 °C.[2]

• Slowly add a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃) with vigorous stirring until the color of any excess bromine disappears.[2]

• Transfer the mixture to a separatory funnel. If your product is in an organic solvent, separate the layers.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any residual acid. Vent the funnel frequently to release CO₂ pressure.[2]

  • Brine (saturated aqueous NaCl) to remove bulk water.[2]

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.

Protocol 2: General Recrystallization Procedure

• Choose a Solvent: Select a suitable solvent or solvent pair in which your compound is soluble when hot but sparingly soluble when cold.[11]

• Dissolve the Compound: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of boiling solvent dropwise until the solid just dissolves.

• Decolorize (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Re-heat to boiling for a few minutes.

• Hot Filtration (if necessary): If carbon or other solids are present, perform a hot gravity filtration to remove them.

• Crystallize: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice-water bath to maximize crystal formation.[2]

• Isolate Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Dry: Dry the purified crystals under vacuum to remove all traces of solvent.

References

• BenchChem (2025). A Comparative Guide to Analytical Methods for Purity Validation of 2-(4-Fluorophenyl)thiophene.
• BenchChem (2025). Technical Support Center: Purification of Brominated Organic Compounds.
• Advion (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. Discoveracs.org.
• BenchChem (2025). High-Purity 3-Thiopheneacetonitrile: A Technical Guide for Researchers.
• University of Rochester, Department of Chemistry (n.d.). Troubleshooting: The Workup.
• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts.
• BenchChem (2025). The Indispensable Role of Brominated Heterocycles: A Comparative Guide to Organic Synthesis.
• Various Authors (2025). How to Purify an organic compound via recrystallization or reprecipitation?. ResearchGate.
• University of Rochester, Department of Chemistry (n.d.). How To: Troubleshoot a Reaction.
• S. P. Suma, et al. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. ResearchGate.
• BenchChem (2025). The Indispensable Role of Brominated Heterocycles in Modern Synthetic Chemistry: An In-depth Technical Guide.
• Sigma-Aldrich (n.d.). 5-Bromothiophene-3-carboxamide.
• Wikipedia (n.d.). 3-Bromothiophene.
• Sigma-Aldrich (n.d.). 5-Bromothiophene-3-carboxylic acid.
• Santa Cruz Biotechnology (n.d.). 5-Bromothiophene-3-carboxylic acid.
• National Institutes of Health (PMC) (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug.
• Open Access Journals (n.d.). Derivatives and Synthesis of Heterocyclic Compound: Thiophene.
• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses.
• ChemicalBook (2025). 5-Bromothiophene-3-carboxamide.
• BLD Pharm (n.d.). 5-Bromothiophene-3-carboxylic acid.
• Sigma-Aldrich (n.d.). Thiophene analytical standard.
• Google Patents (n.d.). CN108929306B - Preparation method of 3-bromothiophene.
• Gronowitz, S. & Raznikiewicz, T. (1964). 3-BROMOTHIOPHENE. Organic Syntheses.
• ResearchGate (2025). Palladium-Catalyzed C−H Homocoupling of Bromothiophene Derivatives and Synthetic Application to Well-Defined Oligothiophenes.
• National Institutes of Health (PubChem) (n.d.). 2-Bromothiophene.
• National Institutes of Health (PMC) (n.d.). Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate.
• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica.
• Google Patents (n.d.). WO2011155679A1 - A method of controlling the bromination of thiophene derivatives.
• Google Patents (n.d.). CN102363614A - Method for synthesizing 2-bromothiophene.
• Sigma-Aldrich (n.d.). 5-Bromothiophene-3-carboxaldehyde.
• National Institutes of Health (PMC) (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation.
• BenchChem (n.d.). The Evolving Legacy of Alkylated Bromothiophenes: From Discovery to Drug Development.

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Technical Support Center: Enhancing the Solubility of 5-Bromothiophene-3-carboxamide for Synthetic Reactions

Introduction

5-Bromothiophene-3-carboxamide is a valuable heterocyclic building block in medicinal chemistry and materials science, frequently utilized in the synthesis of complex molecular architectures.[1][2][3] However, its utility is often hampered by a common experimental challenge: poor solubility in many standard organic solvents. This limited solubility can lead to low reaction yields, difficult purifications, and inconsistent results.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols to overcome the solubility challenges associated with 5-Bromothiophene-3-carboxamide. Our approach is grounded in fundamental chemical principles to not only offer solutions but also to explain the causality behind them, empowering you to make informed decisions in your experimental design.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Solubility Challenge

This section addresses the fundamental properties of 5-Bromothiophene-3-carboxamide that govern its solubility.

Q1: What key structural features of 5-Bromothiophene-3-carboxamide cause its poor solubility?

A1: The solubility behavior of this compound is a direct consequence of a combination of competing structural features. Understanding these provides the basis for selecting an appropriate solvent system.

• Aromatic Thiophene Ring: The core thiophene ring is nonpolar and aromatic, contributing to hydrophobic character.[4] This makes it poorly soluble in highly polar solvents like water.

• Carboxamide Group (-CONH₂): This functional group is polar and capable of forming strong intermolecular hydrogen bonds. While this polarity can aid dissolution in polar solvents, it also contributes to a highly stable crystal lattice structure. Significant energy is required to break these interactions, often leading to poor solubility even in some polar solvents if the solvent cannot effectively solvate the individual molecules.

• Bromine Atom: The bromine substituent increases the molecule's molecular weight and overall lipophilicity, further reducing its affinity for aqueous or highly polar media.

Caption: Key structural features influencing the solubility of 5-Bromothiophene-3-carboxamide.

Q2: My compound won't dissolve in standard reaction solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF). Why?

A2: While DCM and THF are excellent general-purpose solvents, they are often insufficient for dissolving polar, hydrogen-bond-donating solids like 5-Bromothiophene-3-carboxamide. The primary issue is that these solvents are hydrogen bond acceptors but not donors. They cannot effectively disrupt the strong amide-to-amide hydrogen bonds that hold the solid's crystal lattice together. Overcoming this requires either more aggressive solvents or external energy.

Part 2: Troubleshooting Guide - Practical Strategies for Solubility Enhancement

If you are encountering solubility issues, use the following decision-making framework and strategies to systematically find a solution.

Caption: Decision workflow for troubleshooting the solubility of 5-Bromothiophene-3-carboxamide.

Strategy 1: Judicious Use of Temperature

Causality: For most solids, the dissolution process is endothermic, meaning it requires energy to break the bonds within the crystal lattice.[5] By supplying thermal energy (heating), you shift the equilibrium towards dissolution, in accordance with Le Châtelier's Principle.[6]

Execution:

• Begin your reaction setup at room temperature.

• While stirring, gradually increase the temperature of the reaction mixture, for example, in 10 °C increments.

• Monitor for dissolution. Often, a moderate temperature of 40-60 °C is sufficient to achieve solubility in solvents like THF or Acetonitrile without degrading thermally sensitive reagents.

• Caution: Do not exceed approximately two-thirds of the solvent's boiling point to minimize evaporation and pressure buildup.

Strategy 2: Co-Solvent Systems

Causality: A co-solvent system involves adding a small amount of a powerful but potentially reactive or high-boiling solvent to your primary bulk solvent.[7][8] This "solubilizing agent" disrupts the solute's crystal lattice enough for the bulk solvent to effectively solvate it. This is one of the most effective techniques for poorly soluble compounds.[8][9]

Execution:

• Start with your substrate in the primary, less-polar solvent (e.g., THF, Dioxane, Toluene).

• Add a polar aprotic co-solvent dropwise while stirring.

• Typically, a concentration of 5-20% (v/v) of the co-solvent is sufficient.

Recommended Co-Solvent	Type	Boiling Point (°C)	Key Considerations
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	Excellent solvent for amides; can be difficult to remove under vacuum.[10]
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	Very common for amide chemistry; can decompose at high temperatures.
N,N-Dimethylacetamide (DMAc)	Polar Aprotic	165	Similar to DMF but with higher stability.
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	202	High boiling point, effective solubilizer, but can be challenging to remove.

Strategy 3: Alternative Primary Solvents

Causality: If co-solvents are not viable or effective, a complete change of the primary solvent may be necessary. Solvents like DMSO and DMF are highly effective for amides because their polarity and hydrogen bond accepting capabilities are well-suited to disrupt the intermolecular forces in the solid state.[10]

Execution:

• For reactions that are tolerant of high temperatures and where solvent removal is not a primary concern (e.g., Suzuki couplings), using neat DMF or DMSO can be a robust solution.[11]

• Always consider the downstream processing. If your product is non-polar, extracting it from a high-boiling polar solvent like DMSO can be challenging.

Part 3: Experimental Protocols

Protocol 1: Small-Scale Solubility Screening

Objective: To efficiently determine the optimal solvent or co-solvent system for your reaction without committing a large amount of material.

Methodology:

• Preparation: Aliquot 5-10 mg of 5-Bromothiophene-3-carboxamide into several small vials (e.g., 1-dram vials).

• Solvent Addition: To each vial, add 0.5 mL of a different solvent or solvent mixture from the table above.

• Room Temperature Observation: Vigorously stir or vortex each vial for 2 minutes. Record your observations (insoluble, partially soluble, fully soluble) in a log table.

• Heated Observation: For vials where the compound is not fully soluble, place them in a heated stirring block at 50 °C for 10 minutes.

• Analysis: Record the final observations. The system that provides full dissolution at the lowest temperature is likely the most suitable starting point for your reaction.

Sample Solubility Screening Log

Solvent System (0.5 mL)	Observation (25 °C)	Observation (50 °C)	Notes
THF	Insoluble	Partially Soluble	---
Acetonitrile	Insoluble	Insoluble	---
THF / DMSO (9:1)	Partially Soluble	Fully Soluble	Promising candidate
Toluene	Insoluble	Insoluble	Not suitable
DMF	Fully Soluble	Fully Soluble	Good but high BP

Protocol 2: General Reaction Setup Using a Co-Solvent System

Objective: To perform a chemical transformation on 5-Bromothiophene-3-carboxamide ensuring a homogeneous reaction mixture.

Methodology:

• Vessel Setup: To a dry reaction flask under an inert atmosphere (e.g., Nitrogen or Argon), add 5-Bromothiophene-3-carboxamide (1.0 eq) and any other solid reagents.

• Solvent Addition: Add the primary solvent (e.g., THF) to achieve approximately 80% of your final desired reaction concentration (e.g., 0.1 M).

• Co-Solvent Addition: While stirring, add the co-solvent (e.g., DMSO) dropwise until the solids dissolve completely. Note the volume added.

• Reagent Addition: Add any liquid or dissolved reagents to the now-homogeneous solution.

• Reaction: Proceed with your established reaction protocol (heating, cooling, etc.). The homogeneous nature of the solution will ensure consistent and reproducible kinetics.

References

• Solubility of Thiophene. (n.d.). Solubility of Things.
• Physicochemical properties of thiophene derivatives. (n.d.). Benchchem.
• Thiophene derivatives. (n.d.). Georganics.
• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review.Der Pharma Chemica, 3(4), 38-54.
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (2024). RSC Medicinal Chemistry.
• 5-Bromothiophene-3-carboxylic acid 97. (n.d.). Sigma-Aldrich.
• Zhang, T., et al. (2022). Solubilization techniques used for poorly water-soluble drugs.Acta Pharmaceutica Sinica B, 12(9), 3397-3417.

• Maheshwari, R. K. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Tropical Journal of Pharmaceutical Research, 8(1). Retrieved from [Link]

• Temperature Effects on Solubility. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Mason, P. E., et al. (2023). Weak Interactions in Dimethyl Sulfoxide (DMSO)–Tertiary Amide Solutions: The Versatility of DMSO as a Solvent. The Journal of Physical Chemistry B, 127(6), 1436-1448. Retrieved from [Link]

• Ali, S., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Chemical Papers, 75(10), 5469-5482. Retrieved from [Link]

• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research. Retrieved from [Link]

• Solubility. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

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• 2. Thiophene derivatives - Georganics [georganics.sk]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. chem.libretexts.org [chem.libretexts.org]
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• 7. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijmsdr.org [ijmsdr.org]
• 9. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Mitigate Debromination of 5-Bromothiophene-3-carboxamide

Welcome to the technical support center for synthetic chemists. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the stability of 5-Bromothiophene-3-carboxamide under various reaction conditions. Our goal is to provide in-depth, actionable insights and troubleshooting strategies to minimize or eliminate unwanted debromination, a common side reaction that can significantly impact yield and purity.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is debromination and why is it a problem with 5-Bromothiophene-3-carboxamide?

A1: Debromination is an undesired side reaction where the bromine atom on the thiophene ring is replaced by a hydrogen atom, leading to the formation of thiophene-3-carboxamide.[1][2] This byproduct reduces the yield of the desired coupled product and introduces purification challenges. The carbon-bromine (C-Br) bond on the thiophene ring, particularly at the 5-position, can be susceptible to cleavage under certain catalytic conditions, especially in palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination.[1][3]

Q2: What are the primary causes of debromination in cross-coupling reactions?

A2: Several factors can promote debromination:

• Catalyst Activity and Choice: Highly active palladium catalysts, while efficient for the main reaction, can sometimes be aggressive enough to promote the cleavage of the C-Br bond.[1]

• Presence of Hydride Sources: The most common pathway is hydrodehalogenation, where a hydride (H⁻) source in the reaction mixture attacks the organopalladium intermediate. Common hydride sources include solvents (like THF, dioxane, or DMF, which can degrade to produce hydride species), bases (some amine bases or even alkoxides can act as hydride donors), or residual water.[1]

• Ligand Properties: The electronic and steric properties of the phosphine ligands used are critical. Ligands that are not bulky or electron-donating enough may not sufficiently stabilize the palladium center, leading to a higher propensity for side reactions.[1][4]

• Reaction Kinetics: If the desired cross-coupling reaction (reductive elimination) is slow compared to the rate of debromination, the formation of the unwanted byproduct will be more pronounced.[1][3]

• Temperature: Elevated temperatures can increase the rate of debromination.[1]

Q3: How can I detect and quantify the extent of debromination?

A3: The most common methods for detecting and quantifying the debrominated byproduct alongside your starting material and desired product are:

• Thin Layer Chromatography (TLC): A quick, qualitative assessment of the reaction progress. The debrominated product will have a different Rf value.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the relative amounts of each component in the crude reaction mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile components.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the crude reaction mixture can clearly show the proton that replaced the bromine on the thiophene ring, allowing for quantification by integration.

Section 2: Troubleshooting Guide for Debromination

This section addresses specific issues you might encounter during your experiments and provides a logical workflow for troubleshooting.

Issue 1: Significant Debromination Observed in a Suzuki-Miyaura Coupling Reaction

You are attempting to couple an arylboronic acid with 5-bromothiophene-3-carboxamide and observe >20% of the debrominated thiophene-3-carboxamide byproduct.

Troubleshooting Workflow

Caption: Troubleshooting workflow for Suzuki coupling.

Detailed Corrective Actions

• Ligand Screening: The choice of ligand is paramount. Bulky, electron-rich biaryl phosphine ligands are known to accelerate the desired reductive elimination step, outcompeting the debromination pathway.[1][4]

  • Recommendation: Switch from less bulky ligands like PPh₃ to a Buchwald-type ligand. Screen a panel including SPhos, XPhos, or RuPhos.[1] These ligands create a sterically hindered environment around the palladium, which can disfavor the side reaction.

• Base Selection: The base can be a hidden source of hydrides or may not be optimal for the catalytic cycle.

  • Recommendation: If using weaker bases like Na₂CO₃, consider switching to stronger, non-nucleophilic bases such as K₃PO₄ or Cs₂CO₃.[1] While strong, bases like NaOtBu should be used with caution and high-purity grades, as impurities can contribute to side reactions.

• Solvent Choice: Solvents can act as hydrogen donors, especially at elevated temperatures.

  • Recommendation: Strictly use anhydrous aprotic solvents. Toluene and dioxane are generally preferred over THF or DMF.[5] Ensure the solvent is freshly distilled or from a sealed bottle to minimize water content. Studies have shown that even small amounts of water can be involved in hydrodehalogenation.[6]

• Temperature Control: Higher temperatures can accelerate both the desired reaction and the undesired debromination.

  • Recommendation: Attempt the reaction at a lower temperature (e.g., 80 °C instead of 110 °C) for a longer duration. Microwave heating can sometimes accelerate the desired coupling selectively, reducing the overall time at high temperature.[5]

Issue 2: Debromination During a Buchwald-Hartwig Amination Reaction

You are coupling a primary or secondary amine with 5-bromothiophene-3-carboxamide and observing the formation of the debrominated starting material.

Catalyst and Reagent Selection Table

Parameter	Standard Conditions (Prone to Debromination)	Recommended Optimization	Rationale
Pd Precatalyst	Pd₂(dba)₃, Pd(OAc)₂	Pre-formed catalysts like [Pd(NHC)(allyl)Cl]	Ensures a well-defined active species, can be more selective.[7][8]
Ligand	BINAP, dppf	Xantphos, DavePhos, XPhos	Bulky ligands that promote fast C-N bond formation.[1][9]
Base	LHMDS, K₂CO₃	NaOtBu (high purity), K₃PO₄	Strong, non-nucleophilic bases are generally effective.[1][9]
Solvent	Dioxane, THF	Toluene	Toluene is often less prone to acting as a hydride source.[1][5]

Protocol: Optimized Buchwald-Hartwig Amination to Minimize Debromination

• Reaction Setup: To an oven-dried Schlenk flask, add 5-bromothiophene-3-carboxamide (1.0 eq), the amine coupling partner (1.2 eq), and the base (e.g., NaOtBu, 1.4 eq).

• Catalyst Preparation: In a separate glovebox, prepare a stock solution of the palladium precatalyst (e.g., G3-XPhos, 2 mol%) and the ligand (if not using a pre-formed complex).

• Solvent Addition: Add anhydrous toluene to the Schlenk flask containing the solids.

• Degassing: Thoroughly degas the mixture by subjecting it to three cycles of vacuum followed by backfilling with argon.

• Catalyst Addition: Add the catalyst solution to the reaction mixture under a positive pressure of argon.

• Reaction: Heat the reaction to the desired temperature (start with 80-100 °C) and monitor by TLC or LC-MS.

• Analysis: Upon completion, analyze the crude mixture to quantify the ratio of the desired product to the debrominated byproduct.

Section 3: Mechanistic Insights into Debromination

Understanding the potential mechanisms of debromination is key to preventing it. The primary pathway is often a palladium-hydride mediated process.

Proposed Hydrodehalogenation Pathway

Caption: Competing catalytic cycles.

This diagram illustrates how the key intermediate, Ar-Pd(II)-X, can either proceed through the desired productive cycle via reductive elimination with the nucleophile or be intercepted by a hydride source.[1][3] This leads to the formation of an Ar-Pd(II)-H species, which then undergoes reductive elimination to yield the unwanted debrominated product (Ar-H). The strategies outlined in this guide—using bulky ligands, appropriate bases, and anhydrous solvents—are all designed to accelerate the main catalytic cycle, thereby minimizing the opportunity for the debromination side reaction to occur.[1]

References

• Gronowitz, S., & Karlsson, L. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica, 13, 186. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Gronowitz, S., & Dahlgren, T. (1980). Unexpected rearrangement during the gas-phase dehalogenation approach to benzodithiophenes. Journal of the Chemical Society, Perkin Transactions 1, 1243-1247. Retrieved from [Link]

• Tourigny, G., & Sévricourt, M. (2015). Synthesis and Reactions of Halo-substituted Alkylthiophenes. A Review. Current Organic Chemistry, 19(18), 1786-1819. Retrieved from [Link]

• Reddit. (2019). significant dehalogenation in stille coupling. r/Chempros. Retrieved from [Link]

• Palio, L., Bru, F., Ruggiero, T., Bourda, L., Van Hecke, K., & Nolan, S. P. (2020). The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. Dalton Transactions, 49(4), 1029-1035. Retrieved from [Link]

• Gendron, D., Allard, E., & Leclerc, M. (2021). Acceptor–donor–acceptor (A–D–A) derivatives based on dibenzochrysene. Materials Advances, 2(2), 707-715. Retrieved from [Link]

• Wikipedia. (2023). Dehalogenation. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction conditions for reductive dehalogenation of bromoacetophenone (BrAPN) to acetophenone (APN). Retrieved from [Link]

• Palio, L., Bru, F., Ruggiero, T., Bourda, L., Van Hecke, K., & Nolan, S. P. (2020). The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. Dalton Transactions, 49(4), 1029-1035. Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. Retrieved from [Link]

• Orbach, M., Choudhury, J., Lahav, M., Zenkina, O. V., Diskin-Posner, Y., Leitus, G., ... & van der Boom, M. E. (2016). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics, 35(19), 3345–3356. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Rizwan, K., et al. (2017). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Journal of the Chemical Society of Pakistan, 39(5), 785-792. Retrieved from [Link]

• Rasool, N., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Turkish Journal of Chemistry, 45(4), 1162-1176. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• Rasool, N., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Turkish Journal of Chemistry, 45(4), 1162-1176. Retrieved from [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, March 25). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview) [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Retrieved from [Link]

• Khan, I. U., et al. (2022). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Scientific Reports, 12(1), 1-16. Retrieved from [Link]

• Thompson, A. E., & Hughes, D. L. (2009). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters, 50(17), 1943-1945. Retrieved from [Link]

• ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling? Retrieved from [Link]

• Lafrance, M., & Fagnou, K. (2007). Mild and General Conditions for the Cross-Coupling of Aryl Halides with Pentafluorobenzene and Other Perfluoroaromatics. Organic Letters, 9(8), 1431–1434. Retrieved from [Link]

• Thomas, A. A., et al. (2019). Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation. Journal of the American Chemical Society, 141(30), 11966–11977. Retrieved from [Link]

• Ivaniuk, K., et al. (2022). The Impact of Backbone Fluorination and Side-Chain Position in Thiophene-Benzothiadiazole-Based Hole-Transport Materials on the Performance and Stability of Perovskite Solar Cells. Materials, 15(21), 7706. Retrieved from [Link]

• C&EN. (2011, October 3). Masking Boronic Acids for Suzuki Coupling [Video]. YouTube. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-bromothiophene. Retrieved from [Link]

Sources

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• 2. Dehalogenation - Wikipedia [en.wikipedia.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 9. jk-sci.com [jk-sci.com]

Technical Support Center: Troubleshooting Catalyst Poisoning in Reactions with 5-Bromothiophene-3-carboxamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic challenges involving 5-Bromothiophene-3-carboxamide. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block in metal-catalyzed cross-coupling reactions. Our goal is to provide in-depth, field-proven insights into the common issue of catalyst poisoning, moving beyond simple protocols to explain the underlying chemical principles and offer robust troubleshooting strategies.

Section 1: Understanding the Challenge: The "Why" of Poisoning

This section addresses the fundamental reasons why 5-Bromothiophene-3-carboxamide can be a problematic substrate in common, high-yield catalytic reactions.

Q1: Why is 5-Bromothiophene-3-carboxamide considered a "challenging" substrate for cross-coupling reactions?

A1: 5-Bromothiophene-3-carboxamide presents a dual challenge to common transition metal catalysts, particularly palladium, due to two key structural features: the thiophene ring and the carboxamide group.

• Thiophene-Induced Sulfur Poisoning: The primary issue is the presence of the sulfur atom within the thiophene ring. Sulfur compounds are notorious poisons for many transition metal catalysts, including palladium.[1][2] Poisoning occurs when the sulfur atom, with its lone pairs of electrons, strongly adsorbs onto the active sites of the metal catalyst.[1][3][4] This chemical bonding deactivates the catalyst by preventing reactant molecules from accessing these crucial sites, thereby halting the catalytic cycle.[3][5] This is a form of irreversible chemical deactivation that can lead to complete reaction failure.[6]

• Potential Amide Group Coordination: The carboxamide functional group (-CONH₂) also contains heteroatoms (nitrogen and oxygen) with lone pairs. These can act as coordinating ligands to the metal center.[7] While not as potent a poison as sulfur, this coordination can lead to the formation of stable, off-cycle catalyst complexes that are catalytically inactive or have significantly reduced activity.[8] This competitive binding can sequester the catalyst, effectively lowering its concentration in the desired reaction pathway.

These two features combined make the substrate a significant risk for catalyst deactivation, requiring careful selection of catalytic systems and reaction conditions to achieve successful outcomes.

Caption: Potential deactivation pathways for a palladium catalyst.

Section 2: Troubleshooting Guide: From Failed Reaction to Diagnosis

When a reaction fails, a systematic approach is needed to identify the root cause. This section provides a framework for diagnosing issues specific to reactions with 5-Bromothiophene-3-carboxamide.

Q2: My reaction has stalled with significant starting material remaining. What are the likely causes?

A2: A stalled reaction is the most common symptom of catalyst deactivation. The primary causes are:

• Progressive Catalyst Poisoning: The reaction may begin as expected, but as more substrate molecules interact with the catalyst, the sulfur atoms progressively block the active sites. Once a critical number of sites are poisoned, the overall reaction rate drops to zero.

• Insufficient Catalyst Activity: The chosen catalyst/ligand system may have inherently low turnover numbers for this substrate, leading to a situation where the catalyst degrades or deactivates before the reaction reaches completion.

• Poor Reagent Purity: Trace impurities in solvents or other reagents (e.g., water, oxygen, or other sulfur-containing compounds) can act as independent catalyst poisons, contributing to deactivation.[3][9] Ensure all solvents are rigorously degassed and reagents are of high purity.

• Solubility Issues: Poor solubility of the starting material or base in the chosen solvent can lead to a heterogeneous mixture and slow reaction rates, mimicking a stalled reaction.[9]

Q3: I am observing significant byproduct formation, such as the homocoupling of my boronic acid partner (in a Suzuki coupling). What does this indicate?

A3: Significant homocoupling suggests a severe imbalance in the rates of the catalytic cycle steps. In a Suzuki-Miyaura coupling, the cycle involves oxidative addition, transmetalation, and reductive elimination. If the oxidative addition of 5-Bromothiophene-3-carboxamide to the Pd(0) center is slow (due to catalyst inhibition or poisoning), the transmetalation step involving the boronic acid may still proceed, leading to intermediates that can then undergo homocoupling.[10] This points towards a catalyst that is "unhealthy" and struggling to efficiently process the thiophene substrate.

Q4: How can I confirm that catalyst poisoning is the root cause of my reaction failure?

A4: Confirming poisoning requires a combination of experimental observation and analytical techniques.

Caption: Workflow for diagnosing catalyst poisoning.

Diagnostic Methods Summary

Diagnostic Technique	Information Provided	Application Stage
LC-MS / GC-MS	Monitors consumption of starting materials and formation of products/byproducts.	In-process & Post-reaction
NMR Spectroscopy	Provides structural confirmation of species in the crude reaction mixture.	Post-reaction
ICP-MS / XRF	Elemental analysis of the recovered catalyst to detect poisons like sulfur.[11][12]	Post-reaction (on isolated catalyst)
XPS	Determines the chemical state of elements on the catalyst surface, confirming poison binding.[13]	Post-reaction (on isolated catalyst)
Spiking Experiment	Add a small amount of a known "clean" substrate (e.g., bromobenzene) to the stalled reaction. If the clean substrate reacts, it strongly suggests the original substrate was poisoning the catalyst.	In-process (troubleshooting)

Section 3: Proactive Strategies & Mitigation Protocols (FAQs)

The best way to deal with catalyst poisoning is to prevent it. This section focuses on proactive solutions and robust protocols.

Q5: What is the best choice of catalyst and ligand for this substrate?

A5: Standard catalysts like Pd(PPh₃)₄ are often ineffective. Success with challenging, heteroatom-containing substrates requires modern, specialized catalytic systems.

• Ligands: Opt for bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs).[9]

  • Buchwald-type Biarylphosphine Ligands (e.g., SPhos, XPhos, RuPhos): These ligands are designed to accelerate the rate-limiting oxidative addition and reductive elimination steps. Their bulk can sterically shield the metal center, discouraging coordination from the thiophene's sulfur atom.

  • N-Heterocyclic Carbene (NHC) Ligands: NHCs form very strong bonds with palladium, creating robust catalysts that are more resistant to dissociation and poisoning.

• Pre-catalysts: Use well-defined, air-stable Pd(II) pre-catalysts that rapidly and cleanly generate the active Pd(0) species in situ. Modern palladacycle pre-catalysts (e.g., XPhos Pd G3/G4) are highly effective for this purpose as they are designed to overcome many common activation issues.[10][14]

Q6: How can I optimize my reaction conditions to minimize poisoning?

A6: A robust experimental setup is critical. The following protocol outlines best practices for a Suzuki-Miyaura coupling as a representative example.

Protocol: Robust Setup for Suzuki-Miyaura Coupling

• Reagent Preparation:

  • Ensure 5-Bromothiophene-3-carboxamide and the boronic acid partner are pure and dry.

  • Use a high-purity, anhydrous base (e.g., K₂CO₃ or Cs₂CO₃). Grind the base into a fine powder to maximize surface area.

  • Use anhydrous, high-purity solvents (e.g., 1,4-dioxane, toluene, or DME).

• Vessel Preparation:

  • Thoroughly flame-dry a Schlenk flask or reaction vial under high vacuum and backfill with an inert atmosphere (Argon or Nitrogen). Repeat this cycle three times.

• Reaction Assembly (under Inert Atmosphere):

  • To the reaction vessel, add 5-Bromothiophene-3-carboxamide (1.0 eq), the boronic acid (1.2-1.5 eq), the base (2.0-3.0 eq), the Pd pre-catalyst (e.g., XPhos Pd G3, 1-3 mol%), and the ligand (if not part of the pre-catalyst).

  • Add the solvent, which must be rigorously degassed beforehand. Degassing can be achieved by bubbling argon through the solvent for 30-60 minutes or by three freeze-pump-thaw cycles.

• Execution and Monitoring:

  • Stir the reaction mixture vigorously at the desired temperature (e.g., 80-100 °C).

  • Monitor the reaction progress by taking small, quenched aliquots for analysis by TLC or LC-MS.[9]

• Workup:

  • Upon completion, cool the reaction to room temperature, quench with water, and extract with an organic solvent (e.g., ethyl acetate).[9]

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify by column chromatography.

Q7: Are there any "quick fixes" if I suspect catalyst poisoning mid-reaction?

A7: "Quick fixes" are generally not recommended as they can complicate analysis, but in some cases, they may salvage a reaction.

• Adding More Ligand: If the issue is ligand degradation, adding a fresh portion of ligand might help regenerate the active catalyst.

• Adding More Catalyst: If the catalyst has been irreversibly poisoned, adding a fresh portion of the pre-catalyst can restart the reaction. However, this is an expensive and inefficient solution that does not address the underlying problem. It should be used as a last resort.

Section 4: Advanced Topics: Catalyst Regeneration

Q8: Can a poisoned palladium catalyst from my reaction be regenerated?

A8: Regeneration of palladium catalysts poisoned by sulfur is challenging and often not practical on a laboratory scale, though it is explored in industrial settings.[15][16]

• Thermal Regeneration: Involves heating the catalyst to high temperatures to oxidize or desorb the poison.[15] This is often ineffective for strongly bound sulfur and can lead to thermal degradation (sintering) of the catalyst, permanently reducing its surface area and activity.[17]

• Chemical Regeneration: This involves treating the catalyst with a chemical agent to remove the poison. For sulfur poisoning, treatments with reducing agents like hydrogen at elevated temperatures have shown some success in restoring activity, but often not to the initial level.[2][18] Other methods involve washing with specific solutions to leach the poison.[19][20]

For most research lab applications, preventing poisoning through the strategies outlined in Section 3 is far more effective and economical than attempting to regenerate a spent catalyst.

References

• Technical Support Center: Catalyst Poisoning in Cross-Coupling with 2-Iodobenzo

• Catalyst poisoning - Wikipedia. [Link]

• Sulphur poisoning of palladium catalysts used for methane combustion: effect of the support - Journal of Hazardous Materials. [Link]

• Regeneration of palladium based catalyst for methane abatment - DCL Inc. [Link]

• Catalyst Poisoning Testing - Intertek. [Link]

• How to detect catalyst poisoning in hydrotreaters - Patsnap Eureka. [Link]

• Sulfur Poisoning and Regeneration of Palladium-based Catalysts - RSC Publishing. [Link]

• How to Prevent Catalyst Poisoning at the Industrial Scale. [Link]

• Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions. [Link]

• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. [Link]

• Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine - DCL Inc. [Link]

• Method for reactivating palladium catalysts - Google P

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW) - MDPI. [Link]

• Catalyst Poisoning Solutions - Gulf Bio Analytical. [Link]

• How Can You Prevent Catalyst Poisoning? - Chemistry For Everyone - YouTube. [Link]

• Cross-coupling reaction - Wikipedia. [Link]

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC - NIH. [Link]

• Amide Bond Activation of Biological Molecules - PMC - NIH. [Link]

• CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). [Link]

• Common cross coupling reactions - YouTube. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). [Link]

• Heterogeneous Catalyst Deactivation and Regeneration: A Review - MDPI. [Link]

• Problems with Suzuki coupling : r/Chempros - Reddit. [Link]

• Three Sources of Catalyst Deactivation and How To Mitigate Them - ChemCatBio. [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. [Link]

• Struggling with Suzuki Reaction : r/Chempros - Reddit. [Link]

Sources

• 1. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 2. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 4. Sulphur poisoning of palladium catalysts used for methane combustion: effect of the support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gulf Bio Analytical [gulfbioanalytical.com]
• 6. mdpi.com [mdpi.com]
• 7. Amide Bond Activation of Biological Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. Catalyst Poisoning Testing [intertek.com]
• 12. How to detect catalyst poisoning in hydrotreaters [eureka.patsnap.com]
• 13. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
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• 17. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 18. Sulfur poisoning and regeneration of palladium-based catalysts. Part 2.—Influence of adsorbed sulfur on deactivation of carbonaceous deposits - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
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• 20. m.youtube.com [m.youtube.com]

Optimizing reaction times and temperatures for 5-Bromothiophene-3-carboxamide functionalization

Welcome to the technical support center for the functionalization of 5-Bromothiophene-3-carboxamide. This versatile heterocyclic building block is a key intermediate in the development of pharmaceuticals and advanced materials.[1] However, its successful functionalization via cross-coupling reactions requires careful optimization of parameters, primarily reaction time and temperature. This guide provides in-depth answers to common challenges, troubleshooting advice, and optimized protocols to ensure reproducible success in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when functionalizing 5-Bromothiophene-3-carboxamide?

A1: The primary challenges stem from the inherent properties of the thiophene ring and the influence of its substituents. The sulfur atom in the thiophene ring can coordinate with palladium catalysts, potentially leading to catalyst poisoning or altered reactivity.[2][3] Furthermore, the electron-withdrawing nature of the carboxamide group and the bromine atom influences the ease of the rate-limiting oxidative addition step in many cross-coupling reactions.[4] Achieving a balance where the desired reaction proceeds efficiently without catalyst decomposition or side reactions like debromination is the key objective.

Q2: How does reaction temperature critically impact cross-coupling reactions with this substrate?

A2: Temperature is arguably the most critical parameter to control. While higher temperatures can increase reaction rates, they can also lead to undesirable outcomes. For palladium-catalyzed reactions, elevated temperatures (>100-120 °C) can cause the catalyst to decompose, often observed as the precipitation of palladium black, which significantly lowers the yield.[5][6] Conversely, a temperature that is too low may result in an incomplete or stalled reaction.[6] Each specific cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) will have an optimal temperature window that must be determined empirically.

Q3: My Suzuki-Miyaura coupling reaction is sluggish. Should I just increase the temperature?

A3: Not necessarily. While insufficient heat can be a cause, other factors are often at play. Before elevating the temperature, which risks catalyst decomposition[5], consider the following:

• Catalyst/Ligand System: Is your palladium source and phosphine ligand appropriate? Bulky, electron-rich phosphine ligands are often required to facilitate both the oxidative addition and reductive elimination steps.[4][7]

• Base and Solvent: The choice of base and solvent is crucial. An inadequate base may not efficiently facilitate the transmetalation step. A solvent that does not fully solubilize the reactants will impede the reaction.[8] For Suzuki reactions, aqueous bases like K₂CO₃ or K₃PO₄ in solvents like dioxane, THF, or DMF are common starting points.[9][10]

• Reagent Purity: Ensure your boronic acid is pure and not degraded. Boronic acids can undergo protodeboronation, especially under harsh conditions or prolonged storage.[4]

Q4: I am observing significant debromination of my starting material. What causes this and how can I prevent it?

A4: Debromination is a common side reaction, particularly with electron-rich or heteroaromatic bromides. It can be caused by:

• Excessively High Temperatures: High thermal energy can promote hydrodebromination pathways.

• Prolonged Reaction Times: Once the desired coupling partner is consumed, the catalyst may participate in side reactions.

• Choice of Base and Solvent: Some strong bases or protic solvents can facilitate this side reaction.

To mitigate debromination, try screening a lower temperature range (e.g., 60-80 °C), monitoring the reaction closely by TLC or LC-MS to avoid unnecessary heating after completion, and considering a milder base or anhydrous solvent conditions.[11]

Troubleshooting Guide: Low Yields & Side Reactions

This section provides a systematic approach to diagnosing and solving common issues encountered during the functionalization of 5-Bromothiophene-3-carboxamide.

Problem 1: Low or No Product Conversion

If your reaction shows minimal conversion of the starting material, follow this diagnostic workflow.

Caption: Troubleshooting workflow for low reaction yield.

In-depth Causality Analysis:

• Catalyst Inactivity: Palladium(II) pre-catalysts must be reduced in situ to the active Palladium(0) species.[12] This process is influenced by ligands, base, and temperature.[13] If the reduction is inefficient, the catalytic cycle never begins. Using a Pd(0) source like Pd₂(dba)₃ or a pre-formed catalyst can often resolve this.[5] The sulfur atom of the thiophene ring can act as a ligand itself, interfering with the catalyst; robust, strongly-binding phosphine ligands can mitigate this effect.[14]

• Sub-optimal Temperature/Time: Cross-coupling reactions have a distinct activation energy. If the temperature is too low, this barrier is not overcome. The ideal temperature creates a rate that is fast enough for practical synthesis but slow enough to prevent catalyst degradation.[6] Reaction monitoring is crucial; stopping the reaction at peak conversion prevents the formation of degradation byproducts.[11]

• Reagent Integrity: Many organic reactions are sensitive to air and moisture.[11] For instance, in Suzuki couplings, water is often a necessary component of the solvent system, but impurities in reagents or solvents can halt the reaction. The base is not just a proton scavenger; it plays a vital role in the transmetalation step, and its strength and solubility must be matched to the specific reaction.[8][10]

Problem 2: Catalyst Decomposition (Palladium Black)

The appearance of a black precipitate is a clear sign of catalyst death, where Pd(0) aggregates into an inactive metallic form.

Causality & Mitigation:

• Excessive Temperature: This is the most common cause. The active, ligand-bound Pd(0) complex is only kinetically stable within a certain temperature range. Above this, the ligands may dissociate, leading to aggregation.

  • Solution: Reduce the reaction temperature in 10-15 °C increments. A reaction that takes longer at a lower temperature is preferable to a failed reaction at a higher one.[5]

• Inappropriate Ligand: The ligand's job is to stabilize the monomeric Pd(0) center. If the ligand is not bulky enough or does not bind strongly, the palladium is more susceptible to aggregation.

  • Solution: Switch to a more robust ligand. For many cross-couplings, bulky biaryl phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbenes (NHCs) offer superior stability.[15][16]

• High Reactant Concentration: Very high concentrations can sometimes accelerate decomposition pathways.

  • Solution: Try running the reaction at a slightly lower molarity (e.g., 0.1 M instead of 0.5 M).

Data Summary & Recommended Starting Conditions

The following tables provide empirically derived starting points for common functionalization reactions. These should be considered initial conditions, with further optimization likely required for specific coupling partners.

Table 1: Suzuki-Miyaura Coupling - Recommended Starting Conditions

Parameter	Condition	Rationale & Citation
Substrate	5-Bromothiophene-3-carboxamide	1.0 equiv
Boronic Acid	Aryl- or Heteroaryl-B(OH)₂	1.2 - 1.5 equiv
Pd Source	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%)	Pd₂(dba)₃ is often a better precursor than Pd(OAc)₂.[5]
Ligand	SPhos or XPhos	2 x mol% of Pd metal
Base	K₃PO₄ or K₂CO₃	2.0 - 3.0 equiv
Solvent	1,4-Dioxane / H₂O (10:1)	A common solvent system for Suzuki couplings.[8]
Temperature	80 - 100 °C	A good starting range to balance reaction rate and catalyst stability.[5][6]
Time	4 - 12 h	Monitor by TLC/LC-MS.

Table 2: Buchwald-Hartwig Amination - Key Variables

Parameter	Condition	Rationale & Citation
Amine	Primary or Secondary Amine	1.1 - 1.2 equiv
Pd Source	Pd₂(dba)₃ (1 mol%) or a G3 Pre-catalyst (2 mol%)	G3 pre-catalysts offer rapid generation of the active species.[15][17]
Ligand	XantPhos or BrettPhos	1.2 x mol% of Pd metal
Base	NaOtBu or K₂CO₃	Strong, non-nucleophilic bases are required.[12]
Solvent	Toluene or Dioxane	Aprotic solvents are favored for this reaction.[12]
Temperature	90 - 110 °C	Aminations often require slightly higher temperatures than Suzuki couplings.[15]
Time	12 - 24 h	C-N bond formation can be slower than C-C bond formation.

Optimized Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the arylation of 5-Bromothiophene-3-carboxamide with phenylboronic acid.

Materials:

• 5-Bromothiophene-3-carboxamide (207 mg, 1.0 mmol)

• Phenylboronic acid (183 mg, 1.5 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (18.3 mg, 0.02 mmol, 2 mol% Pd)

• XPhos (19.1 mg, 0.04 mmol)

• Potassium Phosphate (K₃PO₄) (425 mg, 2.0 mmol)

• 1,4-Dioxane (10 mL)

• Deionized Water (1 mL)

Procedure:

• Setup: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 5-Bromothiophene-3-carboxamide, phenylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the 1,4-dioxane (10 mL) and water (1 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously.

• Monitoring: After 2 hours, and every 2 hours thereafter, take a small aliquot from the reaction mixture via syringe, dilute with ethyl acetate, and spot on a TLC plate to monitor the consumption of the starting material.

• Workup: Once the reaction is complete (typically 4-8 hours), cool the flask to room temperature. Dilute the mixture with ethyl acetate (30 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude solid by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired product.

Sources

• 1. 5-bromothiophene-3-carboxylic acid [myskinrecipes.com]
• 2. Overcoming the limitations of directed C-H functionalizations of heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions — Chemical.AI – AI for Retrosynthesis & Molecule Synthesis [chemical.ai]
• 8. researchgate.net [researchgate.net]
• 9. Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant <i>Escherichia coli</i> sequence type 405 and computational investigation - Arabian Journal of Chemistry [arabjchem.org]
• 10. reddit.com [reddit.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chemrxiv.org [chemrxiv.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Support Center: A Guide to Overcoming Challenges in the Scale-Up Synthesis of 5-Bromothiophene-3-carboxamide

Welcome to the technical support center for the synthesis of 5-Bromothiophene-3-carboxamide. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from the bench to a larger scale. As a key intermediate in the development of pharmaceuticals and functional materials, robust and scalable synthesis is paramount.[1][2][3] This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols grounded in established chemical principles to ensure a successful and efficient scale-up.

The synthesis is typically approached via a two-step process: the electrophilic bromination of thiophene-3-carboxylic acid, followed by the amidation of the resulting 5-bromothiophene-3-carboxylic acid. While straightforward on paper, each step presents unique challenges when scaling up, from controlling regioselectivity and exotherms to managing byproducts and ensuring purity.

Overall Synthetic Workflow

The logical flow for producing 5-Bromothiophene-3-carboxamide involves two primary transformations. The initial step is a regioselective bromination, followed by the conversion of the carboxylic acid functional group into the desired primary amide.

Caption: High-level overview of the two-step synthesis pathway.

Part 1: Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up process, providing insights into their root causes and offering actionable solutions.

Challenges in the Bromination of Thiophene-3-carboxylic Acid

The introduction of bromine onto the thiophene ring is a critical step governed by the principles of electrophilic aromatic substitution. The thiophene ring is electron-rich, but the carboxylic acid is a deactivating group, making regioselectivity a key challenge.[4][5]

Q1: My bromination reaction shows low yield and a significant amount of unreacted starting material, even after extended reaction times. What's going wrong?

A1: This issue typically points to insufficient electrophilicity of the brominating agent or deactivation of the substrate.

• Causality: In a non-polar or weakly acidic medium, the bromine molecule (Br₂) may not be sufficiently polarized to act as a strong electrophile for the deactivated thiophene ring. While acetic acid is a common solvent, its catalytic effect may be insufficient for a complete reaction at larger scales where concentration effects differ.[4][6]

• Troubleshooting Protocol:

  • Temperature Control: Ensure the reaction temperature is maintained as specified. While the initial addition of bromine is often done at room temperature or below to control the exotherm, a period of gentle heating (e.g., 40-50°C) may be required to drive the reaction to completion.[6] Monitor this closely, as excessive heat can lead to side products.

  • Solvent Acidity: Ensure you are using glacial acetic acid. The presence of water can hinder the reaction.

  • Reaction Monitoring: Do not rely solely on time. Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the starting material before proceeding with the workup.

  • Alternative Reagent: Consider N-Bromosuccinimide (NBS). In some cases, NBS can be a more effective brominating agent, especially if the substrate is sensitive.[7]

Q2: My final product is a mixture of isomers, including 2-bromo and potentially di-brominated species. How can I improve regioselectivity for the 5-position?

A2: Achieving high regioselectivity is crucial and depends on controlling the kinetic versus thermodynamic pathways of the reaction.

• Causality: The 5-position (alpha to the sulfur) is electronically favored for electrophilic attack on a thiophene ring. However, the 2-position is also activated. The directing effect of the C3-carboxylic acid group can be complex. Overly harsh conditions (high temperature, strong Lewis acid catalysts) can overcome the subtle electronic preferences, leading to a loss of selectivity.

• Recommended Solutions:

  • Controlled Reagent Addition: Add the bromine solution dropwise at a controlled temperature (e.g., 20-25°C).[4][6] This maintains a low concentration of the electrophile, favoring the most kinetically accessible position (the 5-position). A runaway exotherm can lead to side reactions and decreased selectivity.

  • Avoid Lewis Acids: Unless absolutely necessary and validated on a small scale, avoid using strong Lewis acid catalysts (e.g., FeCl₃, AlCl₃) which can decrease selectivity and promote over-bromination.

  • Stoichiometry: Use a slight excess of the brominating agent (e.g., 1.05-1.1 equivalents), but avoid a large excess which will inevitably lead to di-bromination.

Q3: During workup, the product precipitates as an oily solid that is difficult to filter and purify. How can I improve the isolation?

A3: This is a common physical chemistry problem during scale-up, where impurities can interfere with crystallization.

• Causality: The "oiling out" of a product instead of forming a clean precipitate often occurs when the crude product is impure or when the precipitation is done too quickly from a supersaturated solution. Residual acetic acid or isomeric byproducts can act as eutectic impurities, lowering the melting point and preventing proper crystal formation.

• Troubleshooting Protocol:

  • Controlled Quenching: Pour the reaction mixture slowly into cold water with vigorous stirring.[4][6] This prevents localized supersaturation. Seeding the quench solution with a few crystals of pure product can promote proper crystallization.

  • Anti-Solvent Addition: Consider a reverse addition, where cold water is slowly added to the reaction mixture to induce a more controlled precipitation.

  • Recrystallization Solvent System: The crude, filtered product should be purified by recrystallization. An ethanol/water mixture is often effective.[4] Dissolve the crude solid in a minimal amount of hot ethanol and slowly add water until turbidity persists, then allow it to cool slowly.

Challenges in the Amidation of 5-Bromothiophene-3-carboxylic Acid

Converting the carboxylic acid to a primary amide typically requires activation, as the carboxylate is a poor electrophile. Common methods involve forming a highly reactive acyl chloride or using a coupling agent.[8]

Q4: My amidation reaction fails, and I recover only the starting carboxylic acid. What is the likely cause?

A4: This is almost always due to inefficient activation of the carboxylic acid or the presence of moisture.

• Causality (Acyl Chloride Route): If using thionyl chloride (SOCl₂) or oxalyl chloride, the reaction to form the acyl chloride may be incomplete. Furthermore, the intermediate acyl chloride is highly reactive and susceptible to hydrolysis back to the carboxylic acid if any moisture is present in the subsequent amination step.[8][9]

• Causality (Coupling Agent Route): Coupling agents like dicyclohexylcarbodiimide (DCC) can be deactivated by moisture. The reaction may also be slow if the temperature is too low or if an activating agent (e.g., DMAP, HOBt) is not used.[6][8]

• Recommended Solutions:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents. If using the acyl chloride route, perform the reaction under an inert atmosphere (Nitrogen or Argon).[8]

  • Confirm Acyl Chloride Formation: Before adding the ammonia source, you can confirm the formation of the acyl chloride. A simple method is to take a small aliquot, quench it carefully with methanol, and check for the formation of the methyl ester by TLC or LC-MS.

  • Coupling Agent Activators: When using DCC or EDC, the addition of a catalytic amount of 4-Dimethylaminopyridine (DMAP) or 1-Hydroxybenzotriazole (HOBt) can significantly accelerate the reaction.[6][10]

Q5: The reaction works, but my final product is contaminated with dicyclohexylurea (DCU) that is very difficult to remove.

A5: DCU is the primary byproduct of DCC coupling and is notoriously insoluble in many common organic solvents, making its removal by simple extraction or recrystallization challenging.

• Causality: DCU precipitates out of the reaction mixture as it forms. During workup, it can be difficult to separate from the desired product, especially if the product also has limited solubility.

• Troubleshooting Protocol:

  • Pre-filtration: At the end of the reaction, cool the mixture (e.g., to 0°C) to maximize the precipitation of DCU. Filter the reaction mixture before the aqueous workup to remove the bulk of the DCU. Wash the filter cake with a small amount of a cold, non-polar solvent (like diethyl ether or hexane) to recover any product that may have been trapped.

  • Alternative Coupling Agent: For large-scale work, consider switching to a water-soluble coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The corresponding urea byproduct is water-soluble and can be easily removed during the aqueous workup.

  • Acetic Acid Wash: In some cases, a dilute acetic acid wash can help to protonate and solubilize small amounts of remaining DCU.

Part 2: Frequently Asked Questions (FAQs)

Q1: For the bromination step at scale, is elemental bromine (Br₂) or N-Bromosuccinimide (NBS) preferred?

A1: The choice involves a trade-off between reactivity, cost, safety, and byproducts.

Feature	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)
Reactivity	Highly reactive, effective for deactivated rings.[6]	Milder, often more selective.[7]
Safety/Handling	Highly corrosive, toxic, volatile liquid. Requires specialized handling and scrubbing for HBr gas.[4]	Crystalline solid, easier to handle. Byproduct (succinimide) is less hazardous.
Byproducts	Hydrogen bromide (HBr) gas.	Succinimide, which is typically soluble in aqueous base during workup.
Cost	Generally less expensive per mole of bromine.	More expensive than Br₂.

Recommendation: For initial scale-up and safety, NBS is often preferred due to its ease of handling and less hazardous byproducts.[7] However, for cost-sensitive, large-volume manufacturing, a process using elemental bromine with appropriate engineering controls (e.g., closed systems, scrubbers) is more common.[4][6]

Q2: Which amidation method is better for scale-up: the acyl chloride route or using coupling agents?

A2: This depends on equipment availability, cost, and waste stream considerations.

Method	Advantages	Disadvantages
Acyl Chloride (via SOCl₂)	High reactivity, inexpensive reagents.[8][9]	Generates corrosive gases (HCl, SO₂). Acyl chloride is moisture-sensitive. Requires robust scrubbing and materials of construction.[8][9]
Coupling Agents (e.g., EDC)	Milder conditions, no corrosive gas evolution. Easier workup with water-soluble byproducts.	Higher reagent cost. Generates significant aqueous waste.

Recommendation: The acyl chloride route is often more economically viable for large-scale industrial synthesis despite the handling challenges, as the reagents are cheaper and the atom economy is better. The coupling agent route is excellent for smaller scales or for high-value products where milder conditions are essential.

Q3: What are the critical safety considerations for this synthesis?

A3: Both steps involve significant hazards that must be mitigated, especially at scale.

• Bromination: Elemental bromine is highly toxic and corrosive.[4] The reaction is exothermic and generates HBr gas. All operations must be conducted in a well-ventilated fume hood or a closed reactor system vented to a caustic scrubber. Appropriate PPE, including acid-resistant gloves, splash goggles, and a face shield, is mandatory.

• Amidation (Acyl Chloride): Thionyl chloride is highly corrosive and reacts violently with water. It releases toxic HCl and SO₂ gases.[9] The same engineering controls and PPE as for bromine are required.

• General: Always have appropriate spill kits (e.g., sodium thiosulfate for bromine, sodium bicarbonate for acids) readily available. Conduct a thorough process hazard analysis (PHA) before attempting any scale-up operation.

Part 3: Detailed Experimental Protocols

The following protocols are representative procedures that can be adapted for scale-up.

Protocol 1: Synthesis of 5-Bromothiophene-3-carboxylic acid

This protocol is based on the direct bromination method.[6]

Caption: Experimental workflow for the bromination step.

• Reactor Setup: In a reactor equipped with mechanical stirring, a temperature probe, and a dropping funnel, charge thiophene-3-carboxylic acid (1.0 eq) and glacial acetic acid (~10 volumes). Stir until fully dissolved.

• Reagent Preparation: In a separate vessel, prepare a solution of liquid bromine (1.1 eq) in glacial acetic acid (~2 volumes).

• Controlled Addition: Slowly add the bromine solution to the stirred reactor over 1-2 hours, maintaining the internal temperature between 20-25°C. Use a cooling bath if necessary.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction for the disappearance of the starting material by TLC or HPLC.

• Workup: Slowly pour the reaction mixture into a separate vessel containing cold water (~20 volumes) with vigorous agitation. A white or off-white precipitate should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake extensively with cold water until the filtrate is no longer acidic.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol-water mixture, to yield pure 5-bromothiophene-3-carboxylic acid.[4] Dry the final product under vacuum.

Protocol 2: Synthesis of 5-Bromothiophene-3-carboxamide (via Acyl Chloride)

This protocol utilizes the robust acyl chloride activation method.[8][9]

• Acyl Chloride Formation: In a dry, inerted reactor, suspend 5-bromothiophene-3-carboxylic acid (1.0 eq) in a suitable solvent like dichloromethane (DCM) or toluene (~5 volumes). Add a catalytic amount of N,N-dimethylformamide (DMF, ~0.05 eq).

• Reagent Addition: Add thionyl chloride (1.2-1.5 eq) dropwise at room temperature. The mixture may need to be heated to reflux (e.g., 40°C for DCM, 80°C for toluene) for 1-3 hours until gas evolution ceases and the solution becomes clear.

• Solvent Removal: Remove the excess thionyl chloride and solvent by distillation (under vacuum for higher boiling solvents) to obtain the crude 5-bromothiophene-3-carbonyl chloride.

• Amidation: In a separate reactor, charge a solution of aqueous ammonium hydroxide (28-30%, ~10 eq) and cool it in an ice bath to 0-5°C.

• Quench: Slowly add the crude acyl chloride (which can be dissolved in a minimal amount of an inert solvent like THF or DCM) to the cold ammonia solution with vigorous stirring, ensuring the temperature does not rise above 10°C.

• Isolation: A solid precipitate of 5-bromothiophene-3-carboxamide will form. Stir the slurry for 1 hour, then collect the product by filtration.

• Purification: Wash the filter cake with cold water and dry under vacuum. If necessary, the product can be recrystallized from a suitable solvent like ethanol.

References

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved January 11, 2026, from [Link]

• Semantic Scholar. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved January 11, 2026, from [Link]

• UCHEM. (2024). 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0). Retrieved January 11, 2026, from [Link]

• ResearchGate. (2006). Synthesis and Structure of Alkyl-Substituted Fused Thiophenes Containing up to Seven Rings. Retrieved January 11, 2026, from [Link]

• ACS Publications. (2022). Synthesis of Substituted Thiophenes through Dehydration and Heterocyclization of Alkynols. Retrieved January 11, 2026, from [Link]

• National Institutes of Health (NIH). (n.d.). One-pot sequential synthesis of tetrasubstituted thiophenes via sulfur ylide-like intermediates. Retrieved January 11, 2026, from [Link]

• National Institutes of Health (NIH). (n.d.). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Retrieved January 11, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). DOI: 10.1039/C4RA02304A. Retrieved January 11, 2026, from [Link]

• Organic Syntheses. (n.d.). 3-bromothiophene. Retrieved January 11, 2026, from [Link]

• YouTube. (2011). Bromination Mechanism. Retrieved January 11, 2026, from [Link]

• MySkinRecipes. (n.d.). 5-bromothiophene-3-carboxylic acid. Retrieved January 11, 2026, from [Link]

• MDPI. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved January 11, 2026, from [Link]

• ResearchGate. (2020). How to perform a Bromination reaction on a thiophene derivative containing an aliphatic ester and an amide functionality?. Retrieved January 11, 2026, from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. 5-bromothiophene-3-carboxylic acid [myskinrecipes.com]
• 3. chemimpex.com [chemimpex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation | MDPI [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

Workup procedures to remove impurities from 5-Bromothiophene-3-carboxamide reactions

Welcome to the technical support center for the synthesis and purification of 5-bromothiophene-3-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in the workup and purification of this important synthetic intermediate. Here, we move beyond simple protocols to explain the "why" behind each step, ensuring a robust and reproducible methodology.

I. Understanding the Reaction Landscape: Potential Impurities

The successful purification of 5-bromothiophene-3-carboxamide hinges on a clear understanding of the potential impurities that can arise during its synthesis. The primary route to this compound is the electrophilic bromination of thiophene-3-carboxamide. The electron-rich nature of the thiophene ring makes it susceptible to bromination, with the amide group influencing the regioselectivity.

The major product of the monobromination of thiophene-3-carboxamide is 5-bromothiophene-3-carboxamide. This is because the sulfur atom in the thiophene ring activates the C2 and C5 positions towards electrophilic attack. With the C3 position occupied by the carboxamide group, the C5 position is sterically and electronically favored for substitution.

However, several side reactions can occur, leading to a range of impurities that must be removed during the workup and purification stages.

Common Impurities in 5-Bromothiophene-3-carboxamide Synthesis:

Impurity	Structure	Origin	Impact on Purification
Unreacted Thiophene-3-carboxamide	Incomplete reaction.	Can often be removed by recrystallization due to differences in polarity and crystal lattice packing.
2,5-Dibromothiophene-3-carboxamide	Over-bromination of the thiophene ring.[1]	Similar polarity to the desired product can make separation by chromatography challenging. Careful control of stoichiometry is key.
Thiophene-3-carboxylic acid	Hydrolysis of the amide functionality during workup.	Can be removed by an aqueous basic wash, but this risks hydrolysis of the desired product.
Succinimide	Byproduct if N-Bromosuccinimide (NBS) is used as the brominating agent.	Generally water-soluble and can be removed during the aqueous workup.[2]
Other Brominated Isomers	Minor side products from bromination at other positions.	Typically formed in low amounts and can be removed by chromatography or recrystallization.

II. Troubleshooting Guide: From Reaction Quench to Pure Product

This section addresses common issues encountered during the workup and purification of 5-bromothiophene-3-carboxamide, offering causative explanations and actionable solutions.

A. The Reaction Workup: A Step-by-Step Guide and Troubleshooting

The initial workup is critical for removing the bulk of inorganic byproducts and unreacted reagents.

Experimental Protocol: General Aqueous Workup

• Quenching: Upon reaction completion (monitored by TLC or LC-MS), cool the reaction mixture to room temperature. Slowly pour the reaction mixture into a beaker of cold water or an ice-water slurry. This will precipitate the crude product and help to dissipate any excess heat.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with an appropriate organic solvent, such as dichloromethane (DCM) or ethyl acetate (EtOAc) (3 x volume of the reaction mixture).[3][4]

• Washing:

  • Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acidic components. Caution: Perform this step carefully to avoid vigorous gas evolution. Vent the separatory funnel frequently.

  • Wash the organic layer with water to remove any remaining water-soluble impurities.

  • Finally, wash with brine (saturated aqueous NaCl) to aid in the removal of water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Troubleshooting the Workup:

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Crude Product	- Incomplete reaction. - Product is partially soluble in the aqueous phase. - Hydrolysis of the amide to the more water-soluble carboxylic acid.	- Ensure the reaction has gone to completion before quenching. - Perform additional extractions of the aqueous layer. - Use a milder base for neutralization or perform the wash quickly at a low temperature.
Emulsion Formation During Extraction	- High concentration of salts or polar byproducts. - Vigorous shaking of the separatory funnel.	- Add more brine to the separatory funnel to "break" the emulsion. - Gently invert the separatory funnel instead of vigorous shaking. - Filter the emulsion through a pad of Celite.
Product Precipitates During Basic Wash	- The sodium salt of the product (if it has acidic character) may be insoluble in the organic solvent.	- Dilute the organic layer with more solvent. - Use a weaker base for the wash (e.g., dilute NaHCO₃).

B. Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, provided a suitable solvent system can be identified. The goal is to find a solvent that dissolves the compound well at elevated temperatures but poorly at lower temperatures, while impurities remain soluble or insoluble at all temperatures.

Experimental Protocol: Recrystallization

• Solvent Selection: Test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures. Common choices include ethanol, isopropanol, acetonitrile, ethyl acetate, and mixtures with water or hexanes.[5][6]

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the chosen hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Troubleshooting Recrystallization:

Issue	Potential Cause(s)	Recommended Solution(s)
Product "Oils Out"	- The boiling point of the solvent is higher than the melting point of the compound. - The solution is supersaturated.	- Use a lower-boiling point solvent. - Add a small amount of hot solvent to redissolve the oil, then cool more slowly.
No Crystals Form	- The solution is not sufficiently saturated. - The compound is highly soluble in the chosen solvent even at low temperatures.	- Evaporate some of the solvent to increase the concentration. - Scratch the inside of the flask with a glass rod to create nucleation sites. - Add a seed crystal of the pure compound. - Add an "anti-solvent" (a solvent in which the compound is insoluble) dropwise until the solution becomes cloudy, then heat to clarify and cool slowly.
Poor Recovery	- Too much solvent was used. - The compound is significantly soluble in the cold solvent.	- Concentrate the mother liquor and attempt a second crop of crystals. - Choose a solvent system where the compound has lower solubility at cold temperatures.

Recommended Recrystallization Solvent Systems for Amides:

Solvent System	Rationale
Ethanol/Water	Ethanol is a good solvent for many organic compounds, and the addition of water as an anti-solvent can effectively induce crystallization.[7]
Ethyl Acetate/Hexanes	Ethyl acetate can dissolve the polar amide, and the addition of non-polar hexanes reduces the solubility to promote crystal formation.[5][6]
Isopropanol	A good single-solvent choice for moderately polar compounds.

C. Purification by Column Chromatography

When recrystallization is ineffective, particularly for removing impurities with similar solubility profiles, column chromatography is the method of choice.

Experimental Protocol: Silica Gel Column Chromatography

• Stationary Phase: Silica gel is the standard choice for compounds of moderate polarity like 5-bromothiophene-3-carboxamide.

• Mobile Phase (Eluent) Selection: Use thin-layer chromatography (TLC) to determine an appropriate solvent system. A good system will give the desired product an Rf value of ~0.3-0.4. A mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is common.[8]

• Column Packing: Pack a column with silica gel as a slurry in the initial eluent.

• Loading the Sample: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the column.

• Elution: Run the column with the chosen eluent system, collecting fractions and monitoring them by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting Column Chromatography:

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Separation	- Inappropriate eluent system. - Column was overloaded. - Column was not packed well (channeling).	- Optimize the eluent system using TLC. A gradient elution (gradually increasing the polarity of the eluent) may be necessary. - Use a larger column or less sample. - Repack the column carefully.
Product Does Not Elute	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent.
Band Tailing	- The compound is interacting too strongly with the acidic silica gel.	- Add a small amount of a modifier to the eluent, such as triethylamine (for basic compounds) or acetic acid (for acidic compounds). For a neutral amide, this is less likely to be an issue.

III. Frequently Asked Questions (FAQs)

Q1: My NMR spectrum shows the presence of a significant amount of the starting thiophene-3-carboxamide. What is the best way to remove it?

A1: If the amount of starting material is significant, it is best to first attempt recrystallization. The unbrominated starting material has a different polarity and molecular shape, which often leads to different solubility and crystal packing properties compared to the brominated product. If this fails, column chromatography with a carefully selected eluent system should provide good separation.

Q2: I used NBS for the bromination, and I'm concerned about residual succinimide. How do I get rid of it?

A2: Succinimide is quite polar and water-soluble. A thorough aqueous workup, including washes with water, should effectively remove the majority of it.[2] If any succinimide remains, it is typically easily separated by silica gel chromatography as it is more polar than the desired product.

Q3: Can the amide group hydrolyze back to a carboxylic acid during the workup?

A3: Yes, while amides are generally stable, prolonged exposure to strongly acidic or basic conditions, especially at elevated temperatures, can cause hydrolysis. During a basic wash (e.g., with NaHCO₃ or Na₂CO₃), it is advisable to perform the wash quickly and at room temperature or below to minimize the risk of hydrolysis. If the carboxylic acid is formed, it can be removed with a basic wash, but this may lead to further hydrolysis of the desired amide.

Q4: What is the expected appearance of pure 5-bromothiophene-3-carboxamide?

A4: Pure 5-bromothiophene-3-carboxamide is typically an off-white to pale yellow solid. The presence of colored impurities may indicate residual reagents or byproducts from the bromination reaction.

Q5: My crude product is a dark oil. What should I do?

A5: A dark, oily crude product often indicates the presence of polymeric or highly colored impurities. It is recommended to first attempt to purify a small portion by column chromatography to see if the desired product can be isolated. If the product is an oil because it is impure, chromatography will likely yield a solid. If the pure product itself is an oil at room temperature, then purification techniques for non-crystalline solids, such as preparative TLC or chromatography, are necessary.

IV. References

• Royal Society of Chemistry. (n.d.). DOI: 10. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• University of Calgary, Department of Chemistry. (n.d.). Column chromatography. Retrieved from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3,5-Dibromo-2-pyrone. Retrieved from [Link]

• MDPI. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene.... Retrieved from [Link]

• Semantic Scholar. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved from [Link]

• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. web.uvic.ca [web.uvic.ca]

Technical Support Center: Solvent Selection for 5-Bromothiophene-3-carboxamide Reactions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for optimizing reactions involving 5-Bromothiophene-3-carboxamide. This guide is designed for researchers, medicinal chemists, and process development professionals who utilize this versatile building block. The choice of solvent is a critical parameter that extends beyond simple solubility; it fundamentally influences reaction kinetics, selectivity, and ultimately, the success of your synthesis.[1][2] This document provides in-depth, troubleshooting-oriented guidance in a question-and-answer format to address common challenges and unlock the full synthetic potential of this reagent.

The Multifaceted Role of the Solvent

A solvent is not merely an inert medium but an active participant in the reaction.[2] Its properties dictate the solubility of reagents, the stability of catalysts and intermediates, and the energy of transition states.[3][4] Key solvent characteristics to consider include:

• Polarity (Dielectric Constant, ε): A solvent's ability to separate charges. High-polarity solvents can stabilize charged intermediates and transition states, often accelerating reactions that involve their formation (e.g., SN1-type mechanisms).[3][5][6]

• Proticity: The ability of a solvent to act as a hydrogen-bond donor (protic) or not (aprotic).[7][8] Polar protic solvents (e.g., water, ethanol) can solvate and stabilize both cations and anions, but they can also deactivate strong nucleophiles by forming a "solvent cage" through hydrogen bonding.[9] Polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile) are excellent at solvating cations but leave anions relatively "naked" and more reactive, making them ideal for many nucleophilic substitution and cross-coupling reactions.[9][10]

• Coordinating Ability: The capacity of solvent molecules to ligate to a metal center, such as the palladium catalyst in cross-coupling reactions. This can be a dominant factor, sometimes more influential than polarity, and can even invert the selectivity of a reaction.[11][12][13]

Troubleshooting & Frequently Asked Questions (FAQs)

Question 1: My Suzuki-Miyaura cross-coupling reaction is giving low yield or failing completely. How can solvent choice be the problem?

Answer: This is a very common issue. The success of a Suzuki-Miyaura coupling is exceptionally sensitive to the solvent system. The solvent must effectively manage several tasks: dissolve the organic halide (5-Bromothiophene-3-carboxamide), the boronic acid, and the inorganic base, while also stabilizing the palladium catalyst in its active state.[14]

Common Pitfalls and Solutions:

• Poor Solubility of Reagents: If your base (e.g., K₂CO₃, Cs₂CO₃) or boronic acid is not dissolving, the reaction cannot proceed efficiently.

  • Solution: Most Suzuki reactions benefit from a mixture of a primary organic solvent with a co-solvent, often water.[14][15] A combination like Dioxane/Water or DMF/Water is highly effective. The water helps dissolve the inorganic base, facilitating the crucial transmetalation step.[14][15]

• Catalyst Deactivation or Poor Performance: The solvent directly interacts with the palladium catalyst.

  • Polar Aprotic Solvents (Recommended): Solvents like DMF, DMAc, Dioxane, and THF are the workhorses for Suzuki couplings.[14] Their ability to coordinate with and stabilize the palladium complex is critical.[1] For less reactive substrates, higher-boiling point solvents like DMF or DMAc allow for increased reaction temperatures.[14]

  • Non-Coordinating Solvents: Using a purely non-coordinating solvent can sometimes lead to catalyst aggregation and precipitation (palladium black), killing the catalytic cycle.

  • Insight from the Field: Recent studies have shown that the choice between a polar coordinating solvent (like DMF) and a non-coordinating one can dramatically alter which catalytic species is active.[11][12][16] In some systems, polar solvents can favor an anionic palladium complex, altering reactivity and selectivity.[16][17][18]

• Side Reactions: Debromination of the starting material can be a significant side reaction. While often linked to the base and phosphine ligand, the solvent can play a role by influencing the stability of intermediates that lead to this pathway.

Data-Driven Solvent Selection for Suzuki-Miyaura Coupling

Solvent System	Type	Dielectric Constant (ε)	Boiling Point (°C)	Typical Application & Rationale
1,4-Dioxane / H₂O	Polar Aprotic / Protic	~2.3 / 78.5 (mixture varies)	~101	Workhorse. Excellent for general solubility. Water dissolves the base and facilitates boronate formation.[14]
DMF / H₂O	Polar Aprotic / Protic	~38 / 78.5 (mixture varies)	~153	For sluggish couplings. Higher boiling point allows for more thermal energy. Strong coordinating ability stabilizes the catalyst.[1][15]
Toluene / EtOH / H₂O	Nonpolar / Protic / Protic	2.4 / 24.3 / 78.5	Varies	A common system for robust reactions, balancing polarity and cost. Ethanol can help with substrate solubility.[19]
Acetonitrile (MeCN)	Polar Aprotic	37.5	82	Can be very effective, but its strong coordination may sometimes inhibit catalysis depending on the ligand used.[12][17]

Troubleshooting Workflow: Suzuki-Miyaura Reaction

Here is a logical flow for diagnosing issues where the solvent is a primary suspect.

Caption: Troubleshooting flow for a Suzuki-Miyaura reaction.

Question 2: I am attempting a Nucleophilic Aromatic Substitution (SNAr) on the 5-bromo position, but the reaction is extremely slow. What is the best solvent choice?

Answer: The SNAr mechanism involves the formation of a negatively charged intermediate (a Meisenheimer complex). The rate-limiting step is typically the initial attack of the nucleophile.[20] Therefore, the ideal solvent must do two things: 1) dissolve the reactants and 2) stabilize the charged intermediate without deactivating the nucleophile.

• Polar Protic Solvents (Avoid): Solvents like methanol or water are generally poor choices for SNAr reactions with anionic nucleophiles (e.g., alkoxides, amides).[9] They form strong hydrogen bonds with the nucleophile, creating a "solvent cage" that significantly lowers its energy and nucleophilicity, thus slowing the reaction.[9][21]

• Polar Aprotic Solvents (Highly Recommended): This class of solvents is ideal for SNAr. Solvents like DMSO , DMF , and NMP have large dipole moments that can stabilize the charged Meisenheimer complex, lowering the activation energy of the reaction.[3] Crucially, they do not have acidic protons to hydrogen-bond with the nucleophile, leaving it "free" and highly reactive.[7] This can lead to dramatic rate accelerations, sometimes by several orders of magnitude compared to protic solvents.[9]

• Nonpolar Solvents (Avoid): Solvents like toluene or hexane are unsuitable as they cannot effectively dissolve charged nucleophiles or stabilize the charged intermediate.

Visualizing Solvent Effects in SNAr

Caption: Solvation of a nucleophile in protic vs. aprotic solvents.

Question 3: My Heck reaction is messy, with multiple byproducts. Can the solvent improve selectivity?

Answer: Yes, absolutely. The Heck reaction is often catalyzed by palladium acetate and, like the Suzuki coupling, is sensitive to the reaction medium.[1] High temperatures and polar solvents are generally required.[22]

• Recommended Solvents: DMF is the conventional and often most reliable choice for Heck reactions.[1] Its high boiling point and ability to stabilize the active Pd(0) catalyst are advantageous.[1] Other polar aprotic solvents like NMP and DMAc are also effective.

• Aqueous Systems: Green chemistry approaches have demonstrated that Heck reactions can be performed in water or DMF/water mixtures, often with the aid of a phase-transfer catalyst like TBAB (tetrabutylammonium bromide).[23][24] This can sometimes improve yields and simplify workup.

• Avoiding Non-Polar Solvents: Solvents like toluene are generally not suitable for Heck couplings involving aryl bromides, often resulting in little to no conversion.[23]

Troubleshooting Tip: If you are observing byproduct formation, the issue could be related to reaction temperature. A solvent with a slightly lower boiling point (e.g., switching from NMP to DMF or Acetonitrile) might provide better control and minimize thermal decomposition of your starting material or product. Always ensure your reaction is run under an inert atmosphere.[25]

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura cross-coupling of 5-Bromothiophene-3-carboxamide with a generic arylboronic acid. The steps include internal checks to ensure the integrity of the experiment.

Objective: To synthesize 5-Arylthiophene-3-carboxamide.

Materials:

• 5-Bromothiophene-3-carboxamide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.03 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 equiv)

• 1,4-Dioxane, anhydrous

• Deionized Water

Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried and free of contaminants. A clean reaction environment is non-negotiable for reproducible results.[25]

• Reagent Setup: To a 3-neck round-bottom flask equipped with a magnetic stir bar, condenser, and a nitrogen/argon inlet, add 5-Bromothiophene-3-carboxamide (1.0 equiv), the arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

  • Causality Check: The excess base is crucial to drive the formation of the active boronate species.[19] The excess boronic acid accounts for potential homocoupling or degradation.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times. This step is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.[19]

• Solvent Addition: Add anhydrous 1,4-Dioxane and deionized water in a 4:1 ratio (v/v) via cannula or syringe. The total solvent volume should be sufficient to make the reaction concentration approximately 0.1 M with respect to the limiting reagent.

• Degassing: Bubble Argon gas through the stirred solution for 20-30 minutes. This further removes any dissolved oxygen from the solvent.

  • Validation Step: A properly degassed solution should appear clear. If the solution immediately darkens upon catalyst addition, it suggests incomplete oxygen removal.

• Catalyst Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst (0.03 equiv).

• Heating: Heat the reaction mixture to 85-90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Take aliquots every 1-2 hours. A successful reaction will show the consumption of the starting material and the appearance of a new, typically less polar, product spot.

  • Troubleshooting Check: If the reaction stalls (i.e., starting material remains after 4-6 hours), a small additional portion of the catalyst can be added. If this doesn't help, solvent or base insolubility may be the root cause.[26]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• IISTE. (n.d.). The Effect of Dielectric Constant On The Kinetics of Reaction Between Plasma Albumin And Formaldehyde In Ethanol. IISTE.org. [Link]

• Royal Society of Chemistry. (2021). Solvent coordination to palladium can invert the selectivity of oxidative addition. Chemical Science. [Link]

• Royal Society of Chemistry. (2021). Solvent coordination to palladium can invert the selectivity of oxidative addition. Chemical Science. [Link]

• ResearchGate. (n.d.). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. [Link]

• Semantic Scholar. (n.d.). Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. [Link]

• ResearchGate. (2025). Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. [Link]

• University of Calgary. (n.d.). Ch 8 : Solvent Effects. [Link]

• ResearchGate. (n.d.). The effect of different solvents on the Suzuki coupling reaction. [Link]

• Wiley Online Library. (2019). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• YouTube. (2018). 21.04 Nucleophile + Alkyl (Pseudo)halide: Solvent Effects. [Link]

• PubMed. (2006). Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids. [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. [Link]

• PubMed. (2019). Understanding the Solvent Contribution to Chemical Reaction Barriers. [Link]

• National Institutes of Health. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link]

• University of Rochester. (n.d.). How to Troubleshoot a Reaction. [Link]

• ResearchGate. (n.d.). Base and solvent effect on Heck coupling of 2-acetyl-5-bromobenzofuran.... [Link]

• Tenger Chemical. (2025). Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. [Link]

• MDPI. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• ResearchGate. (n.d.). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic.... [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. [Link]

• Chemistry LibreTexts. (2023). Polar Protic and Aprotic Solvents. [Link]

• Reddit. (2019). Polar Protic vs. Polar Aprotic Solvents. [Link]

• National Institutes of Health. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. [Link]

• National Institutes of Health. (n.d.). Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles. [Link]

• YouTube. (2019). Effect of solvent in Nucleophilic Substitution Reaction. [Link]

• Royal Society of Chemistry. (n.d.). Origins of complex solvent effects on chemical reactivity and computational tools to investigate them: a review. [Link]

• MDPI. (n.d.). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. [Link]

• ResearchGate. (2025). Solvent effect on complexation reactions. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• SpringerLink. (n.d.). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. [Link]

• UCHEM. (2025). 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0) - A Valuable Thiophene Derivative for Synthesis and Materials Applications. [Link]

• ResearchGate. (n.d.). Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene.... [Link]

• ResearchGate. (n.d.). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. [Link]

• National Institutes of Health. (n.d.). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. [Link]

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Refinement of protocols for the synthesis of specific 5-Bromothiophene-3-carboxamide derivatives

Technical Support Center: Synthesis of 5-Bromothiophene-3-carboxamide Derivatives

Prepared by: Senior Application Scientist, Gemini Laboratories

Welcome to the dedicated technical support resource for the synthesis of 5-Bromothiophene-3-carboxamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into common synthetic challenges. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring you can troubleshoot and refine your protocols with confidence.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the synthesis of 5-Bromothiophene-3-carboxamides.

Q1: What are the primary methods for synthesizing 5-Bromothiophene-3-carboxamides?

A1: The synthesis of these target molecules primarily involves the formation of an amide bond between 5-Bromothiophene-3-carboxylic acid and a suitable amine. The three most common strategies are:

• Direct Amide Coupling: This is the most prevalent method, utilizing a coupling reagent to activate the carboxylic acid, which then reacts with the amine. Common reagents include HATU, HBTU, EDC with an additive like HOBt, or DCC with an activator like DMAP.[1][2] This approach offers mild conditions and broad functional group tolerance.

• Acyl Chloride Formation: A more traditional, two-step method involves converting the carboxylic acid to a highly reactive 5-bromothiophene-3-carbonyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[2][3] This intermediate readily reacts with the amine, often in the presence of a non-nucleophilic base, to form the amide.

• Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig Amination): While not a direct method from the carboxylic acid, this powerful reaction is crucial for synthesizing derivatives where the amine itself is complex or attached to an aryl group.[4][5] It involves coupling an aryl halide with an amine and is a cornerstone of modern C-N bond formation.[6]

Q2: How do I select the appropriate coupling reagent for my specific amine?

A2: The choice of coupling reagent is critical and depends heavily on the amine's properties.[7]

• For simple, non-hindered primary and secondary amines: Carbodiimides like DCC or EDC, often with additives like HOBt or DMAP, are cost-effective and efficient.[2][8]

• For sterically hindered or electron-deficient amines (e.g., anilines): More potent reagents are required. Uronium/guanidinium salts like HATU or HBTU are excellent choices as they rapidly generate the activated ester and are less prone to side reactions.[1][9]

• To minimize racemization in chiral substrates: Using additives like HOBt or OxymaPure is crucial.[1] Alternatively, reagents like TFFH or BTFFH, which generate acyl fluorides in situ, are reported to be less prone to racemization.[10]

Q3: What role does the base play in these coupling reactions?

A3: A non-nucleophilic base, typically a tertiary amine like Diisopropylethylamine (DIPEA) or Triethylamine (TEA), serves two primary functions:

• It neutralizes the acidic proton of the amine salt if the amine is provided as a hydrochloride or other salt.

• It scavenges the acid byproduct generated during the reaction (e.g., HCl from acyl chloride reactions or the proton from the carboxylic acid during activation), driving the equilibrium towards product formation.[1] The choice and stoichiometry of the base are critical; excess strong base can lead to side reactions or epimerization.

Troubleshooting Guide: Common Experimental Issues

This guide provides solutions to specific problems you may encounter during your synthesis.

Problem 1: My reaction shows low or no yield of the desired amide product.

This is the most common issue in amide synthesis and can stem from several root causes.[1][9]

• Possible Cause A: Incomplete Carboxylic Acid Activation.

  • Why it happens: The coupling reagent may be degraded due to moisture, used in insufficient quantity, or may not be potent enough for your substrate.[1]

  • Troubleshooting Steps:

    • Verify Reagent Quality: Use fresh, high-purity coupling reagents stored under anhydrous conditions.

    • Pre-activation: Mix the carboxylic acid, coupling reagent, and base in an anhydrous solvent (like DMF or DCM) and stir for 15-30 minutes at room temperature before adding the amine. This ensures the activated ester is formed prior to the introduction of the nucleophile.[7]

    • Switch to a Stronger Reagent: If using EDC/HOBt, consider switching to HATU, which is generally more reactive and efficient, especially for challenging substrates.[9]

• Possible Cause B: Low Nucleophilicity of the Amine.

  • Why it happens: Electron-deficient amines (e.g., those with electron-withdrawing groups) or sterically hindered amines react slowly.[9][10] The amine can also be deactivated via protonation by the carboxylic acid starting material, forming an unreactive ammonium salt.[1]

  • Troubleshooting Steps:

    • Increase Temperature: Gently heating the reaction (e.g., to 40-60 °C) can often overcome the activation energy barrier for less reactive amines. Monitor for potential decomposition.

    • Increase Reaction Time: Some couplings, especially with hindered substrates, may require extended reaction times (12-24 hours). Monitor progress by TLC or LC-MS.

    • Convert to Acyl Chloride: For particularly unreactive amines, the highly electrophilic acyl chloride intermediate may be necessary to force the reaction to completion.[2]

• Possible Cause C: Hydrolysis of Activated Intermediates.

  • Why it happens: The activated carboxylic acid species (e.g., O-acylisourea ester) is highly susceptible to hydrolysis. Any water present in the solvent, reagents, or glassware will quench this intermediate, reverting it to the starting carboxylic acid.[1]

  • Troubleshooting Steps:

    • Use Anhydrous Conditions: Ensure all glassware is oven-dried. Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system. Perform the reaction under an inert atmosphere (Nitrogen or Argon).

Problem 2: I am observing significant side products, especially a byproduct with a mass corresponding to dicyclohexylurea (DCU).

• Possible Cause: Use of Dicyclohexylcarbodiimide (DCC) and byproduct solubility.

  • Why it happens: DCC is a highly effective dehydrating agent, but it produces dicyclohexylurea (DCU) as a stoichiometric byproduct. While DCU is largely insoluble in many organic solvents like Dichloromethane (DCM), some can remain in solution, complicating purification.

  • Troubleshooting Steps:

    • Filtration: After the reaction is complete, cool the reaction mixture (e.g., in an ice bath) to maximize DCU precipitation, then filter it off.

    • Solvent Trituration: If DCU persists after filtration and solvent removal, try triturating the crude product with a solvent in which DCU has very low solubility, such as acetonitrile.[7]

    • Switch to a Water-Soluble Carbodiimide: Use EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The corresponding urea byproduct is water-soluble and can be easily removed with an aqueous workup.

Problem 3: The reaction stalls, with starting materials still present even after extended time.

• Possible Cause: Steric Hindrance.

  • Why it happens: Bulky groups on either the 5-Bromothiophene-3-carboxylic acid or, more commonly, on the amine can physically block the reactive centers from approaching each other.[11]

  • Troubleshooting Steps:

    • High-Potency Reagents: Use a combination that generates a smaller, highly reactive intermediate. Converting the acid to an acyl fluoride in situ using a reagent like TFFH or BTFFH has proven effective for coupling hindered substrates.[10]

    • Higher Temperatures & Microwave Synthesis: For extremely challenging couplings, increasing the thermal energy can provide the necessary push. Microwave-assisted synthesis can dramatically shorten reaction times and improve yields for sluggish reactions by providing efficient and rapid heating.

Data Presentation & Reagent Selection

Table 1: Comparison of Common Amide Coupling Protocols

Protocol	Reagents	Pros	Cons	Best For
Carbodiimide	DCC or EDC, DMAP (cat.), DCM	Cost-effective, simple procedure.	DCU byproduct from DCC can be difficult to remove. Moderate reactivity.	Simple, unhindered primary and secondary amines.[2][8]
Uronium Salt	HATU, DIPEA, DMF	High reactivity, fast reaction times, low epimerization.	Higher cost, moisture sensitive.	Sterically hindered or electron-deficient amines.[1][9]
Acyl Chloride	SOCl₂ or (COCl)₂, Pyridine or TEA, DCM	Generates highly reactive intermediate.	Harsh conditions can be incompatible with sensitive functional groups. Two-step process.	Unreactive amines where other methods fail.[2][3]

Visualization of Key Processes

General Workflow for Amide Coupling

The following diagram illustrates the standard experimental sequence for a typical amide coupling reaction.

Caption: A decision tree for troubleshooting common issues.

Detailed Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU[1]

This protocol is robust and generally applicable for a wide range of amines, including those that are moderately hindered or electron-deficient.

• Preparation: To an oven-dried round-bottom flask under an Argon atmosphere, add 5-Bromothiophene-3-carboxylic acid (1.0 equiv.).

• Dissolution: Dissolve the acid in anhydrous N,N-Dimethylformamide (DMF) (approx. 0.2 M concentration).

• Activation: Add HATU (1.1 equiv.) to the solution, followed by N,N-Diisopropylethylamine (DIPEA) (2.5 equiv.).

• Pre-activation: Stir the mixture at room temperature for 20 minutes. The solution should remain clear.

• Amine Addition: Add the desired amine (1.05 equiv.) to the reaction mixture, either neat if it is a liquid or as a solution in a small amount of anhydrous DMF.

• Reaction: Stir the reaction at room temperature. Monitor its progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4 hours.

• Workup: Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate and water. Wash the organic layer sequentially with a saturated aqueous solution of NH₄Cl, saturated aqueous NaHCO₃, and finally with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the pure 5-Bromothiophene-3-carboxamide derivative.

Protocol 2: Synthesis via Acyl Chloride Intermediate[2][3]

This method is suitable for unreactive amines where standard coupling conditions fail.

• Acyl Chloride Formation: In a fume hood, suspend or dissolve 5-Bromothiophene-3-carboxylic acid (1.0 equiv.) in Dichloromethane (DCM) (approx. 0.5 M). Add a catalytic amount of DMF (1-2 drops). Slowly add oxalyl chloride (1.5 equiv.) or thionyl chloride (2.0 equiv.) dropwise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. The completion of this step can be monitored by the cessation of gas evolution.

• Isolation: Carefully remove the solvent and excess reagent under reduced pressure. The resulting crude 5-bromothiophene-3-carbonyl chloride is often used immediately in the next step without further purification.

• Amidation: Dissolve the crude acyl chloride in anhydrous DCM and cool to 0 °C. In a separate flask, dissolve the amine (1.0 equiv.) and a non-nucleophilic base like triethylamine or pyridine (1.5 equiv.) in anhydrous DCM.

• Addition: Add the amine solution dropwise to the cold acyl chloride solution.

• Reaction & Workup: Allow the reaction to warm to room temperature and stir until completion (typically 1-3 hours, monitored by TLC/LC-MS). Quench the reaction by adding water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash chromatography or recrystallization.

References

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking amide bond synthesis. Nature, 480(7378), 471–479. (Conceptual background, no direct URL provided)

• Rasool, N., Ikram, H. M., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Journal of Chemistry, 2021, 1-18. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Conceptual background, no direct URL provided)

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Frøystein, N. Å., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(48), 11535-11542. Retrieved from [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Retrieved from [Link]

• Reddit. (2022). r/Chempros - amide coupling help. Retrieved from [Link]

• Butnariu, D., et al. (2024). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. International Journal of Molecular Sciences, 25(1), 6823. Retrieved from [Link]

• Reddit. (2021). r/Chempros - Tips and tricks for difficult amide bond formation? Retrieved from [Link]

• Rizwan, K., et al. (2022). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Frontiers in Chemistry, 10, 959141. Retrieved from [Link]

• Wang, L., et al. (2019). Amide Synthesis from Thiocarboxylic Acids and Amines by Spontaneous Reaction and Electrosynthesis. ChemSusChem, 12(12), 2570-2575. Retrieved from [Link]

• Yammine, S., et al. (2021). Dimerization reactions with oxidized brominated thiophenes. New Journal of Chemistry, 45(38), 17614-17619. Retrieved from [Link]

• The Organic Chemistry Tutor. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. Retrieved from [Link] (Generic placeholder, as direct video links can be unstable)

• Rasool, N., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. ResearchGate. Retrieved from [Link]

• Rasool, N., et al. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. Molecules, 26(23), 7351. Retrieved from [Link]

• NPTEL-NOC IITM. (2013). Mod-31 Lec-35 Thiophene Synthesis. [Video]. YouTube. Retrieved from [Link] (Generic placeholder)

• Guirado, A., et al. (2001). Synthesis of Diarylamines in the Thiophene Series by Buchwald—Hartwig Coupling. Tetrahedron Letters, 42(2), 253-255. Retrieved from [Link]

• UCHEM. (n.d.). 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0). Retrieved from [Link]

• Semantic Scholar. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved from [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. reddit.com [reddit.com]
• 8. Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant <i>Escherichia coli</i> sequence type 405 and computational investigation - Arabian Journal of Chemistry [arabjchem.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 11. Harnessing radical mediated reactions of thioacids for organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00123D [pubs.rsc.org]

Addressing reproducibility issues in 5-Bromothiophene-3-carboxamide synthesis

Welcome to the technical support center for the synthesis of 5-Bromothiophene-3-carboxamide. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of this synthesis. Reproducibility is paramount in scientific discovery, yet the path to consistent results can be fraught with challenges, from subtle variations in reaction conditions to the formation of stubborn impurities.

This document moves beyond a simple recitation of steps. It is structured as a dynamic troubleshooting resource in a question-and-answer format, grounded in mechanistic principles and field-proven experience. Here, we will dissect common problems, explain the underlying chemical logic, and provide robust, actionable solutions to empower you to achieve reliable and reproducible outcomes in your laboratory.

Part 1: Synthesis Pathway & Core Logic

The synthesis of 5-Bromothiophene-3-carboxamide is most reliably achieved via a two-step sequence starting from the commercially available thiophene-3-carboxylic acid. This strategy separates the electrophilic aromatic substitution (bromination) from the amide bond formation, allowing for greater control and purification at each stage.

The core logic is as follows:

• Regioselective Bromination : The electron-rich thiophene ring is first brominated. The directing effects of the sulfur atom and the deactivating, meta-directing carboxylic acid group preferentially guide the incoming electrophile (Br+) to the C5 position.[1] This step is critical for establishing the correct isomer.

• Amide Formation : The resulting 5-Bromothiophene-3-carboxylic acid is then converted to the primary amide. This is typically accomplished by first activating the carboxylic acid to a more reactive species (like an acyl chloride) followed by amination, or through direct coupling with an ammonia source using a peptide coupling agent.

Below is a visualization of the overall experimental workflow.

Caption: General workflow for the synthesis of 5-Bromothiophene-3-carboxamide.

Part 2: Troubleshooting Guide & FAQs

This section directly addresses common issues encountered during the synthesis. Each question is designed to reflect a real-world experimental challenge.

FAQs: Step 1 - Bromination of Thiophene-3-carboxylic Acid

Question 1: My yield of 5-Bromothiophene-3-carboxylic acid is consistently low. What are the likely causes and how can I improve it?

Low yield is a frequent issue stemming from several factors:

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress meticulously using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material persists, consider extending the reaction time or slightly increasing the temperature. However, be cautious as excessive heat can promote side reactions.[2]

• Over-bromination: The thiophene ring is highly activated and susceptible to multiple brominations, leading to di- or tri-brominated species that are difficult to separate.

  • Solution: Employ a stoichiometric amount (1.0-1.1 equivalents) of your brominating agent. Add the reagent portion-wise or as a dilute solution over time to maintain a low concentration in the reaction flask, which favors mono-bromination.[2] Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can significantly enhance selectivity.

• Degradation: Harsh conditions can lead to product degradation or decarboxylation, especially if polybromination occurs, as multiple electron-withdrawing bromine atoms can destabilize the carboxylic acid group.[2]

  • Solution: Use a milder brominating agent like N-Bromosuccinimide (NBS) instead of elemental bromine (Br₂).[2] Acetic acid is a common solvent for Br₂, while solvents like chloroform or acetonitrile are suitable for NBS bromination.[2][3]

Question 2: NMR analysis shows I have a mixture of isomers. How can I ensure I only form the 5-bromo product?

Regioselectivity is governed by electronics. The sulfur atom in the thiophene ring activates the C2 and C5 positions towards electrophilic attack, while the C3-carboxylic acid is an electron-withdrawing group that deactivates the ring and directs incoming electrophiles to the meta positions (C5).

• Causality: The C5 position is the only position that is both activated by the sulfur heteroatom and meta to the carboxylic acid director. Therefore, it is the overwhelming site of electrophilic substitution.[1] Formation of other isomers is thermodynamically less favorable but can occur under harsh conditions.

• Solution:

  • Control Temperature: Maintain a controlled, low-to-ambient temperature during the addition of the brominating agent. This minimizes the energy available to overcome the activation barrier for the formation of less stable isomers.

  • Choice of Solvent: The solvent can influence selectivity. Acetic acid is a polar, protic solvent that can stabilize the electrophilic intermediate leading to the 5-bromo product.[3]

Question 3: The reaction worked, but I am having trouble purifying the crude 5-Bromothiophene-3-carboxylic acid. What is the best method?

Purification can be challenging due to the similar polarities of the starting material and product.

• Recommended Protocol:

  • Aqueous Workup: After the reaction is complete, pour the mixture into cold water. The desired product should precipitate as a solid.[3]

  • Filtration: Collect the crude solid by vacuum filtration and wash thoroughly with cold water to remove the bulk of the solvent (e.g., acetic acid) and any inorganic salts.

  • Recrystallization: This is often the most effective method. A mixture of ethanol and water is a good starting point for recrystallization.[3] Dissolve the crude solid in a minimum amount of hot ethanol and slowly add hot water until the solution becomes slightly cloudy. Allow it to cool slowly to form pure crystals.

  • Column Chromatography: If recrystallization fails to yield pure material, silica gel column chromatography can be used. A solvent system with a gradient of ethyl acetate in hexanes, often with a small amount of acetic acid (0.5-1%) to keep the carboxylic acid protonated and prevent streaking, is typically effective.

FAQs: Step 2 - Amidation of 5-Bromothiophene-3-carboxylic Acid

Question 4: I am attempting to form the amide via an acyl chloride intermediate, but my yield is poor and I see starting material in the final NMR.

This two-step approach (acid → acyl chloride → amide) is common but has potential pitfalls.

• Inefficient Acyl Chloride Formation: The conversion of the carboxylic acid to the acyl chloride may be incomplete.

  • Solution: Use a slight excess of thionyl chloride (SOCl₂) (e.g., 1.5-2.0 equivalents) and reflux the mixture for a sufficient time (typically 2-4 hours) to ensure complete conversion.[4][5] The reaction can be performed neat or in an inert solvent like dichloromethane (DCM).

• Hydrolysis of the Acyl Chloride: Acyl chlorides are highly reactive and moisture-sensitive. Any trace of water will hydrolyze the intermediate back to the carboxylic acid.

  • Solution: This is a critical point for reproducibility. Ensure all glassware is oven-dried. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[5] After formation, remove the excess SOCl₂ under vacuum and immediately use the crude acyl chloride in the next step without purification or exposure to air.[4][5]

• Incomplete Amination: The reaction with the ammonia source may be inefficient.

  • Solution: When adding the acyl chloride solution to the ammonia source (e.g., a solution of ammonium hydroxide or ammonia gas bubbled through a solvent), do so slowly at a low temperature (0 °C) to control the exotherm. Use a significant excess of the ammonia source to drive the reaction to completion and neutralize the HCl byproduct.

Question 5: I used DCC as a coupling agent and my product is contaminated with a white, insoluble solid. What is this and how do I get rid of it?

The white, insoluble solid is N,N'-dicyclohexylurea (DCU), the primary byproduct of DCC-mediated coupling reactions.[6]

• Causality: DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. A nucleophile (in this case, ammonia) then attacks this intermediate, forming the amide and the stable DCU byproduct.

• Solution: DCU is notoriously difficult to remove due to its low solubility in most common organic solvents.

  • Filtration: The simplest method is to filter the reaction mixture through a pad of Celite or a sintered glass funnel after the reaction is complete. Since DCU is insoluble in many solvents like DCM, this will remove the majority of it.[7]

  • Solvent Choice: Running the reaction in DCM or chloroform can be advantageous as the DCU will precipitate out as it forms.

  • Post-Purification: If DCU persists, it can sometimes be removed by recrystallization or by performing column chromatography. A "dry flash" column can also be effective.

Question 6: Can I use a different coupling agent to avoid the DCU issue?

Yes, several other coupling agents can be used, which often generate water-soluble byproducts that are easier to remove during an aqueous workup.

• Alternative Reagents:

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): Often used in conjunction with HOBt (Hydroxybenzotriazole). The resulting urea byproduct is water-soluble and easily removed. This is a very common and reliable method in medicinal chemistry.

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): A highly efficient coupling agent that works well for forming amides, even from sterically hindered substrates.

Part 3: Detailed Experimental Protocols

The following protocols are generalized procedures and should be adapted based on laboratory conditions and reaction scale.

Protocol A: Synthesis of 5-Bromothiophene-3-carboxylic acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve thiophene-3-carboxylic acid (1.0 eq.) in glacial acetic acid.

• Reagent Addition: Cool the flask in an ice bath (0-5 °C). Slowly add a solution of elemental bromine (1.05 eq.) in glacial acetic acid dropwise over 30-60 minutes. Maintain the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Workup: Pour the reaction mixture slowly into a beaker containing a stirred solution of ice-cold water (approx. 10 volumes). A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, washing thoroughly with cold water.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to yield pure 5-Bromothiophene-3-carboxylic acid as a solid.[3] Dry the product under vacuum. The melting point should be in the range of 140-144 °C.[8]

Protocol B: Synthesis of 5-Bromothiophene-3-carboxamide (Acyl Chloride Method)

• Acyl Chloride Formation: In an oven-dried, two-neck flask under a nitrogen atmosphere, combine 5-Bromothiophene-3-carboxylic acid (1.0 eq.) and thionyl chloride (2.0 eq.). Add one drop of anhydrous DMF as a catalyst.

• Reaction: Equip the flask with a reflux condenser (with a drying tube) and heat the mixture to reflux (approx. 80 °C) for 3 hours.

• Isolation of Intermediate: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride under reduced pressure. The resulting crude 5-bromothiophene-3-carbonyl chloride should be used immediately.[4]

• Amidation: In a separate flask, prepare a concentrated solution of ammonium hydroxide (~30%) and cool it to 0 °C in an ice bath. Dissolve the crude acyl chloride in a minimal amount of anhydrous THF or DCM and add it dropwise to the cold, stirred ammonium hydroxide solution.

• Reaction: Stir the mixture vigorously at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Workup & Purification: Extract the aqueous mixture with ethyl acetate or DCM (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization.

Part 4: Data & Parameter Summary

The following table summarizes key parameters for the synthesis. Yields are representative and can vary based on scale and specific conditions.

Step	Reactants	Reagents & Solvents	Temperature	Typical Yield	Key Reproducibility Factor
1. Bromination	Thiophene-3-carboxylic acid	1.05 eq. Br₂ in Acetic Acid OR 1.1 eq. NBS in Chloroform	0 °C to RT	40-70%[3]	Strict temperature control and portion-wise addition of brominating agent to prevent over-bromination.[2]
2. Amidation	5-Bromothiophene-3-carboxylic acid	2.0 eq. SOCl₂ (cat. DMF), then excess NH₄OH in THF/DCM	0 °C to RT	60-85%	Absolutely anhydrous conditions during acyl chloride formation to prevent hydrolysis.[5]
2. Amidation (Alt.)	5-Bromothiophene-3-carboxylic acid	1.1 eq. DCC, 0.1 eq. DMAP, excess NH₄Cl/base in DCM	0 °C to RT	50-80%	Efficient removal of DCU byproduct by filtration.[6][7]

Part 5: Troubleshooting Logic Diagram

This diagram provides a decision-making workflow for troubleshooting low yield in the overall synthesis.

Caption: Decision tree for troubleshooting low yield issues.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. The Royal Society of Chemistry. [Link]

• Ali, A., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. National Institutes of Health. [Link]

• Saalfrank, R. W., et al. (2001). Synthesis of 5-carboxybenzo[b]thiophene (compound 3) from p-bromothiophenol. ResearchGate. [Link]

• Rasool, N., et al. (2022). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. PLOS ONE. [Link]

• Mioc, A., et al. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Semantic Scholar. [Link]

• Nazeer, W., et al. (2024). Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. MDPI. [Link]

• MySkinRecipes. (n.d.). 5-bromothiophene-3-carboxylic acid. MySkinRecipes. [Link]

• Mioc, A., et al. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. [Link]

• Khan, I., et al. (2018). Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene. ResearchGate. [Link]

• Biswas, A. (2020). How to perform a Bromination reaction on a thiophene derivative containing an aliphatic ester and an amide functionality?. ResearchGate. [Link]

• Filo. (2024). The monobromination of thiophene-3-carboxylic acid gives only one product. Filo. [Link]

• Reddit. (2020). Help with MonoBromination of 3-Thiophenecarboxylic acid. Reddit. [Link]

• Ali, A., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. ResearchGate. [Link]

• ResearchGate. (n.d.). NBS bromination of thiophene-3-carboxylic acid. ResearchGate. [Link]

• Organic Syntheses. (n.d.). 3-bromothiophene. Organic Syntheses. [Link]

• Pace, V., et al. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. MDPI. [Link]

• El-Metwaly, A. M., et al. (2024). Synthesis of Some Novel Thiophene Analogues as Potential Anticancer Agents. ResearchGate. [Link]

• Samala, G., et al. (2020). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. MDPI. [Link]

• Professor Dave Explains. (2018). Practice Problem: Synthesis Challenge. YouTube. [Link]

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Method refinement for the analysis of 5-Bromothiophene-3-carboxamide reaction mixtures

Welcome to the Technical Support Center for the analysis of 5-Bromothiophene-3-carboxamide and its reaction mixtures. As Senior Application Scientists, we have compiled this guide to address common challenges and refine your analytical methodologies. This resource is designed to provide not just procedural steps, but the underlying scientific rationale to empower your research.

The analysis of 5-Bromothiophene-3-carboxamide reaction mixtures requires a multi-faceted approach to ensure identity, purity, and the impurity profile of the target compound. A typical workflow involves chromatographic separation for purity assessment, followed by spectroscopic techniques for structural confirmation.

Caption: General workflow for analysis of reaction mixtures.

Frequently Asked Questions (FAQs)

HPLC Analysis

Q1: My 5-Bromothiophene-3-carboxamide peak is tailing significantly in my reverse-phase HPLC method. What is the likely cause and solution?

A1: Peak tailing for this compound is often caused by interactions with active silanol groups on the silica-based column packing or by the presence of ionizable impurities.

• Cause & Rationale: The starting material, 5-Bromothiophene-3-carboxylic acid, is a common impurity.[1] If your mobile phase is not sufficiently acidic, the carboxylic acid can be partially ionized, leading to secondary interactions with the stationary phase and causing significant tailing.

• Solution:

  • Mobile Phase Modification: Add a small amount of acid (e.g., 0.1% trifluoroacetic acid or formic acid) to your aqueous mobile phase. This will suppress the ionization of the carboxylic acid, ensuring it elutes as a single, neutral species with improved peak shape.

  • Column Choice: Use a modern, end-capped C18 column or a column with low silanol activity to minimize undesirable interactions.[2]

  • Sample Diluent: Ensure your sample is dissolved in the mobile phase. Dissolving the sample in a stronger, non-protic solvent can cause peak distortion.

Q2: I am not getting good separation between my main peak and a closely eluting impurity. How can I improve resolution?

A2: Improving resolution requires manipulating the selectivity (α), efficiency (N), or retention factor (k') of your chromatographic system.

• Increase Efficiency (N): Ensure your column is in good condition and not overloaded. A longer column or one with a smaller particle size (e.g., moving from a 5 µm to a 3 µm column) can increase the number of theoretical plates and improve resolution.

• Optimize Selectivity (α): This is often the most effective approach.

  • Change Organic Modifier: If you are using acetonitrile, try methanol, or a mixture of the two. The different dipole moments and hydrogen bonding capabilities of these solvents can alter the elution order and improve separation.[3]

  • Adjust pH: As mentioned in Q1, pH can drastically affect the retention of ionizable species. A slight adjustment in pH can significantly impact selectivity.

  • Change Stationary Phase: If other methods fail, switching to a different stationary phase (e.g., a Phenyl-Hexyl or a Polar-Embedded column) can provide a completely different selectivity.

Q3: What is a good starting point for an HPLC-UV method for routine purity analysis?

A3: A robust starting method would be a gradient reverse-phase separation. This provides flexibility to separate compounds with a range of polarities, from polar starting materials to less polar byproducts. A stability-indicating method is crucial to ensure degradation products can be separated from the main analyte.[4][5]

Parameter	Recommended Starting Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Standard column offering good resolving power for this class of compounds.[4]
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic pH to control ionization and is MS-compatible.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient	5% B to 95% B over 20 minutes	A broad gradient is effective for initial screening of unknown reaction mixtures.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Detection (UV)	280 nm	Thiophene derivatives typically have strong absorbance in this region.[4]
Column Temp.	30 °C	Provides stable retention times and improved peak shape.[5]

Spectroscopic Analysis

Q4: How can I use NMR to confirm the identity of 5-Bromothiophene-3-carboxamide?

A4: ¹H NMR is an excellent tool for structural confirmation. For 5-Bromothiophene-3-carboxamide, you should expect to see two distinct signals in the aromatic region corresponding to the two protons on the thiophene ring.

• Expected Signals: You will see two doublets, one for the proton at the C2 position and one for the proton at the C4 position. These protons will split each other (J-coupling). The amide protons (-CONH₂) will typically appear as a broad singlet.

• Reference Data: In DMSO-d₆, the aromatic protons for the related 5-bromothiophene-3-carboxylic acid appear at approximately 8.28 ppm and 7.50 ppm.[6] The carboxamide derivative will have similar shifts. Comparing your spectrum to literature values or a reference standard is the definitive confirmation method.[7]

Q5: What are the key fragments I should look for in a mass spectrum to identify my product?

A5: Using electrospray ionization in positive mode (ESI+), the primary ion you will observe is the protonated molecule [M+H]⁺.

• Isotopic Pattern: A key identifying feature will be the bromine isotopic pattern. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio. Therefore, your mass spectrum should show two peaks for any bromine-containing fragment, separated by 2 m/z units and with nearly equal intensity.[8]

• Expected m/z: The molecular weight of 5-Bromothiophene-3-carboxamide (C₅H₄BrNOS) is approximately 206.05 g/mol . In ESI+, you should look for an isotopic cluster around m/z 207 and 209, corresponding to [C₅H₅⁷⁹BrNOS]⁺ and [C₅H₅⁸¹BrNOS]⁺.

Troubleshooting Guide: Identifying Unknown Peaks

Encountering unexpected peaks in your chromatogram is a common challenge. A systematic approach is crucial for efficient identification.

Caption: A systematic approach to identifying unknown peaks.

Potential Process-Related Impurities

When troubleshooting, consider the chemistry of your reaction. Common impurities can include:

• Unreacted Starting Materials: 5-Bromothiophene-3-carboxylic acid.[9]

• Side-Products: Isomers such as 2-Bromothiophene-3-carboxamide could potentially form depending on the synthetic route.

• Degradation Products: Hydrolysis of the amide back to the carboxylic acid can occur under harsh acidic or basic conditions.[10]

• Reagent-Related Impurities: Impurities from reagents used in the synthesis, such as coupling agents or solvents.[11]

Key Experimental Protocols

Adherence to a validated, systematic protocol is essential for reproducible results. The validation of an analytical method is a documented process that demonstrates its suitability for the intended purpose.[12][13][14][15]

Protocol 1: Stability-Indicating RP-HPLC Method

This protocol is designed to quantify 5-Bromothiophene-3-carboxamide and separate it from potential impurities and degradation products.

1. Materials and Reagents:

• Column: Waters Symmetry C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent)

• Acetonitrile (HPLC Grade)

• Water (High-Purity, e.g., Milli-Q)

• Formic Acid (ACS Grade or higher)

• Reference Standard: 5-Bromothiophene-3-carboxamide (>97% purity)

• Sample Filters: 0.45 µm PTFE syringe filters

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection: 280 nm

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  20.0	5	95
  25.0	5	95
  25.1	95	5

  | 30.0 | 95 | 5 |

3. Sample Preparation:

• Standard Solution (100 µg/mL): Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water.

• Reaction Mixture Sample: Dilute an aliquot of the reaction mixture with the 50:50 Acetonitrile/Water diluent to achieve an expected final concentration of ~100 µg/mL.

• Filtration: Prior to injection, filter all samples through a 0.45 µm PTFE syringe filter.

4. System Suitability Test (SST):

• Before running samples, perform five replicate injections of the standard solution.

• Acceptance Criteria: The relative standard deviation (RSD) for the peak area and retention time should be ≤ 2.0%. The theoretical plates for the main peak should be > 2000, and the tailing factor should be ≤ 2.0.[14] This ensures the system is performing adequately before committing to sample analysis.

References

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• The Royal Society of Chemistry. (2017). Supporting Information: Molecular Design of a Wide-band-gap Conjugated Polymer for Efficient Fullerene-free Polymer Solar Cells.
• The Royal Society of Chemistry. (n.d.). Supporting Information.
• Profound. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Retrieved January 11, 2026.
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• Labforward. (2023, April 13). Analytical Method Validation: are your analytical methods suitable for intended use? Retrieved January 11, 2026.
• Sahoo, C. K., Sudhakar, M., Sahoo, N. K., Rao, S. R. M., & Panigrahy, U. P. (2018). Validation of Analytical Methods: A Review. Gavin Publishers. Retrieved January 11, 2026.

• MDPI. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved January 11, 2026, from .

• ResearchGate. (2022, October 12). Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation produc. Retrieved January 11, 2026.
• BenchChem. (n.d.). Validating the Structure of 5-Bromothiophene-2-carboxylic Acid Derivatives: A Comparative Guide to 1H and 13C NMR Analysis. Retrieved January 11, 2026.
• Sigma-Aldrich. (n.d.). 5-Bromothiophene-3-carboxamide | 189329-94-0. Retrieved January 11, 2026.
• Sigma-Aldrich. (n.d.). 5-Bromothiophene-3-carboxylic acid 97 100523-84-0. Retrieved January 11, 2026.
• Sigma-Aldrich. (n.d.). 5-Bromothiophene-3-carboxaldehyde 98 18791-79-2. Retrieved January 11, 2026.
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• BLD Pharm. (n.d.). 100523-84-0|5-Bromothiophene-3-carboxylic acid. Retrieved January 11, 2026.
• Allschoolabs. (n.d.). 5-Bromothiophene-3-carboxamide - 96%, high purity , CAS No.189329-94-0. Retrieved January 11, 2026.
• ChemicalBook. (n.d.). 5-Bromothiophene-2-carbaldehyde(4701-17-1) 1H NMR spectrum. Retrieved January 11, 2026.
• Parchem. (n.d.). 5-bromothiophene-3-carboxylic acid (Cas 100523-84-0). Retrieved January 11, 2026.
• Organic Syntheses. (n.d.). 3-bromothiophene. Retrieved January 11, 2026.
• National Center for Biotechnology Information. (n.d.).
• BenchChem. (n.d.). An In-depth Technical Guide to 5-Bromothiophene-2-carboxylic acid. Retrieved January 11, 2026.
• National Center for Biotechnology Information. (n.d.). 5-Bromothiophene-2-carbaldehyde. PubChem. Retrieved January 11, 2026.
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 5-Bromothiophene-2-carboxylic acid from Thiophene-2-carboxylic. Retrieved January 11, 2026.
• National Center for Biotechnology Information. (2014). Validated stability-indicating assay method for simultaneous determination of aceclofenac and thiocolchicoside using RP-HPLC. PubMed. Retrieved January 11, 2026.
• Acta Poloniae Pharmaceutica. (n.d.). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. Retrieved January 11, 2026.
• National Center for Biotechnology Information. (n.d.). Stability Indicating HPLC Method for Simultaneous Determination of Mephenesin and Diclofenac Diethylamine. PubMed Central. Retrieved January 11, 2026.
• National Center for Biotechnology Information. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved January 11, 2026.
• National Center for Biotechnology Information. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. PubMed Central. Retrieved January 11, 2026.
• Sigma-Aldrich. (n.d.). 5-Bromothiophene-3-carboxamide | 189329-94-0. Retrieved January 11, 2026.
• UCHEM. (2025, September 24). 5-Bromothiophene-3-carboxylic acid (CAS: 100523-84-0)

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Reference Data & Comparative Studies

Comparing the reactivity of 5-Bromothiophene-3-carboxamide with other halothiophenes

An In-Depth Guide to the Comparative Reactivity of 5-Bromothiophene-3-carboxamide and Other Halothiophenes

Introduction: The Role of Halothiophenes in Modern Synthesis

Thiophene derivatives are foundational scaffolds in a multitude of pharmaceuticals and organic electronic materials.[1] Their ability to act as bioisosteres for phenyl rings and engage in diverse biological interactions makes them particularly valuable in drug discovery.[1] The functionalization of the thiophene ring is therefore a critical endeavor for fine-tuning molecular properties. Halogenated thiophenes, such as 5-Bromothiophene-3-carboxamide, serve as versatile and essential building blocks, offering multiple avenues for synthetic elaboration.[2][3] The reactivity of these intermediates, however, is not uniform and is profoundly influenced by the nature of the halogen, its position on the ring, and the electronic effects of other substituents.

This guide provides a detailed comparison of the reactivity of 5-Bromothiophene-3-carboxamide with other halothiophenes, including its iodo- and chloro-analogs, as well as isomers with different substitution patterns. We will explore reactivity across several key classes of chemical transformations, providing experimental data and protocols to inform synthetic strategy for researchers, scientists, and drug development professionals.

The Influence of Substituents on the Thiophene Core

The reactivity of 5-Bromothiophene-3-carboxamide is dictated by the interplay of two key functional groups: the bromine atom at the C5 position and the carboxamide group at the C3 position.

• The Halogen (C5-Br): The bromine atom primarily serves as a leaving group in cross-coupling reactions and a site for metallation. Its reactivity is intermediate between the more reactive iodine and the less reactive chlorine.

• The Carboxamide (C3-CONH₂): This group is moderately electron-withdrawing and acts as a meta-director in electrophilic aromatic substitution.[4] Crucially, it can also function as a directed metalation group (DMG), guiding organolithium bases to deprotonate the adjacent C4 position.[4][5]

I. Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are arguably the most important transformations for functionalizing halothiophenes, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[6] The rate-determining step in many of these catalytic cycles is the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond.[7]

The Halogen's Decisive Role: I > Br > Cl

The reactivity of the halide partner in these reactions is almost universally governed by the carbon-halogen (C-X) bond dissociation energy.[7] A weaker C-X bond leads to a faster rate of oxidative addition, resulting in milder reaction conditions, lower catalyst loadings, and often higher yields.[7] The established order of reactivity is C-I > C-Br > C-Cl.[7]

Consequently, a 5-iodothiophene-3-carboxamide would be significantly more reactive than 5-bromothiophene-3-carboxamide in reactions like Suzuki-Miyaura, Sonogashira, and Heck couplings. Conversely, the corresponding 5-chloro analog would be considerably less reactive, often requiring more forcing conditions, specialized ligands, or higher catalyst loadings to achieve comparable yields.[8]

dot graph TD { rankdir=LR; node [shape=box, style="filled,rounded", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Reactivity hierarchy of halothiophenes in cross-coupling."

Comparative Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming C(sp²)-C(sp²) bonds.[9] Studies on various dibromothiophenes show that coupling often occurs selectively at the more reactive position, which is typically the α-position (C2 or C5) over the β-position (C3 or C4).[10] For 5-Bromothiophene-3-carboxamide, the C5-Br bond is the primary site for coupling.

Halothiophene Derivative	Catalyst System (Typical)	Base	Solvent	Temp (°C)	Yield (%)	Citation(s)
5-Iodo thiophene analog	Pd(PPh₃)₄ (2-5 mol%)	K₂CO₃	Dioxane/H₂O	80-90	85-98	[7][11]
5-Bromo thiophene-3-carboxamide	Pd(PPh₃)₄ (5 mol%)	K₃PO₄	Dioxane/H₂O	90-100	70-90	[9][12]
5-Chloro thiophene analog	Pd₂(dba)₃ + SPhos (2-5 mol%)	K₃PO₄	Toluene	110	60-85	[8]

II. Nucleophilic Aromatic Substitution (SNAr)

Aromatic rings, typically nucleophilic, can undergo nucleophilic aromatic substitution (SNAr) if they possess strong electron-withdrawing groups (EWGs) positioned ortho or para to a good leaving group (like a halogen).[13][14] These EWGs are essential to stabilize the negative charge of the intermediate Meisenheimer complex.[15]

For 5-Bromothiophene-3-carboxamide, the carboxamide group is an EWG. However, it is positioned meta to the bromine atom. This arrangement does not allow for resonance stabilization of a Meisenheimer complex formed by nucleophilic attack at C5.[14] Therefore, 5-Bromothiophene-3-carboxamide is expected to be relatively unreactive towards traditional SNAr reactions.

In contrast, a hypothetical 4-nitro-5-bromothiophene-3-carboxamide would be highly activated for SNAr, as the nitro group (a very strong EWG) is ortho to the bromine, allowing for effective stabilization of the anionic intermediate.

dot graph { layout=dot; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=12];

} caption: "Analysis of SNAr reactivity for the title compound."

III. Electrophilic Aromatic Substitution (SEAr)

Thiophene is an electron-rich heterocycle that readily undergoes electrophilic substitution, primarily at the C2 (α) position, because the intermediate carbocation is better stabilized by resonance (three resonance structures) compared to attack at C3 (β) (two resonance structures).[16]

In 5-Bromothiophene-3-carboxamide, the situation is more complex due to the directing effects of the existing substituents:

• Bromine (C5): A deactivating but ortho, para-director. Since it's at C5, it directs incoming electrophiles to C4 (ortho).

• Carboxamide (C3): A deactivating meta-director. It directs incoming electrophiles to C5, which is already substituted. Its secondary influence would be on C2.

The C2 and C4 positions are the only available sites. The bromine at C5 deactivates the ring, as does the carboxamide at C3. Electrophilic substitution on this substrate would likely be sluggish and may require harsh conditions. Predicting the major product between C2 and C4 substitution would require careful consideration of the relative strengths of the directing groups and potentially lead to a mixture of isomers.

IV. Formation of Organometallic Intermediates

Grignard Reagent Formation

Bromothiophenes readily react with magnesium to form Grignard reagents, which are powerful nucleophiles for C-C bond formation.[17][18] The formation of 3-thienylmagnesium bromide from 3-bromothiophene is a standard procedure.[19] For 5-Bromothiophene-3-carboxamide, the acidic proton of the carboxamide (-CONH₂) would be incompatible with the highly basic Grignard reagent. Therefore, direct Grignard formation is not feasible without first protecting the amide group.

Directed ortho-Metalation (DoM)

Directed ortho-metalation (DoM) is a powerful strategy where a directing metalation group (DMG) guides a strong base (typically an organolithium reagent) to deprotonate an adjacent position.[4] The amide functionality is a known DMG.[20] In 5-Bromothiophene-3-carboxamide, the carboxamide group can direct lithiation to the C4 position. This provides a regioselective route to a 4-lithiated thiophene intermediate, which can then be trapped with various electrophiles. This pathway offers a synthetic advantage over electrophilic substitution, which may lack regioselectivity.[21]

Experimental Protocols

The following protocol provides a representative, self-validating procedure for a Suzuki-Miyaura cross-coupling reaction, a common application for this class of compounds.

Protocol: Suzuki-Miyaura Coupling of 5-Bromothiophene-3-carboxamide with Phenylboronic Acid

Objective: To synthesize 5-Phenylthiophene-3-carboxamide, demonstrating a typical cross-coupling application.

Causality and Reagent Choice:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is a robust, commercially available, and widely used catalyst for Suzuki couplings with aryl bromides.[9]

• Base: Potassium phosphate (K₃PO₄) is an effective base for this transformation, often providing better results than carbonates for heteroaromatic substrates.[9] It is crucial for the transmetalation step of the catalytic cycle.

• Solvent: A mixture of 1,4-dioxane and water is used. Dioxane solubilizes the organic components, while water is necessary to dissolve the inorganic base and facilitate the reaction.[9]

• Inert Atmosphere: The reaction is performed under an inert atmosphere (Nitrogen or Argon) because the Pd(0) catalyst is sensitive to oxidation by air, which would render it inactive.

Step-by-Step Methodology:

• Preparation: To a flame-dried 50 mL Schlenk flask, add 5-Bromothiophene-3-carboxamide (1.0 mmol, 208 mg), phenylboronic acid (1.2 mmol, 146 mg), and potassium phosphate (K₃PO₄, 3.0 mmol, 637 mg).

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 58 mg).

• Solvent Addition & Degassing: Add 1,4-dioxane (8 mL) and water (2 mL). Seal the flask and degas the mixture by bubbling argon or nitrogen through the solution for 15 minutes. Alternatively, use three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring for 12-16 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 5-phenylthiophene-3-carboxamide.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity, thus validating the success of the protocol.

Conclusion

5-Bromothiophene-3-carboxamide is a strategically valuable building block whose reactivity is a nuanced function of its substituent pattern.

• For Cross-Coupling: It is a reliable substrate, though less reactive than its iodo counterpart. Synthetic planning should account for potentially more forcing conditions compared to iodo-thiophenes.

• For SNAr: It is largely unreactive due to the meta-relationship between the electron-withdrawing group and the leaving group.

• For SEAr: Reactivity is diminished, and regioselectivity can be complex, potentially leading to isomeric mixtures.

• For Metalation: It is an excellent candidate for directed ortho-metalation, offering a regiochemically precise route to 4-substituted derivatives that is not easily accessible otherwise.

Understanding these comparative reactivities allows researchers to select the most efficient and selective synthetic routes, accelerating the development of novel pharmaceuticals and materials.

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• The Journal of Organic Chemistry. (2019). Synthesis of Tetrasubstituted Thiophenes via Direct Metalation. [Link]

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• Slocum, D. W., & Gierer, P. L. (1976). Directed metalation reactions. 8. Directed metalation of 3-mono- and 2,5-disubstituted thiophenes. The Journal of Organic Chemistry. [Link]

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A Comparative Guide to the Cross-Coupling Reactivity of 5-Bromothiophene-3-carboxamide and 5-Chlorothiophene-3-carboxamide

Introduction: The Strategic Value of Substituted Thiophenes in Drug Discovery

Thiophene rings are privileged scaffolds in medicinal chemistry, appearing in a multitude of FDA-approved drugs and clinical candidates. Their unique electronic properties and ability to engage in various biological interactions make them a cornerstone of modern drug design. The functionalization of the thiophene core, particularly through the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, is a critical step in the synthesis of novel therapeutic agents.[1][2] Palladium-catalyzed cross-coupling reactions have emerged as the premier tool for these transformations, offering unparalleled efficiency and functional group tolerance.[3][4]

This guide provides an in-depth, objective comparison of two key building blocks: 5-Bromothiophene-3-carboxamide and 5-Chlorothiophene-3-carboxamide. We will dissect their performance in four of the most powerful cross-coupling reactions—Suzuki-Miyaura, Stille, Heck, and Buchwald-Hartwig—providing field-proven insights and supporting experimental data to guide researchers in their synthetic strategies.

The Fundamental Divide: C-Br vs. C-Cl Bond Reactivity

The primary determinant of reactivity in palladium-catalyzed cross-coupling is the strength of the carbon-halogen bond. The generally accepted trend in reactivity for aryl halides is I > Br > Cl >> F.[3] This is directly correlated to the bond dissociation energies, where the weaker C-Br bond is more readily cleaved than the stronger C-Cl bond in the crucial oxidative addition step of the catalytic cycle.[3]

Consequently, 5-Bromothiophene-3-carboxamide is inherently more reactive than its chloro- counterpart. Reactions with the bromo- derivative typically proceed under milder conditions, with lower catalyst loadings and shorter reaction times. However, the lower cost and greater availability of chlorinated starting materials provide a strong incentive for the development and use of catalyst systems capable of activating the more inert C-Cl bond.[3]

Comparative Performance in Key Cross-Coupling Reactions

The following sections provide a detailed comparison of the two compounds in major cross-coupling reactions. The provided experimental data is representative and aims to illustrate the general reactivity patterns.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction, the coupling of an organohalide with a boronic acid or ester, is arguably the most widely used cross-coupling reaction due to the stability and low toxicity of the boron reagents.[4][5][6]

Reactivity Comparison:

Feature	5-Bromothiophene-3-carboxamide	5-Chlorothiophene-3-carboxamide
Relative Reactivity	High	Low to Moderate
Typical Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	Pd(OAc)₂, Pd₂(dba)₃ with bulky, electron-rich ligands (e.g., SPhos, XPhos)
Reaction Temperature	80-100 °C	90-120 °C
Yields	Generally Good to Excellent	Moderate to Good (highly dependent on catalyst system)

Expertise & Experience: Explaining the "Why"

The higher reactivity of 5-bromothiophene-3-carboxamide allows for the use of conventional palladium catalysts like Pd(PPh₃)₄.[7] In contrast, the activation of the C-Cl bond in 5-chlorothiophene-3-carboxamide necessitates more sophisticated catalyst systems.[3] Bulky, electron-rich phosphine ligands, such as SPhos or XPhos, are crucial.[8] These ligands promote the formation of a highly reactive, monoligated palladium(0) species and increase the electron density on the palladium center, which facilitates the challenging oxidative addition to the C-Cl bond.[9]

Experimental Protocol: Suzuki-Miyaura Coupling of a Bromothiophene Derivative

This protocol is adapted from the Suzuki cross-coupling of a similar substrate, pentyl 5-bromothiophene-2-carboxylate.[10]

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Stille Coupling: Versatility with Organotins

The Stille reaction couples organohalides with organostannanes.[8][11][12] While highly versatile and tolerant of many functional groups, the toxicity of organotin reagents is a significant drawback.[11][13][14]

Reactivity Comparison:

Feature	5-Bromothiophene-3-carboxamide	5-Chlorothiophene-3-carboxamide
Relative Reactivity	High	Low
Typical Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃/P(o-tol)₃	Pd₂(dba)₃ with bulky phosphine ligands (e.g., P(t-Bu)₃)
Additives	Cu(I) salts (optional, to accelerate)	Often required
Reaction Temperature	80-110 °C	100-130 °C
Yields	Good to Excellent	Fair to Good

Expertise & Experience: Explaining the "Why"

Similar to the Suzuki coupling, the C-Br bond of 5-bromothiophene-3-carboxamide readily undergoes oxidative addition with standard palladium catalysts.[15] For 5-chlorothiophene-3-carboxamide, more forceful conditions and specialized catalysts are generally required. The use of additives like Cu(I) salts can accelerate the transmetalation step, which is often rate-limiting in Stille couplings.[13]

Experimental Protocol: Stille Coupling of an Aryl Bromide

This is a general protocol for a Stille coupling reaction.[15]

• Reaction Setup: In a flame-dried Schlenk tube under an argon atmosphere, combine the aryl bromide (1.0 equiv), organostannane (1.1 equiv), Pd₂(dba)₃ (2 mol%), and P(o-tol)₃ (8 mol%).

• Solvent Addition: Add anhydrous, degassed toluene via syringe.

• Reaction: Heat the mixture to 110 °C and stir for 12-16 hours.

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography. To remove tin byproducts, wash the organic extracts with an aqueous solution of KF.[16]

Heck Reaction: Olefin Arylation

The Heck reaction forms a C-C bond between an aryl halide and an alkene.[9][17][18][19] It is a powerful method for the synthesis of substituted olefins.

Reactivity Comparison:

Feature	5-Bromothiophene-3-carboxamide	5-Chlorothiophene-3-carboxamide
Relative Reactivity	Moderate to High	Low
Typical Catalyst	Pd(OAc)₂, Pd/C	Palladacycles, Pd complexes with bulky phosphine or NHC ligands
Base	Organic (e.g., Et₃N) or Inorganic (e.g., K₂CO₃)	Stronger bases may be needed
Reaction Temperature	100-140 °C	>120 °C, often with microwave irradiation
Yields	Good	Poor to Moderate

Expertise & Experience: Explaining the "Why"

The Heck reaction with aryl bromides is well-established and generally high-yielding.[20] In contrast, the reaction with aryl chlorides is notoriously difficult due to the slow rate of oxidative addition.[19] Highly active catalyst systems, often involving palladacycles or N-heterocyclic carbene (NHC) ligands, are required to achieve reasonable yields with 5-chlorothiophene-3-carboxamide.

Experimental Protocol: Heck Reaction of 3-Bromothiophene

This protocol is based on the Heck reaction of 3-bromothiophene.[20]

• Reaction Setup: In a sealed tube, combine 3-bromothiophene (1.0 equiv), the alkene (1.2 equiv), Pd(OAc)₂ (2 mol%), P(o-tol)₃ (4 mol%), and Et₃N (1.5 equiv).

• Solvent Addition: Add anhydrous DMF.

• Reaction: Heat the mixture to 100 °C for 4 hours.

• Workup: Cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.

Buchwald-Hartwig Amination: A Revolution in C-N Bond Formation

The Buchwald-Hartwig amination has transformed the synthesis of arylamines, offering a general and high-yielding method for C-N bond formation.[2][3][21][22][23]

Reactivity Comparison:

Feature	5-Bromothiophene-3-carboxamide	5-Chlorothiophene-3-carboxamide
Relative Reactivity	High	Low
Typical Catalyst System	Pd₂(dba)₃ or Pd(OAc)₂ with ligands like BINAP or Xantphos	Pd₂(dba)₃ or Pd(OAc)₂ with highly hindered biarylphosphine ligands (e.g., XPhos, RuPhos)
Base	Strong, non-nucleophilic bases (e.g., NaOt-Bu, Cs₂CO₃)	Strong, non-nucleophilic bases
Reaction Temperature	80-110 °C	100-130 °C
Yields	Good to Excellent	Moderate to Good

Expertise & Experience: Explaining the "Why"

The choice of ligand is paramount in Buchwald-Hartwig aminations. For the more reactive 5-bromothiophene-3-carboxamide, bidentate phosphine ligands like BINAP or Xantphos are often effective.[3] For the less reactive 5-chlorothiophene-3-carboxamide, the use of sterically hindered, electron-rich biarylphosphine ligands developed by the Buchwald group (e.g., XPhos) is typically necessary to facilitate both the oxidative addition and the final reductive elimination step. The choice of a strong, non-nucleophilic base like sodium tert-butoxide is critical to deprotonate the amine and facilitate its coordination to the palladium center.[2]

Caption: Generalized catalytic cycle for cross-coupling reactions.

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Chloride

This is a general protocol for the amination of an aryl chloride.

• Catalyst Preparation: In a glovebox, add Pd₂(dba)₃ (1.5 mol%), a suitable ligand (e.g., XPhos, 3.0 mol%), and sodium tert-butoxide (2.0 equiv) to a vial.

• Reagent Addition: Add the aryl chloride (1.0 equiv), the amine (1.2 equiv), and the solvent (e.g., toluene).

• Reaction: Seal the vial and heat the mixture with stirring at the appropriate temperature (e.g., 110 °C) for the specified time (typically 6-24 h).

• Workup: Cool the reaction to room temperature, quench with water, and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.

Conclusion and Strategic Recommendations

The choice between 5-Bromothiophene-3-carboxamide and 5-Chlorothiophene-3-carboxamide is a classic trade-off between reactivity and cost.

• For rapid synthesis and proof-of-concept studies , where reaction efficiency and speed are paramount, 5-Bromothiophene-3-carboxamide is the superior choice. Its higher reactivity allows for milder conditions and the use of more conventional, less expensive catalyst systems.

• For large-scale synthesis and process development , where cost-effectiveness is a primary driver, the use of 5-Chlorothiophene-3-carboxamide becomes highly attractive. While requiring more specialized and often more expensive catalyst systems, the lower bulk cost of the starting material can lead to significant overall savings. The investment in process optimization to activate the C-Cl bond is often justified at scale.

Ultimately, a deep understanding of the principles of palladium catalysis, particularly the critical role of ligand selection in overcoming the activation barrier of the C-Cl bond, empowers researchers to make the most strategic choice for their specific synthetic goals.

References

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• (n.d.). Stille-Coupling Reaction. Retrieved from [Link]

• (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

• Sharma, A., & Kumar, V. (2017). Heck Reaction—State of the Art. MDPI. Retrieved from [Link]

• Chopra, H. (2021, July 27). Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET. YouTube. Retrieved from [Link]

• (n.d.). Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

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• Farina, V. (1996). The Mechanisms of the Stille Reaction. University of Windsor. Retrieved from [Link]

• Nafeesa, K., et al. (2022). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. National Institutes of Health. Retrieved from [Link]

• Ruan, J. (2008). Exploring New Avenues in C-C Coupling: Broadening Application of the Heck Reaction via in-situ Formation of Olefins. The University of Liverpool Repository. Retrieved from [Link]

• Serme, M., et al. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. National Institutes of Health. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of 5-Bromothiophene-3-carboxamide Derivatives and Known Inhibitors in VEGFR-2 Targeted Therapy

Introduction: The Significance of the Thiophene Scaffold in Targeting VEGFR-2

The thiophene ring is a privileged scaffold in medicinal chemistry, prized for its ability to engage in various biological interactions, making it a cornerstone in the design of novel therapeutic agents.[1] Its unique electronic and structural properties allow for the creation of derivatives with high affinity and selectivity for a range of biological targets. In the realm of oncology, the development of potent and selective inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a critical strategy to impede tumor angiogenesis, a process essential for tumor growth and metastasis.[2]

This guide provides a comprehensive comparison of the biological activity of a novel 5-Bromothiophene-3-carboxamide derivative against established, clinically relevant VEGFR-2 inhibitors. We will delve into the experimental data that underpins these comparisons, provide detailed protocols for the evaluation of these compounds, and explore the signaling pathways they modulate.

Mechanism of Action: Competitive Inhibition of the VEGFR-2 Kinase Domain

VEGFR-2 is a receptor tyrosine kinase that plays a pivotal role in mediating the downstream signaling effects of VEGF-A.[2] Upon ligand binding, VEGFR-2 dimerizes and undergoes autophosphorylation of specific tyrosine residues within its intracellular kinase domain. This phosphorylation event initiates a cascade of downstream signaling pathways, including the PLCγ-PKC-MAPK and PI3K-AKT pathways, which are crucial for endothelial cell proliferation, migration, and survival.[2]

Small molecule inhibitors, including the 5-Bromothiophene-3-carboxamide derivatives and the known inhibitors discussed in this guide, are designed to function as ATP-competitive inhibitors. They bind to the ATP-binding pocket of the VEGFR-2 kinase domain, preventing autophosphorylation and the subsequent downstream signaling events that drive angiogenesis.[2]

Caption: VEGFR-2 signaling pathway and the point of inhibition by ATP-competitive small molecules.

Quantitative Comparison of Biological Activity

The in vitro potency of kinase inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. A lower IC50 value indicates a more potent inhibitor.

Here, we compare a promising 5-Bromothiophene-3-carboxamide derivative, Compound 14d, with two well-established, FDA-approved VEGFR-2 inhibitors, Sorafenib and Sunitinib.

Compound	Chemical Class	VEGFR-2 IC50 (nM)	Reference
Compound 14d	5-Bromothiophene-3-carboxamide	191.1	[3]
Sorafenib	Bi-aryl urea	90	[4][5][6][7]
Sunitinib	Indolinone	80	[1][4][8]

Analysis: The data clearly indicates that while Compound 14d demonstrates effective inhibition of VEGFR-2 in the nanomolar range, the established inhibitors Sorafenib and Sunitinib exhibit approximately two-fold greater potency in in vitro kinase assays.[1][3][4][5][6][7][8] This difference in potency is a critical consideration in the early stages of drug development and highlights the high bar set by existing therapies. However, it is important to note that in vitro potency is only one aspect of a drug's overall profile. Factors such as selectivity, pharmacokinetic properties, and in vivo efficacy are also crucial determinants of therapeutic success. The development of thiophene-based inhibitors like PAN-90806, from which compound 14d is derived, is ongoing, with a focus on optimizing these additional parameters.[9][10][11][12]

Experimental Protocols: In Vitro VEGFR-2 Kinase Assay

To ensure the reproducibility and validity of the comparative data, a standardized in vitro kinase assay protocol is essential. The following is a detailed, step-by-step methodology for a luminescence-based VEGFR-2 kinase assay, a common method for determining inhibitor potency.

Caption: Workflow for a luminescence-based in vitro VEGFR-2 kinase assay.

Detailed Methodology:

• Reagent Preparation:

  • Prepare 1x Kinase Buffer by diluting a 5x stock solution with distilled water.

  • Prepare serial dilutions of the test inhibitors (e.g., Compound 14d, Sorafenib, Sunitinib) in 1x Kinase Buffer. The final DMSO concentration should not exceed 1%.

  • Dilute the recombinant human VEGFR-2 kinase to the desired concentration (e.g., 1 ng/µL) in 1x Kinase Buffer.

• Kinase Reaction:

  • Prepare a Master Mix containing 5x Kinase Buffer, ATP, and a suitable substrate (e.g., Poly-Glu,Tyr 4:1).[13]

  • In a 96-well white plate, add the Master Mix to all wells.

  • Add the diluted test inhibitors to the "Test Inhibitor" wells.

  • Add 1x Kinase Buffer with the corresponding DMSO concentration to the "Positive Control" (no inhibitor) and "Blank" (no enzyme) wells.

  • Initiate the kinase reaction by adding the diluted VEGFR-2 enzyme to the "Test Inhibitor" and "Positive Control" wells. Add 1x Kinase Buffer to the "Blank" wells.

  • Incubate the plate at 30°C for 45 minutes.[13]

• Luminescence Detection:

  • After the incubation period, add a kinase detection reagent (e.g., Kinase-Glo™ MAX) to all wells to stop the reaction and measure the remaining ATP.[13]

  • Incubate the plate at room temperature for 15 minutes to stabilize the luminescent signal.

  • Read the luminescence using a microplate reader.

• Data Analysis:

  • Subtract the "Blank" reading from all other readings.

  • Calculate the percentage of VEGFR-2 activity for each inhibitor concentration relative to the "Positive Control".

  • Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion and Future Directions

This guide provides a clear, data-driven comparison of the biological activity of a novel 5-Bromothiophene-3-carboxamide derivative and established VEGFR-2 inhibitors. While the thiophene derivative shows promising activity, the existing clinical inhibitors, Sorafenib and Sunitinib, demonstrate superior in vitro potency.[1][3][4][5][6][7][8] This underscores the competitive landscape of VEGFR-2 inhibitor development.

Future research on 5-Bromothiophene-3-carboxamide derivatives should focus on structure-activity relationship (SAR) studies to enhance their potency and selectivity. Furthermore, comprehensive preclinical evaluation, including cell-based assays, pharmacokinetic studies, and in vivo efficacy models, will be crucial to fully elucidate their therapeutic potential. The detailed experimental protocol provided herein serves as a robust framework for such future investigations, ensuring the generation of high-quality, comparable data.

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A Comparative Guide to Validating the Structure of Novel 5-Bromothiophene-3-carboxamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, thiophene derivatives are a cornerstone, recognized for their wide-ranging pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The 5-Bromothiophene-3-carboxamide scaffold, in particular, represents a promising frontier for the development of novel therapeutics. However, the journey from synthesis to a viable drug candidate is paved with rigorous structural validation. Subtle variations in the molecular framework can profoundly alter a compound's biological activity and safety profile.[4] Therefore, unambiguous confirmation of the chemical structure is not merely a procedural step but a fundamental pillar of scientific integrity and drug development success.

This guide provides an in-depth comparison of the essential analytical techniques for the structural elucidation of novel 5-Bromothiophene-3-carboxamide derivatives. As a senior application scientist, this document moves beyond a simple listing of methods to explain the causality behind experimental choices, ensuring a self-validating system for robust and reliable characterization.

The Strategic Application of Analytical Techniques

The comprehensive validation of a novel molecular entity requires a multi-pronged approach, where each technique provides a unique piece of the structural puzzle. For 5-Bromothiophene-3-carboxamide derivatives, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), X-ray Crystallography, High-Performance Liquid Chromatography (HPLC), and Elemental Analysis is indispensable.

The Initial Workflow: From Synthesis to Confirmation

The logical flow of structural validation begins with the purification of the synthesized compound, followed by a series of spectroscopic and analytical tests to confirm its identity, purity, and three-dimensional structure.

Caption: Workflow for the structural validation of novel compounds.

In-Depth Analysis: A Comparative Look at Key Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Skeleton

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the carbon-hydrogen framework of a molecule.[4] For 5-Bromothiophene-3-carboxamide derivatives, both ¹H and ¹³C NMR are crucial.

Expertise & Experience: The chemical shifts (δ) and coupling constants (J) in the ¹H NMR spectrum are highly diagnostic. For a 5-Bromothiophene-3-carboxamide, one would expect to see distinct signals for the two aromatic protons on the thiophene ring. Their splitting pattern (typically doublets) and coupling constant will confirm their adjacency. The chemical shift of the amide proton (-NH) can vary and is often broad, providing evidence for this functional group. ¹³C NMR will show characteristic signals for the carbonyl carbon of the amide and the carbon atoms of the thiophene ring, including the carbon bearing the bromine atom which will have a distinct chemical shift.

Trustworthiness: The integration of the proton signals in the ¹H NMR spectrum should correspond to the number of protons in the proposed structure. Two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be employed to definitively establish the connectivity between protons and carbons, leaving no ambiguity in the assignment of the molecular skeleton.

Technique	Information Gained	Strengths	Limitations
¹H NMR	Proton environment, connectivity, and relative numbers.	High resolution, non-destructive, detailed structural information.[4]	Solvent signals can interfere, complex spectra for large molecules.
¹³C NMR	Carbon skeleton, presence of functional groups.	Unambiguous carbon count, good for identifying symmetry.[4]	Lower sensitivity, longer acquisition times.

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[4]

• Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

  • For ¹H NMR, acquire 16-32 scans with a standard single-pulse sequence.

  • For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the TMS signal.[4]

• Analysis: Integrate the ¹H NMR signals to determine the relative proton ratios. Analyze the chemical shifts, splitting patterns, and coupling constants to assign the structure.

Mass Spectrometry (MS): The Molecular Weight and Formula

Mass spectrometry is a destructive technique that provides the mass-to-charge ratio (m/z) of ionized molecules, revealing the molecular weight and fragmentation pattern of the compound.[5]

Expertise & Experience: For a 5-Bromothiophene-3-carboxamide derivative, the most telling feature in the mass spectrum is the isotopic pattern of the molecular ion peak. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[6][7] This results in two molecular ion peaks (M+ and M+2) of nearly equal intensity, separated by 2 m/z units, which is a definitive indicator of the presence of a single bromine atom in the molecule.[6][7][8] High-resolution mass spectrometry (HRMS) can provide the exact mass of the molecular ion, allowing for the determination of the molecular formula with high confidence.[9]

Trustworthiness: The fragmentation pattern observed in the mass spectrum should be consistent with the proposed structure. For example, cleavage of the amide bond is a common fragmentation pathway. Comparing the experimentally observed isotopic distribution with the theoretically calculated pattern for the proposed formula provides a robust validation of the elemental composition.

Technique	Information Gained	Strengths	Limitations
Low-Resolution MS	Molecular weight and characteristic isotopic patterns.	Fast, sensitive, confirms presence of halogens.[6]	Does not provide the exact molecular formula.
High-Resolution MS (HRMS)	Exact mass and molecular formula.	Highly accurate, essential for novel compound identification.[9][10]	More expensive, requires specialized equipment.

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Ionization: Choose an appropriate ionization technique. Electrospray ionization (ESI) is a soft ionization method suitable for many organic molecules.[9] Electron ionization (EI) is a harder technique that can provide more fragmentation information.[5]

• Mass Analysis: Use a high-resolution mass analyzer, such as an Orbitrap or a Time-of-Flight (TOF) instrument.

• Data Analysis: Determine the exact mass of the molecular ion peak and use software to calculate the most likely molecular formula. Compare the observed isotopic pattern with the theoretical pattern for the proposed formula.

X-ray Crystallography: The Definitive 3D Structure

X-ray crystallography is the gold standard for determining the three-dimensional arrangement of atoms in a molecule. It provides unambiguous information about bond lengths, bond angles, and stereochemistry.[11]

Expertise & Experience: Obtaining a high-quality single crystal of the 5-Bromothiophene-3-carboxamide derivative is the most critical and often the most challenging step.[11] Once a suitable crystal is obtained, the diffraction data can reveal the precise spatial arrangement of the thiophene ring, the carboxamide group, and any substituents. This technique can also elucidate intermolecular interactions, such as hydrogen bonding, in the solid state.

Trustworthiness: A successfully solved crystal structure provides the most definitive proof of the molecular structure. The quality of the structure is assessed by parameters such as the R-factor, which should be low for a reliable structure.

Caption: General workflow for X-ray crystallography.[11]

• Crystal Growth: Grow single crystals of the compound by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.[11]

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. Collect diffraction data as the crystal is rotated in the X-ray beam.[11]

• Structure Solution and Refinement: Process the diffraction data to determine the electron density map of the unit cell. Use this map to solve the crystal structure and refine the atomic positions.[11]

• Validation: Analyze the final structure for chemical and crystallographic reasonability, including bond lengths, angles, and thermal parameters.

High-Performance Liquid Chromatography (HPLC): Purity Assessment

HPLC is a powerful analytical technique for separating, identifying, and quantifying the components in a mixture.[12] For novel compounds, it is the primary method for determining purity.[13]

Expertise & Experience: A reversed-phase HPLC method with a UV detector is commonly used for the purity analysis of aromatic compounds like 5-Bromothiophene-3-carboxamide derivatives.[14] The purity is typically determined by the area percentage of the main peak in the chromatogram.

Trustworthiness: A single, sharp, and symmetrical peak in the HPLC chromatogram is a strong indication of a pure compound. The method should be validated for parameters such as linearity, precision, and accuracy to ensure the reliability of the purity assessment.[15]

Method	Principle	Typical Use Case
Reversed-Phase HPLC	Separation based on hydrophobicity.	Purity determination of moderately polar to nonpolar compounds.[14]
Normal-Phase HPLC	Separation based on polarity.	Separation of isomers, less common for routine purity checks.

• Method Development:

  • Column: C18 stationary phase.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

  • Detector: UV detector set at a wavelength where the compound has maximum absorbance.

  • Flow Rate: Typically 1 mL/min.

• Sample Preparation: Prepare a dilute solution of the compound in the mobile phase.

• Analysis: Inject the sample into the HPLC system and record the chromatogram.

• Quantification: Calculate the area percentage of the main peak to determine the purity.

Elemental Analysis: Empirical Formula Confirmation

Elemental analysis determines the percentage composition of elements (typically carbon, hydrogen, nitrogen, and sulfur) in a compound.[16]

Expertise & Experience: The experimentally determined percentages of C, H, N, and S should agree with the calculated values for the proposed molecular formula, typically within a ±0.4% margin.[17] This provides strong corroborating evidence for the molecular formula determined by HRMS.

Trustworthiness: Modern elemental analyzers are highly automated and provide precise and accurate results. However, the sample must be pure and free of solvent residues for the results to be meaningful.[18]

Element	Expected in 5-Bromothiophene-3-carboxamide	Significance
Carbon	Yes	Confirms the carbon backbone.
Hydrogen	Yes	Confirms the presence of C-H and N-H bonds.
Nitrogen	Yes	Confirms the amide group.
Sulfur	Yes	Confirms the thiophene ring.
Bromine	Yes	Typically not directly measured but inferred from MS.

• Sample Preparation: Accurately weigh a small amount (1-3 mg) of the dry, pure compound.

• Analysis: The sample is combusted in a high-temperature furnace, and the resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified by a detector.[19]

• Calculation: The instrument's software calculates the percentage of each element in the original sample.

Comparative Summary of Validation Techniques

Technique	Primary Information	Key Advantage	Causality for Use
NMR Spectroscopy	Molecular connectivity and environment of atoms.	Detailed structural framework.[4]	To establish the carbon-hydrogen skeleton and confirm functional groups.
Mass Spectrometry	Molecular weight and elemental composition.	Confirms molecular formula and presence of halogens.[5][6]	To determine the molecular weight and verify the presence of bromine through its isotopic pattern.
X-ray Crystallography	Absolute 3D structure.	Unambiguous structural proof.[11]	To definitively determine the three-dimensional structure when a suitable crystal is available.
HPLC	Purity of the compound.	Quantitative assessment of purity.[13]	To ensure that the sample being analyzed is a single compound and not a mixture.
Elemental Analysis	Percentage of C, H, N, S.	Corroborates the molecular formula.[16]	To provide independent confirmation of the elemental composition determined by HRMS.

Conclusion

The structural validation of novel 5-Bromothiophene-3-carboxamide derivatives is a critical and multi-faceted process that underpins the integrity of research and development in medicinal chemistry. A synergistic application of NMR spectroscopy, mass spectrometry, X-ray crystallography, HPLC, and elemental analysis provides a self-validating system that ensures the unambiguous characterization of these promising therapeutic agents. By understanding the strengths and limitations of each technique and the causal logic behind their application, researchers can confidently establish the structure of their synthesized compounds, paving the way for further biological evaluation and the potential discovery of new medicines.

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A Senior Application Scientist's Comparative Guide to Catalysts for 5-Bromothiophene-3-carboxamide Coupling Reactions

For researchers, medicinal chemists, and professionals in drug development, the functionalization of the thiophene scaffold is a cornerstone of modern synthetic chemistry. 5-Bromothiophene-3-carboxamide, in particular, represents a versatile building block, offering a handle for C-C and C-N bond formation to construct complex molecular architectures with potential biological activity. The choice of catalyst for these coupling reactions is paramount, directly influencing yield, selectivity, reaction time, and overall process efficiency.

This guide provides an in-depth comparative analysis of various catalytic systems for the most common cross-coupling reactions of 5-Bromothiophene-3-carboxamide: Suzuki-Miyaura, Heck, Buchwald-Hartwig, and Sonogashira couplings. Drawing from established literature and field-proven insights, this document aims to equip you with the knowledge to make informed decisions for your synthetic endeavors.

The Strategic Importance of Catalyst Selection

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions generally follows the order I > Br > Cl.[1] 5-Bromothiophene-3-carboxamide, therefore, presents a substrate of moderate reactivity, making the selection of an appropriate catalyst and ligand system crucial for successful and efficient transformation. The carboxamide group at the 3-position, with its electronic and steric properties, can influence the catalytic cycle, necessitating careful consideration of the catalyst's components.

A general catalytic cycle for many palladium-catalyzed cross-coupling reactions involves three key steps: oxidative addition, transmetalation (for Suzuki, Sonogashira), and reductive elimination.[2][3] The ligand on the palladium center plays a critical role in modulating the electron density and steric environment of the metal, thereby influencing the rates of these elementary steps.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a powerful and widely used method for the formation of biaryl and vinyl-aryl structures.[4] For 5-Bromothiophene-3-carboxamide, this reaction allows for the introduction of a diverse range of aryl and heteroaryl substituents.

Catalyst Performance Comparison for Suzuki-Miyaura Coupling

While direct head-to-head comparative studies on 5-Bromothiophene-3-carboxamide are not abundant, data from closely related structures and specific examples provide valuable insights.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O	90	12	37-72	Effective for a range of arylboronic acids.[5]
Pd₂(dba)₃ / P(t-Bu)₃	P(t-Bu)₃	Cs₂CO₃	Dioxane	RT-100	2-12	High	Generally a highly active catalyst for aryl bromides.[6]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O	100	12	High	Bulky, electron-rich ligand, good for challenging substrates.

Analysis:

The classic Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) is a reliable and commercially available catalyst that has been shown to be effective for the Suzuki coupling of a close analogue, 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide, with various arylboronic acids, affording moderate to good yields.[5] The use of a phosphine ligand like triphenylphosphine (PPh₃) stabilizes the Pd(0) species and facilitates the catalytic cycle.

For potentially higher reactivity and milder reaction conditions, catalyst systems employing bulky, electron-rich phosphine ligands are often superior. The combination of Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) with P(t-Bu)₃ (tri(tert-butyl)phosphine) is a powerful system for the coupling of aryl chlorides and bromides, often at room temperature.[6] The steric bulk of the P(t-Bu)₃ ligand promotes the formation of a monoligated Pd(0) species, which is highly active in the oxidative addition step.[7]

Similarly, the use of Buchwald ligands, such as SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl), in conjunction with a palladium precursor like Pd(OAc)₂ (palladium(II) acetate), is a state-of-the-art approach for challenging Suzuki couplings. These ligands create a sterically hindered and electron-rich environment around the palladium center, enhancing both oxidative addition and reductive elimination.

Experimental Protocol: Suzuki-Miyaura Coupling with Pd(PPh₃)₄

The following protocol is adapted from the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides.[5]

• To a reaction vessel, add 5-Bromothiophene-3-carboxamide (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), and potassium phosphate (K₃PO₄) (2.0-3.0 eq).

• Add 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio).

• Purge the mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 eq).

• Heat the reaction mixture to 90 °C and stir for 12 hours, or until reaction completion is observed by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Heck Coupling: Olefin Arylation

The Heck reaction provides a means to couple 5-Bromothiophene-3-carboxamide with alkenes, leading to the formation of substituted olefins.[8] This reaction is highly valuable for the synthesis of styrenyl and acryloyl derivatives of the thiophene core.

Catalyst Performance Comparison for Heck Coupling

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield	Notes
Pd(OAc)₂ / PPh₃	PPh₃	Et₃N	DMF	100-140	4-24	Good	A classical and widely used system.
Pd₂(dba)₃ / P(t-Bu)₃	P(t-Bu)₃	Cs₂CO₃	Dioxane	100-120	12-24	High	Highly active for less reactive aryl halides.[9]
Pd/C	None	NaOAc	NMP	140	12-24	Moderate	Heterogeneous, ligand-free option, good for process chemistry.

Analysis:

The traditional Pd(OAc)₂/PPh₃ system is a workhorse for Heck reactions. The phosphine ligand is crucial for catalyst stability and activity. For less reactive aryl halides, such as electron-rich or sterically hindered ones, more robust catalyst systems are often required.

The Pd₂(dba)₃/P(t-Bu)₃ system, as in the Suzuki coupling, offers enhanced reactivity due to the properties of the bulky, electron-rich phosphine ligand.[9] This system can be particularly beneficial for coupling with more challenging olefin partners or for achieving lower reaction temperatures.

For large-scale synthesis and to simplify product purification, a heterogeneous catalyst like Palladium on Carbon (Pd/C) can be an attractive option. While it may require higher temperatures and longer reaction times, the ease of catalyst removal by filtration is a significant advantage in process chemistry.

Experimental Protocol: Heck Coupling with Pd(OAc)₂/PPh₃

• In a reaction vessel, add 5-Bromothiophene-3-carboxamide (1.0 eq), the alkene (1.2-1.5 eq), Pd(OAc)₂ (0.01-0.05 eq), and PPh₃ (0.02-0.10 eq).

• Add a suitable solvent such as DMF or NMP and a base, typically a tertiary amine like triethylamine (Et₃N) (2.0-3.0 eq).

• Degas the mixture by bubbling an inert gas through it for 15-20 minutes.

• Heat the reaction to 100-140 °C and monitor by TLC or LC-MS.

• After completion, cool the mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Visualizing the Heck Reaction Workflow

Caption: General Workflow for a Heck Coupling Reaction.

Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides.[10][11] This reaction is of immense importance in medicinal chemistry, where the arylamine motif is prevalent.

Catalyst Performance Comparison for Buchwald-Hartwig Amination

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield	Notes
Pd₂(dba)₃ / BINAP	BINAP	NaOt-Bu	Toluene	80-110	12-24	Good	A first-generation, reliable system for secondary amines.[10]
Pd(OAc)₂ / XPhos	XPhos	K₃PO₄ or Cs₂CO₃	Dioxane or Toluene	80-110	4-18	High	A highly active system for a broad range of amines.
[Pd(cinnamyl)Cl]₂ / cataCXium A	cataCXium A	K₃PO₄	t-BuOH	80-100	12-24	High	Effective for coupling with primary and secondary amines.

Analysis:

The choice of ligand is particularly critical in the Buchwald-Hartwig amination. Early systems utilized bidentate phosphine ligands like BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), which are effective for coupling with secondary amines.[10]

More recent generations of catalysts employ bulky, electron-rich monophosphine ligands, often referred to as Buchwald ligands. XPhos (2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) is a highly versatile ligand that, when combined with a palladium source like Pd(OAc)₂ , can catalyze the amination of a wide range of aryl bromides with primary and secondary amines, including challenging substrates.[12]

Palladacycle precatalysts in combination with specific ligands, such as cataCXium A , also offer high activity and stability. These systems are often air- and moisture-stable, simplifying reaction setup.

Experimental Protocol: Buchwald-Hartwig Amination with a Buchwald Ligand

• To a dry reaction vessel under an inert atmosphere, add 5-Bromothiophene-3-carboxamide (1.0 eq), the amine (1.1-1.5 eq), a base such as sodium tert-butoxide (NaOt-Bu) or potassium phosphate (K₃PO₄) (1.5-2.5 eq), the palladium precursor (e.g., Pd(OAc)₂, 0.01-0.05 eq), and the phosphine ligand (e.g., XPhos, 0.02-0.10 eq).

• Add a dry, degassed solvent such as toluene or 1,4-dioxane.

• Heat the reaction mixture to 80-110 °C until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction, quench with water, and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the product by chromatography.

Visualizing the Buchwald-Hartwig Catalytic Cycle

Caption: Buchwald-Hartwig Amination Catalytic Cycle.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for forming a C(sp²)–C(sp) bond between an aryl halide and a terminal alkyne.[13][14] This reaction is invaluable for the synthesis of arylalkynes, which are important intermediates in organic synthesis and materials science.

Catalyst Performance Comparison for Sonogashira Coupling

Catalyst System	Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield	Notes
Pd(PPh₃)₂Cl₂	CuI	Et₃N or i-Pr₂NH	THF or DMF	RT-60	2-12	Good	The classic and most widely used system.[13][15]
Pd(OAc)₂ / P(t-Bu)₃	None	Cs₂CO₃	Dioxane	RT-80	4-18	High	A highly active copper-free system.[16]
[Pd(allyl)Cl]₂ / DavePhos	None	K₂CO₃	t-BuOH	80-100	12-24	High	Another effective copper-free option.

Analysis:

The traditional Sonogashira coupling employs a dual catalyst system of a palladium complex, such as Pd(PPh₃)₂Cl₂ (bis(triphenylphosphine)palladium(II) chloride), and a copper(I) salt, typically CuI (copper(I) iodide), in the presence of an amine base.[13][15] The copper co-catalyst is believed to facilitate the deprotonation of the alkyne and its transfer to the palladium center.

A significant advancement in Sonogashira coupling has been the development of copper-free conditions. The presence of copper can sometimes lead to the undesirable homocoupling of the alkyne (Glaser coupling). Copper-free systems often rely on highly active palladium catalysts with bulky, electron-rich ligands, such as P(t-Bu)₃ or Buchwald-type ligands like DavePhos (2-dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl).[16] These systems can offer cleaner reactions and broader substrate scope.

Experimental Protocol: Classical Sonogashira Coupling

• To a reaction vessel, add 5-Bromothiophene-3-carboxamide (1.0 eq), the terminal alkyne (1.1-1.5 eq), Pd(PPh₃)₂Cl₂ (0.01-0.05 eq), and CuI (0.02-0.10 eq).

• Add a dry, degassed solvent such as THF or DMF, and an amine base like triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH) (2.0-5.0 eq).

• Stir the reaction at room temperature to 60 °C under an inert atmosphere until the starting material is consumed.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride solution to remove the copper salts, followed by water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Visualizing the Sonogashira Catalytic Cycles

Caption: Interconnected Catalytic Cycles in Sonogashira Coupling.

Conclusion and Future Outlook

The choice of catalyst for the coupling reactions of 5-Bromothiophene-3-carboxamide is a critical parameter that dictates the success of the synthesis. For Suzuki-Miyaura couplings, Pd(PPh₃)₄ offers a reliable starting point, while systems with bulky, electron-rich phosphine ligands can provide higher activity and milder conditions. Similar principles apply to Heck, Buchwald-Hartwig, and Sonogashira couplings, where modern ligand development has significantly expanded the scope and efficiency of these transformations.

As the field of catalysis continues to evolve, the development of more active, stable, and cost-effective catalysts, including those based on earth-abundant metals like nickel and copper, will undoubtedly provide new avenues for the functionalization of 5-Bromothiophene-3-carboxamide and other important heterocyclic building blocks. It is imperative for researchers to stay abreast of these developments to optimize their synthetic strategies and accelerate the discovery of new chemical entities.

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• A facile synthesis of new 5-Aryl-Thiophenes bearing Sulfonamide moiety via Pd(0)-catalyzed Suzuki-Miyaura Cross Coupling Reactionsand5-bromothiophene-2-acetamide: As Potent Urease Inhibitor, Antibacterial Agent and Haemolytically active compounds. ResearchGate. 2017. Available from: [Link].

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Benchmarking the synthesis of 5-Bromothiophene-3-carboxamide against alternative routes

A Comprehensive Guide to the Synthesis of 5-Bromothiophene-3-carboxamide: A Comparative Benchmarking of Synthetic Routes

For researchers and professionals in the fields of medicinal chemistry and materials science, the synthesis of functionalized heterocyclic compounds is a cornerstone of innovation. 5-Bromothiophene-3-carboxamide is a valuable building block, with its utility stemming from the presence of two key functional groups on the thiophene ring: a bromine atom, which is amenable to a variety of cross-coupling reactions, and a carboxamide group, a common pharmacophore. This guide provides an in-depth technical comparison of various synthetic routes to 5-Bromothiophene-3-carboxamide, offering insights into the practical considerations of each approach.

Introduction to Synthetic Strategies

The synthesis of 5-Bromothiophene-3-carboxamide can be approached from several distinct strategic directions. The choice of a particular route will often depend on factors such as the availability of starting materials, desired scale, and the specific purity requirements of the final product. This guide will benchmark three primary synthetic routes:

• Route 1: Direct bromination of thiophene-3-carboxamide.

• Route 2: Amide formation from 5-bromothiophene-3-carboxylic acid.

• Route 3: A nitrile hydrolysis approach starting from 5-bromothiophene-3-carbonitrile.

Each route will be evaluated based on its chemical principles, experimental feasibility, and overall efficiency.

Route 1: Direct Bromination of Thiophene-3-carboxamide

This route represents the most direct approach, introducing the bromine atom onto the pre-existing thiophene-3-carboxamide scaffold.

Reaction Pathway

Caption: Route 1: Direct Bromination.

Experimental Protocol

• Dissolution: Dissolve thiophene-3-carboxamide in a suitable solvent such as glacial acetic acid or acetonitrile.

• Cooling: Cool the solution in an ice bath to 0 °C.

• Addition of Brominating Agent: Slowly add one equivalent of a brominating agent, such as N-bromosuccinimide (NBS), to the cooled solution. The use of NBS is often preferred over elemental bromine for its milder nature and higher selectivity.[1]

• Reaction: Stir the reaction mixture at room temperature for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the organic layer, dry it over an anhydrous salt like sodium sulfate, and remove the solvent under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Scientific Rationale and Considerations

The thiophene ring is an electron-rich aromatic system, making it susceptible to electrophilic aromatic substitution.[2] The carboxamide group is a deactivating, meta-directing group in benzene chemistry. However, in the five-membered thiophene ring, the directing effects are more complex. Bromination is expected to occur at the 5-position, which is para to the carboxamide group and activated by the sulfur atom.

Advantages:

• Atom Economy: This route is potentially the most atom-economical as it involves a single transformation on a readily available starting material.

• Step Economy: A single-step synthesis is highly desirable for its simplicity and reduced resource consumption.

Disadvantages:

• Regioselectivity: A significant challenge in this route is controlling the regioselectivity of the bromination. The formation of other brominated isomers, such as 2-bromo- and 4-bromo-thiophene-3-carboxamide, is possible.

• Over-bromination: The formation of di-brominated byproducts can also occur, complicating the purification process.

• Lack of Precedent: The absence of specific literature procedures for this exact transformation suggests that it may not be the most efficient or high-yielding method.

Route 2: Amide Formation from 5-Bromothiophene-3-carboxylic acid

This is a more convergent approach where the thiophene ring is first brominated at the carboxylic acid stage, followed by the formation of the amide.

Reaction Pathway

Caption: Route 2: Bromination followed by Amidation.

Experimental Protocols

Step 1: Synthesis of 5-Bromothiophene-3-carboxylic acid [3]

• Dissolution: Dissolve 3-thiophenecarboxylic acid in glacial acetic acid.

• Addition of Bromine: Slowly add a solution of bromine in glacial acetic acid to the mixture.

• Reaction: Stir the mixture for one hour.

• Precipitation: Pour the reaction mixture into water and stir for 15 minutes to precipitate the product.

• Purification: Filter the solid, wash with water, and recrystallize from water to obtain 5-bromothiophene-3-carboxylic acid.

Step 2: Synthesis of 5-Bromothiophene-3-carboxamide [4][5]

• Activation: The carboxylic acid can be converted to a more reactive intermediate, such as an acyl chloride, by reacting with thionyl chloride (SOCl₂) or oxalyl chloride.[6]

• Amidation: The activated carboxylic acid derivative is then reacted with a source of ammonia, such as concentrated aqueous ammonia or ammonium hydroxide, to form the amide.[7][8] Alternatively, the carboxylic acid can be directly coupled with an amine using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).[6]

• Purification: The final product is purified by extraction, washing, and recrystallization or column chromatography.

Scientific Rationale and Considerations

The carboxylic acid group is deactivating, and in the case of thiophene, directs electrophilic substitution to the 5-position.[2] This allows for a highly regioselective bromination, which is a significant advantage over Route 1. The subsequent conversion of the carboxylic acid to an amide is a standard and well-established transformation in organic chemistry.[4][5]

Advantages:

• High Regioselectivity: The bromination of 3-thiophenecarboxylic acid is highly selective for the 5-position, leading to a purer intermediate.[3]

• Well-Established Chemistry: Both the bromination and amidation steps are well-documented and reliable reactions.

• Availability of Starting Materials: Thiophene-3-carboxylic acid is a commercially available starting material.[9][10][11][12][13]

Disadvantages:

• Two-Step Process: This route involves two separate synthetic steps, which may lead to a lower overall yield compared to a single-step process.

• Use of Harsh Reagents: The use of reagents like thionyl chloride for the activation of the carboxylic acid requires careful handling due to their corrosive and reactive nature.

Route 3: Nitrile Hydrolysis Approach

This alternative route involves the synthesis and subsequent hydrolysis of 5-bromothiophene-3-carbonitrile.

Reaction Pathway

Caption: Route 3: Sandmeyer Reaction and Nitrile Hydrolysis.

Experimental Protocols

Detailed experimental protocols for this specific sequence are not fully available in the provided search results but can be constructed from established methodologies for each step.

• Bromination of 3-Aminothiophene: This would likely be the first step, though selective bromination could be challenging.

• Diazotization and Sandmeyer Reaction: The resulting 3-amino-5-bromothiophene would undergo diazotization with sodium nitrite in an acidic medium, followed by a Sandmeyer reaction with copper(I) cyanide to introduce the nitrile group.[14][15][16][17][18]

• Partial Hydrolysis of the Nitrile: The 5-bromothiophene-3-carbonitrile[19] would then be partially hydrolyzed to the corresponding carboxamide. This can often be achieved under controlled basic conditions, for example, using hydrogen peroxide in the presence of a base.

Scientific Rationale and Considerations

The Sandmeyer reaction is a powerful tool for introducing a variety of functional groups onto an aromatic ring via a diazonium salt intermediate.[14][15] This route offers an alternative disconnection approach. The partial hydrolysis of a nitrile to an amide is a well-known transformation, but care must be taken to avoid complete hydrolysis to the carboxylic acid.

Advantages:

• Alternative Starting Materials: This route provides an option when starting materials for other routes are unavailable or expensive.

• Versatility of the Sandmeyer Reaction: The diazonium salt intermediate could potentially be used to synthesize other 3-substituted-5-bromothiophenes.

Disadvantages:

• Multi-Step Synthesis: This is a multi-step synthesis that is likely to have a lower overall yield.

• Handling of Diazonium Salts: Diazonium salts can be unstable and potentially explosive, requiring careful temperature control and handling.

• Toxicity of Cyanide: The use of copper(I) cyanide in the Sandmeyer reaction introduces a highly toxic reagent, which requires stringent safety precautions.

• Control of Hydrolysis: The partial hydrolysis of the nitrile to the amide can be challenging to control and may result in a mixture of the amide and the carboxylic acid.

Comparative Summary

Feature	Route 1: Direct Bromination	Route 2: Amide from Carboxylic Acid	Route 3: Nitrile Hydrolysis
Number of Steps	1	2	3+
Key Advantage	Step and atom economy	High regioselectivity and reliability	Utilizes alternative starting materials
Key Disadvantage	Poor regioselectivity, potential for over-bromination	Longer reaction sequence	Use of toxic and unstable intermediates, multi-step
Purity of Product	Potentially low without extensive purification	Generally high	Variable, depends on control of hydrolysis
Scalability	Potentially difficult due to purification challenges	Good	Challenging due to safety concerns
Overall Yield	Likely to be low to moderate	Good to high	Likely to be low to moderate

Conclusion

Based on the analysis of the three proposed synthetic routes, Route 2: Amide formation from 5-Bromothiophene-3-carboxylic acid emerges as the most reliable and efficient method for the synthesis of 5-Bromothiophene-3-carboxamide. This route offers the significant advantage of high regioselectivity in the bromination step, leading to a purer product and simplifying downstream purification. While it involves two steps, the reactions are well-established and generally high-yielding.

Route 1, while attractive for its directness, is likely to be plagued by issues of selectivity, making it less practical for obtaining a pure product. Route 3 is a viable alternative but is hampered by its multi-step nature and the use of hazardous reagents, making it less suitable for large-scale synthesis.

For researchers and drug development professionals, the choice of a synthetic route is a critical decision. The detailed comparison provided in this guide, grounded in established chemical principles, should serve as a valuable resource for making an informed choice for the synthesis of 5-Bromothiophene-3-carboxamide.

References

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A Comparative Guide to the Cross-Validation of Analytical Data for 5-Bromothiophene-3-carboxamide Characterization

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise and accurate characterization of active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory requirement but a cornerstone of drug safety and efficacy. 5-Bromothiophene-3-carboxamide, a key building block in the synthesis of various therapeutic agents, demands rigorous analytical scrutiny to ensure its identity, purity, and quality. This guide provides an in-depth comparison of essential analytical techniques for the characterization of this compound, emphasizing the principles of cross-validation to ensure data integrity across different methodologies. Our discussion is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, which provide a framework for the validation of analytical procedures.[1][2][3]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3] For a molecule like 5-Bromothiophene-3-carboxamide, a multifaceted analytical approach is necessary. This guide will delve into the practical application and comparative analysis of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FT-IR) Spectroscopy.

The Imperative of Cross-Validation

Before delving into specific techniques, it is crucial to understand the concept of cross-validation in an analytical context. Cross-validation is the process of verifying that a validated analytical method produces consistent and reliable results across different laboratories, with different analysts, or on different instruments.[4][5] This is particularly critical during method transfer between research and development to quality control laboratories or between different manufacturing sites.[4][5][6][7] The primary goal is to ensure the robustness and reproducibility of the analytical data, which is fundamental for regulatory submissions and maintaining product quality throughout the drug lifecycle.[4][8]

A key strategy in cross-validation is comparative testing, where the same batch of a substance is analyzed by both the transferring and receiving laboratories, and the results are statistically compared against predefined acceptance criteria.[5]

Section I: Structural Elucidation and Confirmation

The initial and most critical step in characterizing 5-Bromothiophene-3-carboxamide is the unambiguous confirmation of its chemical structure. NMR and Mass Spectrometry are the primary tools for this purpose.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure

NMR spectroscopy is an unparalleled technique for providing detailed information about the molecular structure of a compound in solution.[9] For 5-Bromothiophene-3-carboxamide, both ¹H and ¹³C NMR are essential.

Causality in Experimental Choices:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common initial choice due to its ability to dissolve a wide range of organic compounds. However, if solubility is an issue or if proton exchange with the amide protons needs to be minimized, deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable alternative.[10]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, providing a reference point at 0.00 ppm.[9]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of purified 5-Bromothiophene-3-carboxamide in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing TMS.[9]

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquisition (¹H NMR):

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: Typically 0-12 ppm.

  • Number of Scans: 16-32 for a good signal-to-noise ratio.[9]

• Acquisition (¹³C NMR):

  • Pulse Program: Proton-decoupled pulse sequence.

  • Spectral Width: Typically 0-220 ppm.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise due to the low natural abundance of ¹³C.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to obtain the final spectrum.

Expected Spectral Data:

• ¹H NMR: The spectrum is expected to show distinct signals for the two aromatic protons on the thiophene ring and the two protons of the amide group. The chemical shifts and coupling constants will be characteristic of the substitution pattern.

• ¹³C NMR: The spectrum will display signals for each unique carbon atom in the molecule, including the two thiophene ring carbons, the carbonyl carbon, and the carbon bearing the bromine atom.

Visualization of NMR Workflow

Caption: Workflow for NMR-based structural validation of 5-Bromothiophene-3-carboxamide.

B. Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound and valuable information about its structure through fragmentation patterns. High-resolution mass spectrometry (HRMS) is particularly powerful for confirming the elemental composition.[11]

Causality in Experimental Choices:

• Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like 5-Bromothiophene-3-carboxamide, often yielding the protonated molecular ion [M+H]⁺.[11][12]

Experimental Protocol: ESI-HRMS

• Sample Preparation: Prepare a dilute solution of the compound (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Introduce the sample solution into the mass spectrometer via direct infusion or coupled with an HPLC system.

• Ionization: Operate the ESI source in positive ion mode to generate [M+H]⁺ ions.

• Mass Analysis: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).

• Data Analysis: Determine the exact mass of the molecular ion and compare it with the theoretical mass calculated from the elemental formula (C₅H₄BrNOS). The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) should be observed.[12]

Expected Spectral Data:

• Molecular Ion: A pair of peaks corresponding to [C₅H₄⁷⁹BrNOS+H]⁺ and [C₅H₄⁸¹BrNOS+H]⁺ with a mass difference of approximately 2 Da and nearly equal intensity. The calculated monoisotopic mass is approximately 206.94 g/mol .[13][14]

Section II: Purity Assessment and Quantification

Once the structure is confirmed, the next critical step is to determine the purity of the 5-Bromothiophene-3-carboxamide sample. HPLC is the workhorse technique for this purpose.

High-Performance Liquid Chromatography (HPLC): The Standard for Purity and Assay

HPLC is a highly sensitive and quantitative technique used to separate, identify, and quantify each component in a mixture.[15] For 5-Bromothiophene-3-carboxamide, a reversed-phase HPLC (RP-HPLC) method is typically employed.

Causality in Experimental Choices:

• Stationary Phase: A C18 column is a versatile and robust choice for the separation of moderately polar compounds.

• Mobile Phase: A mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer (like phosphate buffer or water with a small amount of acid like formic or phosphoric acid) is used to achieve optimal separation.[16][17] Gradient elution is often preferred to resolve impurities with a wide range of polarities.

• Detection: UV detection is suitable as the thiophene ring possesses a chromophore that absorbs in the UV region. The detection wavelength should be set at the absorption maximum (λmax) of the analyte for maximum sensitivity.

Experimental Protocol: RP-HPLC for Purity Analysis

• System Preparation:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV at an appropriate wavelength.

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve a reference standard of 5-Bromothiophene-3-carboxamide in a suitable diluent (e.g., mobile phase) to a known concentration.

  • Sample Solution: Prepare the sample to be tested at a similar concentration.

• Chromatographic Run: Inject equal volumes of the standard and sample solutions into the HPLC system. Run a gradient program (e.g., starting with a low percentage of Mobile Phase B and increasing over time) to elute the main compound and any impurities.

• Data Analysis:

  • Identification: The retention time of the main peak in the sample chromatogram should match that of the reference standard.

  • Purity Calculation: Calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Visualization of HPLC Workflow

Caption: Workflow for purity analysis of 5-Bromothiophene-3-carboxamide by RP-HPLC.

Section III: Functional Group Identification

While NMR and MS provide detailed structural information, FT-IR spectroscopy offers a rapid and straightforward method to confirm the presence of key functional groups.

Fourier-Transform Infrared (FT-IR) Spectroscopy: A Fingerprint of Functionality

FT-IR spectroscopy measures the absorption of infrared radiation by a sample, which causes molecular vibrations at specific frequencies corresponding to the functional groups present.[18]

Causality in Experimental Choices:

• Sampling Technique: For a solid sample like 5-Bromothiophene-3-carboxamide, the Attenuated Total Reflectance (ATR) technique is often preferred as it requires minimal sample preparation. Alternatively, the sample can be prepared as a potassium bromide (KBr) pellet.

Experimental Protocol: FT-IR (ATR)

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Spectrum Acquisition: Acquire the IR spectrum, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the key functional groups.

Expected Spectral Data:

• N-H Stretch: Amide N-H stretching vibrations typically appear as one or two bands in the region of 3400-3200 cm⁻¹.

• C=O Stretch: The amide carbonyl (C=O) stretching vibration is a strong, sharp band usually found between 1680-1630 cm⁻¹.

• C-N Stretch: The amide C-N stretching vibration appears in the 1400-1200 cm⁻¹ region.

• Thiophene Ring Vibrations: C-H and C=C stretching and bending vibrations characteristic of the thiophene ring will also be present.

Section IV: Comparative Data Summary and Cross-Validation

The true power of this multi-technique approach lies in the cross-validation of the data obtained from each method. The results should be consistent and complementary, painting a complete and reliable picture of the compound's identity and purity.

Table 1: Comparative Summary of Analytical Techniques for 5-Bromothiophene-3-carboxamide Characterization

Technique	Information Provided	Key Parameters to Validate	Alternative/Complementary Methods
¹H and ¹³C NMR	Detailed molecular structure, proton and carbon environments, connectivity.	Chemical shifts (δ), coupling constants (J), signal integration.	2D NMR (COSY, HSQC) for more complex structures.
Mass Spectrometry	Molecular weight, elemental composition (HRMS), fragmentation pattern.	m/z of molecular ion, isotopic pattern.	Chemical Ionization (CI), Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities.
HPLC	Purity, quantification of impurities, assay.	Retention time (t R), peak area, resolution (R s).	Ultra-Performance Liquid Chromatography (UPLC) for faster analysis, Gas Chromatography (GC) for residual solvents.
FT-IR	Presence of functional groups.	Wavenumbers (cm⁻¹) of characteristic absorption bands.	Raman Spectroscopy.

Cross-Validation in Practice:

• Structure: The molecular formula confirmed by HRMS (C₅H₄BrNOS) must be consistent with the structure elucidated by ¹H and ¹³C NMR. The number of protons and carbons observed in NMR should match the formula.

• Purity: The purity determined by HPLC (e.g., >99%) should be corroborated by ¹H NMR, where the integration of impurity peaks should be minimal.

• Identity: The functional groups identified by FT-IR (amide, thiophene) must be present in the structure confirmed by NMR and MS.

By employing this integrated and cross-validated analytical approach, researchers and drug development professionals can ensure the highest level of confidence in the quality and integrity of 5-Bromothiophene-3-carboxamide, a critical component in the journey of bringing new medicines to patients.

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Comparative Guide to the In Vitro and In Vivo Correlation of 5-Bromothiophene-3-carboxamide Analogs: A Preclinical Perspective

Introduction: The Thiophene Carboxamide Scaffold and the Quest for Predictive Preclinical Models

The thiophene carboxamide core is a privileged scaffold in medicinal chemistry, recognized for its significant biological potential and as a building block for complex, targeted molecules.[1] Specifically, analogs of 5-Bromothiophene-3-carboxamide are being actively investigated for various therapeutic applications, most notably in oncology. These compounds have demonstrated promising antiproliferative activity against a range of human cancer cell lines, including melanoma, colorectal carcinoma, and breast cancer.[1][2] The strategic functionalization of the thiophene ring with bromo, chloro, and carboxamide groups provides a versatile platform for systematic structural modifications to explore and optimize structure-activity relationships (SAR).[1]

However, a critical challenge in the journey from a promising "hit" in a lab assay to a clinically effective drug is the translation of preclinical data. A strong in vitro-in vivo correlation (IVIVC) is the cornerstone of this translational bridge. As defined by the FDA, an IVIVC is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form and a relevant in vivo response.[3] Establishing a robust IVIVC can de-risk drug development, streamline the selection of lead candidates, and reduce the reliance on extensive and costly animal studies.[3]

This guide provides a comparative analysis of 5-Bromothiophene-3-carboxamide analogs and related derivatives, focusing on the correlation between their in vitro activities and in vivo efficacy. We will delve into the experimental methodologies, present comparative data, and discuss the critical factors that govern the successful translation from the bench to the preclinical model.

Part 1: In Vitro Characterization - Quantifying Potency and Mechanism

The initial evaluation of any new chemical entity relies on a battery of in vitro assays to determine its biological activity, mechanism of action, and cellular effects. For thiophene carboxamide analogs, the focus is often on their anticancer properties.

Key In Vitro Assays and Rationale

• Cytotoxicity Assays (MTT/MTS): The foundational step is to assess the compound's ability to inhibit cancer cell growth. The MTT or MTS assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[4][5] A lower IC₅₀ (half-maximal inhibitory concentration) value indicates higher cytotoxic potency. This initial screen across various cancer cell lines (e.g., HepG-2, HCT-116, A375) helps identify which cancer types are most sensitive to the analog.[2][4]

• Kinase Inhibition Assays: Many thiophene carboxamides target specific protein kinases involved in cancer cell signaling. For instance, Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a prominent target in anti-angiogenic therapy.[1] An in vitro kinase assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase, providing a precise measure of on-target potency.[4] Similarly, other targets like Epidermal Growth Factor Receptor (EGFR) are also investigated.[6]

• Mechanism of Action Assays:

  • Cell Cycle Analysis: To understand how a compound inhibits cell growth, flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).[4] An accumulation of cells in a specific phase suggests the compound interferes with the machinery of that phase.

  • Apoptosis Assays: Determining if cell death occurs via apoptosis (programmed cell death) is crucial. The Annexin V staining assay detects an early marker of apoptosis, while Caspase-3/7 assays measure the activity of key executioner enzymes in the apoptotic cascade.[2][4]

Comparative In Vitro Data

While comprehensive data for a single, cohesive series of 5-Bromothiophene-3-carboxamide analogs is sparse in the public domain, we can synthesize findings from related thiophene derivatives to illustrate the typical performance. The following table collates data on the cytotoxicity of various thiophene carboxamide analogs against human cancer cell lines.

Compound Class/Analog	Target Cell Line	In Vitro Activity (IC₅₀ in µM)	Reference
5-cyano-N-(4-methoxyphenyl)-2-phenylamino-4-(2-(4-chlorophenylamino)acetamido)thiophene-3-carboxamide	HepG-2 (Liver)	2.3 ± 0.2	Abd Elhameid et al. (as cited in BenchChem)[4]
5-cyano-N-(4-methoxyphenyl)-2-phenylamino-4-(2-(4-chlorophenylamino)acetamido)thiophene-3-carboxamide	HCT-116 (Colorectal)	4.1 ± 0.3	Abd Elhameid et al. (as cited in BenchChem)[4]
Thiophene-Carboxamide Analog 2b (CA-4 Biomimetic)	Hep3B (Liver)	5.46	Al-Warhi, T et al., 2022[7]
Thiophene Carboxamide Selenide 16e	HCT116 (Colorectal)	3.20 ± 0.12	Singh, P et al., 2023[6]
Thiophene Carboxamide Selenide 16e (EGFR Kinase Inhibition)	N/A (Enzymatic Assay)	0.094 ± 0.002	Singh, P et al., 2023[6]
Thiophene Carboxamide MB-D2	A375 (Melanoma)	~25-30 (estimated from graph)	Mărgăritescu, I et al., 2023[2]

This table is a synthesis of data from multiple sources on related thiophene carboxamide structures to demonstrate the range of observed in vitro potencies.

Visualizing the Mechanism: VEGFR-2 Signaling

Many thiophene carboxamides are investigated as inhibitors of angiogenesis, the formation of new blood vessels, which is critical for tumor growth. VEGFR-2 is a key receptor tyrosine kinase in this process.

Caption: Conceptual workflow for establishing an In Vitro-In Vivo Correlation (IVIVC).

For the 5-bromothiophene-3-carboxamide class, the current data landscape suggests that while in vitro assays are effective for initial screening and SAR studies, a predictive IVIVC model is yet to be established. The high in vitro potency of analogs like the selenide derivative 16e (IC₅₀ = 94 nM for EGFR) is promising, but without corresponding in vivo data under standardized conditions, it is difficult to predict its translational success. [6]

Experimental Protocols

For reproducibility and validation, detailed methodologies are paramount. [4]

Protocol 1: Cell Viability (MTT) Assay

• Cell Plating: Seed cancer cells in a 96-well plate at a density of 5 × 10⁴ cells/well in 100 µL of complete culture medium. [4]2. Incubation: Allow cells to adhere by incubating for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with a range of concentrations of the test compounds (e.g., using a serial dilution). Include a vehicle-only control. Incubate for a specified period (e.g., 48 or 72 hours). [4]4. MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals. [4]5. Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting a dose-response curve.

Protocol 2: In Vivo Murine Xenograft Study

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 5 x 10⁶ cells in Matrigel) into the flank of 6-8 week old immunodeficient mice (e.g., NOD/SCID or athymic nude).

• Tumor Growth: Monitor mice regularly until tumors reach an average volume of 100-150 mm³. Calculate tumor volume using the formula: (Length x Width²)/2.

• Randomization: Randomize mice into treatment and control groups (n=8-10 per group).

• Dosing: Administer the test compound or vehicle control according to the planned schedule, route (e.g., p.o., i.p.), and dose level. Monitor animal body weight and general health as indicators of toxicity.

• Tumor Measurement: Measure tumor volumes 2-3 times per week for the duration of the study (e.g., 21-28 days).

Conclusion and Future Directions

The 5-Bromothiophene-3-carboxamide scaffold and its analogs represent a promising area of research for the development of novel therapeutics, particularly in oncology. In vitro studies have successfully identified potent analogs with defined mechanisms of action, such as the inhibition of key kinases like VEGFR-2 and EGFR. [1][6] However, the critical link to in vivo efficacy remains underdeveloped. The current body of literature lacks the systematic, comparative in vivo studies necessary to build a robust and predictive IVIVC model for this class of compounds. [4]This gap significantly hampers the ability to rationally select the most promising candidates for further development and to understand the key structural features that drive not just in vitro potency, but also favorable pharmacokinetic properties.

Future research must prioritize head-to-head comparisons of analog series in both in vitro and in vivo settings. By systematically evaluating compounds with varied substituents and linking their in vitro potency to in vivo efficacy and pharmacokinetic profiles, a predictive IVIVC can be established. This will be an invaluable tool to accelerate the translation of these promising molecules from the laboratory to the clinic.

References

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• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Mărgăritescu, I., et al. (2023). National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10342371/]
• Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Khan, A., et al. (2022). National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9452396/]
• Development of trisubstituted thiophene-3-carboxamide selenide derivatives as novel EGFR kinase inhibitors with cytotoxic activity. Singh, P., et al. (2023). National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10226992/]

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Head-to-head comparison of different synthetic methodologies for a specific 5-Bromothiophene-3-carboxamide derivative

Introduction: The Significance of 5-Bromothiophene-3-carboxamides in Modern Drug Discovery

The 5-bromothiophene-3-carboxamide scaffold is a privileged structure in medicinal chemistry and drug development. Its inherent physicochemical properties and versatile reactivity make it a cornerstone for the synthesis of a diverse array of bioactive molecules. Thiophene derivatives, in general, are recognized for their wide spectrum of pharmacological activities, including anticancer, antiviral, and antimicrobial properties. The strategic placement of the bromine atom at the 5-position and the carboxamide at the 3-position provides two key points for molecular diversification. The bromine atom serves as a versatile handle for various cross-coupling reactions, enabling the introduction of a wide range of substituents, while the amide bond offers opportunities for modulating pharmacokinetic properties and establishing crucial interactions with biological targets. Given the importance of this molecular framework, the efficiency and practicality of its synthesis are of paramount importance to researchers in the pharmaceutical sciences. This guide provides a head-to-head comparison of three distinct and widely employed synthetic methodologies for the preparation of 5-bromothiophene-3-carboxamide derivatives: Classical Amide Formation, Palladium-Catalyzed Buchwald-Hartwig Amination, and the Ugi Multicomponent Reaction. Each method will be critically evaluated based on its underlying mechanism, experimental protocol, and overall advantages and limitations, providing researchers with the necessary insights to select the most appropriate strategy for their specific synthetic goals.

Methodology 1: Classical Amide Formation via Activated Carboxylic Acids

The most traditional and widely practiced approach to amide bond formation involves the activation of a carboxylic acid to enhance its electrophilicity, followed by nucleophilic attack by an amine. This method is characterized by its reliability and the vast body of literature supporting its application.

Causality Behind Experimental Choices

The direct reaction between a carboxylic acid and an amine to form an amide is a thermodynamically favorable but kinetically slow process, requiring high temperatures and resulting in the formation of a stable carboxylate-ammonium salt. To overcome this kinetic barrier under milder conditions, the carboxylic acid's hydroxyl group must be converted into a better leaving group. This is typically achieved in one of two ways:

• Conversion to an Acyl Halide: The carboxylic acid is first treated with a halogenating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), to form a highly reactive acyl chloride. The subsequent reaction with an amine is rapid and often quantitative.

• In Situ Activation with Coupling Reagents: A more common and often milder approach involves the use of coupling reagents. These reagents react with the carboxylic acid to form a highly reactive activated intermediate in situ, which is then readily attacked by the amine. Common coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), often used in conjunction with additives like 1-hydroxybenzotriazole (HOBt) or 4-dimethylaminopyridine (DMAP) to suppress side reactions and increase efficiency.

Experimental Protocol: Synthesis of N-Aryl-5-bromothiophene-3-carboxamide

This protocol is adapted from established procedures for the synthesis of related thiophene carboxamides.

Step 1: Activation of 5-Bromothiophene-3-carboxylic Acid

• Method A: Acyl Chloride Formation

  • To a solution of 5-bromothiophene-3-carboxylic acid (1.0 eq.) in anhydrous dichloromethane (DCM, 10 mL/mmol) is added thionyl chloride (1.2 eq.) dropwise at 0 °C.

  • A catalytic amount of anhydrous N,N-dimethylformamide (DMF, 1 drop) is added.

  • The reaction mixture is allowed to warm to room temperature and then refluxed for 2 hours.

  • The solvent and excess thionyl chloride are removed under reduced pressure to yield the crude 5-bromothiophene-3-carbonyl chloride, which is typically used immediately in the next step.

• Method B: In Situ Activation with EDC/HOBt

  • 5-Bromothiophene-3-carboxylic acid (1.0 eq.), 1-hydroxybenzotriazole (HOBt, 1.1 eq.), and the desired amine (1.2 eq.) are dissolved in anhydrous DCM or DMF.

  • The mixture is cooled to 0 °C in an ice bath.

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI, 1.2 eq.) is added portion-wise to the reaction mixture.

  • The reaction is allowed to warm to room temperature and stirred overnight.

Step 2: Amide Bond Formation

• For Method A:

  • The crude 5-bromothiophene-3-carbonyl chloride is dissolved in anhydrous DCM.

  • The solution is cooled to 0 °C, and a solution of the desired amine (1.1 eq.) and a non-nucleophilic base such as triethylamine (TEA, 1.2 eq.) in DCM is added dropwise.

  • The reaction mixture is stirred at room temperature for 4-6 hours.

• For Method B:

  • The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Step 3: Work-up and Purification

• Upon completion, the reaction mixture is diluted with DCM and washed sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel or by recrystallization to afford the desired N-aryl-5-bromothiophene-3-carboxamide.

Diagram of Classical Amide Formation Workflow

Caption: Workflow for Classical Amide Formation.

Methodology 2: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[1][2] This methodology has revolutionized the synthesis of arylamines due to its broad substrate scope and functional group tolerance.

Causality Behind Experimental Choices

This reaction relies on a palladium catalyst, typically in its Pd(0) oxidation state, which undergoes a catalytic cycle involving:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-bromine bond of the 5-bromothiophene-3-carboxamide derivative.

• Amine Coordination and Deprotonation: The amine coordinates to the resulting Pd(II) complex, and a base is required to deprotonate the amine, forming a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed through reductive elimination, regenerating the Pd(0) catalyst.

The choice of ligand for the palladium catalyst is critical to the success of the reaction. Sterically hindered and electron-rich phosphine ligands, such as XPhos, are often employed to facilitate both the oxidative addition and reductive elimination steps. The choice of base is also crucial, with strong, non-nucleophilic bases like sodium tert-butoxide being commonly used.

Experimental Protocol: Synthesis of N-Aryl-5-bromothiophene-3-carboxamide

This protocol is based on established Buchwald-Hartwig amination procedures.

Step 1: Reaction Setup

• To an oven-dried Schlenk tube are added the 5-bromothiophene-3-carboxamide (1.0 eq.), the desired aryl amine (1.2 eq.), a palladium precatalyst such as Pd₂(dba)₃ (1-2 mol%), a suitable phosphine ligand like XPhos (2-4 mol%), and a base, typically sodium tert-butoxide (1.4 eq.).

• The tube is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Anhydrous, degassed toluene is added as the solvent.

Step 2: Reaction Execution

• The reaction mixture is heated to 80-110 °C with vigorous stirring.

• The progress of the reaction is monitored by TLC or LC-MS.

Step 3: Work-up and Purification

• After completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate.

• The mixture is filtered through a pad of Celite to remove the palladium catalyst and inorganic salts.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield the N-aryl-5-bromothiophene-3-carboxamide derivative.

Diagram of Buchwald-Hartwig Amination Catalytic Cycle

Caption: Buchwald-Hartwig Amination Catalytic Cycle.

Methodology 3: Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a powerful one-pot, multi-component reaction (MCR) that allows for the rapid assembly of complex molecules from simple starting materials.[3] In the context of synthesizing 5-bromothiophene-3-carboxamide derivatives, a variation of the Ugi reaction can be employed.

Causality Behind Experimental Choices

The Ugi reaction involves the condensation of an aldehyde or ketone, an amine, a carboxylic acid, and an isocyanide to form a bis-amide.[4] The reaction proceeds through the formation of an imine from the aldehyde and amine, which is then attacked by the isocyanide to form a nitrilium ion intermediate. This intermediate is subsequently trapped by the carboxylate, and an intramolecular acyl transfer (Mumm rearrangement) affords the final product. The key advantages of this approach are its high atom economy, convergence, and the ability to generate molecular diversity by simply varying the four starting components.

Experimental Protocol: Synthesis of a 5-Bromothiophene-3-carboxamide Derivative

This is a representative protocol for a Ugi-type synthesis.

Step 1: Reaction Setup

• To a round-bottom flask is added 5-bromothiophene-3-carbaldehyde (1.0 eq.), an amine (1.0 eq.), and a carboxylic acid (1.0 eq.) in a suitable solvent, typically methanol or trifluoroethanol.

• The mixture is stirred at room temperature for 30-60 minutes to allow for the formation of the imine.

Step 2: Ugi Reaction

• An isocyanide (1.0 eq.) is added to the reaction mixture.

• The reaction is stirred at room temperature for 24-48 hours. The progress is monitored by TLC or LC-MS.

Step 3: Work-up and Purification

• Upon completion, the solvent is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with saturated aqueous NaHCO₃ and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel.

Diagram of the Ugi Four-Component Reaction

Caption: Ugi Four-Component Reaction Pathway.

Head-to-Head Comparison of Synthetic Methodologies

Feature	Classical Amide Formation	Palladium-Catalyzed Buchwald-Hartwig Amination	Ugi Four-Component Reaction
Starting Materials	5-Bromothiophene-3-carboxylic acid, Amine	5-Bromothiophene-3-carboxamide, Aryl Amine	5-Bromothiophene-3-carbaldehyde, Amine, Carboxylic Acid, Isocyanide
Key Reagents	Coupling agents (EDC, DCC), SOCl₂	Palladium catalyst, Phosphine ligand, Base	-
Reaction Conditions	Generally mild (0 °C to reflux)	Elevated temperatures (80-110 °C)	Room temperature
Atom Economy	Moderate (byproducts from coupling agents)	High	Very High (only water as byproduct)
Substrate Scope	Very broad for amines	Broad for aryl amines, some limitations	Broad, depends on all four components
Yields	Generally good to excellent	Good to excellent	Moderate to good
Purification	Often requires chromatography to remove byproducts	Chromatography to remove catalyst residues	Chromatography often required
Cost-Effectiveness	Varies with coupling agent, generally moderate	Can be expensive due to catalyst and ligand	Generally cost-effective starting materials
Scalability	Readily scalable	Scalable, but catalyst cost can be a factor	Can be scalable

Discussion and Recommendations

The choice of synthetic methodology for preparing 5-bromothiophene-3-carboxamide derivatives is highly dependent on the specific research objectives, available resources, and the desired level of molecular complexity.

• Classical Amide Formation is the workhorse method, offering reliability and predictability. It is an excellent choice for synthesizing a specific target molecule where the starting carboxylic acid and amine are readily available. The two-step acyl chloride method often provides higher yields for less reactive amines, while the one-pot coupling agent approach offers milder conditions and greater convenience. The main drawback is the generation of stoichiometric byproducts that require careful removal.

• Palladium-Catalyzed Buchwald-Hartwig Amination is the premier method for the synthesis of N-aryl amides, particularly when direct SₙAr reactions are not feasible. Its broad functional group tolerance is a significant advantage, allowing for the late-stage functionalization of complex molecules. However, the cost of the palladium catalyst and specialized ligands can be a limiting factor, especially for large-scale synthesis. Additionally, careful optimization of the catalyst system (ligand, base, solvent) is often necessary to achieve high yields.

• The Ugi Four-Component Reaction represents a paradigm of efficiency and diversity-oriented synthesis. It is an ideal strategy for generating libraries of structurally diverse 5-bromothiophene-3-carboxamide derivatives in a single step. The high atom economy and mild reaction conditions are attractive features. The main limitation is the requirement for four distinct starting materials, and the final product structure is a bis-amide, which may or may not be the desired scaffold.

References

• Barreto, A. S.; Vercillo, O. E.; Andrade, C. K. J. J. Braz. Chem. Soc.2011 , 22, 462-467. [Link]

• Ugi, I. Angew. Chem. Int. Ed. Engl.1962 , 1, 8-21. [Link]

• Passerini, M. Gazz. Chim. Ital.1921, 51, 126-129.

• "Preparation of sec and tert amines by Buchwald-Hartwig Amination." Organic Chemistry Portal. [Link]

• "Buchwald–Hartwig amination." Wikipedia. [Link]

• "Buchwald-Hartwig Amination." Chemistry LibreTexts. [Link]

• "Passerini Reaction." Organic Chemistry Portal. [Link]

• "The Passerini Reaction." Organic Reactions. 2005 . [Link]

• "The Ugi three-component reaction and its variants." Organic Chemistry Frontiers. [Link]

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Confirming the Mechanism of Action of a 5-Bromothiophene-3-carboxamide-Based Kinase Inhibitor: A Comparative Guide

The 5-bromothiophene-3-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives showing promise as potent inhibitors of various protein kinases crucial in oncology and inflammatory diseases.[1][2][3] However, progressing a promising hit compound from initial screening to a clinical candidate requires a rigorous and multi-faceted validation of its mechanism of action (MoA). This guide provides an in-depth, comparative framework for researchers, scientists, and drug development professionals to definitively confirm the MoA of a novel 5-bromothiophene-3-carboxamide-based compound, ensuring that its biological activity is a direct consequence of engaging its intended molecular target.

This guide is structured to provide a logical, evidence-based workflow, moving from direct target binding to cellular consequences, and benchmarking against established alternatives. We will eschew a rigid template in favor of a narrative that explains the "why" behind each experimental choice, fostering a deeper understanding of the drug discovery process.

Part 1: Foundational Evidence - Direct Target Engagement in a Cellular Milieu

The cornerstone of any MoA study is irrefutable proof that the compound physically interacts with its intended target within the complex environment of a living cell. While in vitro assays with purified recombinant proteins are useful for initial screening, they often fail to replicate the physiological context.[4] Factors such as high intracellular ATP concentrations, protein-protein interactions, and cellular compartmentalization can significantly alter a compound's binding affinity and selectivity.[4][5] Therefore, our first step is to employ methods that measure target engagement in situ.

Primary Validation: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical assay that leverages the principle of ligand-induced thermal stabilization.[6][7][8] The binding of a small molecule to its protein target generally increases the protein's resistance to heat-induced denaturation. By heating intact cells or cell lysates to various temperatures and then quantifying the amount of soluble (non-denatured) target protein remaining, we can determine the apparent melting temperature (Tagg) of the target. A shift in this Tagg in the presence of our compound provides strong evidence of direct binding.[7][9]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: High-Throughput CETSA

• Cell Plating: Seed a human cancer cell line known to express the target kinase (e.g., A549 for EGFR-targeting compounds) into 96-well PCR plates and culture to ~80% confluency.

• Compound Treatment: Treat cells with a dose-response of the 5-bromothiophene-3-carboxamide compound (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., 0.1% DMSO) for 1 hour at 37°C.

• Thermal Denaturation: Place the sealed PCR plates in a thermal cycler and heat for 3 minutes across a temperature gradient (e.g., 40°C to 64°C in 2°C increments). Include an unheated control at 37°C.

• Cell Lysis: Immediately lyse the cells by freeze-thawing (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature) in a lysis buffer containing protease and phosphatase inhibitors.

• Separation of Soluble Fraction: Centrifuge the plates at high speed (e.g., 4000 x g for 20 minutes at 4°C) to pellet the aggregated proteins.

• Quantification: Carefully transfer the supernatant (soluble fraction) to a new plate. Quantify the amount of soluble target protein using a suitable method like ELISA or a high-throughput immunoassay (e.g., AlphaScreen®).[6]

• Data Analysis: Plot the percentage of soluble protein against temperature for both vehicle and compound-treated samples. Determine the Tagg and the thermal shift (ΔTagg). A dose-dependent increase in Tagg confirms target engagement.

Secondary Validation & Selectivity Profiling: Kinobeads® Competition Binding Assay

While CETSA confirms binding to a specific target, it doesn't reveal the compound's selectivity across the broader kinome. Off-target activities are a major cause of toxicity and drug failure.[5] Chemical proteomics using Kinobeads is an unbiased, affinity chromatography-based method to profile the interaction of a compound with hundreds of endogenous kinases simultaneously.[10][11][12] The assay involves broad-spectrum kinase inhibitors immobilized on beads that capture a large portion of the cellular kinome from a lysate. In a competition experiment, pre-incubation of the lysate with our test compound will prevent its specific targets from binding to the beads. The depleted kinases are then identified and quantified by mass spectrometry.[10][13]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} Caption: Workflow for Kinobeads-based selectivity profiling.

Experimental Protocol: Kinobeads Profiling

• Lysate Preparation: Prepare a native cell lysate from the chosen cell line under non-denaturing conditions. Determine the total protein concentration.

• Compound Incubation: Aliquot the lysate and incubate with increasing concentrations of the 5-bromothiophene-3-carboxamide compound (and a vehicle control) for 1 hour at 4°C.

• Kinobeads Enrichment: Add the Kinobeads slurry to each lysate and incubate for 1 hour at 4°C with gentle rotation to allow for kinase binding.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution and Digestion: Elute the bound proteins from the beads and perform in-solution tryptic digestion to generate peptides.

• LC-MS/MS Analysis: Analyze the peptide mixtures using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins in each sample. For each identified kinase, plot the remaining bead-bound fraction against the compound concentration to generate a dose-response curve and calculate an apparent dissociation constant (Kdapp). The resulting profile will reveal both the primary target(s) and potential off-targets.[10]

Part 2: Functional Consequence - Modulation of Downstream Signaling

Confirming that the compound binds its target is only half the story. As a senior scientist, I must emphasize that this binding must translate into a functional outcome. For a kinase inhibitor, this means a measurable reduction in the phosphorylation of its downstream substrates. Western blotting is the gold-standard technique for this purpose.[14][15][16]

Let's hypothesize our 5-bromothiophene-3-carboxamide compound ('Compound X') is designed to target VEGFR-2.[1] Activating this receptor with its ligand, VEGF, triggers a phosphorylation cascade involving key downstream nodes like AKT and ERK. A true VEGFR-2 inhibitor should block this ligand-induced phosphorylation.[14]

dot graph { layout=dot; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.25,0.1"]; edge [fontname="Arial", fontsize=9];

} Caption: Hypothetical VEGFR-2 signaling pathway inhibited by Compound X.

Experimental Protocol: Western Blot Analysis of Pathway Modulation

• Cell Culture and Starvation: Culture human umbilical vein endothelial cells (HUVECs), which endogenously express VEGFR-2, to ~80% confluency. Serum-starve the cells for 12-24 hours to reduce basal signaling activity.

• Inhibitor Pre-treatment: Pre-treat the starved cells with various concentrations of Compound X or a known VEGFR-2 inhibitor (e.g., Sunitinib) for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with recombinant human VEGF (e.g., 50 ng/mL) for 10-15 minutes to activate the pathway. Include an unstimulated control.

• Lysis and Protein Quantification: Immediately wash the cells with ice-cold PBS and lyse them. Quantify the total protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Probe one membrane with a phospho-specific antibody against the activated form of VEGFR-2 (e.g., p-VEGFR2 Tyr1175).

  • Probe separate membranes with antibodies against key downstream effectors (p-AKT Ser473, p-ERK1/2 Thr202/Tyr204).

  • Crucially, strip each membrane and re-probe with antibodies for the corresponding total proteins (Total VEGFR-2, Total AKT, Total ERK) to confirm that the observed changes are due to phosphorylation status, not protein degradation.[14][17]

• Detection and Analysis: Use a chemiluminescent or fluorescent secondary antibody for detection. Quantify the band intensities and normalize the phospho-protein signal to the total protein signal for each sample.

Part 3: Phenotypic Correlation and Competitive Benchmarking

The ultimate validation of an MoA is demonstrating that the observed target engagement and pathway modulation lead to a desired cellular outcome.[18][19] For an anti-angiogenic VEGFR-2 inhibitor, this would be the inhibition of endothelial cell proliferation and tube formation. Comparing these phenotypic effects to those of established drugs provides a critical performance benchmark.

Experimental Protocol: HUVEC Tube Formation Assay

• Plate Coating: Coat a 96-well plate with Matrigel® and allow it to solidify at 37°C.

• Cell Treatment and Seeding: Resuspend HUVECs in basal medium containing VEGF and various concentrations of Compound X, a positive control inhibitor (Sunitinib), and a vehicle control.

• Incubation: Seed the cell suspensions onto the solidified Matrigel. Incubate for 4-6 hours to allow for the formation of capillary-like tube structures.

• Imaging and Analysis: Stain the cells with a live-cell dye (e.g., Calcein AM) and image the entire well using a high-content imager. Quantify the extent of tube formation by measuring parameters such as total tube length, number of nodes, and number of meshes.

Comparative Performance Data

To provide a holistic view, all experimental data must be integrated and compared against relevant alternatives. The following table presents a hypothetical but realistic comparison of our 5-bromothiophene-3-carboxamide compound ('Compound X') with two known kinase inhibitors targeting the same pathway.

Parameter	Compound X (Thiophene-3-carboxamide)	Alternative A (Sunitinib)	Alternative B (Sorafenib)
Target Engagement (CETSA)
Target	VEGFR-2	VEGFR-2, PDGFRβ, c-KIT	VEGFR-2, PDGFRβ, RAF
ΔTagg @ 1 µM	+5.8°C	+6.2°C	+4.9°C
Kinase Selectivity (Kinobeads)
Primary Target Kdapp	VEGFR-2: 15 nM	VEGFR-2: 12 nM	VEGFR-2: 90 nM
Key Off-Targets (>75% inhibition @ 1µM)	2	>30	>20
Cellular Pathway Inhibition (Western Blot)
IC50 p-VEGFR2	25 nM	20 nM	110 nM
IC50 p-AKT	30 nM	28 nM	150 nM
Phenotypic Effect (Tube Formation)
IC50	45 nM	40 nM	200 nM

Interpretation of Comparative Data:

This table allows for a nuanced, data-driven assessment. Here, Compound X demonstrates excellent potency, comparable to the established drug Sunitinib, and superior to Sorafenib in this specific context. Critically, its high selectivity, as indicated by the Kinobeads data, suggests a potentially wider therapeutic window and fewer off-target side effects. This is the kind of self-validating, comparative data that builds confidence in a developmental candidate.

Conclusion

Confirming the mechanism of action of a novel compound like a 5-bromothiophene-3-carboxamide derivative is not a single experiment but a logical progression of self-validating systems. By systematically moving from direct target engagement within the cell (CETSA), to broad selectivity profiling (Kinobeads), to functional pathway modulation (Western Blot), and finally to a correlated cellular phenotype (Tube Formation Assay), we can build an unassailable case for the compound's MoA. This rigorous, multi-pronged approach, benchmarked against established alternatives, is essential for de-risking a project and provides the robust data package required for progression in the drug development pipeline.

References

• Moffat, J. G., Vincent, F., Lee, J. A., Eder, J., & Prunotto, M. (2014). Phenotypic screening in cancer drug discovery — past, present and future. Nature Reviews Drug Discovery, 13(8), 588-602. [Link][18]

• Klaeger, S., Gohlke, B., Perrin, J., Cocchiarella, F., Aebersold, R., Kuster, B., & Wilhelm, M. (2017). The target landscape of clinical kinase drugs. Science, 358(6367), eaan4368. [Link]

• Cell Signaling Technology. (2021, November 4). Modulating Signaling Activities with Activators & Inhibitors for Western Blot Experiments [Video]. YouTube. [Link][14][15]

• Oncodesign Services. (n.d.). Phenotypic Screening Services. Retrieved from [Link][20]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link][21]

• Eberl, H. C., et al. (2025). A Probe-Based Target Engagement Assay for Kinases in Live Cells. Molecular & Cellular Proteomics, 100963. [Link][5]

• Benza, A., et al. (2022). Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. UMBI Publications. [Link][11]

• Al-Aqbi, Z. T., et al. (2023). Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors. RSC Chemical Biology, 4(1), 85-94. [Link][12]

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Navigating the PARP Inhibitor Patent Maze: A Comparative Guide to 5-Bromothiophene-3-carboxamide Scaffolds and Alternatives

For Researchers, Scientists, and Drug Development Professionals

The landscape of poly(ADP-ribose) polymerase (PARP) inhibitors, a cornerstone of targeted cancer therapy, is a dynamic and fiercely competitive field. This guide provides an in-depth evaluation of the patent landscape surrounding applications of the 5-Bromothiophene-3-carboxamide scaffold, a promising pharmacophore in the design of novel PARP inhibitors. By synthesizing data from key patents and scientific literature, we will objectively compare the performance of thiophene-based inhibitors with established and emerging alternatives, offering field-proven insights for researchers and drug development professionals.

The Significance of the Thiophene Carboxamide Scaffold in PARP Inhibition

The thiophene ring, a bioisostere of the benzene ring, offers unique physicochemical properties that are advantageous in drug design. Its derivatives have shown a wide range of biological activities.[1] In the context of PARP inhibition, the thiophene carboxamide scaffold has emerged as a key structural motif. The carboxamide group is crucial for mimicking the nicotinamide moiety of the NAD+ substrate, thereby blocking the catalytic activity of PARP enzymes. The thiophene ring itself can be readily functionalized to optimize potency, selectivity, and pharmacokinetic properties.[2]

A critical aspect of PARP inhibitor efficacy is their ability to trap PARP enzymes on DNA, a mechanism that is often more cytotoxic to cancer cells than catalytic inhibition alone. The structural features of the inhibitor play a pivotal role in determining its trapping potential. Different scaffolds, including those based on thiophene, interact differently with the PARP-DNA complex, leading to variations in their clinical profiles.

The Patent Landscape: Key Players and Emerging Trends

The patent landscape for PARP inhibitors is crowded, with numerous patents covering a wide array of chemical scaffolds. While a specific patent explicitly claiming "5-Bromothiophene-3-carboxamide" as a PARP inhibitor with detailed experimental data remains elusive in the public domain, the broader class of thiophene-3-carboxamide derivatives is well-represented in the scientific and patent literature as a promising avenue for novel inhibitor design.

Recent patent reviews highlight a continuous effort to develop new PARP inhibitor scaffolds with improved properties, such as enhanced selectivity for PARP1 over other isoforms to potentially reduce toxicity.[3] This trend underscores the importance of exploring diverse chemical matter, including thiophene-based compounds.

Thiophene-Based PARP Inhibitors: A Case Study

A significant contribution to the field is the design and synthesis of a series of PARP-1 inhibitors based on a novel 1H-thieno[3,4-d]imidazole-4-carboxamide scaffold.[4] This work provides a concrete example of how the thiophene carboxamide core can be elaborated to yield potent PARP inhibitors. The study not only discloses the synthesis of these compounds but also provides crucial in vitro data on their PARP-1 inhibitory activity and anti-proliferative effects in BRCA-deficient cell lines.

Comparative Analysis: Thiophene Scaffolds vs. Alternatives

To provide a clear comparison, we will evaluate the performance of the 1H-thieno[3,4-d]imidazole-4-carboxamide derivatives against established and patented non-thiophene-based PARP inhibitors.

Performance Data Summary

The following table summarizes the PARP1 inhibitory activity (IC50) of representative compounds from different scaffolds.

Compound/Scaffold	PARP1 IC50 (nM)	Patent/Reference
Thiophene-Based
1H-thieno[3,4-d]imidazole-4-carboxamide derivative 16l	1.5	[4]
1H-thieno[3,4-d]imidazole-4-carboxamide derivative 16j	3.2	[4]
Non-Thiophene Alternatives
Olaparib (Phthalazinone derivative)	5	[5]
Niraparib (Indazole-carboxamide derivative)	3.8	[6]
IDX-1197	1.4	[7]

Analysis: The data indicates that the optimized 1H-thieno[3,4-d]imidazole-4-carboxamide derivatives exhibit PARP1 inhibitory potency comparable to, and in some cases exceeding, that of the established drug Olaparib and the clinical candidate Niraparib.[4] This underscores the potential of the thiophene scaffold in generating highly active PARP inhibitors.

Experimental Protocols: A Guide to Evaluation

To ensure scientific integrity, the protocols used to generate the comparative data are crucial. Below are detailed, step-by-step methodologies for key experiments.

PARP-1 Enzyme Inhibition Assay

This assay is fundamental to determining the direct inhibitory effect of a compound on the PARP-1 enzyme.

Principle: The assay measures the incorporation of biotinylated NAD+ onto histone proteins by recombinant human PARP-1. The biotinylated histones are then captured on a streptavidin-coated plate and detected using an anti-histone antibody conjugated to a reporter enzyme.

Protocol:

• Plate Coating: Coat a 96-well streptavidin plate with histone H1 (100 µL/well of 10 µg/mL solution in PBS) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer (PBS containing 0.05% Tween-20).

• Blocking: Block the plate with 200 µL/well of blocking buffer (PBS containing 1% BSA) for 1 hour at room temperature.

• Compound Addition: Add 10 µL of test compounds at various concentrations (typically in DMSO, with a final DMSO concentration of ≤1%) to the wells. Include a positive control (a known PARP inhibitor like Olaparib) and a negative control (DMSO vehicle).

• Enzyme Reaction: Prepare a reaction mixture containing recombinant human PARP-1 enzyme, activated DNA, and biotinylated NAD+ in reaction buffer. Add 90 µL of this mixture to each well to initiate the reaction.

• Incubation: Incubate the plate for 1 hour at room temperature with gentle shaking.

• Washing: Wash the plate three times with wash buffer.

• Antibody Incubation: Add 100 µL/well of a horseradish peroxidase (HRP)-conjugated anti-poly(ADP-ribose) antibody and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add 100 µL/well of TMB substrate and incubate in the dark for 15-30 minutes. Stop the reaction by adding 100 µL of 2N H2SO4.

• Data Analysis: Read the absorbance at 450 nm using a microplate reader. Calculate the percent inhibition for each compound concentration and determine the IC50 value using non-linear regression analysis.

Cellular Proliferation Assay (BRCA-deficient cells)

This assay assesses the cytotoxic effect of the PARP inhibitors on cancer cells with a compromised DNA repair pathway.

Principle: The assay measures the viability of cancer cells (e.g., MDA-MB-436, which has a BRCA1 mutation) after treatment with the test compounds.

Protocol:

• Cell Seeding: Seed BRCA-deficient cancer cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds for 72 hours.

• Viability Assessment: Add a viability reagent such as CellTiter-Glo® (Promega) to each well and incubate according to the manufacturer's instructions.

• Data Analysis: Measure the luminescence, which is proportional to the number of viable cells. Calculate the percent viability relative to untreated control cells and determine the GI50 (concentration for 50% growth inhibition) value.

Visualizing the Landscape: Pathways and Workflows

To better understand the context and methodologies, the following diagrams illustrate the PARP-mediated DNA repair pathway and the experimental workflow for evaluating PARP inhibitors.

Caption: Experimental workflow for evaluating novel PARP inhibitors.

Conclusion and Future Directions

The patent landscape for PARP inhibitors is a testament to the intense research and development in this therapeutic area. While established drugs with phthalazinone and indazole-carboxamide scaffolds dominate the market, the exploration of novel chemical matter is crucial for identifying next-generation inhibitors with improved efficacy and safety profiles. The 1H-thieno[3,4-d]imidazole-4-carboxamide scaffold represents a promising direction, with demonstrated high potency against PARP-1.

For researchers and drug development professionals, the key takeaways are:

• The Thiophene Carboxamide Scaffold is a Viable Platform: It can be effectively utilized to design potent PARP inhibitors, as evidenced by the nanomolar activity of its derivatives.

• Structure-Activity Relationship is Key: Subtle modifications to the thiophene carboxamide core can lead to significant changes in inhibitory activity, highlighting the importance of medicinal chemistry optimization.

• The Patent Landscape is Evolving: There is a clear trend towards developing more selective PARP inhibitors, and novel scaffolds like the one discussed here are likely to be the subject of future patent applications.

Future research should focus on further exploring the structure-activity relationships of 5-Bromothiophene-3-carboxamide derivatives, optimizing their pharmacokinetic properties, and evaluating their efficacy and safety in preclinical and clinical settings. The continued innovation in this space holds the promise of delivering more effective treatments for patients with cancers characterized by DNA repair deficiencies.

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The Evolving Landscape of Thiophene-3-Carboxamides: A Comparative Guide to Structural Analogs of 5-Bromothiophene-3-carboxamide

For Researchers, Scientists, and Drug Development Professionals

The thiophene-3-carboxamide scaffold is a privileged structure in medicinal chemistry, serving as the foundation for a diverse range of biologically active molecules. Among these, 5-Bromothiophene-3-carboxamide has emerged as a critical starting point for the development of potent kinase inhibitors and anticancer agents. This guide provides a comparative analysis of key structural analogs, delving into their efficacy, underlying mechanisms, and the experimental methodologies used for their evaluation. Our focus is to furnish researchers with the in-depth technical insights necessary to navigate this promising chemical space.

The Central Scaffold: Understanding the Role of the Thiophene-3-Carboxamide Core

The thiophene ring, an aromatic heterocycle containing a sulfur atom, is a bioisostere of the phenyl ring, offering unique electronic properties and metabolic stability. The carboxamide moiety at the 3-position is crucial for establishing key hydrogen bonding interactions with biological targets, a feature consistently observed across active analogs. The bromine atom at the 5-position serves as a versatile synthetic handle, enabling a wide array of structural modifications through cross-coupling reactions, while also contributing to the compound's overall lipophilicity and potential for halogen bonding.

Comparative Efficacy of Structural Analogs: A Focus on Kinase Inhibition

The primary therapeutic potential of 5-Bromothiophene-3-carboxamide analogs has been extensively explored in the context of kinase inhibition. Kinases are a class of enzymes that play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.

Dual Inhibition of c-Jun N-Terminal Kinase (JNK)

A notable class of thiophene-3-carboxamide derivatives has demonstrated potent dual inhibitory activity against c-Jun N-terminal kinase (JNK), a key player in stress-induced signaling pathways implicated in various diseases.[1][2] Structure-activity relationship (SAR) studies have revealed critical insights into the features governing their efficacy.[1]

Key SAR Insights for JNK Inhibition:

• Positional Isomerism is Critical: The placement of the carboxamide group at the 3-position of the thiophene ring is essential for activity. Analogs with the carboxamide at the 5-position are inactive.[1]

• Substitutions on the Thiophene Ring: Methyl substitutions at the 4 or 5-positions of the thiophene ring lead to a decrease in inhibitory activity compared to the unsubstituted analog.[1]

• Nature of the N-substituent: The nature of the substituent on the carboxamide nitrogen is a key determinant of potency. Aromatic and heteroaromatic moieties are commonly employed to enhance binding affinity.

Compound ID	Modification from Parent Scaffold	JNK1 IC50 (µM)
1	4,5-dimethyl-2-(2-(naphthalen-1-yl)acetamido)thiophene-3-carboxamide	26.0[1]
3	Phenyl ring instead of thiophene	> 100[1]
5a	3-carboxy group instead of 3-carboxamide	Significant loss of activity[1]
5b	3-ester group instead of 3-carboxamide	Significant loss of activity[1]
5f	Carboxamide at 5-position	Inactive[1]
5g	Unsubstituted thiophene at 4 and 5 positions	5.4[1]

Table 1: Comparative efficacy of thiophene-3-carboxamide analogs as JNK1 inhibitors.

Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[3] Several novel thiophene-3-carboxamide derivatives have been identified as potent VEGFR-2 inhibitors.

One particularly promising lead compound, 14d , demonstrated an impressive VEGFR-2 inhibitory activity with an IC50 value of 191.1 nM. This compound exhibited excellent anti-proliferative activity against a panel of cancer cell lines, including HCT116 (colon), MCF7 (breast), PC3 (prostate), and A549 (lung). Mechanistic studies revealed that compound 14d induces cancer cell death by arresting the cell cycle, increasing the production of reactive oxygen species (ROS), and inducing apoptosis.

The development of such potent and selective VEGFR-2 inhibitors from the 5-bromothiophene-3-carboxamide scaffold underscores its potential in the discovery of novel anti-angiogenic therapies.

Mechanistic Insights: The VEGFR-2 Signaling Pathway

The efficacy of thiophene-3-carboxamide analogs as anti-angiogenic agents stems from their ability to inhibit the VEGFR-2 signaling cascade. Upon binding of its ligand, VEGF, VEGFR-2 dimerizes and undergoes autophosphorylation, initiating a cascade of downstream signaling events that promote endothelial cell proliferation, migration, and survival.

Caption: VEGFR-2 signaling pathway and point of inhibition.

Experimental Protocols: A Guide to Evaluation

The following protocols provide a framework for the synthesis and biological evaluation of 5-Bromothiophene-3-carboxamide analogs.

General Synthesis of N-Aryl-5-Bromothiophene-3-carboxamides

A common synthetic route involves the amidation of 5-bromothiophene-3-carboxylic acid with a desired aniline derivative.

Caption: General synthetic workflow for N-Aryl-5-bromothiophene-3-carboxamides.

Step-by-Step Protocol:

• To a solution of 5-bromothiophene-3-carboxylic acid (1.0 eq) in a suitable solvent such as dimethylformamide (DMF), add the desired substituted aniline (1.1 eq).

• Add a coupling agent such as HATU (1.2 eq) and a base such as N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-aryl-5-bromothiophene-3-carboxamide.

In Vitro VEGFR-2 Kinase Assay

This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the VEGFR-2 enzyme.[4][5]

Materials:

• Recombinant Human VEGFR-2 (GST-tagged)

• Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• Substrate (e.g., Poly(Glu, Tyr) 4:1)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• White 96-well assay plates

Procedure:

• Prepare serial dilutions of the test compounds in kinase buffer. The final DMSO concentration should not exceed 1%.

• In a 96-well plate, add 5 µL of the diluted test compound or vehicle (for positive and negative controls).

• Prepare a master mix containing kinase buffer, ATP, and the substrate.

• Add 20 µL of the master mix to each well.

• To initiate the reaction, add 25 µL of diluted VEGFR-2 enzyme to all wells except the negative control (add kinase buffer instead).

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and detect the remaining ATP by adding the ADP-Glo™ reagent according to the manufacturer's protocol.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by non-linear regression analysis.

MTS Cell Viability Assay

The MTS assay is a colorimetric method to assess cell viability by measuring the metabolic activity of cells.[6][7]

Materials:

• Cancer cell lines (e.g., HCT116, MCF7)

• Complete cell culture medium

• Test compounds dissolved in DMSO

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay, Promega)

• 96-well cell culture plates

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in cell culture medium.

• Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or vehicle control.

• Incubate the plate for 48-72 hours at 37°C in a humidified CO₂ incubator.

• Add 20 µL of MTS reagent to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[8][9][10]

Materials:

• Cancer cell lines

• Test compounds

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Treat cells with the test compound at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Harvest the cells (including both adherent and floating cells) and wash them twice with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

• Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Conclusion and Future Directions

The 5-Bromothiophene-3-carboxamide scaffold continues to be a fertile ground for the discovery of novel therapeutic agents, particularly in the realm of kinase inhibition and oncology. The structure-activity relationships highlighted in this guide underscore the importance of systematic structural modifications to optimize potency and selectivity. The provided experimental protocols offer a robust framework for the evaluation of new analogs.

Future research in this area will likely focus on:

• Exploration of novel substitutions at the 2- and 4-positions of the thiophene ring to further probe the binding pockets of target kinases.

• Development of analogs with improved pharmacokinetic properties to enhance their in vivo efficacy and drug-like characteristics.

• Investigation of these compounds against a broader range of kinases to identify new therapeutic opportunities.

• Combination studies with existing chemotherapeutic agents to explore potential synergistic effects.

By leveraging the foundational knowledge presented in this guide, researchers are well-equipped to contribute to the advancement of this promising class of compounds towards clinical application.

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Assessing and Optimating the Metabolic Stability of 5-Bromothiophene-3-carboxamide Derivatives: A Comparison Guide

An In-Depth Technical Guide for Drug Discovery Professionals

As a Senior Application Scientist, my experience in the field of drug metabolism and pharmacokinetics (DMPK) has consistently shown that a proactive, early-stage assessment of metabolic stability is a critical determinant of a drug candidate's success. The 5-Bromothiophene-3-carboxamide scaffold is a privileged structure in modern medicinal chemistry, appearing in various programs targeting kinases, metabolic disorders, and beyond. However, the thiophene ring, while offering unique electronic and steric properties, presents a well-documented metabolic liability.

This guide provides an in-depth, practical framework for researchers working with this chemical series. We will move beyond simple protocol recitation to explore the mechanistic underpinnings of thiophene metabolism, detail a robust experimental approach for assessing stability, and discuss actionable strategies for structural optimization through bioisosteric replacement.

Part 1: The Metabolic Landscape of Thiophene-Containing Compounds

A thorough understanding of how a compound is likely to be metabolized is the foundation of any stability assessment. For thiophene derivatives, metabolism is not a simple, single-pathway process. It is a competition between two primary, cytochrome P450 (CYP)-mediated oxidative pathways, both of which can lead to the formation of reactive metabolites.[1][2]

The Dueling Pathways: S-Oxidation vs. C-Oxidation (Epoxidation)

• S-Oxidation Pathway: The sulfur atom of the thiophene ring is susceptible to oxidation by CYP enzymes, leading to the formation of a highly electrophilic thiophene-S-oxide .[3] This intermediate is unstable and can react with cellular nucleophiles, such as glutathione (GSH) or proteins, leading to covalent adducts. This pathway is a significant concern as it can be a primary driver of idiosyncratic toxicity.[1][4]

• C-Oxidation (Epoxidation) Pathway: In parallel, CYP enzymes can oxidize the carbon-carbon double bonds of the thiophene ring to form a thiophene epoxide (an arene oxide).[2][5] This epoxide is also a reactive intermediate. It can be detoxified by epoxide hydrolase or conjugation with GSH. Alternatively, it can undergo rearrangement (similar to the NIH shift seen with aromatic rings) to form a more stable hydroxylated metabolite.[1][4] Quantum chemical studies suggest that for the parent thiophene ring, the epoxidation pathway may be both kinetically and thermodynamically more favorable than S-oxidation.[2]

The specific substitution pattern on the thiophene ring, including the position of the carboxamide and the bromo-substituent in our core scaffold, plays a crucial role in determining which of these pathways predominates by influencing the compound's orientation within the CYP active site.[1]

Caption: Competing metabolic pathways for thiophene-containing compounds.

Part 2: A Practical Guide to Assessing Metabolic Stability

To quantify the metabolic liability of your 5-Bromothiophene-3-carboxamide derivatives, a robust in vitro assay is essential. The choice of the in vitro system is the first critical decision point.

Choosing the Right Tool: Microsomes vs. S9 vs. Hepatocytes

The goal of the assay dictates the choice of the test system.[6]

• Liver Microsomes: These are vesicles of the endoplasmic reticulum, containing the majority of Phase I drug-metabolizing enzymes, most notably the CYPs.[7] They are cost-effective, easy to use, and ideal for high-throughput screening to specifically assess CYP-mediated metabolic stability.[8] This is the most common starting point for a new chemical series.

• S9 Fraction: This is the supernatant from a 9000g centrifugation of liver homogenate. It contains both microsomes and the cytosolic fraction, which includes many Phase II conjugation enzymes (like sulfotransferases). S9 fractions are used when you need a broader picture of both Phase I and Phase II metabolism.[9]

• Hepatocytes: These are intact liver cells and represent the "gold standard" for in vitro metabolism studies.[7][10] They contain a full complement of Phase I and II enzymes, as well as transporters, providing the most physiologically relevant data and the best predictor of in vivo clearance.[11] However, they are more expensive and have lower throughput.

Caption: Decision tree for selecting an in vitro metabolic stability system.

Experimental Protocol: Human Liver Microsomal (HLM) Stability Assay

This protocol provides a self-validating system for determining the intrinsic clearance of a test compound. It includes controls to check for non-enzymatic degradation.

1. Reagent Preparation:

• Test Compound Stock: Prepare a 10 mM stock solution of your 5-Bromothiophene-3-carboxamide derivative in DMSO.

• Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.

• HLM Suspension: Thaw pooled human liver microsomes (e.g., from 20 mg/mL stock) on ice. Dilute to a working concentration of 1 mg/mL in cold phosphate buffer. Keep on ice.

• NADPH Regenerating System (NRS) Solution: Prepare a solution containing:

  • 3.3 mM MgCl₂

  • 3 mM NADP⁺

  • 5.3 mM Glucose-6-phosphate

  • 0.67 U/mL Glucose-6-phosphate dehydrogenase in phosphate buffer.[12]

• Quenching Solution: Ice-cold acetonitrile containing a suitable internal standard (a structurally similar, stable compound for LC-MS/MS analysis).

2. Experimental Workflow:

Caption: Bioisosteric replacement strategies for the 5-bromothiophene-3-carboxamide scaffold.

By synthesizing and testing analogs like Compounds Y and Z from our table, a clear Structure-Metabolism Relationship (SMR) can be established, guiding the design of derivatives with an optimal balance of potency and pharmacokinetic properties.

Conclusion

The 5-Bromothiophene-3-carboxamide scaffold, while promising, carries inherent metabolic risks associated with the thiophene moiety. A systematic assessment, beginning with a cost-effective in vitro system like liver microsomes, is essential to quantify this liability. When high clearance is observed, a data-driven medicinal chemistry approach employing strategic bioisosteric replacements of both the thiophene ring and the carboxamide linker offers a proven path toward discovering more stable and developable drug candidates. Integrating these principles early and iteratively is the hallmark of an efficient and successful drug discovery program.

References

• Dansette, P. M., et al. (2009). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Chemical Research in Toxicology, 22(4), 757-765. [Link]

• Dansette, P. M., et al. (2003). Cytochrome P450 catalyzed metabolism of thiophenes: Proof that both thiophene-S-oxide and thiophene epoxide are biological reactive intermediates. Drug Metabolism Reviews. [Link]

• Kumar, S., et al. (2012). Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. Inorganic Chemistry, 51(15), 8291-8302. [Link]

• Davis, M. R., et al. (2008). Cytochrome P450 oxidation of the thiophene-containing anticancer drug 3-[(quinolin-4-ylmethyl)-amino]-thiophene-2-carboxylic acid (4-trifluoromethoxy-phenyl)-amide to an electrophilic intermediate. Chemical Research in Toxicology, 21(8), 1570-1577. [Link]

• protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes. protocols.io. [Link]

• American Chemical Society. (n.d.). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. ACS Publications. [Link]

• Springer Nature. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. [Link]

• Lau, J., et al. (2014). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry, 57(12), 5088-5115. [Link]

• Creative Bioarray. (n.d.). Microsomal Stability Assay. Creative Bioarray. [Link]

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• Science Alert. (2012). Optimization of Rat Liver Microsomal Stability Assay Using HPLC. Science Alert. [Link]

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• Wieber, G., et al. (2014). Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzoa[6]nnulene-scaffold. Bioorganic & Medicinal Chemistry Letters, 24(15), 3412-3416. [Link]

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• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. Cambridge MedChem Consulting. [Link]

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Comparison of the cost-effectiveness of different synthetic pathways to 5-Bromothiophene-3-carboxamide

Introduction: 5-Bromothiophene-3-carboxamide is a valuable heterocyclic building block in medicinal chemistry and materials science. Its utility in the synthesis of kinase inhibitors and other biologically active compounds necessitates efficient and economical production methods. This guide provides a detailed comparison of two primary synthetic pathways to this key intermediate, offering a cost-effectiveness analysis to aid researchers and process chemists in selecting the optimal route for their needs.

At a Glance: Pathway Comparison

Metric	Pathway A: Electrophilic Bromination	Pathway B: Amidation
Starting Material Cost	Lower	Higher
Reagent Cost	Low	Moderate to High
Process Simplicity	One-step reaction	Two-step (via acid chloride) or one-pot with coupling agents
Estimated Yield	High (90%)	High (95%)
Estimated Cost per Gram	Lower	Higher
Scalability	Favorable	Favorable, with considerations for reagent cost
Safety Considerations	Use of corrosive and lachrymatory reagents	Use of corrosive and moisture-sensitive reagents

Pathway A: Electrophilic Bromination of 3-Thiophenecarboxamide

This synthetic route leverages the commercially available 3-thiophenecarboxamide and subjects it to electrophilic bromination. The thiophene ring is highly activated towards electrophilic substitution, and the carboxamide group at the 3-position directs the incoming electrophile primarily to the 5-position due to electronic and steric factors. N-Bromosuccinimide (NBS) is a suitable and milder alternative to elemental bromine for this transformation, often leading to higher selectivity and easier handling.

Experimental Protocol: Synthesis via Bromination

Materials:

• 3-Thiophenecarboxamide

• N-Bromosuccinimide (NBS)

• Acetic Acid

• Water

Procedure:

• In a round-bottom flask, dissolve 3-thiophenecarboxamide (1 equivalent) in glacial acetic acid.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add N-Bromosuccinimide (1.1 equivalents) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, pour the reaction mixture into ice-water.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to yield 5-Bromothiophene-3-carboxamide.

dot

Caption: Synthetic workflow for Pathway A.

Pathway B: Amidation of 5-Bromothiophene-3-carboxylic acid

This pathway commences with the commercially available 5-Bromothiophene-3-carboxylic acid. The carboxylic acid functionality is then converted to a carboxamide. A common and efficient method involves the formation of an intermediate acid chloride using a chlorinating agent like thionyl chloride (SOCl₂), followed by reaction with ammonia.

Experimental Protocol: Synthesis via Amidation

Materials:

• 5-Bromothiophene-3-carboxylic acid

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM)

• Aqueous Ammonia solution (e.g., 28-30%)

Procedure:

Step 1: Formation of the Acid Chloride

• To a solution of 5-Bromothiophene-3-carboxylic acid (1 equivalent) in anhydrous dichloromethane (DCM), add thionyl chloride (1.5 equivalents) dropwise at 0 °C.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours.

• Monitor the reaction by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Once the reaction is complete, remove the solvent and excess thionyl chloride under reduced pressure. The resulting 5-bromothiophene-3-carbonyl chloride is typically used in the next step without further purification.

Step 2: Amidation

• Dissolve the crude 5-bromothiophene-3-carbonyl chloride in an anhydrous aprotic solvent such as DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add an excess of concentrated aqueous ammonia solution (e.g., 28-30%, 3-4 equivalents) dropwise.

• Stir the reaction mixture vigorously at 0 °C for 1 hour and then at room temperature for an additional 2-3 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 5-Bromothiophene-3-carboxamide.

dot

Caption: Synthetic workflow for Pathway B.

Cost-Effectiveness Analysis

To provide a practical comparison, a cost analysis was performed based on a hypothetical laboratory-scale synthesis of 10 grams of 5-Bromothiophene-3-carboxamide. Prices for starting materials and reagents were obtained from publicly available catalog data from major chemical suppliers and are subject to change.

Pathway A: Bromination	Molecular Weight ( g/mol )	Equivalents	Moles	Mass/Volume	Cost per Unit	Total Cost
3-Thiophenecarboxamide	127.17	1.0	0.087	11.1 g	~$15/g	$166.50
N-Bromosuccinimide	177.98	1.1	0.096	17.1 g	~$0.20/g	$3.42
Acetic Acid	60.05	-	-	~100 mL	~$0.10/mL	$10.00
Estimated Total Cost	$179.92
Estimated Cost per Gram	$17.99

Pathway B: Amidation	Molecular Weight ( g/mol )	Equivalents	Moles	Mass/Volume	Cost per Unit	Total Cost
5-Bromothiophene-3-carboxylic acid	207.05	1.0	0.051	10.6 g	~$30/g	$318.00
Thionyl chloride	118.97	1.5	0.077	6.7 mL	~$1.00/mL	$6.70
Aqueous Ammonia (28%)	17.03 (as NH₃)	3.0	0.153	~20 mL	~$0.50/mL	$10.00
Dichloromethane	84.93	-	-	~200 mL	~$0.15/mL	$30.00
Estimated Total Cost	$364.70
Estimated Cost per Gram	$36.47

Note: Costs are estimates for illustrative purposes and can vary based on supplier, purity, and scale.

Discussion and Recommendation

Based on this analysis, Pathway A, the electrophilic bromination of 3-thiophenecarboxamide, presents a more cost-effective route for the synthesis of 5-Bromothiophene-3-carboxamide at the laboratory scale. The primary driver for this economic advantage is the significantly lower cost of the starting material, 3-thiophenecarboxamide, compared to 5-bromothiophene-3-carboxylic acid.

Key Considerations:

• Yield: While both pathways offer high yields, the single-step nature of Pathway A simplifies the process and minimizes potential material loss between steps.

• Reagent Handling: Both pathways involve hazardous reagents. Pathway A uses NBS, which is a solid and generally easier to handle than the highly corrosive and moisture-sensitive thionyl chloride used in Pathway B.

• Scalability: Both routes are amenable to scale-up. However, the cost advantage of Pathway A would likely become even more pronounced at larger scales. For industrial applications, the cost of waste treatment for each pathway should also be considered.

• Atom Economy: Pathway A has a better atom economy as it involves a substitution reaction where the main byproduct is succinimide, whereas Pathway B, via the acid chloride, generates sulfur dioxide and hydrogen chloride as byproducts.

For researchers and drug development professionals seeking an economical and efficient synthesis of 5-Bromothiophene-3-carboxamide, the direct bromination of 3-thiophenecarboxamide (Pathway A) is the recommended approach. Its advantages in lower starting material cost, process simplicity, and favorable atom economy make it a superior choice for cost-effective production without compromising on yield.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier Academic Press. (Details on various synthetic transformations, including those involving NBS and thionyl chloride).

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 5-Bromothiophene-3-carboxamide

As laboratory professionals engaged in the dynamic field of drug discovery and chemical synthesis, our responsibility extends beyond the bench to the entire lifecycle of the chemicals we handle. Proper disposal is not merely a regulatory hurdle; it is a cornerstone of safe, ethical, and sustainable scientific practice. This guide provides a detailed protocol for the proper disposal of 5-Bromothiophene-3-carboxamide (CAS No. 189329-94-0), grounded in established safety principles and regulatory standards. The procedures outlined here are designed to ensure the safety of personnel and the protection of our environment.

Hazard Identification and Critical Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. 5-Bromothiophene-3-carboxamide is a halogenated organic solid that requires specific handling due to its potential health effects and its classification as a hazardous waste.

Expert Insight: The primary identifier for this compound's disposal pathway is the bromine atom on the thiophene ring. This places it unequivocally in the halogenated organic waste category.[1][2] This classification is critical because the combustion of halogenated compounds can produce acidic gases, such as hydrogen bromide, which require specialized high-temperature incineration facilities equipped with acid gas scrubbers to neutralize emissions.[3] Co-mingling this waste with non-halogenated streams can disrupt the disposal process, increase costs, and lead to regulatory non-compliance.[4]

Table 1: Hazard Profile of 5-Bromothiophene-3-carboxamide

Hazard Classification	GHS Pictogram	Hazard Statement
Acute Toxicity (Oral), Category 4	GHS07	H302: Harmful if swallowed.[5]
Skin Irritation, Category 2	GHS07	H315: Causes skin irritation.[5]
Eye Irritation, Category 2A	GHS07	H319: Causes serious eye irritation.[5]

| Specific Target Organ Toxicity — Single Exposure (Respiratory system), Category 3 | GHS07 | H335: May cause respiratory irritation.[5] |

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE protocol is non-negotiable when handling 5-Bromothiophene-3-carboxamide for disposal. The goal is to create a complete barrier, preventing any contact with the substance.

Rationale: Given the compound's classification as a skin, eye, and respiratory irritant, the selection of PPE is guided by the need to prevent all routes of exposure.[5][6][7] Standard laboratory attire is insufficient; chemical-specific protection is required.

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Item	Specification & Rationale
Hand Protection	Chemical-resistant gloves	Nitrile gloves are a suitable minimum. For prolonged handling, consider thicker gloves or double-gloving. Always inspect gloves for integrity before use and wash hands thoroughly after removal.[8][9]
Eye Protection	Safety goggles or face shield	Standard safety glasses are inadequate. Chemical splash goggles that provide a complete seal around the eyes are mandatory to protect against dust and splashes.[7][10]
Skin and Body	Chemical-resistant lab coat	A fully buttoned lab coat made of appropriate material should be worn over personal clothing to protect against incidental contact.[6]

| Respiratory | Use in a chemical fume hood | All handling and preparation for disposal should occur within a certified chemical fume hood to control airborne dust and vapors, protecting the user from respiratory irritation.[8][11] |

The Core Disposal Protocol: A Step-by-Step Guide

Follow this systematic procedure to ensure safe and compliant disposal of 5-Bromothiophene-3-carboxamide waste, including pure compound, contaminated labware (e.g., weighing boats, gloves), and solutions.

Step 1: Waste Characterization and Segregation

This is the most critical decision point in the entire process.

• Identify: Unequivocally identify the waste as Halogenated Organic Waste .

• Segregate: Do NOT mix this waste with any other waste streams, such as:

  • Non-halogenated organic solvents (e.g., acetone, hexanes, methanol).

  • Aqueous waste (acidic or basic).

  • Sharps or broken glass.

  • Strong oxidizing agents.[12][13]

Trustworthiness: The principle of waste segregation is a self-validating system. By keeping halogenated and non-halogenated wastes separate, you prevent dangerous reactions and ensure each waste stream can be sent to the correct, most efficient disposal facility, as mandated by environmental regulations.[1][4]

Step 2: Container Selection and Labeling

• Select a Container: Use a designated hazardous waste container that is in good condition and compatible with the waste. A high-density polyethylene (HDPE) container is an excellent choice as it avoids potential corrosion that can occur with metal cans and halogenated compounds.[13] The container must have a secure, threaded cap.[2]

• Label the Container: Before adding any waste, affix a hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.[4] The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "5-Bromothiophene-3-carboxamide ". Do not use abbreviations or formulas.[2]

  • A clear indication of the associated hazards (e.g., "Irritant," "Harmful if Swallowed").

  • The date when the first drop of waste was added.

Step 3: Waste Accumulation

• Location: Accumulate waste in a designated Satellite Accumulation Area (SAA) within the laboratory where it was generated.

• Procedure: Carefully transfer the solid waste into the designated container using a funnel or other appropriate tools to minimize dust generation. If disposing of contaminated items like gloves or wipes, place them directly into the container.

• Container Management: Keep the waste container securely closed at all times, except when actively adding waste.[4] This is a key compliance point to prevent the release of vapors.

Step 4: Storage Pending Disposal

• Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[11][12]

• Secondary Containment: It is best practice to store the container within a secondary containment bin to manage any potential leaks.

Step 5: Arranging for Final Disposal

• Contact EHS: Once the container is full or you have no further need to accumulate this waste stream, contact your institution's EHS department or licensed hazardous waste disposal contractor to arrange for pickup.[8][11]

• Documentation: Complete any required waste pickup forms accurately, ensuring the composition of the waste is clearly documented.

Waste Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for laboratory chemical waste segregation, ensuring 5-Bromothiophene-3-carboxamide is routed correctly.

Caption: Waste Segregation Decision Flowchart.

Emergency Procedures: Spill and Exposure Management

In the event of an accidental release or exposure, immediate and correct action is vital.

Small-Scale Spill Response

• Alert & Evacuate: Alert personnel in the immediate area and restrict access.

• Assess: If the spill is large or you are not trained to handle it, evacuate and call your institution's emergency number.

• PPE: Before cleaning, don the full PPE detailed in Table 2.

• Contain & Clean:

  • For a solid, carefully sweep up the material to avoid creating dust and place it into the hazardous waste container.[12][14]

  • Use an inert absorbent material like vermiculite or sand for any solutions. Do not use combustible materials like paper towels or sawdust as the primary absorbent.[8]

  • Collect all cleanup materials into the hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the incident to your laboratory supervisor and EHS department.[8]

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12][15]

• Skin Contact: Remove all contaminated clothing. Immediately wash skin with plenty of soap and water. If irritation persists, seek medical attention.[12][15]

• Inhalation: Move the affected person to fresh air. If they are not breathing, begin artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[11][12]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[16]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Bromothiophene-3-carboxamide

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized chemical reagents like 5-Bromothiophene-3-carboxamide, a halogenated heterocyclic compound, demands a meticulous and informed approach to personal protection. This guide moves beyond a simple checklist, providing a procedural and logical framework for minimizing exposure and ensuring a safe laboratory environment. The protocols herein are grounded in established safety principles for handling potentially hazardous chemical classes, ensuring a self-validating system of protection.

Hazard Assessment: An Expert-Informed Perspective

Specific toxicological data for 5-Bromothiophene-3-carboxamide is not extensively published. Therefore, as experts, we must infer its potential hazards from its chemical structure and data from closely related analogues. The molecule contains a brominated thiophene ring and a carboxamide functional group. Analogous compounds, such as 5-Bromothiophene-2-carbaldehyde and 5-Bromothiophene-2-carboxylic acid, are known to be significant irritants.[1][2]

Based on this structural analysis, we must operate under the assumption that 5-Bromothiophene-3-carboxamide presents the following potential hazards:

• Skin Irritation: Likely to cause skin irritation upon contact.[1][2][3]

• Eye Damage: High potential to cause serious eye irritation or damage.[1][2][3]

• Respiratory Irritation: Inhalation of dust or powder may cause respiratory tract irritation.[1][2][3]

• Systemic Toxicity: Brominated organic compounds as a class can have complex toxicological profiles, and some have been linked to endocrine disruption and other health effects.[4][5] While not proven for this specific molecule, the principle of minimizing exposure is paramount.

This conservative assessment mandates the use of comprehensive personal protective equipment (PPE) as a primary barrier to exposure.

Core Protective Equipment: Your Primary Defense

The selection of PPE is not arbitrary; it is a calculated response to the assessed risks. The following equipment is mandatory when handling 5-Bromothiophene-3-carboxamide in any quantity.

PPE Category	Item Specification	Rationale for Use
Eye & Face Protection	ANSI Z87.1-rated Chemical Splash Goggles	Protects against dust particulates and potential splashes. Standard safety glasses do not provide an adequate seal against fine powders or droplets.[6][7]
Face Shield (worn over goggles)	Required when there is a significant risk of splashing or when handling larger quantities.
Skin & Body Protection	Nitrile Gloves (Double-gloved)	Nitrile provides good resistance to a broad range of chemicals. Double-gloving minimizes the risk of exposure from a single point of failure or during glove removal.[6][8]
Chemical-Resistant Lab Coat	Must be worn fully buttoned. Provides a critical barrier against incidental contact and small spills.[2]
Full-Length Pants and Closed-Toe Shoes	Clothing must cover the entire leg, and shoes must be made of a non-porous material to protect against spills. Leggings and cloth shoes are inappropriate.[7]
Respiratory Protection	Certified Chemical Fume Hood	Primary Control. All handling of solid 5-Bromothiophene-3-carboxamide must be performed inside a functioning chemical fume hood to control airborne particulates.[8]
NIOSH-Approved Respirator	May be required as a secondary control if engineering controls are insufficient or during a large spill cleanup.[2]

Operational Plan: Integrating Safety into Your Workflow

Proper use of PPE is intrinsically linked to the experimental workflow. The following step-by-step protocol ensures safety is maintained from preparation through cleanup.

Step 1: Preparation and Engineering Controls

• Verify that the chemical fume hood is operational and certified.

• Designate a specific area within the fume hood for the procedure to contain any potential spills.[8]

• Assemble all necessary apparatus and reagents before introducing the 5-Bromothiophene-3-carboxamide.

• Don all required PPE as detailed in the table above, ensuring your lab coat is fastened and you are double-gloved.

Step 2: Weighing and Transfer

• Perform all weighing and transfers of the solid compound exclusively within the chemical fume hood to prevent inhalation of fine powders.

• Use a tared container and handle the material gently to minimize dust generation.

• Keep the sash of the fume hood at the lowest possible height that still allows for comfortable work.[8]

Step 3: During the Procedure

• Keep all containers of 5-Bromothiophene-3-carboxamide sealed when not in immediate use.

• Should a glove become contaminated, remove it immediately using the proper technique, dispose of it in the designated solid waste container, and re-glove.

• Continuously monitor the experiment for any unexpected reactions.

Step 4: Post-Procedure Decontamination

• Decontaminate all surfaces and equipment that came into contact with the chemical using an appropriate solvent and cleaning agent.

• Properly label and store any resulting products or mixtures.

• Remove PPE in the correct order (gloves first, then face shield/goggles, then lab coat) to avoid cross-contamination. Dispose of all single-use items in the designated hazardous waste container.

• Wash hands and forearms thoroughly with soap and water after removing all PPE.[1][9]

Disposal Plan: Managing Contaminated Materials

Proper disposal is a critical final step in the chemical handling lifecycle.

• Solid Chemical Waste: All solid waste contaminated with 5-Bromothiophene-3-carboxamide (e.g., used gloves, weighing paper, paper towels) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[2][8]

• Liquid Chemical Waste: Any solutions containing this compound must be collected in a separate, labeled hazardous liquid waste container. Do not pour this chemical down the drain.[2][10]

• Container Management: Waste containers should be kept closed when not in use and stored in a designated satellite accumulation area away from incompatible materials.[2] Arrange for pickup by your institution's Environmental Health & Safety (EHS) department.[2]

Caption: Workflow for Safely Handling 5-Bromothiophene-3-carboxamide.

Emergency Protocols: Immediate First Aid

In the event of an accidental exposure, immediate and correct action is critical.

Exposure Route	First Aid Procedure
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][11]
Inhalation	Move the affected person to fresh air and keep them comfortable for breathing. If breathing is difficult or symptoms occur, seek immediate medical attention.[1][10]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

References

• Thiophene Safety D
• SAFETY D
• SAFETY DATA SHEET - 5-bromo-2-thiophenecarbaldehyde. Fisher Scientific.
• 5-Bromothiophene-3-carbaldehyde Safety Inform
• 5-Bromothiophene-3-carboxylic acid Safety D
• Chemical Safety Data Sheet - Ethyl 5-bromothiophene-3-carboxyl
• The marine organism toxicity and regulatory policy of brominated flame retardants: a review. ScienceDirect.
• Proper Disposal Procedures for 5-Bromothiophene-2-carboxylic Acid. Benchchem.
• Section 6C: Protective Equipment. Princeton EHS.
• Personal Protective Equipment (PPE)
• Personal protective equipment for handling 2-Nitro-benzo[B]thiophene-3-carbonitrile. Benchchem.
• Toxic effects of brominated flame retardants in man and in wildlife.
• Toxic effects of brominated flame retardants in man and in wildlife. PubMed.
• Brominated Flame Retardants – A Question of Safety.
• Health consequences of exposure to brominated flame retardants: a system

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